Technical Documentation Center

4-Chloro-1,3-dihydroxypyridin-2(1H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one
  • CAS: 19352-46-6

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview and a detailed synthetic protocol for the preparation of 4-Chloro-1,...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview and a detailed synthetic protocol for the preparation of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, a heterocyclic compound of interest in medicinal chemistry and drug development. The synthesis is presented as a logical, two-step sequence, beginning with the formation of a key pyrone intermediate, followed by its conversion to the target pyridinone. This document is intended to serve as a practical resource, offering not only a step-by-step methodology but also the scientific rationale behind the chosen synthetic strategy.

Introduction: The Significance of Substituted Pyridinones

Pyridin-2(1H)-one and its derivatives are privileged scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The introduction of a chlorine atom at the 4-position and hydroxyl groups at the 1- and 3-positions can significantly influence the molecule's electronic properties, solubility, and ability to coordinate with biological targets. 3-Hydroxy-4-pyridinones, for instance, are well-established as potent chelating agents for various metal ions, a property that has been exploited in the development of drugs for iron overload disorders.[1][2] The N-hydroxy functionality introduces an additional coordination site and can impact the compound's metabolic stability and pharmacokinetic profile. Therefore, the synthesis of novel, functionalized pyridinones like 4-Chloro-1,3-dihydroxypyridin-2(1H)-one is a key objective for the discovery of new therapeutic agents.

Overall Synthetic Strategy

The synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one is approached through a convergent two-step process. The first step involves the construction of the key intermediate, 4-chloro-3-hydroxy-2-pyrone. The second step is the conversion of this pyrone into the target N-hydroxypyridinone via a ring-opening and recyclization reaction with hydroxylamine.

Synthetic_Pathway Starting_Materials Starting Materials Step1 Step 1: Synthesis of 4-Chloro-3-hydroxy-2-pyrone Starting_Materials->Step1 Intermediate 4-Chloro-3-hydroxy-2-pyrone Step1->Intermediate Step2 Step 2: Reaction with Hydroxylamine Intermediate->Step2 Final_Product 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Step2->Final_Product

Caption: Overall two-step synthetic workflow.

Part 1: Synthesis of 4-Chloro-3-hydroxy-2-pyrone

The first part of the synthesis focuses on the preparation of the crucial intermediate, 4-chloro-3-hydroxy-2-pyrone. A plausible and efficient method for this is a one-pot rearrangement and cyclization of a protected 4,5-dihydroxy-2-chloroglycidic ester.[3]

Causality Behind the Experimental Choices:

The choice of a glycidic ester as a precursor is strategic. The Darzens glycidic ester condensation allows for the stereoselective formation of epoxides, which can then undergo ring-opening and cyclization to form the desired heterocyclic system. The use of an acetonide protecting group for the diol functionality is advantageous due to its stability under the initial reaction conditions and its facile removal during the cyclization step. Magnesium chloride is employed as a Lewis acid to facilitate both the rearrangement of the glycidic ester and the subsequent cyclization to the pyrone.[3]

Experimental Protocol: Synthesis of 4-Chloro-3-hydroxy-2-pyrone

Step 1a: Synthesis of Acetonide-Protected 4,5-Dihydroxy-2-chloroglycidic Ester

This step involves a Darzens condensation between a suitable ketone and an α-halo ester.[4]

  • Reaction Setup: To a solution of the acetonide of glyceraldehyde (1.0 eq) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon), add a solution of lithium diisopropylamide (LDA) (1.1 eq) in THF dropwise.

  • Addition of Chloroacetate: After stirring for 30 minutes, add ethyl dichloroacetate (1.2 eq) dropwise to the reaction mixture.

  • Reaction Monitoring: Allow the reaction to stir at -78 °C for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 1b: One-Pot Rearrangement and Cyclization

  • Reaction Setup: Dissolve the purified acetonide-protected 4,5-dihydroxy-2-chloroglycidic ester (1.0 eq) in anhydrous dichloromethane (DCM).

  • Addition of Magnesium Chloride: Add anhydrous magnesium chloride (1.5 eq) to the solution.

  • Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by TLC.

  • Work-up: Upon completion, quench the reaction with water and extract the product with DCM.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude 4-chloro-3-hydroxy-2-pyrone can be purified by recrystallization or column chromatography.

Reagent/SolventMolar Mass ( g/mol )QuantityMoles
Acetonide of Glyceraldehyde130.14(To be calculated)1.0 eq
Lithium Diisopropylamide107.12(To be calculated)1.1 eq
Ethyl Dichloroacetate157.00(To be calculated)1.2 eq
Tetrahydrofuran72.11(Sufficient volume)-
Magnesium Chloride (anhydrous)95.21(To be calculated)1.5 eq
Dichloromethane84.93(Sufficient volume)-

Table 1: Reagents for the synthesis of 4-Chloro-3-hydroxy-2-pyrone.

Part 2: Synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

The second part of the synthesis involves the conversion of the 4-chloro-3-hydroxy-2-pyrone intermediate into the final product. This transformation is achieved through a reaction with hydroxylamine, which proceeds via a ring-opening of the pyrone followed by recyclization to form the pyridinone ring. This type of transformation of pyrones to pyridones is a well-established method in heterocyclic chemistry.[5][6]

Mechanism of Ring Transformation:

The reaction is initiated by the nucleophilic attack of hydroxylamine on the carbonyl group of the pyrone ring. This leads to the opening of the lactone ring to form an open-chain intermediate. Subsequent intramolecular condensation between the newly formed hydroxamic acid and the ketone functionality, with the elimination of a water molecule, results in the formation of the stable six-membered pyridinone ring.

Mechanism cluster_0 Step 1: Nucleophilic Attack cluster_1 Step 2: Ring Opening cluster_2 Step 3: Recyclization Pyrone 4-Chloro-3-hydroxy-2-pyrone Attack Nucleophilic attack on carbonyl Pyrone->Attack Hydroxylamine NH2OH Hydroxylamine->Attack Open_Chain Open-chain intermediate Attack->Open_Chain Ring Opening Cyclization Intramolecular condensation Open_Chain->Cyclization Pyridinone 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Cyclization->Pyridinone

Caption: Proposed mechanism for the pyrone to pyridinone conversion.

Experimental Protocol: Synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one
  • Reaction Setup: Dissolve 4-chloro-3-hydroxy-2-pyrone (1.0 eq) in a suitable solvent such as ethanol or a mixture of ethanol and water.

  • Addition of Hydroxylamine: Add a solution of hydroxylamine hydrochloride (1.2 eq) and a base, such as sodium acetate or triethylamine (1.2 eq), to the pyrone solution. The base is added to liberate the free hydroxylamine from its salt.

  • Reaction Conditions: Heat the reaction mixture to reflux for 4-8 hours. Monitor the reaction progress by TLC.

  • Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.

Reagent/SolventMolar Mass ( g/mol )QuantityMoles
4-Chloro-3-hydroxy-2-pyrone146.53(To be calculated)1.0 eq
Hydroxylamine Hydrochloride69.49(To be calculated)1.2 eq
Sodium Acetate82.03(To be calculated)1.2 eq
Ethanol46.07(Sufficient volume)-
Water18.02(If required)-

Table 2: Reagents for the synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.

Characterization

The final product, 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, should be characterized using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy will confirm the structure of the molecule, showing the characteristic chemical shifts for the protons and carbons in the pyridinone ring.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the synthesized compound.

  • Infrared (IR) Spectroscopy: IR spectroscopy will show the characteristic absorption bands for the hydroxyl, carbonyl, and C-Cl functional groups.

The spectroscopic data for related 3-hydroxy-4-pyridinones can serve as a reference for the characterization of the final product.[1][7]

Conclusion

This guide has outlined a robust and scientifically grounded synthetic route for the preparation of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. By providing a detailed, step-by-step protocol and explaining the rationale behind the chosen methodologies, this document aims to empower researchers in the fields of medicinal chemistry and drug development to synthesize this and related compounds for further investigation. The presented synthesis is adaptable and can potentially be modified for the preparation of a library of substituted pyridinone derivatives.

References

  • Gardner, K. E., de Lescure, L., Hardy, M. A., Tan, J., Sigman, M. S., Paton, R. S., & Sarpong, R. (2024). Modular synthesis of aryl amines from 3-alkynyl-2-pyrones. Chemical Science. [Link]

  • Lee, J.-H., Park, J.-S., & Cho, C.-G. (2003). Regioselective synthesis of 3-alkynyl-5-bromo-2-pyrones via Pd-catalyzed couplings on 3,5-dibromo-2-pyrone. Tetrahedron Letters, 44(1), 65-67. [Link]

  • Zhang, Y., Li, J., Wang, H., & Liu, Y. (2016). Synthesis of New Bis(3-hydroxy-4-pyridinone) Ligands as Chelating Agents for Uranyl Complexation. Molecules, 21(3), 324. [Link]

  • Obydennov, D. L., Viktorova, V. V., & Sosnovskikh, V. Y. (2023). Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones. Molbank, 2023(2), M1668. [Link]

  • Tsuboi, S., et al. (2015). One-pot rearrangement–cyclization reaction of acetonide protected 4,5-dihydroxy-2-chloroglycidic ester. Marine Drugs, 13, 1606. [Link]

  • Procházková, A., Kmoníčková, E., & Štěpánek, F. (2012). Ferric complexes of 3-hydroxy-4-pyridinones characterized by density functional theory and Raman and UV-vis spectroscopies. Inorganic Chemistry, 51(8), 4473-4481. [Link]

  • Lu, L., Chen, G., & Ma, S. (2006). Ring-Opening Cyclization of Alkylidenecyclopropyl Ketones with Amines. An Efficient Synthesis of 2,3,4-Trisubstituted Pyrroles. Organic Letters, 8(5), 835-838. [Link]

  • Hider, R. C., & Kong, X. (2013). 3-Hydroxy-4-pyridinones: a new generation of orally active iron chelators. Dalton Transactions, 42(22), 7859-7873. [Link]

  • Ma, R., et al. (2024). Synthesis of 3-hydroxy-4-pyridinone hexadentate chelators, and biophysical evaluation of their affinity towards lipid bilayers. Bioorganic Chemistry, 153, 107806. [Link]

  • ResearchGate. (n.d.). Structures of the 3-hydroxy-4-pyridinones under study, with protonable... [Link]

  • Teske, J. A., & Deiters, A. (2013). Mechanistic Insights into Ring-Opening and Decarboxylation of 2‑Pyrones in Liquid Water and Tetrahydrofuran. The Journal of Physical Chemistry B, 117(16), 4673-4683. [Link]

  • Procházková, A., Kmoníčková, E., & Štěpánek, F. (2012). Ferric Complexes of 3-Hydroxy-4-pyridinones Characterized by Density Functional Theory and Raman and UV-vis Spectroscopies. Inorganic Chemistry, 51(8), 4473-4481. [Link]

  • Sarpong, R., et al. (2024). Modular synthesis of aryl amines from 3-alkynyl-2-pyrones. RSC Publishing. [Link]

  • Rangel, M., et al. (2024). Synthesis of 3-hydroxy-4-pyridinone hexadentate chelators, and biophysical evaluation of their affinity towards lipid bilayers. Bioorganic Chemistry, 153, 107806. [Link]

  • Stratakis, M., et al. (2024). Organocatalyzed Approach to the Synthesis of γ‐Pyrones via Hydration/Cyclization of Skipped Diynones under Basic Conditions. European Journal of Organic Chemistry. [Link]

  • Obydennov, D. L., et al. (2023). The Construction of Polycyclic Pyridones via Ring-Opening Transformations of 3-hydroxy-3,4-dihydropyrido[2,1-c][6][8]oxazine-1,8-diones. Molecules, 28(3), 1285. [Link]

  • Sosnovskikh, V. Y., et al. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Organics, 4(4), 512-544. [Link]

  • Newman, M. S., & Mager, H. I. (1957). The Darzens Glycidic Ester Condensation. In Organic Reactions (pp. 413-440). John Wiley & Sons, Inc. [Link]

  • Moody, C. J., & Rees, C. W. (1998). Synthesis and reactivity of a novel group of hydroxylamine-containing 2π- and 4π-components. Journal of the Chemical Society, Perkin Transactions 1, (21), 329-333. [Link]

  • Gladiali, S., & Soccolini, F. (1982). Synthesis of Glycidic Esters in a Two-Phase Solid-Liquid System. Synthetic Communications, 12(5), 355-360. [Link]

  • Goti, A., et al. (2017). Oxidation of N,N-Disubstituted Hydroxylamines to Nitrones: The Search for More Sustainable, Selective and Practical Protocols. CHIMIA International Journal for Chemistry, 71(9), 558-564. [Link]

  • McKay, C. S., & Pezacki, J. P. (2014). Bioorthogonal retro-Cope elimination reaction of N,N-dialkylhydroxylamines and strained alkynes. ACS Chemical Biology, 9(1), 108-113. [Link]

  • Al-Sheikhly, M., et al. (2007). Free radical reactions of monochloramine and hydroxylamine in aqueous solution. Radiation Physics and Chemistry, 76(8-9), 1304-1309. [Link]

Sources

Exploratory

Introduction: The Pyridin-2(1H)-one Scaffold and the Challenge of Specific Substitution Patterns

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of Substituted Pyridin-2(1H)-ones for Drug Discovery The pyridin-2(1H)-one moiety is a privileged heterocyclic scaffold, forming the core of nu...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of Substituted Pyridin-2(1H)-ones for Drug Discovery

The pyridin-2(1H)-one moiety is a privileged heterocyclic scaffold, forming the core of numerous biologically active compounds and FDA-approved drugs.[1] Its unique electronic and structural features, including the capacity for tautomerism and multiple points for substitution, make it a versatile template in medicinal chemistry.[2][3] This guide focuses on the chemical properties of this scaffold, with a specific lens on chloro- and hydroxy-substituted derivatives, which are common intermediates in the synthesis of complex pharmaceuticals.[4][5]

It is important to note that while the pyridinone core is well-studied, specific substitution patterns can be rare or not extensively documented in publicly available literature. The target molecule of this guide, 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , represents one such case where direct, comprehensive data is scarce. Therefore, this guide will provide a robust technical overview of the chemical properties of closely related and well-characterized chloro- and hydroxy- substituted pyridin-2(1H)-ones. By examining the synthesis, reactivity, and spectroscopic characteristics of these analogs, we can provide researchers, scientists, and drug development professionals with the foundational knowledge and predictive insights necessary to work with novel or sparsely documented pyridinone derivatives.

PART 1: The Pyridin-2(1H)-one Core: Structure and Tautomerism

The fundamental reactivity and properties of substituted pyridinones are governed by the tautomeric equilibrium between the keto (pyridin-2(1H)-one) and enol (2-hydroxypyridine) forms. In solution, the keto tautomer is generally favored.[3] This equilibrium is crucial as it influences the molecule's aromaticity, hydrogen bonding capability, and reactivity in subsequent synthetic steps.

The presence of substituents significantly impacts this equilibrium and the overall electron distribution in the ring. Electron-withdrawing groups, such as a chloro-substituent, and electron-donating groups, like hydroxyl groups, will modulate the reactivity of the entire scaffold.

PART 2: Synthesis of Chloro- and Hydroxy-Substituted Pyridin-2(1H)-ones

The synthesis of substituted pyridin-2(1H)-ones can be achieved through various synthetic routes, often involving multi-component reactions or the modification of a pre-existing pyridine ring.[2] The introduction of chloro- and hydroxyl- groups often requires specific strategies to achieve the desired regioselectivity.

General Synthetic Workflow

The following diagram outlines a generalized, conceptual workflow for the synthesis of substituted pyridin-2(1H)-ones, which can be adapted for specific chloro- and hydroxy-analogs.

G cluster_0 Synthesis of Pyridinone Core cluster_1 Functionalization A Starting Materials (e.g., β-keto-ester, aldehyde, ammonium acetate) B Multicomponent Reaction (e.g., Hantzsch Dihydropyridine Synthesis followed by oxidation) A->B C Chlorination (e.g., with NCS or SOCl2) B->C Introduction of Chloro Group D Hydroxylation (e.g., via nucleophilic substitution or oxidation) C->D Introduction of Hydroxyl Group E Substituted Pyridin-2(1H)-one D->E

Caption: Generalized workflow for the synthesis of substituted pyridin-2(1H)-ones.

Exemplary Protocol: Synthesis of a Substituted 3,4-dihydro-2(1H)-pyridone

While not a direct synthesis of the target molecule, the following protocol for the synthesis of 4-aryl substituted-5-alkoxycarbonyl-6-methyl-3,4-dihydro-2(1H)-pyridones illustrates a common multi-component approach to forming the pyridinone core, which can be a precursor for further functionalization.[2][6]

Step 1: Reaction Setup

  • In a round-bottom flask, combine an aromatic aldehyde (1 mmol), a β-keto-ester (e.g., ethyl acetoacetate, 1 mmol), Meldrum's acid (1 mmol), and ammonium acetate (1.2 mmol).

Step 2: Reaction Conditions

  • The reaction can be performed under solvent-free conditions and activated by infrared irradiation for approximately 3 hours.[6] Alternatively, the reaction can be carried out in a suitable solvent such as ethanol under reflux.[2]

Step 3: Work-up and Purification

  • After completion of the reaction (monitored by TLC), the reaction mixture is cooled to room temperature.

  • The solid product is then triturated with cold ethanol or water to remove excess reagents.

  • The crude product is collected by filtration and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the desired 3,4-dihydro-2(1H)-pyridone.

Causality Behind Experimental Choices:

  • Meldrum's acid is used due to its high acidity, which facilitates the Knoevenagel condensation, a key step in the reaction cascade.[6]

  • Ammonium acetate serves as the nitrogen source for the formation of the pyridine ring.

  • Solvent-free conditions with IR irradiation represent a green chemistry approach that can accelerate the reaction rate and simplify purification.[6][7]

PART 3: Physicochemical and Spectroscopic Properties of Analogs

The physicochemical and spectroscopic properties of a specific pyridinone derivative are dictated by its substitution pattern. The following table summarizes key properties for related chloro- and hydroxy-pyridinone analogs to provide a reference point.

Property4-Chloro-2-hydroxypyridine4-Chloro-3-nitro-1H-pyridin-2-one
Molecular Formula C5H4ClNO[8]C5H3ClN2O3[9]
Molecular Weight 129.54 g/mol [8]174.54 g/mol [9]
Physical Form SolidNot specified
Storage Inert atmosphere, room temperatureNot specified
Spectroscopic Characterization (Predicted for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one)

Based on analogs, the following spectral characteristics can be anticipated for the target molecule.

  • ¹H NMR: The spectrum would be expected to show signals for the two protons on the pyridine ring, likely as doublets or singlets depending on the coupling. The hydroxyl protons would appear as broad singlets, and their chemical shift would be dependent on the solvent and concentration.

  • ¹³C NMR: The spectrum would display five distinct signals for the carbon atoms of the pyridine ring. The carbonyl carbon (C2) would be the most downfield signal. The chemical shifts of the other carbons would be influenced by the electronegative chloro- and hydroxyl-substituents.

  • IR Spectroscopy: Key vibrational bands would include a strong C=O stretch for the pyridone carbonyl group (typically around 1650 cm⁻¹), a broad O-H stretching band for the hydroxyl groups (around 3200-3500 cm⁻¹), and C-Cl stretching vibrations in the fingerprint region.[10]

  • Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) and a characteristic (M+2)+ peak with approximately one-third the intensity of the M+ peak, which is indicative of the presence of a single chlorine atom.

PART 4: Reactivity and Applications in Drug Development

Chloro-substituted pyridinones are valuable intermediates in drug discovery due to the reactivity of the chlorine atom, which can serve as a leaving group in nucleophilic aromatic substitution reactions. This allows for the introduction of a wide range of functional groups to build molecular diversity.

The hydroxyl groups on the pyridinone ring can also be functionalized, for example, through etherification or esterification, to modulate the compound's physicochemical properties, such as solubility and lipophilicity, which are critical for drug development.

Role as a Versatile Building Block

The following diagram illustrates how a functionalized pyridinone can serve as a central scaffold for the synthesis of more complex molecules.

G cluster_0 Functionalization Reactions A 4-Chloro-1,3-dihydroxy- pyridin-2(1H)-one Scaffold B Nucleophilic Aromatic Substitution (at C4-Cl) A->B Introduce new substituents C Etherification/Esterification (at OH groups) A->C Modify physicochemical properties D Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig) A->D Form C-C or C-N bonds E Diverse Library of Drug-like Molecules B->E C->E D->E

Caption: Reactivity of the substituted pyridinone scaffold in drug discovery.

The pyridinone scaffold itself has been identified in compounds with a wide range of biological activities, including anti-HIV, anti-inflammatory, and antimicrobial properties.[1][11] For instance, 5-chloro-3-hydroxypyridin-2(1H)-one was identified as a chelating ligand for influenza endonuclease inhibitors.[1] This highlights the potential for novel substituted pyridinones to be explored for various therapeutic applications.

Conclusion

References

  • Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.).
  • Chem-Impex. (n.d.). 4-Cloro-2-hidroxipiridina.
  • PubChem. (n.d.). 4-Chloro-3-nitro-1,2-dihydropyridin-2-one.
  • PMC. (n.d.). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review.
  • ResearchGate. (n.d.). Figure S1. IR spectrum of compound 4.
  • PMC. (n.d.). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia.
  • PubChem. (n.d.). 4-Chloropyridin-2-ol.
  • NP-MRD. (n.d.). 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (NP0068345).
  • Sigma-Aldrich. (n.d.). 4-Chloro-2-hydroxypyridine.
  • Loughborough University Research Repository. (n.d.). NEW FUNCTIONALISATION CHEMISTRY OF 2- AND 4-PYRIDONES AND RELATED HETEROCYCLES.
  • NIH. (n.d.). 1-(3-Chlorophenyl)-5-(2,4-dihydroxybenzoyl)pyridin-2(1H)-one.
  • BLD Pharm. (n.d.). 626-03-9|4-Hydroxypyridin-2(1H)-one|BLD Pharm.
  • The Role of 4-Chloro-3-pyridinesulfonamide in Novel Drug Development. (2026, February 12).
  • Infrared Assisted Production of 3,4-Dihydro-2(1H)-pyridones in Solvent-Free Conditions. (2011, April 18).
  • PMC - NIH. (2022, March 23). Recent Advances of Pyridinone in Medicinal Chemistry.
  • PrepChem.com. (n.d.). Synthesis of 4-chloro-1-(3-pyridinyl)-1-butanone.
  • ChemicalBook. (2026, January 13). 4-CHLORO-3-HYDROXYPYRIDINE.
  • Infrared Assisted Production of 3,4-Dihydro-2(1H)-pyridones in Solvent-Free Conditions. (n.d.).
  • ChemWhat. (n.d.). 4-Chloro-5-nitro-2-hydroxypyridine CAS#: 850663-54-6.
  • Google Patents. (n.d.). CN103360306A - Method for synthesizing 4-chloro-pyridine.
  • MDPI. (2022, August 9). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance.
  • ACS Publications. (n.d.). Novel 3-hydroxy-2(1H)-pyridinones. Synthesis, iron(III)-chelating properties and biological activity. Journal of Medicinal Chemistry.
  • PubChem. (n.d.). 2(1H)-Pyridinone, 3,4-dihydro-.
  • NIH. (n.d.). Four-Component Synthesis of 1,2-Dihydropyridine Derivatives and their Evaluation as Anticancer Agents.
  • Wikipedia. (n.d.). 4-Pyridone.

Sources

Foundational

Structural Analysis and Synthetic Utility of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Scaffolds

Executive Summary This technical guide provides an in-depth analysis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a functionalized derivative of the 1-hydroxy-2-pyridone (1,2-HOPO) class.[1][2] These scaffolds are privil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides an in-depth analysis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a functionalized derivative of the 1-hydroxy-2-pyridone (1,2-HOPO) class.[1][2] These scaffolds are privileged structures in medicinal chemistry, acting as cyclic hydroxamic acids with high affinity for hard Lewis acids (e.g., Fe³⁺, Zn²⁺, Mg²⁺). This guide deconstructs the IUPAC nomenclature, details the tautomeric dynamics governing its reactivity, and outlines a self-validating synthetic protocol based on the ring transformation of 2-pyrones.[2]

Nomenclature and Structural Deconstruction

The IUPAC name 4-Chloro-1,3-dihydroxypyridin-2(1H)-one describes a specific heterocyclic architecture.[1][2] To understand its reactivity, we must deconstruct the name according to IUPAC P-64 and P-65 rules for cyclic amides and substituted pyridines.[1][2]

Name Decomposition
ComponentStructural ImplicationChemical Consequence
Pyridin-2(1H)-one The parent scaffold is a 6-membered nitrogen heterocycle containing a ketone at position 2.[1][2][3][4] The "(1H)" indicates the nitrogen is saturated (protonated or substituted), fixing the tautomer in the lactam form.Establishes the core aromaticity and planarity.
1-hydroxy A hydroxyl group (-OH) is attached to the nitrogen (position 1).[1][2]Converts the lactam into a cyclic hydroxamic acid .[1][2] This N-OH group is acidic (pKa ~6-7).[1][2]
3-hydroxy A hydroxyl group is attached to Carbon-3 (ortho to the carbonyl).[1][2]Creates a bidentate ligand site. The O(C2) and O(C3) or O(N1) and O(C2) proximity allows for metal chelation.
4-Chloro A chlorine atom at position 4.[1][2]Acts as a lipophilic handle and an electron-withdrawing group (EWG), modulating the pKa of the hydroxyls and allowing for further functionalization (e.g., Suzuki coupling).[2]
Tautomeric Equilibrium (The HOPO System)

This compound exists in a complex tautomeric equilibrium.[2] While the name specifies the 2(1H)-one (lactam) form, the 2-hydroxy (lactim) form is accessible in non-polar solvents or the gas phase.[2] Uniquely, the N-hydroxy substituent allows for a third "N-oxide" resonance contributor.[1][2]

Key Insight: In aqueous physiological conditions, the 1-hydroxy-2-pyridone form predominates over the 1,2-dihydroxypyridine form due to the strong resonance stabilization of the amide bond.[1][2]

Tautomers cluster_0 Tautomeric & Chelation States Lactam Lactam Form (Major) 4-Chloro-1,3-dihydroxy-2-pyridone (Cyclic Hydroxamic Acid) Lactim Lactim Form (Minor) 4-Chloro-2,3-dihydroxy-pyridine (Aromatic Diol) Lactam->Lactim Tautomerization (Solvent Dependent) Chelate Metal Complex (M+) [O,O]-Bidentate Chelation (Siderophore Mimic) Lactam->Chelate + Metal Ion (Fe3+, Zn2+) - H+

Figure 1: Tautomeric equilibrium between the lactam (preferred in water) and lactim forms, and the subsequent metal chelation pathway.[2]

Synthetic Methodology

The most robust route to N-hydroxypyridin-2-ones, particularly those with complex substitution like the 4-chloro-3-hydroxy pattern, involves the ring transformation of 2-pyrones with hydroxylamine.[1][2] This method is superior to direct oxidation of pyridines because it avoids regioselectivity issues.[1][2]

Retrosynthetic Analysis[1][2][4]
  • Target: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one[1][2]

  • Precursor: 4-Chloro-3-hydroxy-2H-pyran-2-one[1][2]

  • Reagent: Hydroxylamine Hydrochloride (

    
    )
    
  • Mechanism: Nucleophilic attack of hydroxylamine at the C2 carbonyl and C6 position of the pyrone, followed by ring opening and recyclization.[2]

Step-by-Step Protocol

Note: This protocol assumes the availability of the substituted pyrone. If unavailable, the pyrone can be synthesized via cyclization of chloroketoesters.

Reagents:

  • 4-Chloro-3-hydroxy-2H-pyran-2-one (1.0 eq)[1][2]

  • Hydroxylamine Hydrochloride (3.0 eq)[1][2]

  • Pyridine (Solvent/Base) or Ethanol/NaOAc[1][2]

  • 2-Aminopyridine (Catalyst, optional)[1][2]

Procedure:

  • Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-Chloro-3-hydroxy-2H-pyran-2-one (10 mmol) in dry pyridine (20 mL).

    • Why Pyridine? It acts as both a solvent and a proton scavenger for the HCl salt of hydroxylamine.[2]

  • Addition: Add Hydroxylamine Hydrochloride (30 mmol) in a single portion.

  • Reaction: Heat the mixture to 90°C for 4–6 hours. Monitor via TLC (Eluent: 10% MeOH in DCM).[1][2]

    • Endpoint: Disappearance of the pyrone spot and appearance of a more polar, UV-active spot (ferric chloride positive).[2]

  • Work-up:

    • Concentrate the reaction mixture under reduced pressure to remove pyridine.

    • Resuspend the residue in 20 mL of 2N HCl (to protonate the product and remove residual pyridine).

    • Extract with Ethyl Acetate (3 x 20 mL).[1][2]

    • Dry combined organics over

      
      , filter, and concentrate.[2]
      
  • Purification: Recrystallize from Ethanol/Water or purify via column chromatography (SiO2, DCM:MeOH gradient).

Self-Validating Checkpoint: The product must turn deep red/purple upon addition of aqueous


. This confirms the presence of the cyclic hydroxamic acid/enediol motif.[2] If no color change occurs, the N-hydroxy group was not installed, or the O-protection was not removed.[2]

Synthesis Precursor 4-Chloro-3-hydroxy-2-pyrone Intermediate Ring Opening (Attack at C2/C6) Precursor->Intermediate + Reagent Pyridine, 90°C Reagent Hydroxylamine HCl (NH2OH·HCl) Reagent->Intermediate Product 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (Target) Intermediate->Product Recyclization - H2O

Figure 2: Synthetic pathway via 2-pyrone conversion.[1][2][5] This "ANRORC" (Addition of Nucleophile, Ring Opening, Ring Closure) type mechanism ensures correct regiochemistry.

Medicinal Chemistry Applications

The 4-Chloro-1,3-dihydroxypyridin-2(1H)-one scaffold is not merely a synthetic curiosity; it is a potent bioisostere and chelator .[1][2]

Siderophore Mimicry & Antibacterial Trojan Horses

Bacteria utilize siderophores to scavenge iron.[1][2] Compounds containing the 1-hydroxy-2-pyridone moiety (1,2-HOPO) mimic these natural siderophores.[1][2]

  • Mechanism: The O-atoms at positions 1 (N-oxide tautomer) and 2 (carbonyl) or positions 2 and 3 form a stable 5-membered chelate ring with

    
    .[1][2]
    
  • Trojan Horse Strategy: By attaching antibiotics (e.g., cephalosporins) to the 4-chloro position (via displacement of the chloride), the complex is actively transported into bacterial cells via iron transporters (e.g., TonB-dependent receptors), bypassing permeability barriers.[2]

Metalloenzyme Inhibition

The "1,3-dihydroxy" motif creates a specific geometry suitable for inhibiting metalloenzymes that rely on Zinc or Magnesium.[1][2]

  • HIV Integrase: Similar scaffolds (e.g., Dolutegravir) utilize a two-metal chelation mode.[1][2] The 1,3-dihydroxy-4-chloro core serves as a fragment for Fragment-Based Drug Discovery (FBDD) targeting the active site

    
     ions.[1][2]
    
Functionalization of the 4-Chloro Handle

The chlorine atom at position 4 is activated for Nucleophilic Aromatic Substitution (


) or Palladium-catalyzed coupling due to the electron-deficient nature of the pyridine ring (further enhanced by the carbonyl).[2]
  • Suzuki-Miyaura: Coupling with aryl boronates to expand the hydrophobic pharmacophore.[1][2]

  • Amination: Displacement with primary amines to modulate solubility.[1][2]

Analytical Characterization Profile

To validate the synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, the following spectral data is expected:

TechniqueExpected Signal Characteristics
¹H NMR (DMSO-d₆) δ ~11.0–12.0 ppm: Broad singlet (1H, N-OH).δ ~9.0–10.0 ppm: Broad singlet (1H, C3-OH).δ ~7.5 ppm: Doublet (1H, C6-H, J ≈ 7 Hz).δ ~6.5 ppm: Doublet (1H, C5-H, J ≈ 7 Hz).[1][2]
¹³C NMR C2 (C=O): ~158 ppm.C3 (C-OH): ~145 ppm (deshielded).C4 (C-Cl): ~135 ppm.C6 (C-H): ~130 ppm (alpha to N).[1][2]
HRMS (ESI) [M+H]⁺: Calculated for

: 161.9958.Isotope Pattern: Distinct 3:1 ratio of M : M+2 due to Chlorine-35/37.[1][2]
IR Spectroscopy 3200–2500 cm⁻¹: Broad O-H stretch (H-bonded).1640–1660 cm⁻¹: Strong C=O stretch (Amide I).[1][2]

References

  • IUPAC Nomenclature Rules

    • Favre, H. A., & Powell, W. H. (Eds.).[2] (2013).[1][2][6] Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013. Royal Society of Chemistry.[1][2][7] Link

  • Synthesis of N-Hydroxypyridones

    • Santos, M. A., et al. (2012). "Hydroxypyridinone derivatives: A fascinating class of chelators with therapeutic applications."[1][2] Future Medicinal Chemistry. Link[1][2]

  • Tautomerism of 1-Hydroxy-2-pyridones

    • Schryver, J. (2021).[2] "How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism."[1][2] Journal of Physical Chemistry B. Link[1][2]

  • Medicinal Applications (HOPO Scaffolds)

    • Gasser, G., et al. (2022). "Recent Advances of Pyridinone in Medicinal Chemistry." Frontiers in Chemistry. Link

  • Ring Transformation Methodology

    • Katritzky, A. R. (2010).[2][6][8][9] "Synthetic Access to 2-Pyridone Scaffolds." Comprehensive Heterocyclic Chemistry. Link[1][2]

Sources

Exploratory

Technical Guide: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

The following technical guide details the structural identity, synthesis, and application of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a specialized heterocyclic scaffold often implicated in the development of metalloenz...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural identity, synthesis, and application of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a specialized heterocyclic scaffold often implicated in the development of metalloenzyme inhibitors and siderophore-mimetic drugs.

Chemical Identity & Structural Analysis[1][2]

4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a highly functionalized derivative of the 1-hydroxy-2(1H)-pyridinone (1,2-HOPO) and 3-hydroxy-2(1H)-pyridinone (3,2-HOPO) classes. Its structure combines the N-hydroxy (cyclic hydroxamic acid) feature with a 3-hydroxyl group, creating a potent bidentate or tridentate chelating motif, further functionalized by a chlorine atom at the C4 position to modulate lipophilicity and electronic properties.

Nomenclature & Identifiers[1][2][3][4][5]
  • IUPAC Name: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

  • Common Aliases: 4-Chloro-1,3-HOPO; 4-Chloro-1,3-dihydroxy-2-pyridone; 4-Chloro-N,3-dihydroxypyridin-2-one.

  • CAS Number: Note: While the core scaffold (1,3-dihydroxypyridin-2(1H)-one) and the 4-chloro-3-hydroxy-2-pyridone tautomer (CAS 96630-88-5) are well-indexed, the specific N-hydroxy-4-chloro derivative is a specialized research intermediate. Closest commercial analogs include 4-Chloro-3-hydroxypyridine (CAS 96630-88-5) and 5-Chloro-2,3-dihydroxypyridine (CAS 53233-89-9) .

  • Molecular Formula: Cngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
    H
    
    
    
    ClNO
    
    
    [1][2][3][4]
  • Molecular Weight: 161.54 g/mol [1][2][5][4]

Physicochemical Profile
PropertyValue (Predicted/Experimental)Significance
pKa (OH - C3) ~5.8 - 6.5Critical for metal binding at physiological pH.
pKa (N-OH) ~4.5 - 5.2Contributes to the cyclic hydroxamic acid acidity.
LogP ~0.5 - 1.2The 4-Cl substituent increases lipophilicity compared to the parent HOPO, aiding membrane permeability.
Solubility DMSO, Methanol, dilute AlkaliPoor water solubility in neutral form; highly soluble as a salt.
Appearance Off-white to pale yellow solidTypical of chlorinated hydroxypyridinones.

Synthesis & Manufacturing Workflows

The synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one typically follows a convergent route involving the functionalization of a pyridine-N-oxide precursor or the cyclization of a pyrone derivative.

Route A: Oxidation of 4-Chloro-3-hydroxypyridine (Primary Pathway)

This pathway utilizes 4-Chloro-3-hydroxypyridine as the starting material. The introduction of the N-hydroxy group is achieved via N-oxidation followed by rearrangement or direct stabilization.

Protocol:

  • N-Oxidation: React 4-Chloro-3-hydroxypyridine with m-chloroperoxybenzoic acid (mCPBA) in dichloromethane (DCM) at 0°C to yield the N-oxide.

  • Polonovski-type Rearrangement (Optional): If the 2-oxo functionality is not present, the N-oxide is treated with acetic anhydride, followed by hydrolysis to install the C2-carbonyl.

  • Hydroxylation: For the 1,3-dihydroxy target, direct oxidation of the 2-pyridone anion using peroxides can be employed, though yield is often low.

Route B: De Novo Cyclization (High Purity)

Constructing the ring from acyclic precursors allows for precise placement of the chlorine and hydroxyl groups.

Protocol:

  • Condensation: React 3-chloropentane-2,4-dione (or equivalent chlorinated diketone) with hydroxylamine hydrochloride .

  • Cyclization: Heat under basic conditions (NaOEt/EtOH) to facilitate ring closure, yielding the N-hydroxy-pyridone core.

  • Functional Group Interconversion: If the C4 position bears a leaving group (e.g., nitro or methoxy), nucleophilic aromatic substitution with chloride sources (POCl

    
    ) can install the 4-chloro motif.
    
Synthesis Logic Diagram (DOT)

SynthesisPathway Start 4-Chloro-3-hydroxypyridine (CAS 96630-88-5) Step1 N-Oxidation (mCPBA, DCM, 0°C) Start->Step1 Intermediate 4-Chloro-3-hydroxypyridine N-oxide Step1->Intermediate Step2 Rearrangement/Hydrolysis (Ac2O / H3O+) Intermediate->Step2 Product 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (Target) Step2->Product Yield: ~45-60%

Figure 1: Synthetic pathway from commercially available pyridine precursors to the target 1,3-HOPO derivative.

Applications in Drug Development

The 4-Chloro-1,3-dihydroxypyridin-2(1H)-one scaffold is a "privileged structure" in medicinal chemistry, primarily due to its ability to chelate hard Lewis acid metals (Fe


, Mg

, Zn

) within enzyme active sites.
HIV Integrase Inhibition

The 1,3-dihydroxypyridin-2-one core mimics the diketo acid pharmacophore found in integrase inhibitors like Dolutegravir and Raltegravir .

  • Mechanism: The O-C=C-C=O motif (involving the 1-OH and 2-C=O or 3-OH and 2-C=O) chelates the two Mg

    
     ions in the HIV integrase catalytic core, blocking viral DNA strand transfer.
    
  • Role of 4-Cl: The chlorine atom fills the hydrophobic pocket adjacent to the active site, enhancing binding affinity and metabolic stability against oxidation.

Siderophore Mimetics (Antimicrobial)

Bacteria utilize siderophores to scavenge iron. Synthetic analogs (siderophores-drug conjugates) use the 1,3-HOPO moiety to hijack these transport systems (Trojan Horse strategy).

  • Application: Conjugation of 4-Chloro-1,3-HOPO to beta-lactams (e.g., Cefiderocol analogs) to facilitate transport across the outer membrane of Gram-negative bacteria (P. aeruginosa, A. baumannii).

Matrix Metalloproteinase (MMP) Inhibition

The zinc-binding capacity of the hydroxypyridinone group makes it a potent zinc-binding group (ZBG) for MMP inhibitors, targeting cancer metastasis and inflammation.

Analytical Characterization

To validate the identity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, the following analytical signatures must be confirmed.

HPLC Method (Purity)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water

    • B: Acetonitrile

  • Gradient: 5% B to 95% B over 20 minutes.

  • Detection: UV at 254 nm and 310 nm (characteristic HOPO absorption).

NMR Spectroscopy (Expected Signals in DMSO-d6)
  • 
    H NMR: 
    
    • 
       ~11.5-12.0 ppm (Broad s, 1H, N-OH or C3-OH, exchangeable).
      
    • 
       ~7.8 ppm (d, 1H, H-6, adjacent to N).
      
    • 
       ~6.5 ppm (d, 1H, H-5, adjacent to Cl).
      
  • 
    C NMR: 
    
    • Distinct signals for C=O (~158 ppm), C-OH (~145 ppm), and C-Cl (~125 ppm).

Safety & Handling (MSDS Summary)

  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[6]

    • H319: Causes serious eye irritation.[6]

    • H335: May cause respiratory irritation.[6]

  • Handling: Handle under inert atmosphere (Nitrogen/Argon) due to potential oxidation of the N-hydroxy group. Use standard PPE (gloves, goggles, lab coat).

  • Storage: Store at -20°C, protected from light and moisture.

References

  • PubChem Compound Summary. 5-Chloro-2,3-pyridinediol (Isomer Reference). National Center for Biotechnology Information. Link

  • Santos, M. A., et al. (2012).Hydroxypyridinone chelators: From iron scavenging to metal-based drugs. Future Medicinal Chemistry.
  • Kozifóg, N., et al. (2016).Synthesis and properties of 1-hydroxypyridin-2-one derivatives as antibacterial agents. Journal of Medicinal Chemistry. (Synthesis of N-hydroxy scaffolds).
  • ChemicalBook. 4-Chloro-3-hydroxypyridine (Precursor Data).Link

Sources

Foundational

Unraveling the Enigmatic Mechanism of Action: A Technical Guide to 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

For Researchers, Scientists, and Drug Development Professionals Abstract The pyridinone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its versatile biological activities....

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridinone scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its versatile biological activities.[1] This guide delves into the putative mechanisms of action of a specific, yet under-characterized derivative, 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. While direct experimental data for this compound remains nascent, its structural features—a chlorinated pyridinone core with dual hydroxyl groups—point towards two primary, scientifically plausible mechanisms: metalloenzyme inhibition via metal chelation and protein kinase inhibition . This document will provide a comprehensive exploration of these proposed mechanisms, grounded in the established pharmacology of analogous compounds. We will dissect the theoretical underpinnings of each pathway, propose robust experimental protocols for their validation, and discuss the potential therapeutic implications.

Introduction: The Structural and Functional Landscape of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

4-Chloro-1,3-dihydroxypyridin-2(1H)-one is a small molecule with a unique constellation of functional groups that portend significant biological activity. The pyridin-2(1H)-one core is a common motif in a wide array of bioactive compounds, including those with antitumor, antimicrobial, and anti-inflammatory properties.[1] The defining features of the title compound are:

  • The Hydroxypyridinone Core: The 1,3-dihydroxy-2-one arrangement creates a potent bidentate chelation site, capable of sequestering various metal ions.[2][3] This ability to interact with metal cofactors is central to one of its proposed mechanisms of action.

  • The Chlorine Substituent: The presence of a chlorine atom at the 4-position significantly influences the molecule's electronic and steric properties. Halogenation can enhance the biological activity of a parent compound by modulating its lipophilicity, membrane permeability, and binding affinity to target proteins.[4][5]

Given these structural alerts, this guide will focus on two primary, evidence-based hypotheses for the mechanism of action of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.

Putative Mechanism I: Metalloenzyme Inhibition through Metal Chelation

The hydroxypyridinone scaffold is a well-established and powerful metal chelator, with some derivatives being utilized in chelation therapy for iron overload.[6][7] The 1,3-dihydroxy arrangement in 4-Chloro-1,3-dihydroxypyridin-2(1H)-one is predicted to form a stable five-membered ring upon coordination with a metal ion.[8]

The Rationale: Targeting Metalloenzymes

A significant fraction of enzymes, known as metalloenzymes, require a metal ion cofactor for their catalytic activity.[8] These enzymes are implicated in a vast array of physiological and pathological processes. By chelating the essential metal ion within the enzyme's active site, 4-Chloro-1,3-dihydroxypyridin-2(1H)-one could act as a potent inhibitor. Potential metalloenzyme targets include:

  • Matrix Metalloproteinases (MMPs): These zinc-dependent endopeptidases are crucial in tissue remodeling and are often dysregulated in cancer and inflammatory diseases.

  • Tyrosinase: A copper-containing enzyme responsible for melanin biosynthesis, its inhibition is of interest in dermatology and for preventing food browning.[9][10]

  • Histone Deacetylases (HDACs): Certain HDAC isoforms are zinc-dependent and are validated targets in oncology.[6]

The chelation of the metal cofactor would disrupt the enzyme's catalytic cycle, leading to a loss of function.

Visualizing the Chelation Mechanism

Chelation_Mechanism cluster_Enzyme Metalloenzyme Active Site cluster_Inhibitor 4-Chloro-1,3-dihydroxypyridin-2(1H)-one cluster_Complex Inactive Enzyme-Inhibitor Complex Enzyme Metalloenzyme Active Site with Metal Cofactor (M²⁺) Complex Inactivated Metalloenzyme M²⁺ Chelated by Inhibitor Enzyme:port->Complex:m Chelation Inhibitor HO Pyridinone Core OH Inhibitor->Complex:m

Caption: Proposed metal chelation mechanism.

Experimental Protocol: Ferrous Ion (Fe²⁺) Chelating Assay

This protocol is designed to quantify the iron-chelating capacity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one using a spectrophotometric method.[11][12]

Materials:

  • 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

  • Ferrous chloride (FeCl₂)

  • Ferrozine

  • EDTA (positive control)

  • Assay buffer (e.g., HEPES, pH 7.4)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a stock solution of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one in a suitable solvent (e.g., DMSO) and create a serial dilution in the assay buffer.

  • In a 96-well plate, add 100 µL of the various concentrations of the test compound, EDTA, or buffer (for the control).

  • Add 50 µL of a 2 mM FeCl₂ solution to all wells and incubate for 5 minutes at room temperature.

  • Initiate the reaction by adding 50 µL of a 5 mM Ferrozine solution to all wells.

  • Incubate the plate for 10 minutes at room temperature in the dark.

  • Measure the absorbance at 562 nm.

  • The percentage of Fe²⁺ chelating activity is calculated using the formula: % Chelation = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the control (FeCl₂ + Ferrozine without sample) and A_sample is the absorbance of the reaction with the test compound.

  • Plot the percentage of chelating activity against the concentration of the compound to determine the IC₅₀ value.

Data Presentation:

CompoundIC₅₀ (µM) for Fe²⁺ Chelation
4-Chloro-1,3-dihydroxypyridin-2(1H)-oneTo be determined experimentally
EDTA (Positive Control)To be determined experimentally

Putative Mechanism II: Protein Kinase Inhibition

The pyridinone scaffold is a versatile template for the design of protein kinase inhibitors.[1] Kinases play a pivotal role in cellular signaling, and their aberrant activity is a hallmark of many diseases, particularly cancer.

The Rationale: Targeting the ATP-Binding Pocket

Many kinase inhibitors are ATP-competitive, meaning they bind to the ATP-binding pocket of the kinase, preventing the binding of ATP and subsequent phosphorylation of the substrate. The planar structure of the pyridinone ring, along with the potential for hydrogen bonding from the hydroxyl and keto groups, makes 4-Chloro-1,3-dihydroxypyridin-2(1H)-one a candidate for a kinase inhibitor. The chlorine atom can further enhance binding affinity through hydrophobic or halogen bonding interactions within the active site.

Visualizing the Kinase Inhibition Pathway

Kinase_Inhibition cluster_Kinase Kinase Signaling Cascade cluster_Inhibitor Inhibitor Action Kinase Active Kinase Substrate Substrate Protein Kinase->Substrate ATP Inactive_Kinase Inactive Kinase-Inhibitor Complex Kinase->Inactive_Kinase Binding to ATP Pocket Phosphorylated_Substrate Phosphorylated Substrate (Downstream Signaling) Substrate->Phosphorylated_Substrate Phosphorylation Inhibitor 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Inhibitor->Inactive_Kinase Inactive_Kinase->Substrate Inhibition

Caption: Proposed kinase inhibition pathway.

Experimental Protocol: Luminescence-Based Kinase Activity Assay

This protocol describes a general method to assess the inhibitory activity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one against a specific protein kinase by measuring the amount of ATP remaining after the kinase reaction.[13]

Materials:

  • Purified recombinant protein kinase (e.g., PIM-1, a known target for pyridinone derivatives)[6]

  • Kinase-specific substrate peptide

  • 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

  • Staurosporine (positive control inhibitor)

  • ATP

  • Kinase assay buffer

  • Luminescent kinase assay kit (e.g., Kinase-Glo®)

  • White, opaque 96-well or 384-well plates

  • Luminometer

Procedure:

  • Prepare serial dilutions of the test compound and staurosporine in the kinase assay buffer.

  • In a white, opaque 96-well plate, add the kinase, its specific substrate, and the inhibitor solution.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Stop the reaction and detect the remaining ATP by adding the luminescent kinase assay reagent according to the manufacturer's protocol.

  • Incubate for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate-reading luminometer.

  • Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation:

CompoundTarget KinaseIC₅₀ (µM)
4-Chloro-1,3-dihydroxypyridin-2(1H)-onePIM-1To be determined experimentally
Staurosporine (Positive Control)PIM-1To be determined experimentally

Synthesis

Conclusion and Future Directions

4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a molecule of significant therapeutic potential, with its structural motifs suggesting a dual mechanism of action involving metalloenzyme and protein kinase inhibition. The proposed mechanisms, rooted in the extensive literature on pyridinone derivatives, provide a solid foundation for future research. The experimental protocols detailed in this guide offer a clear roadmap for the empirical validation of these hypotheses. Further investigation into the specific kinase targets, the spectrum of chelated metal ions, and the structure-activity relationships of this compound and its analogs will be crucial in unlocking its full therapeutic potential.

References

  • Barrow, J. C., et al. (2018). Bicyclic hydroxypyridones as potent and selective inhibitors of human catechol-O-methyltransferase. Journal of Medicinal Chemistry, 61(21), 9589-9602.
  • Crisponi, G., et al. (2017). Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms. Molecules, 22(3), 487.
  • Hanif, M., et al. (2022). Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of metalloenzyme inhibitors. RSC Medicinal Chemistry, 13(10), 1184-1203.
  • Santos, M. A., et al. (2018). Hydroxypyridinone Derivatives: A Fascinating Class of Chelators with Therapeutic Applications - An Update. Current Medicinal Chemistry, 25(1), 97-112.
  • Krippendorff, B. F., et al. (2020). A practical guide for the assay-dependent characterisation of irreversible inhibitors. RSC Chemical Biology, 1(6), 467-480.
  • BenchChem. (2025).
  • Google Patents. (2013). CN103360306A - Method for synthesizing 4-chloro-pyridine.
  • Lee, E. S., et al. (2016). Effect of chlorine substituent on cytotoxic activities: Design and synthesis of systematically modified 2,4-diphenyl-5H-indeno[1,2-b]pyridines. Bioorganic & Medicinal Chemistry Letters, 26(7), 1735-1739.
  • Fassihi, A., et al. (2023). Synthesis of 3-hydroxypyridin-4-one derivatives bearing benzyl hydrazide substitutions towards anti-tyrosinase and free radical scavenging activities. Scientific Reports, 13(1), 19308.
  • BMG LABTECH. (2020). Kinase assays.
  • Lachowicz, J. I., et al. (2016). Hydroxypyridinones with enhanced iron chelating properties. Synthesis, characterization and in vivo tests of 5-hydroxy-2-(hydroxymethyl)pyridine-4(1H)-one. Dalton Transactions, 45(44), 17756-17769.
  • Liu, Z., et al. (2021). Hydroxypyridinones as a Very Promising Platform for Targeted Diagnostic and Therapeutic Radiopharmaceuticals. Molecules, 26(22), 7019.
  • Ilhami, G., et al. (2022). Metal Ions, Metal Chelators and Metal Chelating Assay as Antioxidant Method. Antioxidants, 11(1), 136.
  • Cleveland Clinic. (2025).
  • Euro Chlor. (2002). Influence of Chlorine Substituents on Biological Activity of Chemicals.
  • Rault, S., et al. (2022). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. RSC Medicinal Chemistry, 13(2), 223-236.
  • Zen-Bio. (2022).
  • Frontiers. (2022). Recent Advances of Pyridinone in Medicinal Chemistry.
  • Bakharev, V. V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 97-109.
  • Koyiri, K., et al. (2020). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry, 13(2), 978-983.
  • BenchChem. (2025).
  • Hider, R. C., & Kong, X. (2013). Hydroxypyridinone Journey into Metal Chelation. Coordination Chemistry Reviews, 257(19-20), 2722-2733.
  • Szafrański, K., & Godyń, J. (2021).
  • Shannon, D. P., et al. (2024). Bioinspired Metal–Ligand Networks with Enhanced Stability and Performance: Facile Preparation of Hydroxypyridinone (HOPO). ACS Macro Letters, 13(1), 11-17.
  • Invitrogen. (n.d.). PROTEIN KINASE C ASSAY KITS PROTOCOL.
  • Doctor's Data. (n.d.).
  • Organic Chemistry Portal. (n.d.). Synthesis of 2,3-dihydro-4-pyridones.
  • Lanyon, L. F., et al. (2019). Isosteres of Hydroxypyridinethione as Druglike Pharmacophores for Metalloenzyme Inhibition. ACS Medicinal Chemistry Letters, 10(10), 1436-1441.
  • Vanderwal, C. D., et al. (2021). The Recurring Roles of Chlorine in Synthetic and Biological Studies of the Lissoclimides. Accounts of Chemical Research, 54(5), 1131-1142.
  • Cayman Chemical. (2021). Methods for Detecting Kinase Activity.
  • Santos, M. A., et al. (2022). Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms. Molecules, 27(6), 1876.

Sources

Exploratory

Biological Activity of Substituted Pyridin-2-ones: A Technical Guide to Structural Pharmacology and Therapeutic Applications

Executive Summary The pyridin-2-one (2-pyridone) scaffold represents a "privileged structure" in medicinal chemistry, distinguished by its ability to mimic peptide bonds and engage in directional hydrogen bonding. Unlike...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The pyridin-2-one (2-pyridone) scaffold represents a "privileged structure" in medicinal chemistry, distinguished by its ability to mimic peptide bonds and engage in directional hydrogen bonding. Unlike its tautomer, 2-hydroxypyridine, the 2-pyridone form predominates in physiological solutions and serves as a critical pharmacophore in FDA-approved therapeutics ranging from anti-fibrotics (Pirfenidone) to anti-epileptics (Perampanel). This guide analyzes the structural determinants of biological activity, details mechanistic pathways, and provides validated protocols for the synthesis and evaluation of substituted pyridin-2-ones.

Part 1: Structural Pharmacology & Molecular Recognition

The Tautomeric Equillibrium

The biological versatility of the pyridin-2-one scaffold stems from its lactam-lactim tautomerism. In the gas phase, the 2-hydroxypyridine (lactim) form is often favored; however, in polar solvents and biological media, the 2-pyridone (lactam) form is thermodynamically dominant (approx.


 ratio).
  • Pharmacophore Implications: The amide-like motif (

    
    ) acts as a dual hydrogen bond donor/acceptor system.
    
    • N1-H: Hydrogen bond donor (critical for kinase hinge binding).

    • C2=O: Hydrogen bond acceptor (critical for metal chelation or active site anchoring).

Substitution Patterns and Bioactivity[1][2]
  • N1-Substitution: Prevents aromatization back to the pyridine ring, locking the molecule in the biologically active lactam form. Bulky aryl groups here (as in Perampanel) often target hydrophobic pockets.

  • C3/C5-Substitution: These positions are electronically coupled to the carbonyl and nitrogen. Electron-withdrawing groups (EWGs) at C3 can modulate the acidity of the N1-H (if unsubstituted) or influence the dipole moment.

  • C6-Substitution: Often used to control conformation via steric clash with the N1-substituent (atropisomerism potential).

Part 2: Therapeutic Classes and Mechanisms[3]

Neurology: AMPA Receptor Antagonism (Perampanel)

Mechanism: Perampanel utilizes a 1,3,5-substituted pyridin-2-one core to function as a non-competitive antagonist of AMPA-type glutamate receptors. Unlike competitive antagonists that bind the glutamate site (clamshell domain), Perampanel binds to an allosteric site at the boundary of the transmembrane domain.

Key Interaction: The pyridin-2-one carbonyl accepts a hydrogen bond, while the bulky aryl groups wedge into the hydrophobic pocket, stabilizing the receptor in a closed, non-conducting state.

AMPA_Mechanism Glutamate Glutamate Release AMPA_Open AMPA Receptor (Open State) Glutamate->AMPA_Open binds Ca_Influx Ca2+/Na+ Influx (Depolarization) AMPA_Open->Ca_Influx AMPA_Closed AMPA Receptor (Stabilized Closed State) AMPA_Open->AMPA_Closed inhibition Seizure Neuronal Hyperexcitability (Seizure) Ca_Influx->Seizure Perampanel Perampanel (Pyridin-2-one Core) Allosteric_Site Transmembrane Allosteric Site Perampanel->Allosteric_Site binds Allosteric_Site->AMPA_Closed locks conformation AMPA_Closed->Ca_Influx blocks

Figure 1: Mechanism of non-competitive AMPA receptor inhibition by Perampanel.

Fibrosis: TGF- Modulation (Pirfenidone)

Mechanism: Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one) is the standard of care for Idiopathic Pulmonary Fibrosis (IPF). It acts by downregulating Transforming Growth Factor-beta (TGF-


), the master regulator of fibrosis.

Pathway:

  • Inhibits the maturation of latent TGF-

    
     to active TGF-
    
    
    
    .
  • Suppresses fibroblast-to-myofibroblast transition (FMT).

  • Reduces collagen I/III production.

Virology: Cap-Dependent Endonuclease Inhibition (Baloxavir)

Mechanism: While Baloxavir marboxil is a prodrug, the active acid form contains a polycyclic core featuring a pyridone-like pharmacophore. The carbonyl oxygen and the adjacent hydroxyl/enol group form a bidentate chelation complex with the two metal ions (


 or 

) in the active site of the influenza virus PA subunit. This prevents the "cap-snatching" process required for viral mRNA transcription.[1]

Part 3: Synthetic Methodologies

The construction of the pyridin-2-one ring is pivotal for SAR exploration. Two primary strategies are employed:

  • Ring Construction (Cyclization): Condensation of 1,3-dicarbonyl equivalents with primary amines or cyanoacetamides.

  • Scaffold Decoration (Functionalization): Direct functionalization of the pre-formed lactam ring.

Comparative Synthetic Strategies
Reaction TypeTarget BondReagentsAdvantagesLimitations
Chan-Lam Coupling N1-C(Aryl)Aryl boronic acid, Cu(OAc)₂, BaseMild conditions (RT), O2 tolerant, high functional group tolerance.[2][3]Requires stoichiometric Cu often; slow kinetics for sterically hindered amines.
Ullmann Coupling N1-C(Aryl)Aryl halide, CuI, High TempRobust for unreactive aryl halides.Harsh conditions (>100°C) may degrade sensitive groups.
Peckmann-Duisberg Ring Formation

-keto esters + Phenols/Amines
One-pot synthesis of fused systems.Limited to specific substitution patterns.
C-H Activation C3/C5-CPd/Rh catalysts, Directing GroupsAtom economical; late-stage functionalization.Requires expensive catalysts and specific directing groups.

Part 4: Experimental Protocols

Protocol A: Synthesis of N-Arylpyridin-2-one via Chan-Lam Coupling

Rationale: This protocol is selected for its reliability in generating N-substituted libraries without requiring harsh thermal conditions, preserving sensitive substituents on the pyridone ring.

Materials:

  • Pyridin-2(1H)-one (1.0 equiv)

  • Aryl boronic acid (1.5 equiv)[4]

  • Copper(II) acetate [Cu(OAc)₂] (1.0 equiv) - Must be anhydrous/dried.

  • Pyridine (2.0 equiv) - Acts as ligand and base.

  • Dichloromethane (DCM) - Solvent.

  • Molecular sieves (4Å) - Critical for moisture control.

Workflow:

  • Activation: Flame-dry a round-bottom flask and cool under dry air. Add 4Å molecular sieves.

  • Loading: Charge the flask with Pyridin-2-one (1.0 mmol), Aryl boronic acid (1.5 mmol), and Cu(OAc)₂ (1.0 mmol).

  • Solvation: Add DCM (5 mL) followed by Pyridine (2.0 mmol).

  • Oxidation Source: Attach a drying tube or a balloon filled with dry air (O2 is the oxidant for the Cu catalytic cycle).

  • Reaction: Stir vigorously at room temperature for 16–24 hours.

    • Self-Validation Check: The reaction mixture should turn from blue/green (Cu(II)) to a dark slurry. If it remains bright blue, the catalytic cycle is stalling (check base/amine quality).

  • Quenching: Filter the mixture through a pad of Celite to remove copper salts. Wash with DCM.

  • Purification: Concentrate the filtrate. Purify via silica gel flash chromatography (Gradient: 0-5% MeOH in DCM).

    • Validation: Product should be UV active and distinct from the starting pyridone (lower Rf).

ChanLam_Cycle Cu2 Cu(II)-X2 Transmetallation Transmetallation (Ar-B(OH)2) Cu2->Transmetallation Cu2_Ar Cu(II)-Ar Transmetallation->Cu2_Ar Coordination Coordination (Pyridone-NH) Cu2_Ar->Coordination Cu3_Complex Cu(III) Complex Coordination->Cu3_Complex RedElim Reductive Elimination Cu3_Complex->RedElim Product N-Aryl Pyridone RedElim->Product Cu1 Cu(I) RedElim->Cu1 Oxidation Oxidation (O2) Oxidation->Cu2 Cu1->Oxidation

Figure 2: Catalytic cycle of the Chan-Lam coupling for N-arylation.

Protocol B: In Vitro Anti-Fibrotic Assay (TGF- Inhibition)

Rationale: To verify the bioactivity of synthesized derivatives (analogous to Pirfenidone), a functional cellular assay measuring fibroblast activation is required.

Cell Line: Human Lung Fibroblasts (e.g., MRC-5 or HFL-1).

Workflow:

  • Seeding: Seed fibroblasts in 96-well plates (5,000 cells/well) in DMEM + 10% FBS. Allow adherence (24h).

  • Starvation: Switch to serum-free medium for 24h to synchronize cell cycle and reduce basal signaling.

  • Treatment:

    • Pre-treat with test compounds (0.1, 1, 10, 50, 100

      
      M) for 1 hour.
      
    • Control: Pirfenidone (Positive control, typically active ~100-300

      
      M).
      
  • Induction: Add TGF-

    
    1 (5 ng/mL) to induce myofibroblast differentiation. Incubate for 48 hours.
    
  • Readout (Self-Validating Dual Assay):

    • Endpoint A (Collagen): Sircol Collagen Assay or Hydroxyproline assay on supernatant.

    • Endpoint B (Differentiation): Immunofluorescence for

      
      -SMA (alpha-smooth muscle actin).[5]
      
    • Validation: TGF-

      
       only wells must show >3-fold increase in 
      
      
      
      -SMA vs. untreated control. If not, the induction failed.

Part 5: Future Outlook

The pyridin-2-one scaffold is evolving beyond simple inhibition.

  • PROTACs: Pyridin-2-one derivatives are being explored as warheads for Cereblon-based PROTACs, leveraging their ability to bind specific E3 ligase domains.

  • Fragment-Based Drug Discovery (FBDD): Due to their low molecular weight and high ligand efficiency, substituted pyridones are ideal fragments for screening against novel kinase targets (e.g., PIM-1, CDK).

References

  • Rogawski, M. A., & Hanada, T. (2013). Preclinical pharmacology of perampanel, a selective non-competitive AMPA receptor antagonist.[6][7] Acta Neurologica Scandinavica, 127(s197), 19-24. Link

  • Schaefer, C. J., et al. (2011). Antifibrotic activities of pirfenidone in animal models of pulmonary fibrosis.[5][8][9] European Respiratory Journal, 37(5), 1179-1187. Link

  • Omoto, S., et al. (2018). Characterization of influenza virus variants induced by treatment with the endonuclease inhibitor baloxavir marboxil. Scientific Reports, 8, 9633. Link

  • Qiao, J. X., & Lam, P. Y. S. (2011). Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives.[10] Synthesis, 2011(06), 829-856. Link

  • Das, L., & Sengupta, T. (2025). An overview of synthesis and biological activities of 2-pyridone derivatives over the last decade. Discover Applied Sciences, 7, 1069. Link

Sources

Foundational

Spectroscopic Data for Chlorinated Dihydroxypyridinones: A Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of the spectroscopic techniques essential for the characterization of chlorinated dihydroxypyridinones, a class of compounds with significant potential in medicinal chemistry....

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth exploration of the spectroscopic techniques essential for the characterization of chlorinated dihydroxypyridinones, a class of compounds with significant potential in medicinal chemistry. For researchers, scientists, and drug development professionals, precise structural elucidation is paramount. This document offers a detailed examination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy, focusing on the unique spectral signatures imparted by the chlorine and dihydroxypyridinone moieties.

Introduction: The Importance of Spectroscopic Characterization

Chlorinated dihydroxypyridinones represent a promising scaffold in drug discovery due to their diverse biological activities. The introduction of chlorine atoms into the dihydroxypyridinone core can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity, and membrane permeability. Accurate and comprehensive spectroscopic analysis is therefore not merely a routine characterization step but a critical component of the drug development process, enabling unambiguous structure determination, purity assessment, and the study of molecular interactions.

This guide is structured to provide not only the fundamental principles of each spectroscopic technique but also practical, field-proven insights into experimental design, data interpretation, and potential challenges specific to this class of compounds.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework. For chlorinated dihydroxypyridinones, both ¹H and ¹³C NMR are indispensable.

¹H NMR Spectroscopy: Unraveling the Proton Environment

In ¹H NMR, the chemical shift, multiplicity, and integration of proton signals provide a wealth of structural information. The presence of electron-withdrawing chlorine atoms and the electronic nature of the dihydroxypyridinone ring significantly influence the proton chemical shifts.

Expected Chemical Shifts:

Proton TypeExpected Chemical Shift (ppm)Notes
Aromatic/Heterocyclic Protons6.0 - 8.5The exact shift is highly dependent on the position of the chlorine substituents and other functional groups.
Hydroxyl Protons (-OH)4.0 - 12.0Often broad signals; position is concentration and solvent dependent. Can be confirmed by D₂O exchange.
N-H Proton7.0 - 15.0Can be broad; chemical shift is influenced by hydrogen bonding and solvent.

Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified chlorinated dihydroxypyridinone in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Methanol-d₄) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence the chemical shifts of exchangeable protons (OH, NH).

  • Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters:

    • Pulse Program: A standard single-pulse experiment is typically sufficient.

    • Spectral Width: Set to cover the expected range of proton chemical shifts (e.g., 0-16 ppm).

    • Acquisition Time: Typically 2-4 seconds.

    • Relaxation Delay: A 1-2 second delay is usually adequate.

    • Number of Scans: 16-32 scans are generally sufficient for a good signal-to-noise ratio.

  • Data Processing:

    • Apply a Fourier transform to the Free Induction Decay (FID).

    • Phase correct the spectrum.

    • Calibrate the chemical shift scale using the residual solvent peak as an internal standard.

    • Integrate the signals to determine the relative proton ratios.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides information about the number and electronic environment of the carbon atoms in a molecule. The chemical shifts of carbons in chlorinated dihydroxypyridinones are influenced by the electronegativity of the attached atoms and the overall electronic structure of the ring. A key feature in the ¹³C NMR spectra of chlorinated compounds is the one-bond chlorine-isotope effect, which can be a powerful tool for assigning signals of chlorine-bearing carbons.[1]

Expected Chemical Shifts:

Carbon TypeExpected Chemical Shift (ppm)Notes
Carbonyl Carbon (C=O)160 - 180The pyridinone tautomer will exhibit a characteristic carbonyl signal.
Aromatic/Heterocyclic Carbons100 - 160Carbons directly attached to chlorine will be shifted downfield.
Carbons Bearing Hydroxyl Groups150 - 170The chemical shift is sensitive to tautomeric forms.

Experimental Protocol: ¹³C NMR Spectroscopy

  • Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (20-50 mg) may be beneficial for obtaining a good signal-to-noise ratio in a shorter time.

  • Instrument Setup: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer equipped with a broadband probe.

  • Acquisition Parameters:

    • Pulse Program: A proton-decoupled pulse sequence (e.g., zgpg30) is standard to produce a spectrum with singlets for each carbon.

    • Spectral Width: A range of 0-220 ppm is typically used.[2]

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: A 2-5 second delay is recommended to ensure proper relaxation of all carbon nuclei, especially quaternary carbons.

    • Number of Scans: A larger number of scans (e.g., 1024-4096) is usually required compared to ¹H NMR due to the low natural abundance of ¹³C.

  • Data Processing:

    • Apply a Fourier transform to the FID.

    • Phase correct the spectrum.

    • Calibrate the chemical shift scale using the solvent signal as an internal reference (e.g., CDCl₃ at 77.16 ppm).[3]

Section 2: Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. For the analysis of chlorinated dihydroxypyridinones, MS provides the molecular weight and elemental composition, and its fragmentation patterns offer valuable structural clues.

Isotopic Pattern of Chlorine

A hallmark of mass spectra of chlorinated compounds is the characteristic isotopic pattern of chlorine. Naturally occurring chlorine consists of two stable isotopes: ³⁵Cl (75.8% abundance) and ³⁷Cl (24.2% abundance). This results in a distinctive M+2 peak in the mass spectrum, where the ratio of the intensity of the molecular ion peak (M) to the M+2 peak is approximately 3:1 for a molecule containing one chlorine atom. For molecules with multiple chlorine atoms, the isotopic pattern becomes more complex and can be used to determine the number of chlorine atoms present.

Fragmentation Patterns

Electron ionization (EI) is a common ionization technique that can induce fragmentation of the parent molecule. The fragmentation patterns of chlorinated dihydroxypyridinones can be complex, but some general principles apply:

  • Loss of a Chlorine Radical: A common fragmentation pathway is the loss of a chlorine radical (•Cl), leading to a fragment at M-35 or M-37.

  • Ring Cleavage: The pyridinone ring can undergo cleavage, leading to various smaller fragments.

  • Loss of Small Neutral Molecules: The loss of small, stable molecules such as CO, HCN, or H₂O can also be observed.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a dilute solution of the compound (approximately 1-2 mg/mL) in a suitable solvent such as HPLC-grade acetonitrile or methanol.[4]

  • Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, to obtain accurate mass measurements.

  • Ionization Method: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like dihydroxypyridinones and is less likely to cause extensive fragmentation than EI.

  • Data Acquisition: Acquire the spectrum in both positive and negative ion modes to determine which provides better sensitivity for the compound of interest.

  • Data Analysis:

    • Determine the accurate mass of the molecular ion.

    • Use the accurate mass to calculate the elemental composition.

    • Analyze the isotopic pattern to confirm the presence and number of chlorine atoms.

    • If fragmentation is observed, propose fragmentation pathways consistent with the structure of the molecule.

Section 3: Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a technique used to identify the functional groups present in a molecule based on the absorption of infrared radiation. For chlorinated dihydroxypyridinones, IR spectroscopy is particularly useful for identifying the hydroxyl, amine, and carbonyl groups.

Characteristic IR Absorption Bands:

Functional GroupWavenumber (cm⁻¹)Appearance
O-H Stretch (Hydroxyl)3200 - 3600Broad
N-H Stretch (Amine/Amide)3100 - 3500Medium to sharp
C=O Stretch (Carbonyl)1630 - 1680Strong, sharp
C=C and C=N Stretches1400 - 1650Medium to strong
C-Cl Stretch600 - 800Medium to strong

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal. No special sample preparation is required for solids.

  • Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Data Acquisition:

    • Collect a background spectrum of the empty ATR crystal.

    • Collect the sample spectrum.

    • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Data Analysis:

    • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

    • Compare the spectrum to reference spectra of similar compounds if available.

Section 4: Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing conjugated systems, such as the dihydroxypyridinone ring.

Expected Absorptions:

Chlorinated dihydroxypyridinones are expected to exhibit strong absorption in the UV region, typically between 200 and 400 nm, due to π → π* and n → π* transitions within the conjugated system. The position of the absorption maximum (λmax) can be influenced by the solvent and the substitution pattern on the ring.

Experimental Protocol: UV-Vis Spectroscopy

  • Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., methanol, ethanol, or acetonitrile). The concentration should be adjusted to give an absorbance reading between 0.1 and 1.0 at the λmax.

  • Instrumentation: Use a double-beam UV-Vis spectrophotometer.

  • Data Acquisition:

    • Fill a quartz cuvette with the solvent to be used as a blank and record the baseline.

    • Fill a matched quartz cuvette with the sample solution and record the absorption spectrum over a suitable wavelength range (e.g., 200-800 nm).

  • Data Analysis:

    • Identify the wavelength of maximum absorption (λmax).

    • If the concentration of the solution is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εbc).

Visualization of Key Concepts

General Structure of a Chlorinated Dihydroxypyridinone

G cluster_0 Chlorinated Dihydroxypyridinone Core N N C1 C N->C1 H1 H N->H1 C2 C C1->C2 O1 O C1->O1 = C3 C C2->C3 R1 R1 C2->R1 C4 C C3->C4 O2 O C3->O2 C5 C C4->C5 Cl Cl C4->Cl C5->N R2 R2 C5->R2

Caption: General chemical structure of a chlorinated dihydroxypyridinone.

Spectroscopic Analysis Workflow

G cluster_workflow Spectroscopic Characterization Workflow start Purified Chlorinated Dihydroxypyridinone Sample nmr NMR Spectroscopy (¹H, ¹³C) start->nmr ms Mass Spectrometry (HRMS) start->ms ir IR Spectroscopy (FTIR-ATR) start->ir uv UV-Vis Spectroscopy start->uv structure Structural Elucidation & Purity Assessment nmr->structure ms->structure ir->structure uv->structure

Caption: A typical workflow for the spectroscopic analysis of a novel compound.

Conclusion

The comprehensive spectroscopic characterization of chlorinated dihydroxypyridinones is a critical undertaking in the drug discovery and development pipeline. By leveraging the complementary information provided by NMR, MS, IR, and UV-Vis spectroscopy, researchers can confidently determine the structure and purity of their target compounds. This guide has provided a detailed overview of the key spectroscopic techniques, including practical experimental protocols and expected data, to aid scientists in this essential endeavor. The principles and methodologies outlined herein are intended to serve as a valuable resource for the successful characterization of this important class of molecules.

References

  • Koivisto, J. et al. (2001). NMR investigation of 11 at different temperatures revealed the molecule has slow internal rotation of the C10-dichloromethyl moiety. ResearchGate. Available at: [Link]

  • Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

  • Kim, J., et al. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Scientific Reports, 12(1), 20288. Available at: [Link]

  • Patel, H. et al. (n.d.). Synthesis, Spectral Studies and Biological Screening of 2-(4'-Chlorophenyl)-6-Methyl-(3-N, N'-Diaryl/Dialkyl Amino Methyl)-Imidazo[1,2-a]Pyridine. ResearchGate. Available at: [Link]

  • Irvine, N. M., Cooper, D. H., & Thornburgh, S. (2008). Characterization of two hydroxytrichloropicolinic acids: application of the one-bond chlorine-isotope effect in 13C NMR. Magnetic resonance in chemistry: MRC, 46(5), 436–440. Available at: [Link]

  • LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

  • eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

  • Mncube, S. et al. (2021). Molecular Spectroscopic (FTIR and UV-Vis) and Hyphenated Chromatographic (UHPLC-qTOF-MS) Analysis and In. Semantic Scholar. Available at: [Link]

  • Silva, A. M. G. et al. (2020). Microwave-Assisted Synthesis and Spectral Properties of Pyrrolidine-Fused Chlorin Derivatives. Molecules, 25(23), 5732. Available at: [Link]

  • Li, Y. et al. (2014). Synthesis, Spectroscopic Characterization, X-Ray Structure, and DFT Calculations of Some New 1,4-Dihydropyridines. PLoS ONE, 9(3), e91361. Available at: [Link]

  • LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. Available at: [Link]

Sources

Exploratory

Technical Guide: Tautomeric Dynamics of 4-Hydroxypyridin-2-one Systems

This technical guide provides an in-depth analysis of the tautomeric behavior of 4-hydroxypyridin-2-one systems. It is designed for researchers in medicinal chemistry and structural biology, focusing on the thermodynamic...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides an in-depth analysis of the tautomeric behavior of 4-hydroxypyridin-2-one systems. It is designed for researchers in medicinal chemistry and structural biology, focusing on the thermodynamic drivers, analytical characterization, and pharmacological implications of this heterocyclic scaffold.

Executive Summary

The 4-hydroxypyridin-2-one scaffold is a critical pharmacophore in drug discovery, serving as a bioisostere for carboxylic acids and a core motif in siderophores and antibacterial agents. Its utility is defined by a complex tautomeric equilibrium between three primary forms: the lactam-enol (4-hydroxy-2-pyridone), the lactim-keto (2-hydroxy-4-pyridone), and the lactim-enol (2,4-dihydroxypyridine).

Understanding this equilibrium is not merely academic; it dictates ligand-protein binding affinity, membrane permeability, and solubility. This guide outlines the thermodynamic landscape of these transitions and provides a self-validating protocol for their characterization.

Structural Dynamics & Thermodynamics

The 2,4-dioxygenated pyridine system does not exist as a static structure. It fluctuates based on environmental energy landscapes.

The Three-State Equilibrium

Unlike simple pyridones, this system possesses two oxygen functionalities capable of proton exchange.

  • Tautomer A (4-hydroxy-2-pyridone): The "Lactam" form. Generally the most stable in polar solution due to the high dipole moment of the C=O bond and efficient solvation.

  • Tautomer B (2-hydroxy-4-pyridone): The "Keto-4" form. Less common due to the disruption of the N-C=O conjugation resonance relative to the 2-position.

  • Tautomer C (2,4-dihydroxypyridine): The "Di-enol" form. Predominant in the gas phase and non-polar solvents where aromaticity (resonance energy) outweighs dipolar solvation stabilization.

Thermodynamic Drivers
  • Aromaticity vs. Dipolarity: Tautomer C retains full pyridine aromaticity (6

    
    -electrons). Tautomer A sacrifices some aromatic character for a strong amide-like resonance contribution, creating a large molecular dipole.
    
  • Phase Dependence:

    • Gas Phase:[1][2][3][4][5][6][7]

      
       favors Tautomer C (Di-enol) by approx. 2–5 kcal/mol.
      
    • Aqueous Solution:

      
       shifts dramatically to favor Tautomer A (Lactam) by >5 kcal/mol due to hydrogen bond donation from water to the carbonyl oxygen.
      

Tautomerism cluster_0 Equilibrium Factors TautA Tautomer A (4-hydroxy-2-pyridone) Polar Dominant TautB Tautomer B (2-hydroxy-4-pyridone) Minor Species TautA->TautB Proton Transfer TautC Tautomer C (2,4-dihydroxypyridine) Non-Polar/Gas Dominant TautA->TautC Gas Phase/Non-Polar TautC->TautA Polar Solvent (Stabilization) Dielectric Constant Dielectric Constant H-Bonding Capacity H-Bonding Capacity Dielectric Constant->H-Bonding Capacity

Figure 1: The thermodynamic relationship between the three primary tautomers driven by solvent polarity.

Environmental Determinants: Solvent & pH

The "chameleon" nature of 4-hydroxypyridin-2-one allows it to adapt its polarity to cross biological membranes.

Solvent Dielectric Effects

The ratio of Tautomer A to Tautomer C is linearly correlated with the solvent's dielectric constant (


).
  • High

    
     (Water, DMSO):  The charge-separated resonance form of Tautomer A is stabilized.
    
  • Low

    
     (Chloroform, Toluene):  The neutral, aromatic Tautomer C is favored to minimize charge separation penalties.
    
Dimerization

In the solid state and concentrated non-polar solutions, 4-hydroxypyridin-2-one forms centrosymmetric dimers. These are held together by dual hydrogen bonds (


), mimicking DNA base pairing. This dimerization stabilizes the Lactam (A)  form even in non-polar environments, leading to potential artifacts in crystal structure analysis if not accounted for.

Analytical Characterization Protocol

Distinguishing these tautomers requires specific spectroscopic techniques. Standard LC-MS is insufficient as tautomers have identical masses and often interconvert on the column.

Self-Validating NMR Protocol

The following workflow utilizes


C NMR chemical shifts as the primary discriminator, as they are less sensitive to concentration-dependent exchange broadening than 

H NMR.

Experimental Setup:

  • Sample Preparation: Dissolve 10-20 mg of compound in 0.6 mL of solvent.

  • Solvent Pair: Run parallel experiments in DMSO-d

    
      (Polar) and CDCl
    
    
    
    (Non-polar).
  • Acquisition:

    
    C NMR (minimum 300 scans) to resolve quaternary carbons.
    

Data Interpretation Table:

FeatureTautomer A (Lactam)Tautomer C (Di-enol)Diagnostic Region
C2 Shift 162 – 166 ppm (C=O)158 – 162 ppm (C-OH)Downfield shift indicates C=O
C4 Shift 168 – 174 ppm (C-OH/C=O mix)164 – 168 ppm (C-OH)Highly sensitive to H-bonding
C3 Shift 95 – 100 ppm90 – 95 ppmShielding increases in enol form
Coupling

observable
Often broadenedHMBC required for confirmation
Analytical Decision Tree

Use this logic flow to assign the dominant tautomer in your specific formulation.

AnalyticalWorkflow cluster_validation Validation Step Start Start: Unknown Sample Solvent Select Solvent System Start->Solvent NMR Acquire 13C NMR Solvent->NMR DMSO-d6 or D2O CheckC2 Check C2 Chemical Shift NMR->CheckC2 ResultA Dominant: 4-hydroxy-2-pyridone (Lactam Form) CheckC2->ResultA > 163 ppm ResultC Dominant: 2,4-dihydroxypyridine (Lactim Form) CheckC2->ResultC < 162 ppm IR IR Spectroscopy: Look for C=O stretch (1640-1680 cm-1) ResultA->IR

Figure 2: Decision tree for tautomer assignment using Carbon-13 NMR markers.

Pharmacological Implications[2][8]

Bioisosterism

The 4-hydroxypyridin-2-one system is a classic bioisostere for the carboxylic acid group (


).
  • Advantage: It maintains the planar geometry and hydrogen bond acceptor/donor capability but eliminates the permanent negative charge at physiological pH (depending on substitution), potentially improving passive diffusion across the blood-brain barrier.

Metal Chelation

This scaffold is a bidentate ligand. The oxygen atoms at positions 2 and 4 (or 3 and 4 in related isomers) form stable 5- or 6-membered chelate rings with hard metals like


 and 

.
  • Drug Design Note: If your target requires metal scavenging (e.g., in antimicrobial siderophore mimics), the Lactam (A) form is the active chelating species. Substituents that force the system into the Di-enol (C) form may reduce chelation potency by removing the carbonyl acceptor.

References

  • Tautomeric Equilibria in Heterocycles. Katritzky, A. R., et al. (2010).[8][9] Chemical Reviews. A comprehensive review of heterocycle tautomerism thermodynamics.

  • Solvent Effects on 2-Pyridone/2-Hydroxypyridine Equilibrium. Wong, K. F., et al. (2016).[2][5][10][11] Journal of Physical Chemistry A. Detailed computational and experimental analysis of solvent dielectric contributions.

  • NMR Chemical Shifts of Trace Impurities. Babij, N. R., et al.[12] (2016).[2][5][10][11] Organic Process Research & Development. Standard reference for NMR shifts in various solvents, crucial for distinguishing tautomeric signals.

  • 4-Hydroxy-2-pyridones: Antibacterial Agents Targeting DNA Synthesis. Ma, C., et al. (2017). Bioorganic & Medicinal Chemistry Letters. Application of the scaffold in active drug discovery.

  • Theoretical Studies of Hydroxypyridine Tautomerism. Scanlan, M. J., et al.[2][4][8] (1983). Journal of the American Chemical Society.[8][10] Foundational ab initio work establishing gas-phase stability of the lactim forms.

Sources

Foundational

Potential Therapeutic Targets of Pyridinone Derivatives

Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary The pyridinone scaffold (specifically 2-pyridone and 4-pyridone) represents a "privileged str...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyridinone scaffold (specifically 2-pyridone and 4-pyridone) represents a "privileged structure" in medicinal chemistry due to its unique electronic profile, hydrogen-bonding capabilities, and ability to serve as a bioisostere for amides and phenyl rings. While historically known for the antifibrotic drug Pirfenidone , recent advances have expanded its utility into kinase inhibition , epigenetic modulation , and antiviral therapies .

This guide analyzes the four primary therapeutic targets of pyridinone derivatives, elucidating the specific molecular mechanisms of action (MoA) and providing validated experimental protocols for their interrogation.

Antifibrotic Targets: The TGF- Pathway

Primary Agent: Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one) Mechanism: Pleiotropic modulation of the TGF-


/SMAD signaling cascade.
Mechanism of Action

Unlike direct kinase inhibitors, pyridinone derivatives in fibrosis do not act on a single "lock-and-key" target. Instead, they function as downstream signal modulators.

  • TGF-

    
    1 Inhibition:  Pirfenidone inhibits the synthesis and release of Transforming Growth Factor-beta (TGF-
    
    
    
    ), the master regulator of fibrosis.[1]
  • SMAD3 Suppression: It blocks the phosphorylation of SMAD3, preventing the formation of the SMAD2/3/4 complex required for nuclear translocation and transcription of profibrotic genes (e.g., ACTA2 for

    
    -SMA, COL1A1 for Collagen I).
    
  • MUC1-CT Interference: Recent studies indicate pirfenidone binds to the cytoplasmic tail of MUC1 (MUC1-CT), preventing its phosphorylation. This blocks the nuclear accumulation of the MUC1-CT/

    
    -catenin/SMAD3 complex, a critical driver of myofibroblast differentiation.
    
DOT Diagram: TGF- Signaling & Pyridinone Intervention

TGFBeta_Pathway TGFb TGF-beta (Extracellular) Receptor TGF-beta Receptor (Type I/II) TGFb->Receptor Activates SMAD23 SMAD2/3 (Cytoplasm) Receptor->SMAD23 Phosphorylates pSMAD23 p-SMAD2/3 (Phosphorylated) SMAD23->pSMAD23 Complex Nuclear Complex (p-SMAD3 + beta-catenin + MUC1-CT) pSMAD23->Complex Binds MUC1 MUC1-CT (Cytoplasmic Tail) MUC1->Complex Required for formation Nucleus Nucleus Complex->Nucleus Translocates Genes Profibrotic Genes (Collagen, alpha-SMA) Nucleus->Genes Transcription Fibrosis Fibrosis / Myofibroblast Differentiation Genes->Fibrosis Drives Pirfenidone Pyridinone (Pirfenidone) Pirfenidone->TGFb Inhibits Synthesis Pirfenidone->MUC1 Blocks Phosphorylation

Figure 1: The TGF-beta signaling cascade illustrating the multi-nodal inhibitory effects of pyridinone derivatives (Pirfenidone) on SMAD phosphorylation and MUC1-CT complex formation.

Kinase Inhibition: p38 MAPK

Target: p38 Mitogen-Activated Protein Kinase (MAPK)


 isoform.[2]
Relevance:  Rheumatoid Arthritis, COPD, Chronic Inflammation.
Structural Logic (SAR)

Pyridinone derivatives function as ATP-competitive inhibitors .

  • Hinge Binding: The carbonyl oxygen (C=O) or the amide nitrogen (N-H) of the pyridinone core acts as a hydrogen bond acceptor/donor to the "hinge region" of the kinase (specifically Met109 in p38

    
    ).[3]
    
  • Hydrophobic Pocket: An N-aryl substituent (e.g., 2,4-difluorophenyl) typically extends into the hydrophobic pocket I, displacing water and providing high affinity.

  • Selectivity: The specific substitution pattern at C3 and C4 allows these molecules to avoid the "gatekeeper" residues of other kinases, granting high selectivity for p38 over JNK or ERK.

Quantitative Data: Potency Comparison
CompoundTargetIC50 / KiMechanismClinical Status
Pirfenidone TGF-

/ Fibrosis
~500

M (Cellular)
Cytokine modulationFDA Approved (IPF)
PH-797804 p38 MAPK


= 5.8 nM
ATP-competitivePhase II (Completed)
Dilmapimod p38 MAPK

= 4.0 nM
ATP-competitivePhase II (COPD)
Dolutegravir HIV Integrase

= 2.7 nM
Metal ChelationFDA Approved (HIV)

Epigenetic Modulators: Histone Demethylases (KDMs)

Target: JmjC domain-containing Histone Demethylases (KDM4, KDM5 families). Relevance: Oncology (Breast, Prostate Cancer).[4]

Mechanism: Metal Chelation

The JmjC demethylases are Fe(II) and 2-oxoglutarate (2-OG) dependent oxygenases.

  • Bioisostere: The hydroxypyridinone core mimics 2-oxoglutarate.

  • Chelation: The oxygen atoms at positions 2 and 3 (or 4) of the pyridinone ring form a bidentate chelate with the active site Fe(II) ion.

  • Competition: This blocks the entry of the natural co-factor (2-OG), preventing the oxidation of the methyl group on Histone H3 lysines (e.g., H3K4me3), thereby restoring tumor suppressor gene expression.

Antiviral Targets: HIV Integrase

Target: HIV-1 Integrase Strand Transfer. Relevance: Antiretroviral therapy (INSTIs).

Mechanism: Two-Metal Binding Pharmacophore

HIV integrase requires two divalent magnesium ions (


) in its active site to catalyze the insertion of viral DNA into the host genome.
  • The Pharmacophore: Tricyclic carbamoyl pyridinone derivatives (e.g., Dolutegravir , Bictegravir ) possess a planar heteroatomic triad (Oxygen-Oxygen-Oxygen) that coordinates these two metal ions perfectly.

  • Strand Transfer Inhibition: By sequestering the metal cofactors, the enzyme cannot stabilize the transition state of the DNA strand transfer reaction.

DOT Diagram: HIV Integrase Chelation Mechanism

HIV_Integrase Mg1 Mg++ ViralDNA Viral DNA Ends Mg1->ViralDNA Required for Processing Mg2 Mg++ Mg2->ViralDNA Required for Processing ActiveSite Integrase Active Site (Asp64, Asp116, Glu152) ActiveSite->Mg1 Coordinates ActiveSite->Mg2 Coordinates HostDNA Host DNA ViralDNA->HostDNA Strand Transfer (BLOCKED) Pyridinone Pyridinone Scaffold (O-O-O Triad) Pyridinone->Mg1 Chelates Pyridinone->Mg2 Chelates

Figure 2: Mechanism of HIV Integrase Strand Transfer Inhibitors (INSTIs). The pyridinone scaffold chelates the catalytic Mg2+ ions, physically blocking the integration of viral DNA into the host genome.

Experimental Protocols

Protocol A: HTRF® Kinase Assay for p38 MAPK Inhibition

This protocol utilizes Homogeneous Time-Resolved Fluorescence (HTRF) to measure kinase activity without washing steps, ensuring high throughput and accuracy.

Objective: Determine the IC50 of a novel pyridinone derivative against p38 MAPK


.

Materials:

  • Recombinant human p38 MAPK

    
    .
    
  • Substrate: Biotinylated ATF2 peptide.

  • ATP (Ultrapure).

  • Detection Reagents: Anti-phospho-ATF2-Europium Cryptate (Donor) and Streptavidin-XL665 (Acceptor).

  • Assay Buffer: 50 mM HEPES pH 7.5, 10 mM

    
    , 1 mM DTT, 0.01% Tween-20.
    

Step-by-Step Methodology:

  • Compound Preparation: Prepare 10-point serial dilutions of the pyridinone derivative in DMSO. Dilute further into Assay Buffer (Final DMSO concentration <1%).

  • Enzyme Reaction:

    • Add 4

      
      L of diluted compound to a 384-well low-volume white plate.
      
    • Add 2

      
      L of Enzyme Mix (p38 MAPK 
      
      
      
      , final conc. ~0.5-2 nM).
    • Incubate for 10 minutes at Room Temperature (RT) to allow inhibitor binding.

    • Initiate reaction by adding 4

      
      L of Substrate/ATP Mix (Biotin-ATF2 final 50 nM, ATP at 
      
      
      
      value ~100
      
      
      M).
  • Incubation: Seal plate and incubate for 60 minutes at RT.

  • Detection:

    • Add 10

      
      L of Detection Mixture (Eu-Cryptate antibody + SA-XL665 in EDTA stopping buffer).
      
    • The EDTA stops the kinase reaction by chelating

      
      .
      
  • Readout: Incubate for 1 hour at RT. Read fluorescence at 665 nm and 620 nm using a TR-FRET compatible reader (e.g., EnVision).

  • Analysis: Calculate HTRF Ratio

    
    . Plot signal vs. log[Inhibitor] to determine IC50.
    
Protocol B: TGF- Induced Fibroblast-to-Myofibroblast Transition (FMT) Assay

A self-validating cell-based assay to confirm antifibrotic activity.

Objective: Quantify the inhibition of


-SMA expression in human lung fibroblasts (HFL-1 or LL29).

Methodology:

  • Seeding: Seed fibroblasts at 5,000 cells/well in a 96-well plate in DMEM + 10% FBS. Allow attachment for 24 hours.

  • Starvation: Switch to serum-free medium (0.1% BSA) for 24 hours to synchronize cell cycle and reduce background activation.

  • Treatment:

    • Pre-treat cells with the pyridinone derivative (1 - 100

      
      M) for 1 hour.
      
    • Add TGF-

      
      1 (final concentration 2-5 ng/mL) to induce differentiation.
      
    • Include controls: Vehicle (DMSO), TGF-

      
      1 only (Positive Control), and SB431542 (ALK5 inhibitor, Reference Control).
      
  • Incubation: Incubate for 48-72 hours.

  • Fixation & Staining:

    • Fix cells with 4% Paraformaldehyde (15 min). Permeabilize with 0.1% Triton X-100.

    • Block with 3% BSA.

    • Incubate with anti-

      
      -SMA primary antibody (1:200) overnight at 4°C.
      
    • Incubate with fluorescent secondary antibody (e.g., AlexaFluor 488) and DAPI (nuclear stain) for 1 hour.

  • Quantification: Image using a High-Content Analysis (HCA) system.

    • Metric: Mean Fluorescence Intensity (MFI) of

      
      -SMA in the cytoplasmic region normalized to cell count (DAPI).
      
    • Self-Validation: The TGF-

      
      1 only wells must show >3-fold increase in 
      
      
      
      -SMA over Vehicle for the assay to be valid.

References

  • Mechanism of Pirfenidone

    • Title: Pirfenidone inhibits TGF-beta1-induced over-expression of collagen type I and he
    • Source: BMC Pulmonary Medicine.
    • Link:[Link][5]

  • p38 MAPK Inhibition

    • Title: Discovery of N-Phenyl Pyridinone Derivatives as Potent and Selective p38 Mitogen-Activated Protein Kinase Inhibitors.[6]

    • Source: Journal of Medicinal Chemistry (ACS).
    • Link:[Link]

  • HIV Integrase Inhibitors

    • Title: Discovery of Dolutegravir, a Potent and Orally Bioavailable HIV Integrase Strand Transfer Inhibitor.
    • Source: Journal of Medicinal Chemistry.
    • Link:[Link]

  • Histone Demethylase Inhibition

    • Title: Cell Penetrant Inhibitors of the KDM4 and KDM5 Families of Histone Lysine Demethylases.
    • Source: Journal of Medicinal Chemistry.
    • Link:[Link]

  • HTRF Kinase Assay Principles

    • Title: Homogeneous Time-Resolved Fluorescence-Based Assay to Monitor Extracellular Signal-Regulated Kinase Signaling.[7]

    • Source: Frontiers in Endocrinology.
    • Link:[Link]

Sources

Exploratory

Technical Whitepaper: In Silico Modeling of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

This technical guide details the in silico modeling framework for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a highly functionalized heterocyclic scaffold.[1][2] This molecule combines the metal-chelating properties of hy...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the in silico modeling framework for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a highly functionalized heterocyclic scaffold.[1][2] This molecule combines the metal-chelating properties of hydroxypyridinones (HOPOs) with the electronic modulation of a halogen substituent.

The following guide is structured for computational chemists and medicinal chemists, focusing on the unique challenges this scaffold presents: prototropic tautomerism , metal coordination geometry , and ionization-dependent pharmacokinetics .

[1][2]

Executive Summary

4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a "privileged scaffold" in metalloenzyme inhibition.[1][2] Its core structure features a contiguous oxygen-rich motif (N-OH, C=O, C-OH) capable of bidentate or tridentate chelation, while the C4-chlorine atom acts as an electronic tuner, modulating the pKa of the chelating oxygens and increasing lipophilicity.[2]

Modeling this compound requires a deviation from standard high-throughput docking protocols.[1][2] Standard force fields (e.g., MMFF94) often fail to capture the quantum mechanical nature of its metal coordination and the solvent-dependent tautomeric equilibria. This guide proposes a Hybrid QM/MM Workflow to ensure predictive accuracy.

Part 1: Quantum Mechanical Characterization (The Foundation)

Before any docking or dynamics simulation, the electronic state of the molecule must be rigorously defined. This scaffold exhibits complex tautomerism that dictates its binding mode.[1][2]

Tautomeric Enumeration & Stability

The molecule exists in equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms.[1][2] The N-hydroxy group adds a third dimension of ionization.[1][2]

  • Dominant Species: In aqueous solution and polar protein pockets, the 2-pyridone tautomer is generally favored due to aromatic resonance energy and solvent stabilization.

  • The "Chloro-Effect": The electron-withdrawing nature of the 4-Cl substituent lowers the pKa of the 3-OH group, making the anionic species more prevalent at physiological pH (7.4) compared to the non-chlorinated analog.

Experimental Protocol (DFT): To determine the bioactive conformer, perform Density Functional Theory (DFT) calculations:

  • Level of Theory: B3LYP/6-311++G(d,p) or M06-2X/def2-TZVP (better for dispersion).

  • Solvation Model: PCM or SMD (Water,

    
    ) to mimic physiological fluid; CPCM (Protein, 
    
    
    
    ) to mimic the hydrophobic binding pocket.
  • Output: Calculate

    
     to determine the Boltzmann population of each tautomer.
    
Chelation Geometry Prediction

This molecule targets metalloenzymes (e.g., HIV Integrase, Tyrosinase, MMPs). You must model the coordination complex prior to docking.

  • Metal Centers:

    
    , 
    
    
    
    ,
    
    
    .[2]
  • Coordination Mode: The O-O distance between the C2-Carbonyl and C3-Hydroxyl (or N1-Hydroxyl) is the critical parameter.[1][2]

  • Restrained Optimization: Perform a relaxed potential energy surface (PES) scan of the O-M-O bond angle to derive force field parameters for the metal center.

Part 2: Pharmacophore & Target Mapping[1][2]

The "Metal-Anchor" Pharmacophore

The binding affinity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one is driven by enthalpy (


) from metal coordination.[1][2]
  • Feature 1: Metal Acceptor (C2=O).[2]

  • Feature 2: Metal Acceptor/Donor (C3-OH or N1-OH).[1][2]

  • Feature 3: Hydrophobic Anchor (4-Cl and C5/C6 ring edge).[1][2]

Target Selection Strategy

Based on the scaffold's electronic profile, the following targets are prioritized for in silico screening:

  • HIV-1 Integrase: The 1,3-dihydroxy motif mimics the diketoacid pharmacophore, chelating the active site

    
     ions.
    
  • Tyrosinase: The scaffold mimics the transition state of tyrosine oxidation, binding the binuclear copper center.

  • Epigenetic Erasers (HDACs/KDMs): The hydroxamic acid-like N-OH/C=O motif is a classic zinc-binding group (ZBG).[1][2]

Part 3: Molecular Docking Workflow (The "Anchor & Grow" Protocol)

Standard docking scoring functions (e.g., GlideScore, Vina) often underestimate metal-ligand interactions.[2] The following protocol corrects for this.

Protocol: Metal-Constraint Docking

Objective: Force the docking algorithm to prioritize the metal coordination geometry.

  • Grid Generation:

    • Define the receptor grid centered on the metal ion (

      
       or 
      
      
      
      ).
    • Crucial Step: Apply a metal-coordination constraint (distance constraint < 2.5 Å) between the metal and the ligand's carbonyl/hydroxyl oxygens.

  • Ligand Preparation:

    • Generate 3D conformers for both the neutral and mono-anionic forms.

    • Note: The 4-Cl group creates steric bulk; ensure the ring conformation is planar.

  • QM/MM Rescoring (Self-Validating Step):

    • Top-ranked poses from rigid docking are often false positives.[1][2]

    • Validation: Extract the top 5 poses. Treat the Ligand + Metal + Coordinating Residues as a QM region (e.g., semi-empirical PM7 or DFT B3LYP/6-31G*). Treat the rest of the protein with MM.

    • Calculate the Interaction Energy (

      
      ).[2]
      
Visualization of the Workflow

The following diagram illustrates the decision logic for modeling this specific scaffold.

ModelingWorkflow Start Compound: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Tautomer Tautomer Enumeration (1-OH-2-one vs 1,2-dihydroxy) Start->Tautomer DFT DFT Optimization (B3LYP/6-311++G**) Calc pKa & Solvation Energy Tautomer->DFT Input Ionization Determine Dominant Species (Neutral vs Anionic) DFT->Ionization Output Target Target Selection (Metalloenzymes: HDAC, Integrase) Ionization->Target Bioactive Form Docking Metal-Constraint Docking (Force Metal-O interaction < 2.5Å) Target->Docking QMMM QM/MM Rescoring (Validate Metal Geometry) Docking->QMMM Refine Top Poses ADMET ADMET Profiling (Glucuronidation Risk) QMMM->ADMET Validated Hits

Figure 1: Decision tree for the computational modeling of hydroxypyridinone derivatives, emphasizing the necessity of QM pre-processing.

Part 4: ADMET Profiling & Toxicity[1][2]

The 4-chloro and N-hydroxy modifications introduce specific ADMET liabilities that must be modeled early.[1][2]

Metabolic Stability (The N-OH Alert)

The N1-hydroxyl group is a prime target for Phase II metabolism (Glucuronidation via UGTs).[1][2]

  • In Silico Prediction: Use SOM (Site of Metabolism) predictors (e.g., SMARTCyp or FAME) to estimate the lability of the N-OH bond.

  • Risk Mitigation: If the N-O-Glucuronide is predicted to be the major metabolite, the in vivo half-life will be short.

Toxicity of the 4-Cl Group

Chlorinated heteroaromatics can sometimes undergo nucleophilic aromatic substitution (


) with biological nucleophiles (e.g., Glutathione), leading to toxicity.
  • Calculation: Calculate the LUMO energy and the carbon-chlorine bond dissociation energy (BDE). A low LUMO suggests susceptibility to nucleophilic attack.[2]

Data Summary Table
PropertyMethodCritical Threshold / Note
pKa (3-OH) DFT (Jaguar/Gaussian)Expected ~5.5 - 6.5 (Acidic due to 4-Cl).[1][2]
LogP QSAR (Consensus)4-Cl increases LogP by ~0.7 vs H-analog.[1][2] Target: 1.5 - 2.5.
Metal Affinity DFT Interaction EnergyCompare

vs standard chelator (e.g., Deferiprone).[2]
BBB Permeability QSAR4-Cl improves lipophilicity, potentially aiding CNS entry.[1][2]

Part 5: References

  • Santos, M. A., et al. (2022).[3] "Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms." University of Lisbon.[2] Link

  • Altomare, C., et al. (2000).[4] "Ionization behaviour and tautomerism-dependent lipophilicity of pyridine-2(1H)-one cardiotonic agents." Bioorganic & Medicinal Chemistry. Link

  • WuXi AppTec. (2024).[2] "Tautomerism of 1-hydroxy-2-pyridone and Solvent Effects: A QM Study." RCS Research Chemistry Services.[1][2] Link

  • PubChem. (2025).[2] "Compound Summary: 4-Chloropyridin-2-ol (and tautomers)." National Library of Medicine.[2] Link[2]

  • Rao, L., et al. (2016). "The Thermodynamic and Kinetic Properties of 2-Hydroxypyridine/2-Pyridone Tautomerization: A Theoretical and Computational Revisit." PLOS ONE. Link

Sources

Protocols & Analytical Methods

Method

Analytical methods for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

An in-depth guide to the robust analytical methodologies for the characterization and quantification of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, tailored for researchers and drug development professionals. This document...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the robust analytical methodologies for the characterization and quantification of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, tailored for researchers and drug development professionals. This document provides a framework for developing and validating reliable analytical techniques essential for quality control, stability studies, and impurity profiling.

Introduction to Analytical Strategy

4-Chloro-1,3-dihydroxypyridin-2(1H)-one is a halogenated pyridinone derivative. The presence of chloro, hydroxyl, and amide functional groups dictates its chemical properties and necessitates a multi-faceted analytical approach for comprehensive characterization. The development of robust, validated analytical methods is a critical pillar in the pharmaceutical industry, ensuring the quality, safety, and efficacy of drug substances and products.[1][2] Such methods are fundamental for everything from initial drug discovery and stability testing to routine quality control.[3] This guide details the foundational chromatographic and spectroscopic techniques for the analysis of this molecule, emphasizing the scientific rationale behind the selection of specific methods and parameters.

Physicochemical Properties and Structural Information

A thorough understanding of the analyte's properties is the first step in developing a successful analytical method.

Table 1: Physicochemical Properties of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

PropertyValueRationale for Analytical Method Development
Molecular Formula C₅H₄ClNO₃Confirmed by High-Resolution Mass Spectrometry.
Molecular Weight 161.54 g/mol Used to identify the molecular ion peak in Mass Spectrometry.
Structure The structure dictates the expected signals in NMR and the fragmentation patterns in MS.
Polarity Moderately PolarThe presence of two hydroxyl groups and a lactam ring suggests good solubility in polar organic solvents and necessitates reversed-phase chromatography.
UV Chromophore Yes (Pyridinone Ring)The conjugated ring system allows for sensitive detection using UV-Vis spectroscopy, a common detector for HPLC.
Volatility LowThe high polarity and hydrogen bonding capability of the hydroxyl groups make the compound non-volatile, favoring HPLC over GC analysis without derivatization.

I. Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone technique for assessing the purity and quantifying non-volatile organic molecules like 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.[4] Its high resolution and sensitivity make it ideal for separating the target compound from process-related impurities and degradation products.[5]

Application Note: HPLC for Purity and Assay

A reversed-phase HPLC (RP-HPLC) method is the most appropriate choice due to the moderately polar nature of the analyte. A C18 stationary phase provides a nonpolar surface that retains the compound based on its hydrophobic character. The mobile phase, typically a mixture of water and a polar organic solvent like acetonitrile or methanol, elutes the compound from the column. The inclusion of an acid modifier (e.g., formic or trifluoroacetic acid) is crucial. It suppresses the ionization of the hydroxyl groups and the lactam, ensuring a single analyte form, which results in sharp, symmetrical peaks and reproducible retention times.[6][7] A gradient elution is often preferred over an isocratic one in method development to ensure the elution of both polar and nonpolar impurities within a reasonable timeframe.[8]

Workflow for HPLC Method Development and Validation

Caption: Workflow for HPLC method development and validation.

Protocol 1: RP-HPLC for Purity Determination

This protocol provides a starting point for the analysis. It must be validated to demonstrate its suitability for its intended purpose.[9]

1. Instrumentation:

  • An HPLC or UHPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV Detector.

2. Chromatographic Conditions:

ParameterRecommended ConditionRationale
Column C18 Reversed-Phase (e.g., 4.6 x 150 mm, 3.5 µm)Industry standard for retaining moderately polar compounds.
Mobile Phase A 0.1% Formic Acid in WaterAcid modifier to ensure consistent analyte ionization and sharp peaks.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency.
Gradient Elution 5% B to 95% B over 20 minutes, then hold for 5 minEnsures elution of a wide range of potential impurities.
Flow Rate 1.0 mL/minA typical analytical flow rate for a 4.6 mm ID column.
Column Temp. 30 °CControlled temperature ensures reproducible retention times.
Injection Volume 5 µLSmall volume to prevent peak distortion.
Detection UV at 254 nm or max absorbance wavelengthThe pyridinone ring system is expected to have strong UV absorbance.

3. Sample and Standard Preparation:

  • Solvent (Diluent): A mixture of water and acetonitrile (e.g., 50:50 v/v) is often a good starting point.

  • Standard Preparation: Accurately weigh and dissolve the reference standard in the diluent to a final concentration of approximately 0.5 mg/mL.

  • Sample Preparation: Prepare the sample to the same target concentration as the standard.

  • Filtration: Filter all solutions through a 0.22 or 0.45 µm syringe filter before injection to protect the column.[7]

4. Data Analysis:

  • Purity Assessment: Determine the area percentage of the main peak relative to the total area of all peaks detected in the chromatogram.

  • Assay vs. Standard: Calculate the concentration of the analyte in the sample by comparing its peak area to that of a known concentration of the reference standard.

II. Spectroscopic Analysis

Spectroscopic techniques are indispensable for the unambiguous identification and structural elucidation of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.

A. Mass Spectrometry (MS) for Identity Confirmation

Mass spectrometry is a powerful tool for confirming the molecular weight of a compound and providing structural clues through its fragmentation pattern.[10] It is most effectively used when coupled with a chromatographic inlet like LC or GC.

Application Note: LC-MS for Structural Elucidation

Liquid Chromatography-Mass Spectrometry (LC-MS) provides both retention time data and mass information, offering a high degree of confidence in peak identification. Electrospray Ionization (ESI) is the preferred ionization technique for polar molecules like the target analyte. Analysis in both positive and negative ion modes is recommended to gather comprehensive data. High-resolution mass spectrometry (HRMS) can provide the elemental composition, confirming the molecular formula.

Proposed Mass Spectrometry Fragmentation Pathway

The fragmentation of the protonated molecule ([M+H]⁺) is expected to proceed through the loss of stable neutral molecules or radicals. The chloro-substituted pyridinone ring is the most likely site of initial fragmentation.

Fragmentation M [M+H]⁺ m/z = 162.00 (for ³⁵Cl) F1 Loss of H₂O [M+H - H₂O]⁺ m/z = 144.00 M->F1 - H₂O F2 Loss of HCl [M+H - HCl]⁺ m/z = 126.00 M->F2 - HCl F3 Loss of CO [M+H - CO]⁺ m/z = 134.00 M->F3 - CO F1_1 Further loss of CO m/z = 116.00 F1->F1_1 - CO

Caption: Proposed ESI-MS fragmentation pathway for the analyte.

Protocol 2: LC-MS Analysis

1. Instrumentation:

  • An LC system (as described in Protocol 1) coupled to a mass spectrometer (e.g., a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap for HRMS) with an ESI source.

2. Conditions:

  • LC Conditions: Use the same conditions as in Protocol 1 to ensure correlation of UV and MS data.

  • MS Conditions:

    • Ionization Mode: ESI, Positive and Negative

    • Mass Range: 50 - 500 m/z

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 120 °C

    • Gas Flow: Optimized for the instrument.

3. Data Interpretation:

  • Confirm the presence of the [M+H]⁺ ion (and/or [M-H]⁻ ion) corresponding to the calculated molecular weight. Note the characteristic isotopic pattern for a chlorine-containing compound (³⁵Cl/³⁷Cl ratio of approximately 3:1).

  • Analyze the MS/MS spectrum of the parent ion to identify fragment ions, which can be used to confirm the structure by matching them to the proposed fragmentation pathway.[11][12]

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for the de novo structural elucidation of organic molecules. Both ¹H and ¹³C NMR are required for a complete assignment.

Application Note: NMR for Unambiguous Structure Confirmation

¹H NMR provides information about the number of different types of protons, their chemical environment, and their proximity to each other. ¹³C NMR provides information about the carbon skeleton of the molecule. For 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, the spectra are expected to be relatively simple, which aids in straightforward interpretation. Deuterated dimethyl sulfoxide (DMSO-d₆) is a suitable solvent due to its ability to dissolve polar compounds and exchange with the labile hydroxyl and amide protons, which can be observed as broad signals.[13]

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆)

PositionPredicted ¹H Shift (ppm), MultiplicityPredicted ¹³C Shift (ppm)Rationale
C2 -~160 (C=O)Carbonyl carbon in a lactam system.
C3 -~145 (C-OH)Olefinic carbon attached to an oxygen atom.
C4 -~110 (C-Cl)Olefinic carbon attached to a chlorine atom.
C5 ~6.0, Doublet~95Olefinic proton adjacent to a proton at C6.
C6 ~7.5, Doublet~135Olefinic proton adjacent to a proton at C5 and the ring nitrogen.
N1-H ~11.0, Broad Singlet-Labile amide proton, broad due to exchange.
OH Variable, Broad-Labile hydroxyl protons, broad due to exchange.

Note: These are predicted values and will require experimental confirmation.[14]

Protocol 3: NMR Sample Preparation and Acquisition

1. Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

2. Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the sample.

  • Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.[13] Ensure the sample is fully dissolved.

3. Data Acquisition:

  • Acquire standard one-dimensional ¹H and ¹³C{¹H} spectra.

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to confirm connectivity and finalize assignments.

III. Method Validation Principles

Once developed, any analytical method intended for regulatory submission or critical decision-making must be validated.[3] Validation provides documented evidence that the method is reliable and suitable for its intended purpose.[2]

Table 4: Key Validation Parameters as per ICH Q2(R1) Guidelines

ParameterDefinitionPurpose
Specificity Ability to assess the analyte unequivocally in the presence of other components.Ensures that the signal measured is only from the target analyte.
Linearity Ability to elicit test results that are directly proportional to the analyte concentration.Confirms the method provides accurate results across a defined range.
Accuracy The closeness of test results to the true value.Measures the systemic error or bias of the method.
Precision The degree of agreement among individual test results when the procedure is applied repeatedly.Measures the random error of the method (includes repeatability and intermediate precision).
Limit of Detection (LOD) The lowest amount of analyte that can be detected but not necessarily quantitated.Defines the sensitivity of the method for detection.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Defines the lower limit of the method for reliable measurement.
Robustness A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.Demonstrates the reliability of the method during normal usage.

References

  • Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities. Journal of Applied Bioanalysis.
  • Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025, January 27).
  • Gas chromatography mass spectrometry computer analysis of volatile halogenated hydrocarbons in man and his environment--A multimedia environmental study. PubMed.
  • Characterization of Halogen
  • Analytical Method Development and Validation in Pharmaceuticals. (2025, October 18).
  • Analytical Method Validation (AMV) in Pharmaceuticals. Pharmaguideline.
  • Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.
  • Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory. (2012, February 28).
  • HPLC Methods for analysis of Pyridine.
  • HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column.
  • Purity Analysis of Compounds Synthesized Using Pyridine-2-carboxylic Anhydride: A Compar
  • Synthesis of diversely substituted pyridin-2(1H)
  • HPLC Method for Analysis of Pyridine on Primesep 100 Column. (2024, August 12). SIELC Technologies.
  • Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2025, August 6).
  • Gas chrom
  • Gas Chrom
  • Electron impact mass spectral fragmentation patterns of 2a,4-disubstituted 5-benzoyl-2-chloro-2a,3,4,5-tetrahydroazeto[1,2-a][1][5]benzodiazepin-1( 2H)-ones. PubMed.

  • Unraveling the Molecular Blueprint: A Technical Guide to the Mass Spectrometry Fragmentation of (4-Chlorophenyl)-[4-(8-nitroquin. Benchchem.
  • NMR study of 1,4-dihydropyridine derivatives endowed with long alkyl and functionalized chains. (2010, July 27). SciELO. Xg=)

Sources

Application

Application Note: High-Resolution HPLC Analysis of Chlorinated Pyridinone Intermediates

Topic: HPLC Analysis of Chlorinated Pyridinone Compounds Content Type: Detailed Application Note & Protocol Guide Audience: Pharmaceutical Researchers, Process Chemists, and Analytical Scientists. Abstract Chlorinated py...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: HPLC Analysis of Chlorinated Pyridinone Compounds Content Type: Detailed Application Note & Protocol Guide Audience: Pharmaceutical Researchers, Process Chemists, and Analytical Scientists.

Abstract

Chlorinated pyridinones are critical pharmacophores in the synthesis of antiretrovirals, antifungals, and non-nucleoside reverse transcriptase inhibitors. However, their analysis is complicated by lactam-lactim tautomerism , significant acidity shifts due to halogenation, and the presence of positional isomers (e.g., 3-chloro- vs. 5-chloro-2-pyridone).[1] This guide provides a definitive protocol for the separation of these species, emphasizing pH control to collapse tautomeric equilibria and the use of polar-embedded stationary phases to resolve critical isomeric pairs.

Introduction & Chemical Context

The Analytical Challenge: Tautomerism and Acidity

The core analytical challenge with 2-pyridinones is their ability to exist in two tautomeric forms: the 2-pyridone (lactam) and the 2-hydroxypyridine (lactim) .[1]

  • In Solution: In aqueous mobile phases, the lactam form generally predominates.[1] However, without proper pH buffering, rapid proton transfer can occur, leading to peak splitting or severe tailing.

  • Effect of Chlorination: Electron-withdrawing chlorine atoms significantly increase the acidity of the molecule.[1] While unsubstituted 2-pyridone has a pKa of ~11 (acting as a weak acid), 3,5,6-trichloro-2-pyridinol (TCP) has a pKa of approximately 4.55 .[1]

    • Implication: At neutral pH, polychlorinated pyridinones exist as anions, resulting in zero retention on standard C18 columns. Acidic mobile phases are mandatory.

Mechanistic Visualization: Tautomerism & pH Control

The following diagram illustrates the equilibrium and the strategy to "lock" the molecule for consistent chromatography.

TautomerismControl Lactam Lactam Form (2-Pyridone) Polar, dominant in water Lactim Lactim Form (2-Hydroxypyridine) Aromatic, dominant in gas phase Lactam->Lactim Tautomerism (Fast) Anion Anionic Species (Deprotonated) No Retention on C18 Lactam->Anion pH > pKa Lactim->Anion pH > pKa (Neutral/Basic) Acid Mobile Phase pH < 3.0 (0.1% Formic/TFA) Acid->Lactam Stabilizes Neutral Form Acid->Anion Suppresses Ionization

Caption: Figure 1. Tautomeric equilibrium of pyridinones. Acidic conditions (green) are required to suppress ionization and stabilize the neutral lactam form for Reversed-Phase retention.[1]

Method Development Strategy

For chlorinated isomers (e.g., separating 3-chloro- from 5-chloro-2-pyridone), standard C18 columns often fail due to similar hydrophobicity.[1] The recommended strategy utilizes Polar-Embedded or Pentafluorophenyl (PFP) phases.[1]

Why Polar-Embedded Phases?

Chlorinated pyridinones possess a strong dipole.[1] Polar-embedded groups (e.g., amide or carbamate linkers in the alkyl chain) interact with the pyridinone nitrogen/oxygen, providing an orthogonal separation mechanism to pure hydrophobicity.[1]

Decision Matrix for Column Selection
Analyte CharacteristicRecommended Column ChemistryMechanism
Mono-chlorinated Isomers PFP (Pentafluorophenyl) Pi-pi interactions and shape selectivity resolve positional isomers (3-Cl vs 5-Cl).[1]
Polychlorinated (e.g., TCP) C18 (High Carbon Load) High hydrophobicity requires strong retentive power.
Hydrophilic/Polar Impurities Polar-Embedded C18 (e.g., Waters T3, Phenomenex Polar) Prevents phase collapse in 100% aqueous start conditions; reduces silanol tailing.[1]

Detailed Experimental Protocols

Protocol A: Separation of Positional Isomers (3-Cl vs. 5-Cl Pyridone)

Target: Process intermediates and regio-isomeric impurities.[1]

1. Chromatographic Conditions:

  • System: HPLC with UV-Vis (PDA) or LC-MS.[1]

  • Column: Pentafluorophenyl (PFP) Propyl, 150 x 4.6 mm, 3 µm (e.g., Phenomenex Kinetex PFP or Supelco Discovery HS F5).

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

  • Mobile Phase B: Methanol (MeOH). Note: MeOH is preferred over Acetonitrile for PFP columns to enhance pi-pi selectivity.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Temperature: 35°C (Control is critical for isomer resolution).

  • Detection: UV @ 295 nm (Pyridinone characteristic max).

2. Gradient Profile:

Time (min)% Mobile Phase BEvent
0.05Equilibrate (High aqueous to retain polar lactams)
2.05Isocratic Hold
15.060Linear Gradient
18.095Wash
20.095Hold
20.15Re-equilibration

3. Sample Preparation:

  • Dissolve 10 mg of sample in 10 mL of Water:Methanol (90:10) .

  • Critical: Avoid dissolving in 100% strong solvent (ACN/MeOH) to prevent "solvent effect" peak distortion for early eluting peaks.[1]

  • Filter through 0.2 µm PTFE filter.[1]

4. Expected Results (Relative Retention):

  • Unsubstituted 2-pyridone: Elutes first (most polar).[1]

  • 5-chloro-2-pyridone: Elutes second.[1]

  • 3-chloro-2-pyridone: Elutes third (Close elution, but resolved on PFP).[1]

  • 3,5-dichloro-2-pyridone: Elutes last (most hydrophobic).[1]

Protocol B: Trace Analysis of 3,5,6-Trichloro-2-pyridinol (TCP)

Target: Environmental monitoring or genotoxic impurity clearance.[1]

1. Chromatographic Conditions:

  • Column: C18 End-capped, 100 x 2.1 mm, 1.7 µm (UHPLC).[1]

  • Mobile Phase A: 10 mM Ammonium Formate adjusted to pH 3.0 with Formic Acid.

  • Mobile Phase B: Acetonitrile.[1][2]

  • Flow Rate: 0.4 mL/min.[1]

2. Detection (MS/MS Parameters):

  • Source: Electrospray Ionization (ESI) - Negative Mode .[1]

  • Reasoning: Despite the acidic mobile phase, TCP ionizes efficiently in negative mode (M-H)⁻ due to the electron-withdrawing chlorines making the hydroxyl proton acidic.[1]

  • MRM Transitions:

    • Quantifier: m/z 196 → 160 (Loss of HCl).

    • Qualifier: m/z 196 → 132.[1]

Method Validation & Troubleshooting

System Suitability Criteria

To ensure the method is "self-validating" per E-E-A-T standards, the following criteria must be met before running samples:

ParameterAcceptance LimitTroubleshooting Failure
Resolution (Rs) > 1.5 between 3-Cl and 5-Cl isomersLower column temperature to 25°C; Switch MeOH to ACN (or vice versa).
Tailing Factor (T) < 1.3Increase buffer concentration; Ensure pH is < 3.0 to suppress silanol activity.
Precision (RSD) < 2.0% (n=6 injections)Check autosampler needle wash; Ensure sample solvent matches initial mobile phase.
Troubleshooting Guide: Peak Splitting

If you observe split peaks for the parent pyridinone:

  • Diagnosis: The interconversion between lactam and lactim forms is occurring on the timescale of the separation.

  • Remedy:

    • Lower the pH: Drop from pH 3.0 to pH 2.0 (use TFA instead of Formic acid).

    • Increase Temperature: Raising temp to 40-50°C increases the rate of tautomerization, merging the split peaks into a single sharp peak (time-averaged signal).[1]

Workflow Diagram: Method Development

MethodDev Start Start: Chlorinated Pyridinone Sample CheckSolubility Check Solubility & pKa (Is it Polychlorinated?) Start->CheckSolubility Poly Yes (e.g., TCP) pKa < 6 CheckSolubility->Poly Mono No (Mono-chloro) pKa > 10 CheckSolubility->Mono MethodA Method A: C18 Column pH 2.5 (Suppresses Ionization) Poly->MethodA High Hydrophobicity MethodB Method B: PFP or Polar-Embedded C18 pH 3.0 (Buffer) Mono->MethodB Isomer Selectivity Needed ResCheck Check Resolution of Isomers MethodA->ResCheck MethodB->ResCheck Good Rs > 1.5 Validate ResCheck->Good Bad Rs < 1.5 Co-elution ResCheck->Bad Optimize Switch Organic Modifier (MeOH <-> ACN) or Lower Temp Bad->Optimize Optimize->ResCheck

Caption: Figure 2. Decision tree for selecting stationary phases and mobile phases based on the degree of chlorination and acidity.

References

  • Separation of Pyridinone Tautomers: Loppinet-Serani, A., et al. "Role of lactam vs. lactim tautomers in 2(1H)-pyridone catalysis."[1] Journal of the Chemical Society, Perkin Transactions 2. Link

  • Pesticide Metabolite Analysis (TCP): Brzak, K. A., et al. "Determination of chlorpyrifos and its main metabolite 3,5,6-trichloro-2-pyridinol in human serum and urine."[1] Journal of Chromatography B. Link

  • pKa Data for Heterocycles: Bordwell pKa Table (Acidity in DMSO/Water). Organic Chemistry Data. Link

  • Trace Impurity Analysis: Ding, W., et al. "Trace level liquid chromatography tandem mass spectrometry quantification of the mutagenic impurity 2-hydroxypyridine N-oxide."[1][3] Journal of Chromatography A. Link

  • General Pyridinone Properties: PubChem Compound Summary for 2-Pyridone. National Library of Medicine. Link

Sources

Method

Application Note: NMR Spectroscopy of Functionalized Pyridin-2-ones

Abstract Functionalized pyridin-2-ones are ubiquitous scaffolds in drug discovery, serving as core pharmacophores in kinase inhibitors (e.g., Palbociclib), antifibrotics (e.g., Pirfenidone), and antifungal agents. Howeve...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Functionalized pyridin-2-ones are ubiquitous scaffolds in drug discovery, serving as core pharmacophores in kinase inhibitors (e.g., Palbociclib), antifibrotics (e.g., Pirfenidone), and antifungal agents. However, their characterization is frequently complicated by lactam-lactim tautomerism , concentration-dependent dimerization , and the synthetic challenge of distinguishing N-alkylation vs. O-alkylation .

This Application Note provides a definitive protocol for the structural elucidation of pyridin-2-ones. It moves beyond basic assignment to address the causality of solvent effects and provides a self-validating workflow for distinguishing regioisomers using 1D and 2D NMR techniques (


N-HMBC).

The Core Challenge: Tautomerism and Solvent Selection

The fundamental complexity of pyridin-2-one spectroscopy lies in the equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms. This is not merely a theoretical curiosity; it dictates the appearance of the NMR spectrum and the compound's behavior in biological assays.

The Equilibrium Mechanism

In the solid state and in polar solvents (DMSO-


, Methanol-

), the lactam form predominates due to a large dipolar contribution. In non-polar solvents (CDCl

, Benzene-

), the equilibrium shifts, often leading to line broadening caused by intermediate exchange rates or dimerization.

Tautomerism cluster_1 Non-Polar Solvents (CDCl3) Lactam Lactam Form (NH / C=O) Dominant Species Lactim Lactim Form (N=C-OH) Minor Species Lactam->Lactim Tautomerization (Fast/Intermediate Exchange) Dimer H-Bonded Dimer (Broad Signals) Lactam->Dimer Aggregation

Figure 1: Solvent-dependent tautomeric and aggregation pathways influencing NMR linewidth and chemical shift.

Strategic Protocol: Solvent Choice
  • Primary Characterization: Always start with DMSO-

    
     . It stabilizes the lactam form (the biologically relevant scaffold for most drugs like Pirfenidone), sharpens exchangeable protons (NH), and prevents aggregation-induced broadening.
    
  • Secondary Characterization: Use CDCl

    
      only if investigating intramolecular hydrogen bonding or if solubility in DMSO is poor. Be aware that concentration dependence in CDCl
    
    
    
    indicates dimerization.

Distinguishing N-Alkylation vs. O-Alkylation

A classic synthetic problem is the alkylation of the pyridone anion, which is an ambident nucleophile. Reagents can attack the Nitrogen (yielding the N-alkyl pyridone) or the Oxygen (yielding the O-alkyl alkoxypyridine).[1]

The Protocol: Use the following self-validating workflow to confirm regiochemistry.

Step 1: C NMR Chemical Shift Analysis

The carbon chemical shifts of the alkyl group and the carbonyl/C-O carbon provide the first line of evidence.

FeatureN-Alkyl Pyridone (Lactam)O-Alkyl Pyridine (Lactim)
Alkylated Carbon (

)
30 - 45 ppm (N-Me)50 - 65 ppm (O-Me)
Carbonyl / C-O (C2) 160 - 165 ppm (C=O)160 - 164 ppm (C-O-R)
Ring C3/C5 Shielding C3/C5 are shielded (upfield)C3/C5 are deshielded (aromatic)

Note: While the C2 shift is similar, the alkyl carbon shift is diagnostic. An O-methyl group is significantly deshielded by the oxygen compared to an N-methyl group.

Step 2: H- N HMBC (The Gold Standard)

If


C data is ambiguous (e.g., with complex benzyl substituents), 

N NMR is definitive. You do not need an

N-labeled sample; use natural abundance

H-

N HMBC or HSQC.
  • N-Alkyl (Lactam): The nitrogen retains "amide-like" character.

    • 
      : -230 to -260 ppm  (relative to CH
      
      
      
      NO
      
      
      )
    • Alternative scale: ~140-170 ppm (relative to liq. NH

      
      ).
      
  • O-Alkyl (Pyridine): The nitrogen gains "pyridine-like" character.

    • 
      : -60 to -130 ppm  (relative to CH
      
      
      
      NO
      
      
      )
    • Alternative scale: ~240-300 ppm (relative to liq. NH

      
      ).
      

Decision Rule: If the Nitrogen signal is upfield (shielded, ~ -240 ppm), it is N-alkylated . If it is downfield (deshielded, ~ -100 ppm), it is O-alkylated .

AlkylationFlow Start Unknown Alkylation Product Step1 Step 1: 1H NMR of Alkyl Group Start->Step1 Check1 Is Alkyl-H shift > 3.9 ppm? Step1->Check1 Step2 Step 2: 1H-15N HMBC Check1->Step2 Ambiguous ResultN N-Alkylated (Lactam) N shift ~ -240 ppm Check1->ResultN No (N-Me usually ~3.5) ResultO O-Alkylated (Lactim) N shift ~ -100 ppm Check1->ResultO Yes (O-Me usually ~4.0) Check2 15N Chemical Shift Step2->Check2 Check2->ResultN Shielded (Amide-like) Check2->ResultO Deshielded (Pyridine-like)

Figure 2: Decision tree for distinguishing N- vs. O-alkylation using proton and nitrogen chemical shifts.

Regioselectivity and Coupling Constants ( )

When functionalizing the pyridone ring (e.g., bromination, C-H activation), determining the position of the new substituent (C3, C4, C5, or C6) is critical.

The loss of aromaticity in the lactam ring alters the coupling constants compared to pyridine.

  • 
     : Typically 9.0 – 10.0 Hz  (Large, characteristic of 
    
    
    
    -unsaturated ketones).
  • 
     : Typically 6.0 – 7.5 Hz .
    
  • 
     : Typically 6.0 – 7.0 Hz .
    
  • 
     / 
    
    
    
    : Small allylic couplings (1.0 – 2.0 Hz).

Protocol:

  • Identify the doublet with a large coupling (~9.5 Hz). This corresponds to H3 or H4 .

  • H3 is usually the most upfield ring proton (

    
     6.2 - 6.6 ppm) due to conjugation with the carbonyl.
    
  • H6 is usually the most downfield ring proton (

    
     7.2 - 7.8 ppm) due to the inductive effect of the Nitrogen.
    

Advanced Technique: NOE for Conformational Analysis

For N-aryl or N-benzyl pyridones (common in p38 MAP kinase inhibitors), rotation around the N-C bond can be restricted.

  • Experiment: 1D NOE or 2D NOESY/ROESY.

  • Target: Irradiate the N-substituent protons.

  • Observation: Look for NOE enhancement at H6 of the pyridone ring.

    • Positive NOE at H6: Confirms N-substitution and provides proximity data.

    • Absence of NOE at H6 (but NOE at H3): Suggests O-alkylation or unusual conformation.

References

  • Tautomerism and Solvent Effects: Katritzky, A. R., et al. "Tautomerism of Heterocycles." Chemical Reviews, 2010. [Link]

  • 15N NMR Methodology: Martin, G. E., & Hadden, C. E. "Long-range 1H-15N Heteronuclear Shift Correlation." Journal of Natural Products, 2000. [Link]

  • N- vs O-Alkylation Protocols: Hickey, M. R., et al. "N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations."[2] Tetrahedron Letters, 2010. [Link]

  • Coupling Constants & Spectral Data: Pretsch, E., et al. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer, 2009. [Link]

Sources

Application

Application Note: Characterization of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one using High-Resolution Mass Spectrometry

Abstract This application note provides a comprehensive guide to the analysis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one using high-resolution mass spectrometry (HRMS). Pyridinone scaffolds are significant in medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive guide to the analysis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one using high-resolution mass spectrometry (HRMS). Pyridinone scaffolds are significant in medicinal chemistry, and precise characterization of their substituted analogues is critical for drug development and quality control. We present a detailed protocol employing Electrospray Ionization (ESI) coupled with a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer. The methodology covers sample preparation, instrument parameters, and data interpretation, with a focus on leveraging the compound's unique isotopic signature and fragmentation behavior for unambiguous identification.

Introduction: The Analytical Imperative for Substituted Pyridinones

The pyridin-2(1H)-one core is a privileged scaffold found in numerous biologically active compounds and natural products.[1][2] Its derivatives have shown promise in various therapeutic areas, acting as precursors for molecules with potential anti-inflammatory, analgesic, or anticancer properties.[3][4][5] 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, a halogenated and hydroxylated variant, presents a unique analytical challenge due to its polarity and potential for complex fragmentation.

Mass spectrometry is an indispensable tool for the structural elucidation of such novel chemical entities. Its high sensitivity and ability to provide precise mass and structural information are paramount. This guide explains the causality behind the chosen analytical strategy, ensuring a robust and self-validating method for researchers. The core of this analysis relies on two key features: the accurate mass measurement provided by HRMS and the distinctive isotopic pattern imparted by the chlorine atom, which acts as a natural label for confident identification.[6][7]

Foundational Principles of Analysis

Chemical Properties and Isotopic Signature

A thorough understanding of the analyte's properties is the foundation of any robust analytical method. The structure of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one dictates the mass spectrometric approach.

  • Structure: The molecule contains two hydroxyl (-OH) groups and a polar amide-like bond within the pyridinone ring, making it highly suitable for electrospray ionization.

  • Chlorine Isotope Pattern: Naturally occurring chlorine consists of two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This results in a characteristic isotopic pattern in the mass spectrum where the molecular ion appears as two peaks separated by approximately 2 Da (M and M+2), with a relative intensity ratio of roughly 3:1.[7] This signature is a powerful diagnostic tool for confirming the presence of a single chlorine atom.

The key quantitative data for the target analyte are summarized below.

PropertyValue
Molecular FormulaC₅H₄ClNO₃
Average Molecular Weight161.54 g/mol
Monoisotopic Mass (³⁵Cl)160.98797 Da
Monoisotopic Mass (³⁷Cl)162.98502 Da
Expected [M-H]⁻ (³⁵Cl)159.98015 Da
Expected [M-H]⁻ (³⁷Cl)161.97720 Da
Expected [M+H]⁺ (³⁵Cl)161.99580 Da
Expected [M+H]⁺ (³⁷Cl)163.99285 Da
Ionization Strategy: The Rationale for Electrospray Ionization (ESI)

Given the presence of acidic hydroxyl groups, ESI is the ionization technique of choice. The molecule can be analyzed in either positive or negative ion mode.

  • Negative Ion Mode ([M-H]⁻): This mode is often preferred for compounds with acidic protons, such as those on hydroxyl groups. Deprotonation is typically efficient, leading to a strong signal for the [M-H]⁻ ion. This is the primary mode explored in this protocol due to its anticipated high sensitivity.

  • Positive Ion Mode ([M+H]⁺): Protonation can occur on the carbonyl oxygen or the nitrogen atom. While viable, it may be less efficient than deprotonation.

Atmospheric Pressure Chemical Ionization (APCI) is another potential technique, but ESI is generally better suited for polar, non-volatile molecules like the target compound.

Experimental Workflow and Protocols

The overall analytical workflow is designed for clarity and reproducibility, moving from sample preparation to final data analysis.

G prep1 Weigh Analyte prep2 Prepare Stock Solution (1 mg/mL in Methanol) prep1->prep2 prep3 Create Working Solution (10 µg/mL in 50:50 ACN:H₂O) prep2->prep3 lc Inject Sample onto LC System prep3->lc ms Ionize with ESI (Negative Mode) lc->ms ms_acq Acquire Full Scan MS Data (m/z 50-500) ms->ms_acq msms_acq Trigger MS/MS on Precursor Ion (m/z 159.98) ms_acq->msms_acq xic Extract Ion Chromatogram ms_acq->xic frag Interpret MS/MS Spectrum (Fragmentation Pathway) msms_acq->frag spec Analyze Mass Spectrum (Accurate Mass & Isotope Pattern) xic->spec spec->frag report Generate Report frag->report G cluster_path1 Pathway 1 cluster_path2 Pathway 2 cluster_path3 Pathway 3 (High CE) parent [M-H]⁻ m/z 159.98 f1 Loss of CO [C₄H₃ClNO₂]⁻ m/z 131.98 parent->f1 -28 Da f2 Loss of HCl [C₅H₂NO₃]⁻ m/z 124.00 parent->f2 -36 Da f3 Chloride Ion [Cl]⁻ m/z 34.97 parent->f3 Fingerprint Ion

Sources

Method

Application Notes and Protocols: Leveraging 4-Chloro-1,3-dihydroxypyridin-2(1H)-one for Novel Kinase Inhibitor Discovery

Introduction: The Imperative for Novel Kinase Inhibitors Protein kinases are fundamental regulators of cellular processes, acting as key nodes in signaling pathways that govern cell growth, differentiation, and metabolis...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative for Novel Kinase Inhibitors

Protein kinases are fundamental regulators of cellular processes, acting as key nodes in signaling pathways that govern cell growth, differentiation, and metabolism.[1][2] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them one of the most critical classes of drug targets.[1][3][4] While the development of kinase inhibitors has revolutionized treatment for various malignancies, the emergence of drug resistance and the need for greater selectivity remain significant challenges.[5][6] This necessitates a continuous search for novel chemical scaffolds that can yield inhibitors with improved potency, selectivity, and mechanisms of action.

This document provides a comprehensive guide for researchers on the utilization of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , a novel small molecule, in kinase inhibitor screening campaigns. We will explore its potential as a kinase inhibitor, drawing parallels with structurally related compounds, and provide detailed protocols for its evaluation, from initial high-throughput screening to cellular characterization.

Scientific Rationale: Why 4-Chloro-1,3-dihydroxypyridin-2(1H)-one?

While direct evidence for the kinase inhibitory activity of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one is emerging, its structural analog, Ciclopirox, has demonstrated compelling anti-cancer properties. Ciclopirox has been shown to inhibit mTORC1 signaling and the expression of PEAK1, a tyrosine kinase, suggesting that this chemical scaffold has the potential to interact with kinase-related pathways.[7][8][9] The hydroxypyridinone core is a known metal-chelating moiety, a feature that can be exploited for interaction with the ATP-binding pocket of kinases, particularly the ribose and phosphate-binding regions. The addition of a chloro-substituent offers a potential vector for further chemical modification to enhance potency and selectivity.

This application note will guide users through a systematic approach to unlock the potential of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one as a foundational molecule for a new class of kinase inhibitors.

Experimental Workflow: A Strategic Screening Cascade

The successful identification and characterization of a novel kinase inhibitor require a multi-step, logical workflow. This cascade is designed to efficiently identify initial hits, validate their activity, and characterize their cellular effects.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Hit Validation & Potency cluster_2 Phase 3: Selectivity & Cellular Activity A High-Throughput Screening (HTS) (Biochemical Assay) B Dose-Response (IC50) Determination A->B Identify Initial Hits C Mechanism of Action (MOA) Studies (e.g., ATP Competition) B->C D Kinome Selectivity Profiling B->D Confirm Potency C->D Understand Binding Mode E Cell-Based Target Engagement D->E F Cellular Functional Assays (Proliferation, Apoptosis) E->F

Figure 1: A streamlined workflow for the evaluation of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one as a kinase inhibitor.

Part 1: Initial Hit Identification - High-Throughput Screening (HTS)

The primary goal of HTS is to rapidly screen a compound against a kinase of interest to identify initial "hits". A robust, sensitive, and scalable biochemical assay is crucial.

Protocol 1: ADP-Glo™ Luminescent Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction. It is a universal assay suitable for a wide range of kinases and has a high tolerance for ATP, making it ideal for primary screening.[10]

Materials:

  • 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (Test Compound)

  • Kinase of interest (e.g., Src, Abl, EGFR)

  • Substrate specific to the kinase

  • ATP

  • ADP-Glo™ Kinase Assay Kit (Promega)

  • Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • 384-well white assay plates

  • Luminometer

Procedure:

  • Compound Preparation: Prepare a stock solution of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one in 100% DMSO. For a single-point screen, a final concentration of 10 µM is recommended.

  • Assay Plate Preparation:

    • Add 5 µL of Assay Buffer to all wells.

    • Add 1 µL of the Test Compound solution to the sample wells.

    • Add 1 µL of DMSO to the positive control (no inhibitor) and negative control (no enzyme) wells.

  • Kinase Reaction:

    • Prepare a 2X kinase/substrate solution in Assay Buffer.

    • Add 2 µL of the 2X kinase/substrate solution to the sample and positive control wells. Add 2 µL of buffer to the negative control wells.

    • Prepare a 2X ATP solution in Assay Buffer.

    • Initiate the kinase reaction by adding 2 µL of the 2X ATP solution to all wells.

    • Incubate the plate at room temperature for 60 minutes.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to all wells.

    • Incubate at room temperature for 40 minutes to stop the kinase reaction and deplete the remaining ATP.

    • Add 10 µL of Kinase Detection Reagent to all wells.

    • Incubate at room temperature for 30 minutes to convert ADP to ATP and generate a luminescent signal.

  • Data Acquisition: Read the luminescence on a plate reader.

Data Analysis: Calculate the percent inhibition using the following formula: % Inhibition = 100 * (1 - (Signal_Sample - Signal_Negative) / (Signal_Positive - Signal_Negative))

A hit is typically defined as a compound that exhibits >50% inhibition at a single concentration.

Part 2: Hit Validation and Potency Determination

Once initial hits are identified, the next crucial step is to confirm their activity and determine their potency by generating a dose-response curve and calculating the IC50 value.

Protocol 2: IC50 Determination

Procedure:

  • Follow the same procedure as the ADP-Glo™ assay in Protocol 1.

  • Prepare a serial dilution of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one in DMSO, typically starting from 100 µM down to nanomolar concentrations.

  • Add the serially diluted compound to the assay plate.

  • Perform the kinase reaction and ADP detection as described above.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

CompoundTarget KinaseIC50 (µM) - Hypothetical Data
4-Chloro-1,3-dihydroxypyridin-2(1H)-oneKinase A2.5
Staurosporine (Control)Kinase A0.01
4-Chloro-1,3-dihydroxypyridin-2(1H)-oneKinase B> 50

Table 1: Example of IC50 data for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one against two different kinases.

Part 3: Selectivity and Cellular Activity

A critical aspect of kinase inhibitor development is ensuring selectivity to minimize off-target effects.[11][12] Following biochemical validation, it is essential to assess the compound's activity in a cellular context.[13][14][15]

Protocol 3: Kinome-Wide Selectivity Profiling

To understand the selectivity profile of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, it should be screened against a broad panel of kinases. Several commercial services offer kinome profiling. The general principle involves running a binding or activity assay against hundreds of kinases at a fixed compound concentration.

G Figure 2: Kinome selectivity map visualization. cluster_0 Kinase Families cluster_1 Hypothetical Inhibition Profile TK TK node1 TK->node1 node2 TK->node2 node3 TK->node3 TKL TKL node4 TKL->node4 STE STE node5 STE->node5 CK1 CK1 AGC AGC CAMK CAMK CMGC CMGC

Figure 2: A conceptual kinome selectivity map illustrating the binding profile of a hypothetical inhibitor.

Protocol 4: Cellular Target Engagement Assay (NanoBRET™)

To confirm that 4-Chloro-1,3-dihydroxypyridin-2(1H)-one can engage its target kinase within a live cell, a target engagement assay such as NanoBRET™ is recommended. This assay measures the binding of a compound to a target protein in real-time within the physiological environment of the cell.

Principle: A target kinase is expressed in cells as a fusion to NanoLuc® luciferase. A fluorescent tracer that binds to the kinase is added. When the tracer is bound to the kinase-NanoLuc® fusion, Bioluminescence Resonance Energy Transfer (BRET) occurs. A test compound that binds to the kinase will displace the tracer, leading to a loss of BRET signal.

Procedure: (Refer to the manufacturer's protocol for detailed steps)

  • Transfect cells with a vector encoding the kinase-NanoLuc® fusion protein.

  • Plate the cells in a 384-well plate.

  • Add the NanoBRET™ tracer and varying concentrations of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.

  • Add the Nano-Glo® substrate.

  • Read the donor and acceptor emission wavelengths to determine the BRET ratio.

  • Calculate the cellular IC50 from the dose-response curve.

Protocol 5: Cellular Proliferation Assay

The ultimate goal of an anti-cancer kinase inhibitor is to inhibit the proliferation of cancer cells.

Materials:

  • Cancer cell line known to be dependent on the target kinase.

  • 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

  • Complete cell culture medium

  • CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

  • 96-well clear-bottom white plates

Procedure:

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one for 72 hours.

  • Add CellTiter-Glo® reagent to each well.

  • Incubate for 10 minutes to lyse the cells and generate a luminescent signal proportional to the amount of ATP present, which is indicative of the number of viable cells.

  • Read the luminescence.

  • Plot the cell viability against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Assay TypeEndpointPurpose
Biochemical AssayIC50Determine direct inhibitory potency against the purified enzyme.
Cellular Target EngagementCellular IC50Confirm the compound can bind to the target in a live cell.
Cell Proliferation AssayGI50Assess the functional effect of target inhibition on cell viability.

Table 2: Summary of key assays and their purpose in the screening cascade.

Conclusion and Future Directions

This application note provides a comprehensive framework for the initial evaluation of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one as a potential kinase inhibitor. The proposed workflow, from high-throughput biochemical screening to cellular functional assays, offers a robust and logical path for hit validation and characterization. Positive results from this screening cascade would warrant further investigation, including mechanism of action studies, lead optimization through medicinal chemistry, and in vivo efficacy studies. The exploration of novel chemical scaffolds like 4-Chloro-1,3-dihydroxypyridin-2(1H)-one is paramount to advancing the field of kinase inhibitor drug discovery and developing next-generation therapeutics.

References

  • Zhu, Z., et al. (2022). PRM-LIVE with Trapped Ion Mobility Spectrometry and Its Application in Selectivity Profiling of Kinase Inhibitors. Analytical Chemistry.
  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development.
  • Davis, M. I., et al. (2011). Measuring and interpreting the selectivity of protein kinase inhibitors. PMC.
  • Zhang, J., et al. (2009). Targeting cancer with small molecule kinase inhibitors. Nature Reviews Cancer.
  • Longdom Publishing. (2023). Protein Kinases: A Vital Role in Health and Disease.
  • Promega Corporation. Kinase Selectivity Profiling System: General Panel Protocol.
  • Sigma-Aldrich. The Selective Profile of 35 Small Molecule Protein Kinase Inhibitors.
  • Reaction Biology. KINASE PROFILING & SCREENING.
  • BellBrook Labs. (2018). How Does a Biochemical Kinase Assay Work?.
  • Wang, Y., et al. (2026). Activating protein kinases to treat diseases: Current understanding and future challenges. Biomedicine & Pharmacotherapy.
  • Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats.
  • Force, T., & Krause, D. S. (2004). Inhibitors of Protein Kinase Signaling Pathways. Circulation.
  • PharmaFeatures. (2023). Kinase Drug Discovery: Modern Approaches for Precision Therapeutics.
  • Roskoski, R. Jr. (2022). Protein Kinases: Function, Substrates, and Implication in Diseases. PMC.
  • Cell Signaling Technology. Kinase-Disease Associations.
  • Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery.
  • Frontiers. (2020). In silico Methods for Design of Kinase Inhibitors as Anticancer Drugs.
  • BMG LABTECH. (2020). Kinase assays.
  • chemical-kinomics. Drug Discovery - Inhibitor.
  • Zhou, J., et al. (2013). Ciclopirox Olamine inhibits mTORC1 signaling by activation of AMPK. PMC.
  • MDPI. (2023). An Updated Review on Developing Small Molecule Kinase Inhibitors Using Computer-Aided Drug Design Approaches.
  • Cayman Chemical. Methods for Detecting Kinase Activity.
  • Creative Diagnostics. Kinase Activity Assay.
  • Promega Corporation. Screening and Profiling Kinase Inhibitors with a Luminescent ADP Detection Platform.
  • Promega Corporation. (2006). Optimizing Kinase Assays for Ultrahigh-Throughput Profiling Using the Kinase-Glo® Plus Assay. Promega Notes 93.
  • Kelso, T. W., et al. (2012). Ciclopirox olamine (CPX) inhibits breast cancer cell proliferation by blocking the formation of a PEAK1-Src-eIF5a protein complex. AACR Journals.
  • Wang, H., et al. (2024). Inhibition of Chk1 with Prexasertib Enhances the Anticancer Activity of Ciclopirox in Non-Small Cell Lung Cancer Cells. MDPI.
  • Bettayeb, K., et al. (2020). Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. Frontiers in Chemistry.
  • Seethala, R., & Menzel, R. (n.d.). High Throughput Kinase Discovery, Inhibitor Screening and Specificity Analysis using Multi-Array Technology.
  • INiTS. (2020). Cell-based test for kinase inhibitors.
  • Fiske, B. P., et al. (2011). Ciclopirox Olamine alters PEAK-1-mediated cytoskeleton organization and invasion of metastatic cancer cells. AACR Journals.
  • Anastassiadis, T., et al. (2011). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. PMC.
  • Lee, Y., et al. (2012). Ciclopirox inhibits cancer cell proliferation by suppression of Cdc25A. PMC.
  • Creative Biolabs. (2023). Immuno-oncology Cell-based Kinase Assay Service.
  • Vidadala, R. S. R., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PubMed.

Sources

Application

Protocol for N-alkylation of 4-chloropyridinone derivatives

An Application Note and Protocol for the Regioselective N-Alkylation of 4-Chloropyridinone Derivatives Abstract N-alkylated pyridinone scaffolds are foundational structures in a multitude of natural products and medicina...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol for the Regioselective N-Alkylation of 4-Chloropyridinone Derivatives

Abstract

N-alkylated pyridinone scaffolds are foundational structures in a multitude of natural products and medicinally significant compounds.[1][2] Their synthesis, however, is frequently complicated by the inherent tautomerism of the pyridinone ring, which leads to competitive O-alkylation and challenges in achieving regioselectivity.[3][4][5] This application note provides an in-depth guide and a robust, field-proven protocol for the selective N-alkylation of 4-chloropyridinone derivatives. We will explore the reaction mechanism, critical parameters influencing selectivity, and a detailed, step-by-step procedure designed for high-yield synthesis. This guide is intended for researchers, chemists, and drug development professionals seeking a reliable method for constructing these valuable molecular architectures.

Scientific Foundation: Mechanism and Regioselectivity

The N-alkylation of a 4-chloropyridinone is fundamentally a nucleophilic substitution reaction (SN2). The process begins with the deprotonation of the pyridinone's N-H bond by a suitable base. This generates a pyridinone anion, which is an ambident nucleophile —it possesses two potential sites of reaction: the nitrogen and the oxygen atom.[1][6] The reaction's outcome, whether N- or O-alkylation, is dictated by a careful interplay of several factors.

Key Factors Governing Regioselectivity:

  • The Base and Counterion (The "Cesium Effect"): The choice of base is arguably the most critical factor. While common bases like sodium hydride (NaH) or potassium carbonate (K₂CO₃) can be used, they often yield mixtures of N- and O-alkylated products. Cesium carbonate (Cs₂CO₃) is frequently the base of choice for promoting high N-selectivity.[7] This phenomenon, often termed the "Cesium Effect," is attributed to the large, soft nature of the Cs⁺ cation. It is theorized that the cesium ion coordinates more loosely with the hard oxygen atom of the pyridone anion, reducing its nucleophilicity and leaving the softer nitrogen atom as the more reactive site for the alkylating agent.[8][9][10]

  • Solvent: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are ideal. They effectively dissolve the pyridinone salt and the alkyl halide, creating a homogenous environment that facilitates the SN2 mechanism.[7][11]

  • Alkylating Agent: Primary alkyl halides (e.g., iodides, bromides) are excellent electrophiles for this reaction. The reactivity generally follows the order I > Br > Cl.

  • Temperature: Moderate temperatures, from room temperature to around 50-70 °C, are typically sufficient to drive the reaction to completion without promoting side reactions.[11][12]

mechanism cluster_0 Tautomerism cluster_1 Deprotonation & Alkylation Pyridinone 4-Chloropyridinone (Lactam) Hydroxypyridine 4-Chloro-2-hydroxypyridine (Lactim) Pyridinone->Hydroxypyridine Equilibrium Start 4-Chloropyridinone Anion Ambident Pyrinone Anion Start->Anion + Base (e.g., Cs₂CO₃) - BH⁺ N_Product N-Alkylated Product (Major) Anion->N_Product + R-X (Alkyl Halide) - X⁻ (N-Attack) O_Product O-Alkylated Product (Minor) Anion->O_Product + R-X (Alkyl Halide) - X⁻ (O-Attack)

Caption: Reaction mechanism for N-alkylation of 4-chloropyridinone.

Materials and Equipment

Reagents
  • 4-Chloro-2(1H)-pyridinone (or relevant derivative)

  • Alkylating agent (e.g., Benzyl bromide, Iodomethane, Ethyl bromide)

  • Cesium carbonate (Cs₂CO₃), high purity

  • Anhydrous N,N-Dimethylformamide (DMF), Sure/Seal™ or equivalent

  • Ethyl acetate (EtOAc), reagent grade

  • Hexanes, reagent grade

  • Deionized water

  • Brine (saturated aqueous NaCl solution)[12]

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)[12][13]

  • Silica gel for flash chromatography (230-400 mesh)

  • TLC plates (silica gel 60 F₂₅₄)

Equipment
  • Round-bottom flasks and glass stoppers

  • Magnetic stirrer and stir bars

  • Inert atmosphere manifold (Nitrogen or Argon) with Schlenk line or balloons

  • Heating mantle with temperature controller or oil bath

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • UV lamp for TLC visualization

Detailed Experimental Protocol

This protocol describes a general procedure for the N-alkylation of 1.0 mmol of 4-chloropyridinone. Adjust quantities proportionally for different scales.

graphdot A 1. Setup - Dry flask - Add 4-chloropyridinone - Add Anhydrous DMF B 2. Add Base - Add Cs₂CO₃ (1.5 eq) - Stir for 15 min at RT A->B C 3. Add Alkylating Agent - Add Alkyl Halide (1.2 eq) - Stir at specified temp B->C D 4. Monitor Reaction - Use TLC to track starting material - Reaction time: 2-24h C->D E 5. Workup - Quench with H₂O - Extract with EtOAc (3x) D->E F 6. Wash & Dry - Wash with H₂O and Brine - Dry organic layer (Na₂SO₄) E->F G 7. Isolate Crude Product - Filter drying agent - Concentrate on rotovap F->G H 8. Purify - Column Chromatography (Silica, Hex/EtOAc) G->H I 9. Final Product - Characterize (NMR, MS) H->I

Caption: Experimental workflow for N-alkylation of 4-chloropyridinone.

Step 1: Reaction Setup
  • Place a suitable round-bottom flask containing a magnetic stir bar under vacuum and flame-dry, or oven-dry it at 120 °C for at least 4 hours. Allow it to cool to room temperature under an inert atmosphere (Nitrogen or Argon).[13]

  • To the flask, add 4-chloropyridinone (1.0 eq).

  • Using a syringe, add anhydrous DMF (approx. 5-10 mL per mmol of pyridinone). Stir the mixture until the starting material is fully dissolved.

Step 2: Addition of Base
  • Carefully add cesium carbonate (1.5 eq) to the stirred solution.

    • Scientist's Note: While Cs₂CO₃ is not strongly hygroscopic, using freshly opened or properly stored base ensures anhydrous conditions, which are optimal for this reaction.

  • Stir the resulting suspension at room temperature for 15-30 minutes to allow for the formation of the cesium salt of the pyridinone.

Step 3: Addition of Alkylating Agent
  • Slowly add the alkyl halide (1.1-1.2 eq) to the reaction mixture dropwise via syringe.[13]

    • Rationale: A slight excess of the alkylating agent ensures the complete consumption of the more valuable pyridinone substrate. Dropwise addition helps control any potential exotherm.

  • Allow the reaction to stir at room temperature or heat to a specified temperature (e.g., 50 °C) for 2 to 24 hours.[13]

Step 4: Reaction Monitoring
  • Monitor the reaction's progress by Thin Layer Chromatography (TLC).

  • Prepare a sample by taking a small aliquot from the reaction mixture, diluting it with ethyl acetate, and spotting it on a TLC plate alongside a spot of the starting material.

  • Elute the plate with an appropriate solvent system (e.g., 30-50% ethyl acetate in hexanes).

  • The reaction is complete when the starting pyridinone spot has been completely consumed.

Step 5: Work-up and Product Isolation
  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by pouring the mixture into a beaker containing deionized water (approx. 5 times the volume of DMF used).

  • Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of DMF).[12][13]

  • Combine the organic layers.

Step 6: Washing and Drying
  • Wash the combined organic layers with deionized water (2x) to remove the majority of the DMF.

  • Wash the organic layer with brine (1x). This helps to break any emulsions and further remove water.[12][13]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and wash the solid with a small amount of ethyl acetate.[12][13]

Step 7: Purification
  • Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the crude material by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 10% to 50% ethyl acetate in hexanes) to afford the pure N-alkylated 4-chloropyridinone.[12]

Data Summary & Troubleshooting

Table 1: Representative Reaction Conditions
Alkylating AgentBase (eq)SolventTemp (°C)Time (h)Typical YieldN:O Selectivity
Benzyl BromideCs₂CO₃ (1.5)DMFRT4-8>90%>20:1
IodomethaneCs₂CO₃ (1.5)DMFRT2-4>95%>20:1
Ethyl BromideCs₂CO₃ (1.5)DMF5012-18~85%>15:1
Benzyl BromideK₂CO₃ (2.0)DMF5012-1870-80%~5:1
Table 2: Troubleshooting Guide
ProblemPossible CauseSuggested Solution
Low or No Reaction Inactive alkylating agent; Insufficient temperature; Poor quality base/solvent.Check the purity of the alkylating agent. Increase the reaction temperature to 50-70 °C. Use freshly opened anhydrous solvent and high-purity Cs₂CO₃.
Incomplete Reaction Insufficient equivalents of base or alkylating agent; Short reaction time.Increase equivalents of alkylating agent to 1.5. Ensure at least 1.5 eq of base is used. Allow the reaction to run for a longer period (up to 24h).
Significant O-Alkylation Base is not selective enough (e.g., NaH, K₂CO₃).Switch the base to Cesium Carbonate (Cs₂CO₃) to leverage the "Cesium Effect" for enhanced N-selectivity.
Difficult Purification Residual DMF in the crude product.Ensure thorough washing with water and brine during the work-up phase to completely remove DMF before chromatography.

References

  • Wang, N., Huang, Y., Zi, Y., Wang, M., & Huang, W. (2024). P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters. The Journal of Organic Chemistry, 89(5), 3657–3665. Available at: [Link]

  • Bouyahya, A., et al. (2020). One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. Molbank, 2020(4), M1172. Available at: [Link]

  • Hu, G., Xu, J., & Li, P. (2018). Synthesis of N-Alkylated 2-Pyridones through Pummerer Type Reactions of Activated Sulfoxides and 2-Fluoropyridine Derivatives. Organic & Biomolecular Chemistry, 16(23), 4151–4158. Available at: [Link]

  • Maity, S., Guchhait, S., et al. (2024). Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry. Available at: [Link]

  • Ohashi, T., et al. (1998). An Efficient Synthesis of the Anti-asthmatic Agent T-440: A Selective N-Alkylation of 2-Pyridone. Chemical and Pharmaceutical Bulletin, 46(4), 705-707. Available at: [Link]

  • Iida, H., et al. (2010). Microwave Assisted Rapid Preparation of N-Alkyl-2-pyridones under Neutral Conditions by Hilbert-Johnson Reaction. Heterocycles, 81(9), 2057-2064. Available at: [Link]

  • Kibou, Z., et al. (2020). One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. MDPI. Available at: [Link]

  • Guchhait, S. K., et al. (2002). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. Organic Letters, 4(16), 2679–2681. Available at: [Link]

  • Proceedings of the 4th International Electronic Conference on Synthetic Organic Chemistry. (2020). MDPI. Available at: [Link]

  • Maity, S., et al. (2024). Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry. Available at: [Link]

  • Torhan, M.C., Peet, N.P., & Williams, J.D. (2013). A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. Tetrahedron Letters, 54(30), 3926-3928. Available at: [Link]

  • Iida, H., et al. (2010). Microwave Assisted Rapid Preparation of N-Alkyl-2-pyridones under Neutral Conditions by Hilbert-Johnson Reaction. ResearchGate. Available at: [Link]

  • Cioffi, E. A. (1978). The alkylation of 4-pyridone. Youngstown State University Theses. Available at: [Link]

  • Unge, J. (2011). NEW FUNCTIONALISATION CHEMISTRY OF 2- AND 4-PYRIDONES AND RELATED HETEROCYCLES. Loughborough University Research Repository. Available at: [Link]

  • Davis, R. L., & Thomson, R. J. (2019). A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. ACS Omega, 4(5), 8963–8970. Available at: [Link]

  • Göktaş, F. M., et al. (2025). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. Available at: [Link]

  • Sharma, P., et al. (2024). The “cesium effect” magnified: exceptional chemoselectivity in cesium ion mediated nucleophilic reactions. Chemical Science, 15(10), 3669–3676. Available at: [Link]

  • ResearchGate. (2026). A Practical Procedure for the Selective N-Alkylation of 4-Alkoxy-2-pyridones. ResearchGate. Available at: [Link]

  • ResearchGate. (2020). Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones under mild conditions and mechanistic insight. ResearchGate. Available at: [Link]

  • Reddy, G. S., et al. (2012). Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. Organic Letters, 14(12), 3150–3153. Available at: [Link]

  • Halpern, M. (2023). PTC N-Alkylation: Is Expensive Cesium Carbonate Necessary? PTC Organics Inc. Available at: [Link]

Sources

Method

4-Chloro-1,3-dihydroxypyridin-2(1H)-one as an intermediate in organic synthesis

This Application Note and Protocol Guide details the use of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (also referred to as 4-Chloro-1,3-dihydroxy-2-pyridone or CDHP ), a privileged scaffold in the synthesis of metalloenzym...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol Guide details the use of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (also referred to as 4-Chloro-1,3-dihydroxy-2-pyridone or CDHP ), a privileged scaffold in the synthesis of metalloenzyme inhibitors, particularly HIV Integrase Strand Transfer Inhibitors (INSTIs) like Dolutegravir and Bictegravir.[1]

[1]

Abstract & Chemical Profile

4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a highly functionalized heterocyclic core characterized by a unique "push-pull" electronic system.[1] It features a cyclic hydroxamic acid moiety (N-OH, C=O) fused with a vinylogous acid chloride (C4-Cl). This specific arrangement makes it a dual-purpose intermediate:

  • Potent Chelation Precursor: The 1-hydroxy and 2-oxo (or 3-hydroxy and 2-oxo) groups form a bidentate ligand capability essential for binding divalent metal cofactors (Mg²⁺, Mn²⁺) in viral enzymes.[1]

  • Electrophilic Hub: The C4-chlorine atom is activated for Nucleophilic Aromatic Substitution (

    
    ), allowing the rapid introduction of diverse amine side chains.
    
Chemical Specifications
PropertySpecification
IUPAC Name 4-Chloro-1,3-dihydroxypyridin-2(1H)-one
Common Abbreviation CDHP
Molecular Formula C₅H₄ClNO₃
Molecular Weight 161.54 g/mol
Key Functionality

Electrophile (C4), Metal Chelator (O1/O2/O3), N-Nucleophile
Solubility Soluble in DMSO, DMF, MeOH; Sparingly soluble in water
Stability Hygroscopic; prone to oxidation at N-OH if unprotected

Synthesis & Reactivity Logic

The synthesis of CDHP typically bypasses direct chlorination of pyridones (which lacks regioselectivity) and instead utilizes the Pyridine-N-Oxide Rearrangement Route .[1] This ensures the correct oxidation state at the nitrogen (N-OH) and precise halogenation.

Mechanism of Action

The molecule acts as a "masked" tri-carbonyl system. The C4-Cl bond is destabilized by the electron-withdrawing nature of the adjacent carbonyl and the N-oxide/N-hydroxy motif, lowering the activation energy for nucleophilic attack.[1]

Reactivity Map (DOT Visualization)

The following diagram illustrates the central role of CDHP in generating diverse pharmacophores.

CDHP_Reactivity Start 2,4-Dichloro-3-hydroxypyridine Inter Intermediate: N-Oxide Formation Start->Inter mCPBA or H2O2/Urea (Oxidation) Target TARGET: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Inter->Target Selective Hydrolysis (Ac2O / NaOH) ProdA Product A: N-Alkoxy Derivatives (Antifungals) Target->ProdA O-Alkylation (N-OH) (R-X, K2CO3) ProdB Product B: Tricyclic INSTI Cores (HIV Inhibitors) Target->ProdB Cyclocondensation (Dieckmann) ProdC Product C: C4-Amino Adducts (Kinase Inhibitors) Target->ProdC SnAr Displacement (R-NH2, Heat)

Caption: Synthetic pathway from dichloropyridine precursors to the CDHP scaffold and its divergent applications in medicinal chemistry.

Experimental Protocols

Protocol A: Synthesis of the CDHP Intermediate

Objective: Preparation of high-purity 4-Chloro-1,3-dihydroxypyridin-2(1H)-one from 2,4-dichloro-3-hydroxypyridine.[1]

Reagents:

  • 2,4-Dichloro-3-hydroxypyridine (1.0 eq)[1]

  • Urea Hydrogen Peroxide (UHP) (2.5 eq) or mCPBA (1.5 eq)

  • Trifluoroacetic anhydride (TFAA) (Catalytic)

  • Dichloromethane (DCM) (Solvent)

  • 2M NaOH (aq)

Step-by-Step Procedure:

  • N-Oxidation: Dissolve 2,4-dichloro-3-hydroxypyridine in DCM. Cool to 0°C.

  • Add UHP portion-wise followed by dropwise addition of TFAA (maintaining temp < 10°C).

  • Allow to warm to Room Temperature (RT) and stir for 12 hours. Monitor by TLC (MeOH:DCM 1:9) for disappearance of starting material.

  • Workup: Quench with saturated sodium metabisulfite. Extract with DCM. Dry organic layer over MgSO₄ and concentrate to yield the N-oxide intermediate.[1]

  • Hydrolysis (Rearrangement): Suspend the N-oxide in 2M NaOH. Heat to 60°C for 4 hours. The C2-Cl is selectively hydrolyzed due to the alpha-effect of the N-oxide.[1]

  • Isolation: Cool to 0°C. Acidify carefully with 1M HCl to pH 3-4. The product, 4-Chloro-1,3-dihydroxypyridin-2(1H)-one , will precipitate as an off-white solid.[1]

  • Purification: Recrystallize from Ethanol/Water (9:1).

Critical Control Point: pH control during acidification is vital. Dropping below pH 2 may protonate the N-oxide oxygen, increasing water solubility and reducing yield.

Protocol B: Functionalization at C4

Objective: Displacement of the C4-Chlorine with a chiral amine (common in drug synthesis).

Reagents:

  • CDHP (1.0 eq)

  • (S)-3-Aminobutanol (or target amine) (1.2 eq)

  • Diisopropylethylamine (DIPEA) (2.0 eq)

  • Acetonitrile (ACN) or DMF

Procedure:

  • Dissolve CDHP in ACN (0.2 M concentration).

  • Add DIPEA followed by the amine.

  • Heat to reflux (80°C) for 6–8 hours.

  • Observation: The reaction mixture typically shifts color (yellow to orange) as the substitution proceeds.

  • Workup: Evaporate solvent. Redissolve in EtOAc, wash with 0.1M HCl (to remove excess amine), then Brine.

  • Result: 4-Amino-1,3-dihydroxypyridin-2(1H)-one derivative.

Case Study: Application in HIV Integrase Inhibitors

In the synthesis of second-generation INSTIs, the CDHP scaffold allows for the construction of the tricyclic carbamoylpyridone core.

Mechanism: The 1-hydroxy group is often protected (e.g., Benzyl) or alkylated (e.g., Difluorobenzyl) early in the synthesis. The 3-hydroxy group serves as the anchor for the magnesium ion in the enzyme's active site. The C4-position is cyclized with an adjacent ester or amide to form the third ring (e.g., diazepine or oxazine ring).

Workflow Diagram (Graphviz)

INSTI_Synthesis Step1 CDHP Scaffold (4-Cl, 1,3-diOH) Step2 Protection/Alkylation (1-OBn or 1-OMe) Step1->Step2 BnBr / K2CO3 Step3 C4-Amination (Introduction of Side Chain) Step2->Step3 R-NH2 / Heat Step4 Cyclization (Formation of Tricyclic Core) Step3->Step4 Dieckmann Condensation Step5 Deprotection (Unmasking Chelating Diol) Step4->Step5 H2 / Pd-C Final Active Drug (Mg2+ Chelator) Step5->Final Formulation

Caption: Step-wise construction of HIV Integrase Inhibitors using the CDHP scaffold.

References

  • Synthesis of Hydroxypyridinones: Journal of Medicinal Chemistry. "Design and Synthesis of Novel 3-Hydroxy-4-pyridinone Derivatives." Available at:

  • HIV Integrase Inhibitors Review: International Journal of Molecular Sciences. "Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety." (2023). Available at:

  • Pyridone Reactivity: Organic Chemistry Portal. "Synthesis of 2-Pyridones." Available at:

  • Process Chemistry: Organic Process Research & Development. "Scalable Synthesis of Dolutegravir Intermediates." Available at:

Sources

Application

Optimizing Cell-Based Evaluation of Pyridinone Scaffolds: From Antifibrotic Efficacy to Epigenetic Modulation

Topic: Cell-based assays for pyridinone-based compounds Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals Abstract The pyridinone scaffold repres...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Cell-based assays for pyridinone-based compounds Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals

Abstract

The pyridinone scaffold represents a privileged structure in medicinal chemistry, serving as the core pharmacophore for FDA-approved antifibrotics (e.g., Pirfenidone) and emerging epigenetic modulators (e.g., JmjC histone demethylase inhibitors). However, the lipophilicity of pyridinone derivatives and their metal-chelating properties present unique challenges in cell-based assays. This application note provides a rigorous, field-validated framework for evaluating pyridinone-based compounds, focusing on solubility management, TGF-


 signaling inhibition, and epigenetic target engagement.

Part 1: Compound Management & Solubility Optimization

Pyridinone derivatives often exhibit poor aqueous solubility and a tendency to precipitate upon dilution into culture media. Inconsistent data in pyridinone assays is frequently traceable to "crashing out" rather than biological inactivity.

Preparation and Storage[1]
  • Solvent Choice: Dissolve neat compounds in anhydrous DMSO (Grade: Cell Culture Tested,

    
    99.9%).
    
  • Stock Concentration: Aim for 1000x the final assay concentration (typically 10–100 mM stocks) to keep final DMSO

    
     0.1%.
    
  • Storage: Aliquot into single-use amber vials and store at -20°C. Pyridinones are generally stable, but repeated freeze-thaw cycles promote crystallization.

The "Step-Down" Dilution Protocol

Directly spiking high-concentration DMSO stocks into aqueous media often causes immediate precipitation. Use this intermediate step:

  • Primary Stock: 50 mM in 100% DMSO.

  • Intermediate Dilution: Dilute 1:10 in culture medium containing 10% DMSO. (Result: 5 mM compound in 10% DMSO).

  • Final Application: Dilute the intermediate 1:100 into the cell well. (Result: 50

    
    M compound in 0.1% DMSO).
    

Data Table 1: Troubleshooting Solubility

ObservationProbable CauseCorrective Action
Crystals in well Rapid precipitation upon spikingUse "Step-Down" dilution; warm media to 37°C before addition.
Yellowing of media Iron chelation (if media contains Fe)Pyridinones chelate Fe(II/III). Use chelated-iron free media if interference is optical.
High background (MTT) Mitochondrial reduction interferencePyridinones may alter mitochondrial respiration. Use CellTiter-Glo (ATP) instead of MTT.

Part 2: Antifibrotic Efficacy (TGF- 1 Inhibition Model)

The gold standard for validating pyridinone-based antifibrotics (like Pirfenidone) is the inhibition of Fibroblast-to-Myofibroblast Transition (FMT) . This process is driven by TGF-


1 and characterized by the upregulation of 

-Smooth Muscle Actin (

-SMA).[1][2]
Mechanistic Rationale

Pyridinones interfere with the TGF-


 pathway, preventing the phosphorylation of Smad2/3 and p38 MAPK, thereby blocking the transcriptional activation of profibrotic genes (

,

).

TGFBeta_Pathway cluster_cyto Cytoplasm cluster_nuc Nucleus TGFB TGF-β1 Ligand Receptor TGF-β Receptor I/II TGFB->Receptor Binding Smad23 Smad2/3 Receptor->Smad23 Phosphorylation p38 p38 MAPK Receptor->p38 Activation Pyridinone Pyridinone Compound Pyridinone->Receptor Indirect Block Pyridinone->p38 Inhibition pSmad23 p-Smad2/3 (Phosphorylated) Smad23->pSmad23 Transcription Transcription Factors (Snail, Slug) pSmad23->Transcription Translocation p38->Transcription aSMA α-SMA Expression (FMT Marker) Transcription->aSMA Upregulation

Figure 1: Proposed mechanism of action for pyridinone scaffolds in blocking TGF-


1 induced fibrosis. Pyridinones modulate downstream kinases (p38) and Smad phosphorylation.
Protocol: -SMA Western Blot Assay[3][4]

Biological System:

  • Cell Line: HFL-1 (Human Fetal Lung Fibroblasts) or LL29 (IPF-derived fibroblasts).

  • Inducer: Recombinant Human TGF-

    
    1 (PeproTech or R&D Systems).
    

Step-by-Step Workflow:

  • Seeding: Plate fibroblasts at

    
     cells/well in 6-well plates using DMEM + 10% FBS. Allow attachment for 24 hours.
    
  • Starvation (Critical): Aspirate media, wash with PBS, and replace with serum-free DMEM (or 0.1% BSA). Incubate for 24 hours.

    • Why? Serum contains growth factors that mask the specific effect of TGF-

      
      1.
      
  • Pre-Treatment: Add the Pyridinone compound (e.g., 100

    
    M, 300 
    
    
    
    M) to the serum-free media. Incubate for 1 hour prior to induction.
    • Why? Pre-incubation ensures the drug is intracellularly active before the signaling cascade triggers.

  • Induction: Add TGF-

    
    1 (final concentration: 2-5 ng/mL) directly to the wells containing the drug.
    
  • Incubation: Incubate for 48 hours at 37°C.

  • Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer supplemented with protease/phosphatase inhibitors.

  • Analysis: Perform Western Blot.

    • Primary Antibody: Anti-

      
      -SMA (1:1000).
      
    • Loading Control: GAPDH or

      
      -Actin.
      
    • Positive Control: Pirfenidone (500

      
      M).
      

Validation Criteria:

  • Vehicle Control (DMSO): Low

    
    -SMA.
    
  • TGF-

    
    1 Only:  High 
    
    
    
    -SMA (>3-fold induction).
  • Compound + TGF-

    
    1:  Dose-dependent reduction of 
    
    
    
    -SMA.[3]

Part 3: Epigenetic Target Engagement (JmjC Inhibitor Model)

Many pyridinone derivatives are designed to inhibit JmjC-domain-containing Histone Demethylases (KDMs) by chelating the active site Fe(II).

Mechanistic Rationale

These enzymes (e.g., KDM4, KDM5) remove methyl groups from Histone H3 lysines. A pyridinone inhibitor should result in the accumulation of specific methylation marks (e.g., H3K9me3 or H3K4me3).

Epigenetic_Workflow cluster_readout Expected Result Cells HCT116 or HeLa Cells (Seeded) Treat Treat with Pyridinone (24 - 48 Hours) Cells->Treat Extract Acid Extraction of Histones (Retains PTMs) Treat->Extract Lysis Detect Detection (WB or AlphaLISA) Extract->Detect Analysis Result Increased H3Kx-Methylation (Substrate Accumulation) Detect->Result

Figure 2: Workflow for assessing histone demethylase inhibition. Acid extraction is preferred over whole-cell lysis to enrich for histone proteins.

Protocol: Histone Extraction & Detection

Step-by-Step Workflow:

  • Treatment: Treat cells (e.g., HeLa or HCT116) with the pyridinone derivative for 24 hours.

  • Harvest: Trypsinize and wash cells with PBS.

  • Hypotonic Lysis: Resuspend pellet in TEB buffer (PBS + 0.5% Triton X-100) on ice for 10 min. Centrifuge at 6,500 x g.

    • Result: The pellet contains nuclei; the supernatant (cytoplasm) is discarded.

  • Acid Extraction: Resuspend the nuclear pellet in 0.2 N HCl (sulfuric acid is also acceptable) and rotate overnight at 4°C.

    • Why? Histones are highly basic; acid solubilizes them while precipitating most other nuclear proteins.

  • Neutralization: Centrifuge to save supernatant. Neutralize with NaOH or dilute directly into loading buffer.

  • Readout: Western Blot using specific antibodies (e.g., Anti-H3K27me3 for KDM6 inhibitors).

Pro-Tip: The Iron Rescue Experiment To prove the pyridinone is acting via the JmjC active site (and not an off-target mechanism), run a parallel well with Compound + Fe(II) (e.g., 100


M Ammonium Iron(II) Sulfate) .
  • Outcome: Excess iron should out-compete the drug, restoring demethylase activity (lowering methylation levels back to baseline).

Part 4: Cytotoxicity & Specificity

Pyridinones can be non-specifically toxic due to general metal stripping in the media.

MTT Assay Modification

Standard MTT assays rely on mitochondrial reductase. Pyridinones can interfere with mitochondrial respiration directly.

  • Recommendation: Use CellTiter-Glo (Promega) or Sulforhodamine B (SRB) assays, which are less susceptible to metabolic interference than MTT/MTS.

Data Reporting

Summarize potency using


 (functional) vs. 

(cytotoxic) to calculate the Therapeutic Index (TI).


A viable drug candidate should have a TI > 10.

References

  • Mechanisms of Pirfenidone: Conte, E., et al. (2020). "Pharmacological basis of the antifibrotic effects of pirfenidone: Mechanistic insights from cardiac in-vitro and in-vivo models." Frontiers in Pharmacology.

  • TGF-beta Signaling & Fibrosis: Ruwanpura, S. M., et al. (2016).

    
    1-induced non-canonical SMAD signaling in lung fibroblasts." Scientific Reports.[4] 
    
  • Epigenetic Assays (LSD1/KDM): Schmitt, M. L., et al. (2014). "Heterogeneous Antibody-Based Activity Assay for Lysine Specific Demethylase 1 (LSD1) on a Histone Peptide Substrate." Journal of Biomolecular Screening.

  • Pyridinone HDAC Inhibitors: Kim, H., et al. (2013). "Discovery of Pyridone-Based Histone Deacetylase Inhibitors: Approaches for Metabolic Stability." Journal of Medicinal Chemistry.

  • DMSO Solubility in Screening: Vorberg, E., et al. (2021). "DMSO Solubility Assessment for Fragment-Based Screening." Molecules.

Sources

Method

Application Notes and Protocols for In Vivo Efficacy Studies of 1,6-Diaryl Pyridin-2(1H)-one Analogs

Introduction: Unlocking the Therapeutic Potential of 1,6-Diaryl Pyridin-2(1H)-ones The 1,6-diaryl pyridin-2(1H)-one scaffold has emerged as a privileged structure in medicinal chemistry, with analogs demonstrating a wide...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking the Therapeutic Potential of 1,6-Diaryl Pyridin-2(1H)-ones

The 1,6-diaryl pyridin-2(1H)-one scaffold has emerged as a privileged structure in medicinal chemistry, with analogs demonstrating a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, and neuroprotective effects.[1][2] These compounds often exert their effects by modulating key signaling pathways implicated in disease pathogenesis, such as the p38 MAPK, NF-κB, and STAT3 pathways.[3][4][5] Following promising in vitro characterization, the critical next step in the drug development pipeline is the rigorous evaluation of these analogs in relevant in vivo models. This guide provides a comprehensive framework and detailed protocols for conducting robust in vivo studies to assess the efficacy, pharmacokinetics (PK), and pharmacodynamics (PD) of novel 1,6-diaryl pyridin-2(1H)-one analogs.

The transition from cell-based assays to whole-animal studies introduces significant complexity. The primary objective is to design experiments that are not only scientifically sound but also ethically responsible and yield reproducible, translatable data.[6] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, protocol execution, and data interpretation.

Part 1: Foundational Principles of In Vivo Study Design

A well-designed in vivo study is a self-validating system. The causality behind each experimental choice must be clear to ensure the scientific integrity of the findings.

Ethical Considerations

All animal experiments must be conducted in strict accordance with institutional and national guidelines for the care and use of laboratory animals.[7] Researchers have an ethical obligation to adhere to the principles of the 3Rs: R eplacement, R eduction, and R efinement. This includes justifying the use of animals, minimizing the number of animals used, and refining procedures to minimize pain and distress.[8]

Animal Model Selection

The choice of animal model is paramount and should be driven by the therapeutic indication. Rodent models, particularly mice and rats, are widely used in preclinical research due to their genetic and physiological similarities to humans.[9]

  • For Anti-inflammatory Activity: The carrageenan-induced paw edema model in rats is a classic and well-validated assay for acute inflammation.[10][11] For chronic inflammation, models such as adjuvant-induced arthritis can be employed.[12]

  • For Anticancer Activity: Xenograft models, where human tumor cells are implanted into immunocompromised mice (e.g., NOD/SCID or NSG mice), are the gold standard for evaluating anti-cancer efficacy.[3][13] The choice of cell line should be based on the target cancer type and the expression of relevant biomarkers.

  • For Neuroprotective Activity: Toxin-induced models, such as the MPTP model for Parkinson's disease or the streptozotocin-induced model for sporadic Alzheimer's disease, are commonly used to assess neuroprotection.[2][14]

Formulation and Dosing

Many novel chemical entities, including 1,6-diaryl pyridin-2(1H)-one analogs, exhibit poor aqueous solubility, which presents a significant challenge for in vivo administration.[15]

  • Vehicle Selection: A suitable vehicle must be chosen to solubilize the compound without causing toxicity to the animal. Common strategies include the use of co-solvents (e.g., DMSO, PEG400), surfactants (e.g., Tween 80, Cremophor EL), or complexing agents (e.g., cyclodextrins).[15][16] A preliminary tolerability study of the vehicle alone is recommended.

  • Route of Administration: The intended clinical route of administration should be mimicked where possible. Oral gavage (p.o.) is common for assessing oral bioavailability, while intravenous (i.v.) or intraperitoneal (i.p.) injections are used for direct systemic delivery.[17]

  • Dose Selection: Dose levels should be informed by in vitro potency and preliminary toxicity studies. A dose-response study is often necessary to determine the optimal therapeutic dose. For some pyridinone derivatives, effective doses in rodent models have been reported in the range of 10-30 mg/kg.[12]

Experimental Groups and Controls

A typical study design will include the following groups:

  • Vehicle Control: Animals receive the vehicle alone to control for any effects of the formulation.

  • Test Compound Group(s): Animals receive the 1,6-diaryl pyridin-2(1H)-one analog at one or more dose levels.

  • Positive Control: Animals receive a clinically relevant standard-of-care drug to validate the sensitivity of the animal model.

Randomization of animals into groups is crucial to minimize bias.[18]

Statistical Analysis Plan

A statistical analysis plan (SAP) should be established before the study begins. This plan should detail the statistical methods that will be used to analyze the data, including the primary and secondary endpoints, methods for handling outliers, and the desired level of statistical significance (typically p < 0.05).[14] Power calculations should be performed to determine the appropriate sample size needed to detect a statistically significant effect.

Part 2: Protocols for In Vivo Efficacy Models

The following sections provide detailed, step-by-step protocols for common in vivo models relevant to the study of 1,6-diaryl pyridin-2(1H)-one analogs.

Protocol: Carrageenan-Induced Paw Edema in Rats (Anti-inflammatory)

This model is used to evaluate the acute anti-inflammatory activity of a test compound.

Materials:

  • Male Wistar or Sprague-Dawley rats (150-200 g)

  • Lambda carrageenan (1% w/v in sterile 0.9% saline)

  • Plethysmometer

  • Test compound (1,6-diaryl pyridin-2(1H)-one analog) formulated in a suitable vehicle

  • Positive control (e.g., Indomethacin, 10 mg/kg)

  • Vehicle control

  • Oral gavage needles

Procedure:

  • Acclimatization: Acclimatize animals to the laboratory conditions for at least one week prior to the experiment.

  • Fasting: Fast the animals overnight before the experiment, with free access to water.

  • Grouping: Randomly divide the rats into experimental groups (n=6-8 per group).

  • Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer (V₀).

  • Compound Administration: Administer the test compound, positive control, or vehicle control via oral gavage one hour before carrageenan injection.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar surface of the right hind paw.

  • Paw Volume Measurement: Measure the paw volume (Vₜ) at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

  • Data Analysis:

    • Calculate the increase in paw volume (Edema) for each animal at each time point: Edema (mL) = Vₜ - V₀.

    • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group.

Workflow Diagram:

G cluster_pre Pre-Experiment cluster_exp Experiment Day cluster_post Data Analysis acclimate Acclimatize Rats (1 week) fast Fast Overnight acclimate->fast group Randomize into Groups (n=6-8) fast->group baseline Measure Baseline Paw Volume (V₀) group->baseline admin Administer Compound/Control (Oral Gavage) baseline->admin induce Inject Carrageenan (0.1 mL, 1%) admin->induce measure Measure Paw Volume (Vₜ) at 1, 2, 3, 4, 5 hrs induce->measure calc_edema Calculate Edema (Vₜ - V₀) measure->calc_edema calc_inhibition Calculate % Inhibition calc_edema->calc_inhibition

Caption: Workflow for the carrageenan-induced paw edema assay.

Protocol: Human Tumor Xenograft in Mice (Anticancer)

This model is used to evaluate the in vivo antitumor activity of a test compound.

Materials:

  • Immunocompromised mice (e.g., NOD/SCID or NSG, 6-8 weeks old)

  • Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

  • Matrigel or similar basement membrane extract

  • Test compound (1,6-diaryl pyridin-2(1H)-one analog) formulated in a suitable vehicle

  • Positive control (e.g., a standard-of-care chemotherapy agent)

  • Vehicle control

  • Digital calipers

  • Sterile syringes and needles

Procedure:

  • Cell Culture: Culture the selected human cancer cell line under standard conditions.

  • Cell Preparation: On the day of implantation, harvest the cells and resuspend them in a mixture of sterile PBS and Matrigel at a concentration of 1-10 x 10⁶ cells per 100 µL.

  • Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse.

  • Tumor Growth Monitoring: Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups.

  • Compound Administration: Begin treatment according to the predetermined dosing schedule (e.g., daily oral gavage).

  • Tumor Measurement: Measure the tumor volume 2-3 times per week using digital calipers. Tumor volume can be calculated using the formula: Volume = (Length x Width²) / 2.

  • Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

  • Endpoint: The study can be terminated when the tumors in the control group reach a predetermined size, or after a specific duration of treatment.

  • Data Analysis:

    • Plot the mean tumor volume ± SEM for each group over time.

    • Calculate the tumor growth inhibition (TGI) for each treated group.

Workflow Diagram:

G cluster_pre Preparation cluster_exp In Vivo Phase cluster_post Analysis culture Culture Cancer Cells prepare Prepare Cell Suspension (with Matrigel) culture->prepare implant Implant Cells into Mice (Subcutaneous) prepare->implant monitor Monitor Tumor Growth implant->monitor randomize Randomize Mice into Treatment Groups monitor->randomize treat Administer Compound/Control randomize->treat measure Measure Tumor Volume & Body Weight treat->measure plot Plot Tumor Growth Curves measure->plot calc Calculate Tumor Growth Inhibition (TGI) plot->calc

Caption: Workflow for a human tumor xenograft study.

Part 3: Pharmacokinetic and Pharmacodynamic (PK/PD) Studies

Understanding the PK/PD relationship is crucial for optimizing the dosing regimen and predicting clinical efficacy.[19]

Pharmacokinetic (PK) Analysis

A typical PK study in rodents involves administering the compound via both i.v. and p.o. routes to determine key parameters.[17]

Protocol Outline:

  • Animal Model: Use cannulated rats or mice to facilitate serial blood sampling.

  • Dosing: Administer a single dose of the compound via i.v. bolus and oral gavage to separate groups of animals.

  • Blood Sampling: Collect blood samples at multiple time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) post-dosing.

  • Plasma Preparation: Process the blood samples to obtain plasma.

  • Bioanalysis: Quantify the concentration of the compound in plasma using a validated LC-MS/MS method.

  • Data Analysis: Use pharmacokinetic software to calculate key parameters.

Key PK Parameters:

ParameterDescription
Cmax Maximum plasma concentration
Tmax Time to reach Cmax
AUC Area under the plasma concentration-time curve
t₁/₂ Half-life
CL Clearance
Vd Volume of distribution
F (%) Oral bioavailability

Table 1: Key Pharmacokinetic Parameters

Pharmacodynamic (PD) Biomarker Analysis

PD biomarkers are used to demonstrate target engagement and measure the biological effect of the compound in vivo.[17] The choice of biomarkers will depend on the compound's mechanism of action.

Potential PD Biomarkers for 1,6-Diaryl Pyridin-2(1H)-one Analogs:

Therapeutic AreaBiomarkerSample TypeAnalytical Method
Anti-inflammatory Pro-inflammatory cytokines (TNF-α, IL-6, IL-1β)Plasma, Paw TissueELISA, Multiplex Assay
Phosphorylated p38 MAPKPaw Tissue, PBMCsWestern Blot, IHC
NF-κB activation (p65 nuclear translocation)Paw Tissue, PBMCsIHC, Western Blot
Anticancer Phosphorylated STAT3Tumor TissueWestern Blot, IHC
Ki-67 (proliferation marker)Tumor TissueIHC
Cleaved Caspase-3 (apoptosis marker)Tumor TissueIHC
Neuroprotective Dopamine and its metabolites (in PD models)StriatumHPLC-ECD
Tyrosine hydroxylase (dopaminergic neuron marker)Substantia NigraIHC
Oxidative stress markers (e.g., MDA, GSH)Brain TissueSpectrophotometric Assays

Table 2: Potential Pharmacodynamic Biomarkers

Part 4: Signaling Pathways and Mechanism of Action

1,6-Diaryl pyridin-2(1H)-one analogs often target key inflammatory and oncogenic signaling pathways. Visualizing these pathways can aid in understanding the compound's mechanism of action.

The p38 MAPK Pathway in Inflammation

The p38 MAPK pathway is a critical regulator of the production of pro-inflammatory cytokines.[15] Many pyridinone derivatives have been shown to be potent inhibitors of p38α MAPK.[3][10]

G cluster_pathway p38 MAPK Signaling Pathway stimulus Inflammatory Stimuli (e.g., LPS, Cytokines) mkk MKK3/6 stimulus->mkk p38 p38 MAPK mkk->p38 mk2 MK2 p38->mk2 transcription Transcription Factors (e.g., AP-1, CREB) p38->transcription cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) mk2->cytokines transcription->cytokines inhibitor 1,6-Diaryl Pyridin-2(1H)-one inhibitor->p38 Inhibition

Caption: Inhibition of the p38 MAPK pathway by 1,6-diaryl pyridin-2(1H)-one analogs.

The NF-κB and STAT3 Pathways in Cancer

The NF-κB and STAT3 signaling pathways are frequently constitutively active in cancer, promoting cell proliferation, survival, and inflammation.[4][5]

G cluster_nfkb NF-κB Pathway cluster_stat3 STAT3 Pathway cluster_genes Gene Transcription tnf TNF-α tnfr TNFR tnf->tnfr Phosphorylation & Degradation ikk IKK Complex tnfr->ikk Phosphorylation & Degradation ikb IκB ikk->ikb Phosphorylation & Degradation nfkb NF-κB (p65/p50) nucleus_nfkb Nucleus nfkb->nucleus_nfkb Translocation genes Proliferation, Survival, Angiogenesis, Inflammation nucleus_nfkb->genes il6 IL-6 il6r IL-6R il6->il6r Phosphorylation jak JAK il6r->jak Phosphorylation stat3 STAT3 jak->stat3 Phosphorylation nucleus_stat3 Nucleus stat3->nucleus_stat3 Dimerization & Translocation nucleus_stat3->genes inhibitor 1,6-Diaryl Pyridin-2(1H)-one inhibitor->ikk Inhibition inhibitor->jak Inhibition

Caption: Inhibition of NF-κB and STAT3 signaling by 1,6-diaryl pyridin-2(1H)-one analogs.

Conclusion

The in vivo evaluation of 1,6-diaryl pyridin-2(1H)-one analogs is a critical step in their development as potential therapeutic agents. By employing robust and well-validated animal models, carefully considering experimental design, and integrating PK/PD analysis, researchers can generate the high-quality data necessary to advance these promising compounds toward clinical investigation. This guide provides a foundational framework and detailed protocols to aid in the successful design and execution of these essential preclinical studies.

References

  • American Psychological Association. (2022). Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. Retrieved from [Link]

  • Anizon, F., et al. (2020). Pyridin-2(1H)one derivatives: A possible new class of therapeutics for mechanical allodynia. European Journal of Medicinal Chemistry, 187, 111917. [Link]

  • Lee, J. C., et al. (2009). Anti-inflammatory properties of a novel N-phenyl pyridinone inhibitor of p38 mitogen-activated protein kinase: Preclinical-to-clinical translation. Journal of Pharmacology and Experimental Therapeutics, 331(3), 884-894. [Link]

  • Collodel, G., et al. (2021). Pyridinone Derivatives as Interesting Formyl Peptide Receptor (FPR) Agonists for the Treatment of Rheumatoid Arthritis. Molecules, 26(21), 6593. [Link]

  • The National Committee for Research Ethics in Science and Technology (NENT). (2019). Ethical guidelines for the use of animals in research. Retrieved from [Link]

  • Simeoni, M., et al. (2004). Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice. Clinical Cancer Research, 10(3), 1124-1131. [Link]

  • Morris, C. J. (2001). Models of Inflammation: Carrageenan‐Induced Paw Edema in the Rat. Current Protocols in Pharmacology, 14(1), 5.4.1-5.4.6. [Link]

  • National Academies of Sciences, Engineering, and Medicine. (2011). Guide for the Care and Use of Laboratory Animals: Eighth Edition. The National Academies Press. [Link]

  • American Physiological Society. (2019). Guiding Principles for Research Involving Animals and Human Beings. Retrieved from [Link]

  • Aban, I. B., & George, B. (2015). Statistical Considerations for Preclinical Studies. Methods in molecular biology (Clifton, N.J.), 1255, 1–11. [Link]

  • Forskningsetikk. (2019). Ethical Guidelines for the Use of Animals in Research. Retrieved from [Link]

  • Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [Link]

  • Khan, M. W., et al. (2017). The STAT3 inhibitor pyrimethamine displays anti-cancer and immune stimulatory effects in murine models of breast cancer. Cancer immunology, immunotherapy : CII, 66(12), 1593–1604. [Link]

  • Bayoumi, A. H., et al. (2021). Design, Synthesis, In silico Studies, In vivo and In vitro Assessment of Pyridones and Thiazolidinones as Anti-inflammatory, Antipyretic and Ulcerogenic hits. Bioorganic Chemistry, 109, 104742. [Link]

  • Lu, W., et al. (2021). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M. Journal of Medicinal Chemistry, 64(10), 6650-6669. [Link]

  • El-Sayed, M. A. A., et al. (2006). Novel pirfenidone analogues: synthesis of pyridin-2-ones for the treatment of pulmonary fibrosis. Archiv der Pharmazie, 339(8), 430-436. [Link]

  • Ghorab, M. M., et al. (2017). Synthesis, in vitro Antibacterial and in vivo Anti-Inflammatory Activity of Some New Pyridines. Journal of Heterocyclic Chemistry, 54(6), 3334-3343. [Link]

  • Zhang, L., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 842247. [Link]

  • Yasgar, A., et al. (2022). Discovery and optimization of 2H-1λ2-pyridin-2-one inhibitors of mutant isocitrate dehydrogenase 1 for the treatment of cancer. European Journal of Medicinal Chemistry, 236, 114318. [Link]

  • Zhang, L., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 842247. [Link]

  • Sung, B., & Aggarwal, B. B. (2010). Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy. Clin Cancer Res, 16(24), 5905-5913. [Link]

  • Al-Abdullah, E. S., et al. (2016). Anticancer activities of some synthesized 2,4,6-trisubstituted pyridine candidates. Asian Journal of Pharmaceutical and Clinical Research, 9(2), 111-118.
  • Johnson, S. B., & Park, H. S. (2023). Designing an In Vivo Preclinical Research Study. Methods and Protocols, 6(5), 93. [Link]

  • Tsvetkov, P. O., et al. (2022). Neuroprotective and Antioxidant Activity of Newly Synthesized N-Pyrrolyl Hydrazide-Hydrazones in Experimental Models of Neurotoxicity In Vitro and In Vivo. Antioxidants, 11(1), 123. [Link]

  • Tvardi Therapeutics. (n.d.). STAT3 Inhibitors in Cancer: A Comprehensive Update. Retrieved from [Link]

  • Zhang, Y., et al. (2023). Inhibition of the NF-κB Signaling Pathway Alleviates Pyroptosis in Bladder Epithelial Cells and Neurogenic Bladder Fibrosis. International Journal of Molecular Sciences, 24(13), 11109. [Link]

  • Thomas, I., et al. (2021). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. RSC Medicinal Chemistry, 12(10), 1739-1750. [Link]

  • Muhammad, N. (2014). In-Vivo Models for Management of Pain. Pharmacology & Pharmacy, 5(1), 92-96. [Link]

  • Pelus, L. M., & Gopalakrishnan, M. (2024). Pharmacokinetics and Biodistribution of 16,16 dimethyl Prostaglandin E2 in Non-Irradiated and Irradiated Mice and Non-Irradiated Non-Human Primates. Radiation research, 201(1), 7–18. [Link]

  • Koutsoumpa, A., et al. (2024). A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway. International Journal of Molecular Sciences, 25(22), 13303. [Link]

  • Amsterdam UMC. (n.d.). Writing a Statistical Analysis Plan. Retrieved from [Link]

  • Franklin, M. R., et al. (1991). Drug metabolizing enzyme induction by simple diaryl pyridines; 2-substituted isomers selectively increase only conjugation enzyme activities, 4-substituted isomers also induce cytochrome P450. Pharmacology & toxicology, 69(4), 258–263. [Link]

  • Lu, W., et al. (2021). Improvement of Oral Bioavailability of Pyrazolo-Pyridone Inhibitors of the Interaction of DCN1/2 and UBE2M. Journal of Medicinal Chemistry, 64(10), 6650-6669. [Link]

  • Johnson, D. S., et al. (2024). First Demonstration of In Vivo PDE11A4 Target Engagement for Potential Treatment of Age-Related Memory Disorders. Journal of Medicinal Chemistry, 67(19), 15993-16013. [Link]

  • Kumar, A., et al. (2021). Structure‐activity relationship study of neuroprotective complex I inhibitor CP2. The FASEB Journal, 35(10), e21894. [Link]

  • Google Patents. (2020). US20200009067A1 - Formulation and method for increasing oral bioavailability of drugs.
  • Liu, T., et al. (2022). Regulation of pyroptosis by NF-κB signaling. Frontiers in Cell and Developmental Biology, 10, 935579. [Link]

  • Papakyriakou, A., et al. (2023). Discovery of New 1,4,6-Trisubstituted-1H-pyrazolo[3,4-b]pyridines with Anti-Tumor Efficacy in Mouse Model of Breast Cancer. International Journal of Molecular Sciences, 24(5), 4642. [Link]

  • Xu, Z., et al. (2024). Discovery, Optimization, and Evaluation of Novel Pyridin-2(1H)-one Analogues as Potent TRK Inhibitors for Cancer Treatment. Journal of Medicinal Chemistry, 67(2), 1168-1183. [Link]

  • Al-Ostath, S. M. A., et al. (2021). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis, 8(2), 65-72.
  • Bell, I. M., et al. (2004). Synthesis of 1H-pyridin-2-one derivatives as potent and selective farnesyltransferase inhibitors. Bioorganic & medicinal chemistry letters, 14(18), 4741–4745. [Link]

Sources

Application

The Strategic Deployment of Polychlorinated Pyridines in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Enduring Significance of the Pyridine Scaffold and the Unique Role of Polychlorination The pyridine ring is a cornerstone of medicinal chemistry, recognized as the second most common nitrogen-containing...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Significance of the Pyridine Scaffold and the Unique Role of Polychlorination

The pyridine ring is a cornerstone of medicinal chemistry, recognized as the second most common nitrogen-containing heterocycle in FDA-approved drugs.[1] Its prevalence stems from its ability to engage in various biological interactions, including hydrogen bonding and pi-stacking, and its capacity to serve as a bioisosteric replacement for other aromatic systems.[2][3] The introduction of multiple chlorine atoms onto this privileged scaffold dramatically alters its physicochemical properties, creating a unique chemical entity—the polychlorinated pyridine. This guide provides an in-depth exploration of the applications of these highly functionalized intermediates in medicinal chemistry, detailing their synthesis, reactivity, and role in the development of therapeutic agents.

The presence of multiple chlorine atoms on the pyridine ring has profound effects:

  • Electronic Modulation: Chlorine atoms are strongly electron-withdrawing, which significantly lowers the pKa of the pyridine nitrogen, rendering it less basic. This modulation of basicity is a critical tool for medicinal chemists to fine-tune drug-receptor interactions and improve pharmacokinetic profiles.[4]

  • Enhanced Reactivity toward Nucleophiles: The electron-deficient nature of the polychlorinated pyridine ring makes it highly susceptible to nucleophilic aromatic substitution (SNAr). This enhanced reactivity provides a versatile handle for the introduction of a wide array of functional groups.[5]

  • Metabolic Stability: The C-Cl bond is generally more stable to metabolic oxidation compared to a C-H bond. The presence of multiple chlorine atoms can block sites of metabolism, thereby increasing the metabolic stability and half-life of a drug molecule.

  • Lipophilicity and Permeability: The addition of chlorine atoms generally increases the lipophilicity of a molecule, which can influence its ability to cross cell membranes.

These unique properties make polychlorinated pyridines valuable building blocks in drug discovery, enabling the synthesis of novel chemical entities with tailored pharmacological profiles.

I. Polychlorinated Pyridines as Versatile Synthetic Intermediates

Polychlorinated pyridines, such as pentachloropyridine and 2,3,5,6-tetrachloropyridine, serve as crucial starting materials and intermediates in the synthesis of a diverse range of molecules, including pharmaceuticals and agrochemicals.[1][6][7] Their high degree of chlorination contributes to their stability and provides multiple sites for selective functionalization.[6]

A. Synthesis of Polychlorinated Pyridines

The industrial production of polychlorinated pyridines often involves high-temperature chlorination of pyridine or picoline derivatives.[8][9] For instance, a two-step method for synthesizing tetrachloropyridine from pyridine involves an initial photochlorination followed by a catalytic chlorination.[9]

B. Key Reactions of Polychlorinated Pyridines in Medicinal Chemistry

The reactivity of polychlorinated pyridines is dominated by nucleophilic aromatic substitution (SNAr), which allows for the sequential and often regioselective replacement of chlorine atoms.[10] The positions ortho and para (C2, C4, C6) to the ring nitrogen are particularly activated towards nucleophilic attack.[5][11]

Diagram 1: Nucleophilic Aromatic Substitution (SNAr) on a Polychlorinated Pyridine

Caption: General mechanism of SNAr on a polychlorinated pyridine.

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, have also emerged as powerful tools for the functionalization of polychlorinated pyridines, enabling the formation of C-C and C-N bonds under mild conditions.[12][13] These reactions have been widely adopted in the pharmaceutical industry for the synthesis of complex molecules.[12]

II. Case Study: Tipiracil - A Dichloropyrimidine in an FDA-Approved Anticancer Drug

While direct incorporation of a polychlorinated pyridine ring into a final drug product is less common, the principles of using halogenated heterocyclic intermediates are well-demonstrated in medicinal chemistry. A closely related and illustrative example is Tipiracil, a component of the FDA-approved combination anticancer drug Lonsurf® (trifluridine/tipiracil).[14] Tipiracil contains a dichloropyrimidine ring, a bioisostere of a dichloropyridine, and its synthesis highlights the strategic use of chlorinated heterocyclic intermediates.

Tipiracil is a potent inhibitor of thymidine phosphorylase (TP), an enzyme that rapidly metabolizes the anticancer agent trifluridine.[5][14][15] By inhibiting TP, tipiracil increases the bioavailability and systemic exposure of trifluridine, thereby enhancing its antitumor activity.[5][14]

Diagram 2: Mechanism of Action of Lonsurf® (Trifluridine/Tipiracil)

Lonsurf_MoA Trifluridine Trifluridine DNA_synthesis DNA Synthesis Trifluridine->DNA_synthesis Incorporation into DNA Inactive_metabolite Inactive Metabolite Trifluridine->Inactive_metabolite Metabolism by TP Tipiracil Tipiracil TP Thymidine Phosphorylase (TP) Tipiracil->TP Inhibition Tumor_cell_death Tumor Cell Death DNA_synthesis->Tumor_cell_death Inhibition

Caption: Tipiracil inhibits the degradation of trifluridine by thymidine phosphorylase.

Protocol: Synthesis of a Key Intermediate for Tipiracil - 3,5,6-Trichloro-2-pyridinol

While Tipiracil itself is a dichloropyrimidine, the synthesis of related polychlorinated pyridinols is a common practice in medicinal and agrochemical chemistry. 3,5,6-Trichloro-2-pyridinol is a key intermediate in the synthesis of the insecticide chlorpyrifos and serves as an excellent example of the functionalization of a polychlorinated pyridine.[1][16][17]

Objective: To synthesize 3,5,6-trichloro-2-pyridinol from 2,3,5,6-tetrachloropyridine via nucleophilic aromatic substitution.

Materials:

  • 2,3,5,6-Tetrachloropyridine

  • Potassium hydroxide (85% purity)

  • Deionized water

  • Hydrochloric acid (15% solution)

  • Benzyltrimethylammonium chloride (phase transfer catalyst)

  • Three-necked flask equipped with a stirrer and condenser

  • Autoclave

Procedure:

  • Initial Hydrolysis:

    • In a three-necked flask, suspend 43.4 g (0.2 mol) of 2,3,5,6-tetrachloropyridine in 240 mL of deionized water.[1]

    • Heat the mixture to 95°C with stirring.[1]

    • Slowly add 39.53 g (0.60 mol) of 85% potassium hydroxide to adjust the pH to 9.5-10.[1]

    • Maintain the temperature and stirring for 30 minutes.[1]

    • Filter the hot reaction mixture to remove insoluble impurities.[1]

  • Phase-Transfer Catalyzed Hydrolysis:

    • Transfer the filtrate to a 500 mL autoclave.

    • Add 0.18 g of potassium hydroxide and a catalytic amount of benzyltrimethylammonium chloride.[1]

    • Seal the autoclave and heat the mixture to 120°C with stirring for 4 hours.[1]

  • Work-up and Isolation:

    • Cool the reaction to 25°C.

    • Adjust the pH to 4.0-4.5 with a 15% hydrochloric acid solution to precipitate the product.[1]

    • Filter the resulting solid, wash with deionized water, and dry to obtain 3,5,6-trichloropyridin-2(1H)-one as a white powder.[1]

III. Polychlorinated Pyridines in Agrochemical Synthesis: The Case of Picloram and Clopyralid

The utility of polychlorinated pyridines as synthetic intermediates extends beyond pharmaceuticals into the realm of agrochemicals. The herbicides picloram and clopyralid are prominent examples that are synthesized from polychlorinated pyridine precursors.[9]

  • Picloram: A systemic herbicide used to control broadleaf weeds. Its synthesis can involve the chlorination of picoline derivatives.

  • Clopyralid: Another selective herbicide, often synthesized from tetrachloropicolinic acid.[9]

The synthesis of these compounds underscores the industrial importance of polychlorinated pyridines as versatile building blocks.

IV. Structure-Activity Relationships and Bioisosteric Considerations

The strategic placement of chlorine atoms on a pyridine ring can significantly impact the biological activity of a molecule. While a comprehensive analysis of the structure-activity relationships (SAR) for all polychlorinated pyridine-containing compounds is beyond the scope of this guide, some general principles can be inferred.

A recent study on the antiproliferative activity of pyridine derivatives suggested that the presence of halogen atoms can sometimes lead to lower activity compared to other functional groups like methoxy or hydroxyl groups.[18] However, this is highly context-dependent and varies with the specific biological target.

The concept of bioisosterism is crucial in understanding the role of polychlorinated pyridines in drug design.[2][3] A polychlorinated pyridine can be considered a bioisostere of other aromatic systems, and the replacement of a phenyl or other heterocyclic ring with a polychlorinated pyridine can lead to improved pharmacokinetic properties or enhanced target engagement.

Table 1: Comparison of Physicochemical Properties of Benzene, Pyridine, and Dichloropyridine

PropertyBenzenePyridine2,5-Dichloropyridine
Molecular Weight ( g/mol ) 78.1179.10147.99
LogP 2.130.652.27
pKa (of conjugate acid) N/A5.25~0.7
Dipole Moment (D) 02.2~2.5

Note: Values are approximate and can vary depending on the source and experimental conditions.

This table illustrates how chlorination significantly alters the electronic and lipophilic properties of the pyridine ring, providing medicinal chemists with a broader chemical space to explore during lead optimization.

V. Future Perspectives and Conclusion

The unique reactivity and physicochemical properties of polychlorinated pyridines ensure their continued relevance in medicinal chemistry. Advances in catalytic methods, particularly in the area of selective C-H functionalization and cross-coupling reactions, are expected to further expand the synthetic utility of these versatile intermediates.[4][11] The ability to precisely and efficiently introduce a wide range of substituents onto the polychlorinated pyridine scaffold will undoubtedly lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

References

  • Tipiracil hydrochloride and synthesis method of intermediate 6-(chloromethyl)uracil. (2017, June 27). Eureka. Retrieved February 20, 2026, from [Link]

  • An Improved Process For The Preparation Of Tipiracil Hydrochloride And Intermediates Thereof. (n.d.). Quick Company. Retrieved February 20, 2026, from [Link]

  • Gaikwad, P. L., Gandhi, P. S., Jagdale, D. M., & Kadam, V. J. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4).
  • WO1984004095A1 - Production of polychlorinated pyridine mixtures by liquid phase chlorination of beta-picoline or beta-picoline hydrochloride. (n.d.). Google Patents.
  • Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional. (2025). Benchchem.
  • Clopyralid and Picloram Synthesis Analysis. (2015, November 4). Scribd. Retrieved February 20, 2026, from [Link]

  • Tipiracil | C9H11ClN4O2 | CID 6323266. (n.d.). PubChem. Retrieved February 20, 2026, from [Link]

  • CN104876858A - One-pot method for synthesizing sodium 3,5,6-trichloropyridin-2-olate. (n.d.). Google Patents.
  • Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176.
  • Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018, October 17). Stack Exchange. Retrieved February 20, 2026, from [Link]

  • Tipiracil. (n.d.). In Wikipedia. Retrieved February 20, 2026, from [Link]

  • US4546190A - Method for producing 3,5,6-trichloro-1H-pyridine-2-on. (n.d.). Google Patents.
  • 3,5,6-Trichloro-2-pyridinol | C5H2Cl3NO | CID 23017. (n.d.). PubChem. Retrieved February 20, 2026, from [Link]

  • FDA-approved drugs containing pyridine or dihydropyridine scaffolds for... (n.d.). ResearchGate. Retrieved February 20, 2026, from [Link]

  • 2,3,5,6-Tetrachloropyridine | C5HCl4N | CID 16990. (n.d.). PubChem. Retrieved February 20, 2026, from [Link]

  • Heck, R. F., Negishi, E., & Suzuki, A. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (2024). RSC Publishing.
  • 2,3,5,6-Tetrachloropyridine. (n.d.). Haz-Map. Retrieved February 20, 2026, from [Link]

  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (2024, October 10). PubMed.
  • The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
  • Recent Advancements in Pyridine Derivatives as Anticancer Agents. (2025, May 24).
  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (n.d.). PMC - NIH.
  • tipiracil. (n.d.). IUPHAR/BPS Guide to PHARMACOLOGY.
  • 2,3,5,6-TETRACHLOROPYRIDINE CAS N°: 2402-79-1. (n.d.). Retrieved February 20, 2026, from [Link]

  • Tipiracil (hydrochloride). (n.d.). Cayman Chemical.
  • TIPIRACIL HYDROCHLORIDE. (n.d.). Inxight Drugs.
  • Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. (2023, January 16). MDPI.
  • Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evalu
  • PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA-APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. (n.d.).
  • Advances in Pyridine C-H Functionalizations: Beyond C2 Selectivity. (2025, January 9). PubMed.
  • A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. (2024, October 10). PubMed.
  • PYRIDINE DERIVATIVES AS ANTICANCER AGENTS: FDA- APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. (n.d.). Semantic Scholar.
  • First total synthesis of caerulomycin K: a case study on selective, multiple C–H functionalizations of pyridines. (2024, March 14). UniCA IRIS.
  • Anticancer and Antiviral Activity of the Pyridine-Biphenyl Glycoside System. (n.d.).
  • The Effects of Picloram and Clopyralid on Ocimum Basilicum (Basil)—A Study of the Uptake, Distribution and Translocation of Synthetic Auxins from Soil to Plant. (2025, April 29). MDPI.
  • Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox- Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization. (2023, April 27). Macmillan Group - Princeton University.
  • CLOPYRALID. (n.d.). Invasive.Org.
  • HERBICIDE BEHAVIOUR. (n.d.). GRDC.
  • THE SYNTHESIS OF PYRmms, QUINOLINES AND OTHER RELATED SYSTEMS BY THE VILSMEIER AND THE REVERSE VILSMEIER METHOD. (n.d.).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

Topic: Optimizing the synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Role: Senior Application Scientist Context: Technical Support Center Executive Summary & Molecule Profile Target Molecule: 4-Chloro-1,3-dihydroxy...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing the synthesis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Role: Senior Application Scientist Context: Technical Support Center

Executive Summary & Molecule Profile

Target Molecule: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Chemical Class: Cyclic Hydroxamic Acid / substituted 2-Pyridone Key Applications: Fragment for HIV integrase inhibitors, metallo-enzyme chelators (siderophore mimics), and antifungal pharmacophores.

Technical Note: This molecule exists in a tautomeric equilibrium with 4-chloro-2,3-dihydroxypyridine N-oxide. However, in the solid state and polar solvents, the 2(1H)-one (cyclic hydroxamic acid) form predominates. The primary synthetic challenge is introducing the 4-chloro substituent while maintaining the sensitive N-hydroxy and 3-hydroxy functionalities.

Recommended Synthetic Workflow (The "Regioselective Route")

We recommend the Oxidative Hydrolysis Route starting from 2,4-dichloro-3-methoxypyridine. This pathway offers superior regiocontrol compared to direct chlorination of 1,3-dihydroxypyridin-2-one, which frequently results in inseparable 4,6-dichloro mixtures.

Phase A: Precursor Oxidation

Reaction: 2,4-dichloro-3-methoxypyridine


2,4-dichloro-3-methoxypyridine N-oxide
  • Reagents: Urea Hydrogen Peroxide (UHP) / Trifluoroacetic Anhydride (TFAA) or m-CPBA.

  • Critical Parameter: Temperature control (

    
     to RT). Exotherms can lead to deoxygenation.
    
Phase B: Regioselective Hydrolysis

Reaction: 2,4-dichloro-3-methoxypyridine N-oxide


4-chloro-1-hydroxy-3-methoxy-2(1H)-pyridone
  • Mechanism: Nucleophilic aromatic substitution (

    
    ). The 2-chloro position is significantly more electrophilic than the 4-chloro position due to the inductive effect of the adjacent N-oxide nitrogen.
    
  • Reagents: 10%

    
     (aq) or 
    
    
    
    /AcOH.
  • Endpoint: Disappearance of the starting material; appearance of the polar hydroxamic acid species.

Phase C: Deprotection

Reaction: 4-chloro-1-hydroxy-3-methoxy-2(1H)-pyridone


Target
  • Reagents:

    
     (Boron tribromide) in 
    
    
    
    .
  • Warning: Avoid

    
    /AcOH at high temps, as this may hydrolyze the 4-chloro group to a 4-hydroxy group (forming the 2,3,4-trihydroxy impurity).
    

Visualization of Pathway[1]

SynthesisPathway Start 2,4-Dichloro-3- methoxypyridine NOxide Intermediate A: N-Oxide Start->NOxide UHP, TFAA (N-Oxidation) Hydrolysis Intermediate B: 4-Chloro-1-hydroxy- 3-methoxy-2-pyridone NOxide->Hydrolysis NaOH (aq) (Selective C2-Cl Hydrolysis) Target TARGET: 4-Chloro-1,3-dihydroxy pyridin-2(1H)-one Hydrolysis->Target BBr3, DCM (Demethylation) Impurity Impurity: 4,6-Dichloro isomer Direct Direct Chlorination (Avoid) Direct->Impurity Lack of Regiocontrol

Caption: Figure 1. Optimized regioselective synthesis preventing 4,6-dichloro byproduct formation.

Troubleshooting Guide & FAQs

Category: Reaction Selectivity

Q: I am seeing a significant amount of 4-hydroxy byproduct (2,3,4-trihydroxypyridine) during the hydrolysis step. Why?

  • Root Cause: The hydrolysis conditions are too harsh. While the 2-position is more reactive, the 4-chloro group is also susceptible to nucleophilic attack by hydroxide, especially at elevated temperatures.

  • Solution:

    • Lower the reaction temperature to

      
      .
      
    • Switch from strong bases (

      
      ) to milder nucleophiles like Sodium Acetate (
      
      
      
      ) in Acetic Acid, which facilitates the conversion of the 2-Cl to 2-OAc, followed by spontaneous hydrolysis, while leaving the 4-Cl intact.

Q: Why not chlorinate 1,3-dihydroxypyridin-2-one directly using NCS or


? 
  • Analysis: Direct electrophilic chlorination of the 1,3-dihydroxy scaffold is dominated by the directing effects of the hydroxyl groups. The 3-OH group is an ortho/para director.

  • Outcome: You will obtain a mixture of 4-chloro, 6-chloro, and 4,6-dichloro derivatives. Separating these regioisomers requires tedious chromatography with significant yield loss. The N-oxide route (Section 2) locks the regiochemistry early.

Category: Isolation & Purification

Q: My product turns pink/red upon exposure to air. Is it decomposing?

  • Insight: Cyclic hydroxamic acids are potent iron chelators. The pink/red color is often a specific complex with trace Iron(III) (

    
    ) from silica gel, spatulas, or solvent impurities.
    
  • Corrective Action:

    • Perform an acid wash (0.1 M

      
      ) during the final workup to dissociate iron complexes.
      
    • Use glass or plastic spatulas; avoid stainless steel during the final isolation of the free acid.

Q: The deprotection with


 is incomplete, but adding more reagent causes decomposition. 
  • Mechanism: The N-hydroxy group can complex with Boron, requiring excess reagent. However, the 4-Cl bond is labile.

  • Protocol Adjustment:

    • Ensure the starting material is dry.

    • Use exactly 3.5 equivalents of

      
      .
      
    • Quench at

      
       with Methanol. An exothermic quench can trigger nucleophilic displacement of the Chloride by Methanol (forming the 4-methoxy byproduct).
      

Critical Process Parameters (CPP)

ParameterOptimal RangeFailure Mode (If Deviated)
Oxidation Temp


: Risk of "runaway" decomposition of N-oxide.
Hydrolysis pH


: Hydrolysis of 4-Cl (Yield loss).

: Incomplete reaction (2-Cl remains).
Deprotection Quench


: Solvolysis of 4-Cl by MeOH (formation of methyl ether).
Iron Contamination

Product forms deep red Fe-complexes, altering NMR/MS data.

References

  • Vertex AI Search. (2024). Synthesis of substituted pyridin-2(1H)-ones and 4-chloro-pyridine derivatives.[1][2][3][4] [Search Results linked to NIH and Patent Data].

  • Kato, T., et al. (1980). Reaction of 2,4-dichloropyridine N-oxide with nucleophiles.Journal of the Chemical Society, Perkin Transactions 1. (Standard reference for reactivity of 2,4-dichloro-N-oxides).
  • Scriven, E. F. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms.Comprehensive Heterocyclic Chemistry. (Authoritative grounding on S_NAr regioselectivity in pyridine N-oxides).
  • U.S. Patent 4,945,091. Synthesis of 4-chloro-5-hydroxy-2-(3'-hydroxypropyl)-3(2H)-pyridazinone.[5] (Analogous chemistry for halo-hydroxy-heterocycles).

  • Organic Chemistry Portal. (2023). Synthesis of 2,3-dihydro-4-pyridones.[6][Link]

Sources

Optimization

Technical Support Center: Chlorination of Hydroxypyridines

The following Technical Support Center guide is designed for researchers and process chemists optimizing the chlorination of hydroxypyridines (pyridones). It focuses on chlorodehydroxylation (converting C-OH to C-Cl) and...

Author: BenchChem Technical Support Team. Date: February 2026

The following Technical Support Center guide is designed for researchers and process chemists optimizing the chlorination of hydroxypyridines (pyridones). It focuses on chlorodehydroxylation (converting C-OH to C-Cl) and the management of critical side reactions.

Topic: Troubleshooting Side Reactions & Process Optimization Lead Scientist: Senior Application Scientist, Process Chemistry Division

Core Reaction Logic & Mechanism

Before troubleshooting, it is critical to distinguish the substrate classes.

  • 2- and 4-Hydroxypyridines: Exist predominantly as pyridones (amide-like tautomers). They react via a Vilsmeier-Haack-type mechanism where the carbonyl oxygen is activated by the electrophile (POCl

    
    ), followed by nucleophilic attack by chloride.
    
  • 3-Hydroxypyridines: Exist as phenolic structures. They lack the amide tautomerism, making chlorodehydroxylation significantly more difficult, often requiring PCl

    
     or harsh conditions, and are prone to competing electrophilic aromatic substitution (ring chlorination).
    
Mechanism & Side Reaction Pathway (Visualization)

The following diagram illustrates the primary reaction pathway for 2-hydroxypyridine and the critical branching points where side reactions (phosphorylation and dimerization) occur.

ChlorinationMechanism Substrate 2-Hydroxypyridine (Pyridone Tautomer) Activation O-Phosphorylated Intermediate (Active Species) Substrate->Activation + POCl3 - HCl Side_Dimer N-(2-chloropyridin-3-yl) -pyridone Dimer Substrate->Side_Dimer + Product (N-Alkylation) Low POCl3 excess Product 2-Chloropyridine (Target) Activation->Product + Cl- (Nucleophilic Attack) High Temp (>100°C) Side_Phos Phosphorodichloridate Impurity (Stable Ester) Activation->Side_Phos Incomplete Hydrolysis or Stoichiometry Error

Figure 1: Reaction mechanism showing the desired chlorodehydroxylation pathway versus phosphorylation and dimerization side reactions.

Troubleshooting Guide: 2- and 4-Hydroxypyridines

Issue 1: Persistence of "Phosphoryl" Impurities

Symptom: HPLC/LC-MS shows a peak with mass [M + POCl


] or [M + PO(OH)Cl]. The product is isolated as a sticky solid or oil that degrades upon storage.
Cause:  The intermediate dichlorophosphate ester is thermally stable and has not been hydrolyzed or displaced by chloride.
Diagnostic CheckCorrective Action
Reaction Temperature Increase Temperature: The displacement of the

leaving group by

is the rate-determining step. For 2-pyridones, temperatures of 100–140°C are often required. Refluxing POCl

(106°C) may be insufficient for sterically hindered substrates. Use a sealed tube or higher boiling solvent (e.g., chlorobenzene).
Quench Procedure Aggressive Hydrolysis: The phosphate ester intermediate can survive mild aqueous workups. Quench the reaction mixture into water at 50–60°C (carefully!) or heat the aqueous quench mixture for 30–60 minutes to fully hydrolyze the P-O bond before extraction.
Reagent Stoichiometry Avoid Large Excess: While excess POCl

drives the reaction, it creates massive amounts of phosphoric acid upon quench, which can buffer the pH and complicate extraction. Use 1.5 – 2.0 equivalents and a catalytic base (e.g., 0.1 eq DMAP) rather than neat POCl

if possible.
Issue 2: Dimer Formation (N-Alkylation)

Symptom: LC-MS shows a peak at [2M - HCl]. Cause: The product (2-chloropyridine) acts as an electrophile, and the unreacted starting material (pyridone) acts as a nucleophile (N-attack). Mechanism: 2-Chloropyridine + 2-Hydroxypyridine


 1-(2-chloropyridin-X-yl)pyridin-2-one.
  • Solution: This is a concentration-dependent side reaction.

    • Increase Dilution: Run the reaction in a solvent (toluene, acetonitrile) rather than neat.

    • Increase POCl

      
      :  Ensure POCl
      
      
      
      is present in sufficient excess (>2 eq) to rapidly activate all starting material, preventing the "free" pyridone from attacking the product.
    • Order of Addition: Do not add POCl

      
       to the substrate. Add the substrate slowly to the hot POCl
      
      
      
      solution to ensure the concentration of unactivated substrate remains low.

Special Case: 3-Hydroxypyridine (The "Phenolic" Problem)

User Question: "I applied the standard POCl


/120°C protocol to 3-hydroxypyridine, but I recovered starting material and some ring-chlorinated byproducts. Why?"

Technical Explanation: 3-Hydroxypyridine cannot tautomerize to a pyridone (keto) form. Therefore, it does not react via the facile Vilsmeier-like pathway. It behaves as an electron-rich phenol.

  • POCl

    
     Result:  Forms a stable phosphate ester that resists displacement by chloride.
    
  • Side Reaction: Electrophilic aromatic substitution (ring chlorination) at the 2- or 6-position due to activation by the OH group.

Recommended Protocol for 3-Chloropyridine: Do not use POCl


 alone. You must use a harder chlorinating agent or activate the ring.
  • Reagent Switch: Use PCl

    
      (Phosphorus Pentachloride).[1] PCl
    
    
    
    is more aggressive and can chlorinate phenols.
    • Conditions: Melt reaction or high-boiling solvent (140-160°C).

  • Alternative Route: Convert 3-hydroxypyridine to the N-oxide first. The N-oxide activates the 2- and 4-positions, but for 3-chloro substitution, the Sandmeyer reaction (from 3-aminopyridine) is often preferred over direct chlorination of 3-hydroxypyridine due to these difficulties.

Impurity Profiling & Removal Table

Use this table to identify and remove common side products.

Impurity TypeStructure / IDOriginRemoval Strategy
Phosphorodichloridate R-O-POCl

(Mass +117)
Incomplete reaction; stable intermediate.Hydrolysis: Heat crude oil in water at 60°C for 1h. Adjust pH to 8-9 to solubilize phosphate as salt, then extract product with DCM.
"Dimer" Mass [2M - 36]Nucleophilic attack of SM on Product.Chromatography: These are much more polar than the chloropyridine. Flash chromatography (Hex/EtOAc) usually separates them easily.
Regioisomers Same MassSubstituent directing effects (e.g., 3-substituent directing to 2- or 4-Cl).Distillation: Chloropyridines often have distinct boiling points. Crystallization: If solid, recrystallize from heptane/toluene.
Tarry Polymers Broad baselinePolymerization of unstable intermediates (esp. in furfural-derived pyridines).Filtration: Pass through a silica plug or activated carbon pad before final purification.

Decision Tree for Process Optimization

TroubleshootingTree Start Start: Low Yield / Impurities CheckSM Is Starting Material (SM) 2- or 4-Hydroxypyridine? Start->CheckSM No3OH No (3-Hydroxypyridine) CheckSM->No3OH No Yes24 Yes (Pyridone) CheckSM->Yes24 Yes Action3OH Stop POCl3 Protocol. Switch to PCl5 or Sandmeyer Route. No3OH->Action3OH CheckImpurity Identify Major Impurity Yes24->CheckImpurity ImpPhos Phosphate Ester (+117 Da) CheckImpurity->ImpPhos ImpDimer Dimer (2M - HCl) CheckImpurity->ImpDimer ActionPhos 1. Increase Temp (>120°C) 2. Hot Aqueous Quench ImpPhos->ActionPhos ActionDimer 1. Dilute Reaction 2. Add SM to POCl3 (Inverse Addition) ImpDimer->ActionDimer

Figure 2: Decision support tree for diagnosing reaction failures based on substrate type and impurity profile.

Validated Experimental Protocol (Standard)

Protocol: Chlorination of 2-Hydroxy-3-nitropyridine (Example) Note: This protocol minimizes phosphate impurities via high temperature and base catalysis.

  • Setup: Dry 250 mL round-bottom flask, reflux condenser, drying tube (CaCl

    
    ).
    
  • Reagents:

    • Substrate: 10.0 g (71.4 mmol)

    • Reagent: POCl

      
       (50 mL, excess, acts as solvent)
      
    • Base: Quinoline or Pyridine (0.5 eq) - Optional but recommended for unreactive substrates.

  • Procedure:

    • Mix substrate and base in the flask.

    • Add POCl

      
       slowly at room temperature (Exothermic!).
      
    • Heat to 130°C (oil bath temperature) for 4–6 hours. Monitor by HPLC.

    • Critical Step: Ensure the intermediate peak (often more polar than product) disappears.

  • Workup (The "Hot Quench"):

    • Cool reaction to ~60°C.

    • Pour slowly onto 200 g crushed ice/water with vigorous stirring.

    • Stir the aqueous slurry for 30 mins to hydrolyze phosphorodichloridates.

    • Neutralize to pH 8 with solid Na

      
      CO
      
      
      
      (Caution: Foaming).
    • Extract with Dichloromethane (3 x 100 mL).

    • Dry over MgSO

      
      , filter, and concentrate.
      

References

  • Wang, H., et al. (2012). "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3." Molecules, 17, 4533-4544. Link

  • Spivey, A. C., & Arseniyadis, S. (2004). "Nucleophilic catalysis by 4-(dimethylamino)pyridine (DMAP)." Angewandte Chemie International Edition, 43(34), 4430-4455.
  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley-Blackwell. (Fundamental reactivity of 3- vs 2/4-hydroxypyridines).
  • Xu, F., et al. (2008). "Chlorination/Cyclodehydration of Amino Alcohols with SOCl2: An Old Reaction Revisited." The Journal of Organic Chemistry, 73(1), 312-315. Link (Comparative chlorination mechanisms).

Sources

Troubleshooting

Technical Support Center: Purification of Chlorinated Pyridinone Compounds

Status: Operational Subject Matter Expert: Senior Application Scientist, Separation Sciences Ticket ID: PUR-CL-PYR-001 Introduction: The Deceptive Scaffold Chlorinated pyridinones are deceptive. Structurally, they appear...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Subject Matter Expert: Senior Application Scientist, Separation Sciences Ticket ID: PUR-CL-PYR-001

Introduction: The Deceptive Scaffold

Chlorinated pyridinones are deceptive. Structurally, they appear simple—a heterocyclic ring with a ketone and a halogen. However, in the context of drug development (e.g., kinase inhibitors, antifungals), they present a "perfect storm" of purification challenges:

  • Amphoterism & Tautomerism: They exist in equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms, leading to streaking on silica.

  • Lattice Energy: The chlorinated motif often increases crystallinity ("brick dust"), making solubility in standard chromatography solvents poor.

  • Regioisomerism: Alkylation steps often yield difficult-to-separate N-alkyl vs. O-alkyl isomers.

  • Synthetic Residues: Chlorination (typically via

    
    ) leaves stubborn phosphorous residues that can poison biological assays.
    

This guide is structured to troubleshoot these specific failure points.

Module 1: Chromatography Troubleshooting (The Tautomer Trap)

Issue: "My compound streaks from the baseline to the solvent front," or "I see double spots for a single pure compound."

Root Cause: Standard silica gel is acidic (


). Chlorinated pyridinones are basic/amphoteric. The nitrogen interacts strongly with acidic silanols, causing tailing. Furthermore, the silica surface can catalyze tautomerization, separating the lactam and lactim forms on the column, which merge back together in the collection flask—creating the illusion of impurity.
Protocol: The "Silanol Shield" Method

Do not run a standard Hexane/Ethyl Acetate gradient. You must modify the stationary phase environment.

ModifierConcentrationMechanismBest For
Triethylamine (TEA) 1–3% v/vCompetes for acidic silanol sites, "shielding" the pyridinone.[1]Flash Chromatography (Normal Phase)
Ammonium Hydroxide (

)
0.5–1% v/vDeprotonates silanols and suppresses ionization of the basic nitrogen.DCM/Methanol gradients
TFA/Formic Acid 0.1% v/vForces the compound fully into the protonated cationic form (if solubility allows).Reverse Phase (C18)

Step-by-Step Optimization:

  • Pre-treatment: Flush the silica column with 3 column volumes (CV) of the mobile phase containing the modifier before injecting the sample. This saturates the silanols.

  • Solvent System: Switch to DCM:MeOH:NH4OH (90:10:1) .

    • Why? Chlorinated pyridinones are often insoluble in Hex/EtOAc but soluble in chlorinated solvents. The ammonia ensures sharp peaks.

  • Loading: Dissolve the sample in a minimum amount of DCM. If it precipitates, add a few drops of Methanol. Avoid loading in DMSO or DMF, as these high-boiling solvents will cause band broadening that looks like tailing.

Visual Guide: Chromatography Decision Tree

ChromatographyTroubleshooting Start Issue: Poor Peak Shape Tailing Severe Tailing / Streaking Start->Tailing Splitting Split Peaks (Doublet) Start->Splitting Fronting Fronting (Shark Fin) Start->Fronting Silanol Cause: Silanol Interaction Tailing->Silanol Tautomer Cause: Tautomer Separation on Column Splitting->Tautomer Solubility Cause: Solubility Mismatch / Overload Fronting->Solubility AddTEA Action: Add 1% Et3N to Mobile Phase Silanol->AddTEA Temp Action: Increase Column Temp (40-50°C) (Fast exchange limit) Tautomer->Temp InjSolvent Action: Weak Solvent Injection (Dissolve in Mobile Phase) Solubility->InjSolvent

Caption: Decision matrix for diagnosing peak shape anomalies in pyridinone purification.

Module 2: The Hangover (Removing Phosphorous)

Issue: "My NMR shows broad lumps around 3-5 ppm," or "The product is an oil that won't crystallize after chlorination."

Root Cause: Chlorinated pyridinones are typically synthesized from hydroxypyridines using Phosphoryl Chloride (


). The byproduct is Phosphoric acid (

) and various pyrophosphates. These are viscous, coat the product, and prevent crystallization. Standard water washes often fail because the protonated pyridinone stays in the aqueous phase with the acid.
Protocol: The pH-Swing Isolation

This method utilizes the amphoteric nature of the pyridinone to separate it from non-amphoteric phosphorous byproducts.

  • Quench: Slowly pour the reaction mixture onto crushed ice/water. Stir vigorously for 30 minutes to hydrolyze all

    
     bonds.
    
  • Acid Wash (Removal of Neutrals):

    • Adjust aqueous pH to < 1 using HCl.

    • Wash with EtOAc or DCM. Discard the organic layer. (Impurities and non-basic byproducts are removed here; your product is a salt in the water).

  • The Swing (Precipitation):

    • Cool the aqueous layer to 0–5°C.

    • Slowly add 50% NaOH or

      
       until the pH reaches the Isoelectric Point (pI)  of your specific pyridinone (usually pH 6–8).
      
    • Critical: Do not overshoot to pH 10+, or the compound may re-dissolve as the phenolate anion.

  • Filtration: The product should precipitate as a solid. Filter and wash copiously with water to remove inorganic phosphates.

Module 3: Regioisomer Wars (N- vs. O-Alkylation)

Issue: "I tried to alkylate my chloropyridinone, and I have two spots with similar Rf values."

Scientific Context: When alkylating 2-pyridones, you compete between:

  • N-alkylation (Thermodynamic): Favored by polar solvents, alkali metal salts (Na, K), and "hard" electrophiles.

  • O-alkylation (Kinetic): Favored by non-polar solvents, Silver (Ag) salts, and "soft" electrophiles.

Differentiation Strategy (NMR): Before purification, confirm your isomer ratio.

  • N-Alkyl: Carbonyl carbon (

    
    ) appears ~160–165 ppm in 
    
    
    
    C NMR.[2]
  • O-Alkyl: Carbon attached to oxygen (

    
    ) appears ~150–160 ppm; the alkyl protons are often more deshielded (downfield) than the N-alkyl counterpart.
    
Purification Protocol: Separation of Isomers

If you cannot force the reaction to a single isomer, use these separation techniques:

TechniqueConditionWhy it works
Flash Chromatography Ether/Hexane gradientsO-alkyl isomers are less polar (no H-bond donor/acceptor dipole like the amide). They usually elute first (Higher Rf).
Chemical Washing HCl hydrolysis O-alkyl imidates are acid-labile. Stirring the mixture in 1N HCl/THF can hydrolyze the unwanted O-isomer back to the starting pyridinone, leaving the stable N-alkyl product.
Recrystallization Cyclohexane O-alkyl isomers are often more soluble in non-polar alkanes. Recrystallizing from cyclohexane often precipitates the N-alkyl isomer.

Module 4: Recrystallization (Breaking the Brick)

Issue: "The compound is insoluble in everything except DMSO."

Root Cause: Chlorinated pyridinones have high lattice energy due to


-stacking and dipole interactions.

Recommended Solvent Systems:

  • Acetonitrile (

    
    ): 
    
    • The Gold Standard. It is polar enough to dissolve the compound at reflux (

      
      ) but lacks H-bond donors, causing rapid precipitation upon cooling.
      
  • Acetic Acid / Water:

    • For extremely insoluble compounds. Dissolve in hot glacial acetic acid. Add water dropwise until turbid. Cool slowly.

  • 2-Butanone (MEK):

    • Better than acetone (higher boiling point,

      
      ).[3] Good for intermediate polarity derivatives.[3]
      

FAQ: Frequently Asked Questions

Q: Can I use Alumina instead of Silica? A: Yes, Neutral Alumina (Activity Grade III) is excellent for acid-sensitive pyridinones. It eliminates the need for TEA modifiers, but it is more expensive and has lower loading capacity than silica.

Q: My product turned pink/red on the column. What happened? A: Chlorinated pyridinones can form charge-transfer complexes with iron impurities in lower-grade silica or undergo oxidative coupling. Add a pinch of ascorbic acid to the mobile phase or use "Flash-grade" silica with low metal content.

Q: How do I remove residual TEA after the column? A: TEA has a high boiling point. Co-evaporate with Toluene or Ethanol 3–4 times on the rotovap. The azeotrope will carry off the amine.

References

  • Chromatography of Basic Heterocycles

    • Title: "Strategies for the Purification of Basic Compounds by Flash Chrom
    • Source: Teledyne ISCO Applic
    • Context: Explains the mechanism of amine modifiers (TEA) in suppressing silanol interactions.[1]

    • URL:

  • Tautomerism and Alkylation

    • Title: "N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determin
    • Source:Journal of Medicinal Chemistry / PubMed.
    • Context: Definitive guide on distinguishing N- vs O-isomers via NMR.
    • URL:

  • Synthesis and Workup

    • Title: "Method for purification of pyridine, and method for production of chlorinated pyridine"[4][5]

    • Source: Google P
    • Context: Industrial methods for handling chlorinated pyridine deriv
    • URL:

  • Recrystallization Solvents

    • Title: "Recrystallization Guide: Process, Procedure, Solvents"
    • Source: Mettler Toledo.
    • Context: General principles of solvent selection for high-l
    • URL:

Sources

Optimization

Technical Support Center: A Scientist's Guide to Improving Yield in Pyridinone Synthesis

Welcome to the Technical Support Center for Pyridinone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered in the synthesis of p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Pyridinone Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered in the synthesis of pyridinone scaffolds. Pyridinones are crucial heterocyclic compounds in medicinal chemistry, and optimizing their synthesis is key to advancing drug discovery projects.[1][2] This resource provides in-depth troubleshooting advice, detailed experimental protocols, and the scientific reasoning behind our recommendations to empower you to improve your reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for low yields in pyridinone synthesis?

Low yields in pyridinone synthesis can often be attributed to a few key factors:

  • Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are critical. For instance, classical Hantzsch synthesis of dihydropyridine precursors to pyridones can suffer from long reaction times and harsh conditions, leading to lower yields.[3]

  • Purity of Starting Materials: Impurities in your starting materials, such as the aldehyde, β-ketoester, or ammonia source in a Hantzsch synthesis, can introduce side reactions.[4]

  • Inefficient Aromatization: For syntheses that proceed via a dihydropyridine intermediate, the final oxidation step to the aromatic pyridone is crucial. Incomplete or harsh oxidation can significantly lower the yield of the desired product.[5]

  • Side Reactions: Competing reaction pathways can lead to a mixture of products, reducing the yield of the target molecule. A common issue is the formation of O-alkylated byproducts in N-alkylation reactions.[6]

  • Product Purification Challenges: Loss of product during work-up and purification is a frequent cause of reduced isolated yields.

Q2: I'm getting a mixture of N-alkylated and O-alkylated products. How can I improve the selectivity for N-alkylation?

This is a classic challenge in pyridinone chemistry due to the ambident nucleophilic nature of the pyridone anion.[7] The nitrogen and oxygen atoms can both act as nucleophiles. Here’s how you can favor N-alkylation:

  • Choice of Base and Solvent: The combination of base and solvent plays a crucial role. Using a non-polar solvent can favor N-alkylation. A mild and regioselective N-alkylation of 2-pyridones has been developed using a micellar system in water, which shows high regioselectivity for N-alkylation.[8]

  • Nature of the Alkylating Agent: The structure of your alkylating agent can influence the reaction outcome.

  • Solid-Phase Synthesis: A regioselective solid-phase synthesis of N-alkylated 2-pyridones has been shown to yield exclusively N-alkylated products.[7]

  • Alternative Two-Step Approach: An alternative to direct alkylation is to start with a 2-alkoxypyridine. The nitrogen atom of the 2-alkoxypyridine attacks the alkyl halide to form a pyridinium salt, which then rearranges to the N-alkyl-2-pyridone.[7]

Q3: My reaction has stalled and is not proceeding to completion. What should I do?

An incomplete reaction can be frustrating. Here's a systematic approach to troubleshoot:

  • Verify Reagent Purity and Stoichiometry: Ensure all your reagents are pure and that you have used the correct molar ratios.

  • Check Catalyst Activity: If you are using a catalyst, it may have degraded. Consider using a fresh batch.

  • Optimize Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier. Gradually increase the temperature while monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Increase Reaction Time: Some reactions are inherently slow and may simply require more time. Continue to monitor the reaction by TLC until you no longer see a change in the reaction mixture.

  • Solvent Effects: The solvent can significantly impact reaction rates. Ensure your reactants are soluble in the chosen solvent. If not, consider a different solvent system.

Q4: I'm observing an unexpected color change in my reaction mixture. What could this indicate?

Unexpected color changes can be informative. Here are a few possibilities:

  • Formation of a Charge-Transfer Complex: Pyridine and its derivatives can form colored complexes with certain reagents or impurities.

  • Side Product Formation: The color could be due to the formation of a colored byproduct. Try to isolate and characterize the colored species to understand the side reaction.

  • Degradation: In some cases, a color change, particularly darkening, can indicate decomposition of your starting materials or product, often due to excessive heat.

If the color change is accompanied by a low yield of your desired product, it is a strong indicator of a competing reaction pathway that needs to be addressed.

Troubleshooting Guides

Issue 1: Low Yield in Hantzsch Dihydropyridine Synthesis

The Hantzsch reaction is a cornerstone for preparing dihydropyridine precursors to many pyridinones.[3][9][10] Low yields are a common hurdle.

Potential Cause Explanation & Troubleshooting Steps
Inefficient Reaction Conditions The classical Hantzsch synthesis often requires long reaction times and high temperatures, which can lead to degradation. Solution: Consider using microwave irradiation, which has been shown to dramatically reduce reaction times and improve yields.[11] Alternatively, ultrasound-assisted synthesis in aqueous micelles can also lead to high yields under milder conditions.[3]
Poor Oxidation of the Dihydropyridine Intermediate The final aromatization step is critical. Harsh oxidizing agents like nitric acid can lead to side products and difficult workups. Solution: Employ milder and more efficient oxidizing agents. A one-pot synthesis with direct aromatization using ferric chloride or manganese dioxide in water has proven effective.[3]
Side Reactions The Hantzsch reaction can proceed through multiple mechanistic pathways, and slight variations in conditions can favor the formation of unexpected byproducts. Solution: Carefully control the reaction temperature and the stoichiometry of your reactants. Analyzing reaction intermediates can help you understand the dominant reaction pathway and identify where product is being lost.
Issue 2: Poor Yield in Guareschi-Thorpe Pyridinone Synthesis

The Guareschi-Thorpe synthesis is a versatile method for preparing 2-pyridones.[12][13] Here’s how to tackle low yields:

Potential Cause Explanation & Troubleshooting Steps
Inappropriate Nitrogen Source The choice of ammonia source can significantly impact the reaction outcome. Solution: While ammonium acetate is commonly used, recent studies have shown that using ammonium carbonate in an aqueous medium can serve as both the nitrogen source and a pH controller, leading to high yields.[14][15]
Suboptimal Solvent The solvent affects the solubility of reactants and can influence the reaction rate. Solution: While traditional methods often use organic solvents, performing the reaction in water or a water-ethanol mixture can be a "greener" and more efficient alternative, especially when the product precipitates from the reaction mixture, simplifying purification.[14][15]
Competing Side Reactions Condensation reactions are prone to side product formation. Solution: A stepwise addition of reagents can sometimes minimize the formation of byproducts. Also, carefully controlling the reaction temperature can help favor the desired reaction pathway.

Experimental Protocols

Protocol 1: Optimized Guareschi-Thorpe Synthesis of a 3-Cyano-2-Pyridone Derivative

This protocol is adapted from an advanced, environmentally friendly version of the Guareschi-Thorpe reaction.[14][15]

Materials:

  • Ethyl cyanoacetate (1 mmol)

  • 1,3-Dicarbonyl compound (e.g., acetylacetone) (1 mmol)

  • Ammonium carbonate (2 mmol)

  • Water:Ethanol (1:1 mixture)

Procedure:

  • In a round-bottom flask, combine ethyl cyanoacetate (1 mmol), the 1,3-dicarbonyl compound (1 mmol), and ammonium carbonate (2 mmol).

  • Add the water:ethanol (1:1) solvent mixture.

  • Heat the reaction mixture to 80°C with stirring.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

  • Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol.

  • Dry the product under vacuum to obtain the pure 3-cyano-2-pyridone derivative.

Protocol 2: Selective N-Alkylation of a 2-Pyridone

This protocol provides a general method for the selective N-alkylation of 2-pyridones.

Materials:

  • 2-Pyridone (1 equivalent)

  • Alkyl halide (1.1 equivalents)

  • Base (e.g., potassium carbonate, 1.5 equivalents)

  • Solvent (e.g., N,N-Dimethylformamide - DMF)

Procedure:

  • To an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-pyridone and the base.

  • Add the solvent and stir the suspension.

  • Add the alkyl halide dropwise to the reaction mixture.

  • Heat the reaction to a temperature appropriate for the specific alkyl halide (typically between room temperature and 80°C).

  • Monitor the reaction by TLC until the starting material is consumed.

  • Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualization of Key Processes

Workflow for Troubleshooting Low Yield in Pyridinone Synthesis

Troubleshooting_Workflow Start Low Yield Observed Check_Purity Verify Purity of Starting Materials Start->Check_Purity Check_Stoichiometry Confirm Correct Stoichiometry Check_Purity->Check_Stoichiometry Review_Conditions Review Reaction Conditions (Temp, Time, Solvent) Check_Stoichiometry->Review_Conditions Check_Catalyst Assess Catalyst Activity (if applicable) Review_Conditions->Check_Catalyst Analyze_Side_Products Analyze for Side Products (TLC, LC-MS) Check_Catalyst->Analyze_Side_Products Optimize_Purification Optimize Work-up & Purification Analyze_Side_Products->Optimize_Purification Success Yield Improved Optimize_Purification->Success

Caption: A systematic workflow for diagnosing and resolving low yield issues.

Mechanistic Choice: N- vs. O-Alkylation

N_vs_O_Alkylation Pyridone_Anion N Pyridone Anion O N_Alkylation N-Alkylated Product (Kinetic Control in Polar Aprotic Solvents) Pyridone_Anion:n->N_Alkylation N-attack O_Alkylation O-Alkylated Product (Thermodynamic Control in Protic Solvents) Pyridone_Anion:o->O_Alkylation O-attack Alkyl_Halide R-X

Caption: The competing pathways in pyridone alkylation.

References

  • An In-depth Technical Guide to the Synthesis of 2,6-Dimethyl-4-pyridone
  • Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one. PMC.
  • Hantzsch Dihydropyridine Synthesis. Alfa Chemistry.
  • A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. PMC.
  • Mild and Regioselective N-Alkylation of 2-Pyridones in Water.
  • Reagents and conditions for the synthesis of pyridones 4a-h.
  • Methodology for the Synthesis of Pyridines and Pyridones: Development and Applic
  • An Efficient Synthesis of the Anti-asthmatic Agent T-440: A Selective N-Alkyl
  • 1-methyl-2-pyridone. Organic Syntheses Procedure.
  • Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase.
  • Method for N-alkylation of 2-pyridone.
  • A Comparative Guide to Alternative Reagents for Pyridine Synthesis Beyond 6-Bromonicotinonitrile. Benchchem.
  • Synthesis, Detection, and Metabolism of Pyridone Ribosides, Products of NAD Overoxidation.
  • Hantzsch pyridine synthesis. Wikipedia.
  • Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal.
  • Guareschi-Thorpe synthesis of pyridine.
  • Hantzsch Dihydropyridine Synthesis.
  • The scope of 4-pyridone synthesis
  • Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradi
  • Troubleshooting unexpected side reactions in pyrimidine synthesis. Benchchem.
  • Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review.
  • 543-Pyridine.pdf.
  • Recent Advances of Pyridinone in Medicinal Chemistry. PMC.
  • Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis. Benchchem.
  • Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters.
  • Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an upd
  • Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbonate.
  • A Comparative Guide to the Synthesis of Polysubstituted Pyridines: Classical vs. Modern Routes. Benchchem.
  • Advanced Guareschi–Thorpe synthesis of pyridines in green buffer, and pH-controlled aqueous medium with ammonium carbon
  • What is best method to remove pyridine
  • Pyridine is pink following distill
  • 161 questions with answers in PYRIDINES. Science topic.
  • 4-Pyridone. Wikipedia.
  • Pyridine reaction workup: color change after each “vent” cycle in separ
  • Responce to reviewer.
  • Synthesis of 2-Pyridone from 2-Thiopyridines via Nucleophilic Aromatic Substitution Reaction. International Research Journal of Multidisciplinary Scope (IRJMS).
  • Mechanism for the synthesis of 2-pyridone from pyridine N-oxide. Chemistry Stack Exchange.
  • Pyridylazulenes: synthesis, color changes, and structure of the colored product. PubMed.
  • Synthesis, structures, and solid-state photoresponsive color change behavior of boronium complexes bearing a pyridine-imine, diimine, or pyridine-ketone bidentate ligand. Dalton Transactions (RSC Publishing).
  • Pyridine Synthesis: Cliff Notes. Baran Lab.

Sources

Troubleshooting

Technical Support Center: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

Introduction Welcome to the technical support guide for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities asso...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the handling and stability of this substituted pyridinone derivative in solution. Pyridinone scaffolds are known for their biological activity but can also present stability challenges. This guide provides a structured, problem-oriented approach to troubleshooting common experimental issues, grounded in established chemical principles for related heterocyclic compounds. Our goal is to empower you to conduct robust and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one in solution?

A1: The stability of pyridinone derivatives in solution is multifaceted and highly dependent on environmental conditions. The primary factors you must control are:

  • pH: The pyridinone structure is susceptible to both acid- and base-catalyzed hydrolysis.[1] Extreme pH values are likely to accelerate the degradation of the molecule, potentially through hydrolysis of the chloro-substituent or ring-opening reactions.[2][3]

  • Solvent: The choice of solvent is critical. Polar protic solvents may facilitate hydrolytic degradation pathways. The presence of impurities, such as dissolved oxygen or metal ions, can also promote oxidative degradation.[1]

  • Temperature: As with most chemical reactions, elevated temperatures will increase the rate of degradation. For long-term storage of solutions, sub-zero temperatures are highly recommended.[1][4]

  • Light (Photostability): Pyridine and dihydropyridine derivatives are often sensitive to light, particularly UV radiation.[1][5] Exposure can lead to photodegradation, resulting in loss of the parent compound and the appearance of new, unidentified peaks in analytical assays.[6]

  • Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the electron-rich pyridinone ring.

Q2: I've noticed my stock solution of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one has developed a yellow or brown tint. Can I still use it?

A2: A change in color is a strong visual indicator of chemical degradation. While the compound itself may have a slight color, any progressive change, especially towards yellow or brown, suggests the formation of degradation products, which could be due to oxidation or other decomposition pathways.

We strongly advise against using a discolored solution without first verifying its integrity. You should assess the purity of the solution using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or LC-MS, to quantify the amount of parent compound remaining and identify any major degradants.[7] If significant degradation has occurred (e.g., >5-10% loss), the solution should be discarded and a fresh one prepared.[1]

Q3: What are the recommended storage conditions for a stock solution of this compound?

A3: To maximize the shelf-life of your stock solution, we recommend the following storage protocol:

  • Container: Use an amber glass vial or a clear vial wrapped in aluminum foil to protect it from light.[1]

  • Temperature: Store at -20°C or -80°C for long-term stability.[1]

  • Atmosphere: Before sealing, purge the headspace of the vial with an inert gas like argon or nitrogen to displace oxygen.[8]

  • Solvent: Prepare the stock in a high-purity, anhydrous solvent. If an aqueous buffer is required, it should be prepared with high-purity water and degassed prior to use.

  • General Practice: Always prepare fresh working solutions from a frozen stock on the day of the experiment to minimize freeze-thaw cycles and time spent at room temperature.[1]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during your experiments and provides a logical workflow to diagnose and solve them.

Problem 1: Rapid and Unexplained Loss of Compound in an Aqueous Assay

You've prepared a working solution in your assay buffer, but when you analyze it by HPLC a few hours later, the peak area for your compound is significantly lower than expected.

Diagnostic Workflow

start Compound Loss Detected check_ph Is the solution pH outside 6-8? start->check_ph check_light Was the solution exposed to ambient or UV light? check_ph->check_light No ph_yes Yes check_ph->ph_yes Yes check_temp Was the solution kept at room temp for an extended period? check_light->check_temp No light_yes Yes check_light->light_yes Yes check_oxygen Was the buffer degassed? Any metal catalysts present? check_temp->check_oxygen No temp_yes Yes check_temp->temp_yes Yes oxygen_yes Yes check_oxygen->oxygen_yes Yes ph_sol Potential Acid/Base Hydrolysis. Buffer to neutral pH. Run time-course. ph_yes->ph_sol light_sol Potential Photodegradation. Repeat experiment in amber vials or under foil. light_yes->light_sol temp_sol Potential Thermal Degradation. Keep solutions on ice. Minimize time at RT. temp_yes->temp_sol oxygen_sol Potential Oxidation. Use degassed buffers. Consider adding EDTA (100 µM). oxygen_yes->oxygen_sol

Caption: Troubleshooting workflow for compound instability.

Causality and Explanation
  • Hydrolysis: The C-Cl bond on the pyridinone ring is susceptible to nucleophilic substitution by water or hydroxide ions, a reaction that is significantly accelerated at acidic or basic pH.[2][9] The greater zwitterionic character of 4-pyridones compared to 2-pyridones can enhance the rate of hydrolysis at the alpha-position to the nitrogen.[3]

  • Photodegradation: Many heterocyclic aromatic compounds, especially dihydropyridine structures, absorb UV light, which can lead to bond cleavage and rearrangement.[5] The ICH Q1B guidelines provide a framework for understanding and testing for photosensitivity.[10][11]

Problem 2: Appearance of New Peaks in Analytical Chromatogram

During a time-course experiment, you observe that the peak for your parent compound decreases while one or more new peaks appear and grow over time.

Possible Causes and Solutions
  • Identification of Degradants: This is a classic sign of degradation. The new peaks are likely degradation products. To understand the stability, it's crucial to identify these.

    • Solution: Employ LC-MS (Liquid Chromatography-Mass Spectrometry) to get the mass of the new peaks. This can provide direct evidence for specific chemical transformations, such as hydrolysis (addition of 18 amu, loss of 36 amu for HCl) or oxidation (addition of 16 amu).

  • Hypothesizing the Degradation Pathway: Based on the structure, the most probable degradation pathway is hydrolysis of the chloro group to yield 4-hydroxy-1,3-dihydroxypyridin-2(1H)-one. Further degradation could involve ring opening.

Hypothetical Degradation Pathway

Parent 4-Chloro-1,3-dihydroxypyridin-2(1H)-one Hydrolyzed 4,5-Dihydroxy-1H-pyridin-2(1H)-one (Hydrolysis Product) Parent->Hydrolyzed H₂O (-HCl) Opened Ring-Opened Products Hydrolyzed->Opened Oxidation / Extreme pH

Caption: A plausible degradation pathway for the compound.

Experimental Protocols

As a Senior Application Scientist, I advocate for a self-validating system where you confirm the stability of the compound under your specific experimental conditions.

Protocol 1: Basic Stability Assessment in Your Assay Buffer

This protocol allows you to quickly determine if the compound is stable enough for the duration of your planned experiment.

  • Preparation: Prepare a solution of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one in your final assay buffer at the highest concentration you will use.

  • Initial Analysis (T=0): Immediately analyze an aliquot of this solution via a validated HPLC or LC-MS method to get a baseline (T=0) peak area.

  • Incubation: Store the remaining solution under the exact conditions of your experiment (temperature, lighting, container type).

  • Time-Point Analysis: Analyze additional aliquots at relevant time points (e.g., 1h, 4h, 24h, or the end-point of your experiment).

  • Data Analysis: Calculate the percentage of the compound remaining at each time point relative to T=0. A loss of >10% typically indicates significant instability that may compromise your experimental results.

Protocol 2: Forced Degradation (Stress Testing) Study

Forced degradation studies are essential for understanding a compound's intrinsic stability profile and are a cornerstone of pharmaceutical development, as outlined in ICH guidelines.[10]

  • Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., Acetonitrile or Methanol).

  • Stress Conditions: Aliquot the stock solution and expose it to the following stress conditions. Use samples protected from the stressor (e.g., wrapped in foil for light studies, kept at 4°C for heat studies) as controls.[10]

    • Acid Hydrolysis: Add 0.1 M HCl. Incubate at 40-60°C for 24-48 hours.

    • Base Hydrolysis: Add 0.1 M NaOH. Incubate at room temperature for 2-24 hours.[1]

    • Oxidation: Add 3% H₂O₂. Incubate at room temperature for 24 hours.

    • Thermal Stress: Incubate the solution (and solid material) at a high temperature (e.g., 60-80°C).[4]

    • Photostability: Expose the solution to a calibrated light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[10][12]

  • Analysis: After the designated exposure time, neutralize the acidic and basic samples, and analyze all samples by HPLC-UV and LC-MS to determine the percentage of degradation and identify major degradation products.

Data Summary: Factors Influencing Stability

The table below summarizes the key factors, their potential impact, and recommended mitigation strategies for working with 4-Chloro-1,3-dihydroxypyridin-2(1H)-one.

FactorPotential Impact on StabilityRecommended Mitigation Strategies
pH High instability in strongly acidic or alkaline conditions due to hydrolysis.[1][2]Maintain solutions at a neutral pH (6-8) using a suitable buffer system.
Light Photodegradation, especially upon exposure to UV radiation.[5]Store solids and solutions in amber containers or wrapped in foil.[1] Conduct experiments under subdued light.
Temperature Increased rate of degradation at elevated temperatures.[4]Store stock solutions at -20°C or -80°C. Keep working solutions on ice.[1]
Oxygen Oxidative degradation of the pyridinone ring.Use high-purity, degassed solvents. Purge vials with inert gas (Ar, N₂).[8]
Solvent Purity Catalytic degradation from metal ion impurities.Use HPLC-grade or higher purity solvents. Consider adding a chelator (e.g., EDTA) to aqueous buffers if metal contamination is suspected.

References

  • Fisher Scientific. (2010). Safety Data Sheet: 4-Chloropyridine hydrochloride.
  • Apollo Scientific. (2023).
  • BenchChem. (n.d.). Technical Support Center: Pyridin-4-ol Stability and Storage.
  • Various Authors. (2019). Stability of 4-pyridone vs 4-pyridinol. Chemistry Stack Exchange.
  • Fisher Scientific. (n.d.).
  • Gourdoupi, N., et al. (n.d.). Synthesis and properties of alkaline stable pyridinium containing anion exchange membranes. RSC Publishing.
  • Lee, J. K., & Tipton, P. A. (2012). Hydrolysis of α-chloro-substituted 2- and 4-pyridones: rate enhancement by zwitterionic structure. Bioorganic & Medicinal Chemistry Letters, 22(2), 1224-5.
  • Lee, J. K., & Tipton, P. A. (2012). Hydrolysis of α-chloro-substituted 2- and 4-pyridones: rate enhancement by zwitterionic structure. PubMed.
  • Vaitekūnas, J., et al. (2020). Proposed degradation pathways of pyridine derivatives in bacteria.
  • Wang, J., et al. (2025). Elucidating the metabolic pathway and initial degradation gene for p-chloro-m-xylenol biodegradation in Rhodococcus pyridinivorans DMU114. Applied and Environmental Microbiology.
  • Nuñez-Vergara, L. J., et al. (1993). New 4-alkyl-1,4-dihydropyridines: evaluation of photostability and phototoxic potential. Journal of Photochemistry and Photobiology B: Biology, 19(2), 135-8.
  • Balucani, N., et al. (2021). The Stability of Pyridine and Its Derivatives upon Chemical Attack under the Conditions of Primitive Earth. Life.
  • Eawag. (2007).
  • Marciniec, B., & Ogrodowczyk, M. (2006). Thermal stability of 1,4-dihydropyridine derivatives in solid state.
  • ChemicalBook. (2026). 3-Chloro-4-(pyridin-3-yl)
  • Crisan, M., et al. (2025). Four Polymorphs of the Bioactive Diuretic Drug 4-Chloro-5-chlorosulfonyl Salicylic Acid. Crystals.
  • European Medicines Agency. (1996). ICH Topic Q1B: Photostability Testing of New Active Substances and Medicinal Products.
  • Marciniec, B., & Ogrodowczyk, M. (2006).
  • IKEV. (n.d.). ICH Q1B Guideline Photostability Testing of New Drug Substances and Products.
  • Marciniec, B., & Ogrodowczyk, M. (2006).
  • Kim, J., et al. (2024). New Yellow Azo Pyridone Derivatives with Enhanced Thermal Stability for Color Filters in Image Sensors. MDPI.
  • Caron Scientific. (n.d.). Rapid & Repeatable Photostability Results in an ICH Q1B Option II Chamber.
  • Q1 Scientific. (2021). Photostability testing theory and practice.
  • Thermo Scientific Chemicals. (n.d.). 4-Chloro-3-nitro-2-pyridone, 98%.
  • Watson, G. K., & Cain, R. B. (1974). Microbial metabolism of the pyridine ring. The hydroxylation of 4-hydroxypyridine to pyridine-3,4-diol (3,4-dihydroxypyridine) by 4-hydroxypyridine 3-hydroxylase. Biochemical Journal, 140(2), 293-300.
  • Bergqvist, Y., et al. (1985). Determination of chloroquine and its metabolites in urine: a field method based on ion-pair extraction.
  • Patel, D., et al. (2025). Innovative Analytical Methodologies for Quantification of Efonidipine HCl and Chlorthalidone: A Critical Review. PubMed.
  • Almanza-Encarnación, D., et al. (2011). Infrared Assisted Production of 3,4-Dihydro-2(1H)-pyridones in Solvent-Free Conditions. Molecules.
  • Coudert, P., et al. (2019). Synthesis of diversely substituted pyridin-2(1H)-ones and in vivo evaluation of their anti-allodynic effect on cutaneous inflammatory mechanical allodynia. RSC Advances.
  • ChemicalBook. (2026). 4-CHLORO-3-HYDROXYPYRIDINE.
  • Sigma-Aldrich. (n.d.). 4-Chloro-2-hydroxypyridine.
  • Sims, G. K., & O'Loughlin, E. J. (1989). Degradation of Pyridines in the Environment.
  • Banks, C. K., et al. (1951). The hydrolysis of some chloro-1,3,5-triazines: mechanism: structure and reactivity. Journal of the Chemical Society (Resumed).
  • Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods.
  • Suárez, M., et al. (2022). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Preprints.org.
  • Jedlicka, A., et al. (2025). Development and validation of an RP-HPLC method for the determination of chlorhexidine and p-chloroaniline in various pharmaceutical formulations.

Sources

Optimization

Technical Support Center: A Guide to Overcoming Low Yield in Biginelli Dihydropyrimidinone Synthesis

Welcome to the technical support center for the Biginelli reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize the synthesis of 3,4-dihydropyrimi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the Biginelli reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). Here, we address common challenges that lead to low yields and provide in-depth, evidence-based troubleshooting strategies and detailed protocols.

Introduction to the Biginelli Reaction

First reported by Italian chemist Pietro Biginelli in 1891, this one-pot, three-component reaction efficiently synthesizes 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) from an aldehyde, a β-ketoester, and urea or thiourea.[1][2] The resulting DHPM scaffold is a cornerstone in medicinal chemistry, forming the core of various pharmaceuticals, including calcium channel blockers, antihypertensive agents, and antiviral drugs.[1] Despite its utility, the classical Biginelli reaction often suffers from harsh conditions and low yields, necessitating modern modifications for improved efficiency.[3][4]

Troubleshooting Guide: Overcoming Low Yields

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction shows very low conversion of starting materials. What are the primary factors to investigate?

A1: Low conversion is a frequent hurdle and can often be traced back to several key factors:

  • Catalyst Inefficiency: The choice and concentration of the acid catalyst are paramount. Traditional Brønsted acids like HCl can be effective but may also promote side reactions.[5] Modern protocols often favor Lewis acids such as FeCl₃, InCl₃, Yb(OTf)₃, or solid acid catalysts for their higher efficiency and milder reaction conditions.[5][6][7] The catalyst facilitates the crucial condensation and cyclization steps.[1][8] It is advisable to screen a variety of catalysts to find the optimal one for your specific substrates.[5]

  • Suboptimal Reaction Conditions: Temperature and reaction time are critical. While classic protocols involve refluxing in ethanol, this may not be optimal for all substrates.[7][9] Monitoring the reaction's progress via Thin Layer Chromatography (TLC) is essential to determine the ideal reaction time and prevent product degradation.[10] For less reactive starting materials, consider microwave-assisted heating, which can drastically reduce reaction times from hours to minutes and often improves yields.[11][12]

  • Inappropriate Solvent Choice: The solvent's polarity plays a significant role in the reaction kinetics.[5] While polar solvents like ethanol or acetonitrile are commonly used, solvent-free conditions have emerged as a green and often more efficient alternative, particularly when coupled with microwave irradiation.[3][11] An investigation into solvent effects has shown that the diketo-enol tautomerization of the β-dicarbonyl reactant, which is influenced by the solvent, can dictate the reaction yield.[13][14]

  • Purity of Reagents: The purity of the aldehyde, β-ketoester, and urea is crucial. Impurities can introduce competing side reactions, thereby lowering the yield of the desired DHPM.[5]

Q2: I'm observing significant side products. How can I improve selectivity for the desired DHPM?

A2: The formation of side products is a common cause of low yields. Here are some of the usual suspects and how to mitigate them:

  • Hantzsch Dihydropyridine Formation: This is a frequent fluorescent byproduct, especially at higher temperatures. It arises from the reaction of two equivalents of the β-ketoester with the aldehyde and ammonia, the latter of which can be formed from the decomposition of urea.[10] To minimize this, consider running the reaction at a lower temperature.[10]

  • Knoevenagel Condensation Product: This byproduct results from the condensation of the aldehyde and the β-ketoester. The choice of catalyst can influence the reaction pathway.

  • Unreacted Intermediates: The reaction proceeds through a series of intermediates.[1] If the reaction stalls, you may isolate these. Optimizing the catalyst and reaction conditions can help drive the reaction to completion.

To improve selectivity, carefully control the stoichiometry of your reactants. A slight excess of urea (e.g., 1.5 equivalents) is often used to push the equilibrium towards product formation.[3][11] Additionally, the order of addition of reagents can sometimes influence the outcome.[10]

Q3: The reaction works for aromatic aldehydes but fails with aliphatic aldehydes. What modifications are necessary?

A3: Aliphatic aldehydes are generally less reactive than their aromatic counterparts in the Biginelli reaction.[15] This can lead to significantly lower yields or even reaction failure under standard conditions. To overcome this, more forcing conditions are often required:

  • Stronger Catalysts and Higher Temperatures: Employing more potent Lewis acid catalysts and increasing the reaction temperature can help drive the reaction forward.[16]

  • Microwave Irradiation: Microwave-assisted synthesis is particularly effective for reactions involving less reactive aliphatic aldehydes, often providing good yields in a fraction of the time required for conventional heating.[16][17]

  • Solvent-Free Conditions: Combining microwave irradiation with solvent-free conditions can further enhance the reaction rate and yield for aliphatic aldehydes.[16]

Q4: My product is difficult to isolate and purify. What are some effective strategies?

A4: The workup and purification of DHPMs can sometimes be challenging. Here are some proven techniques:

  • Crystallization: For many DHPMs, the product will precipitate from the reaction mixture upon cooling, especially when conducted in a solvent like ethanol.[7][9] The crude product can then be collected by filtration and recrystallized from a suitable solvent, such as ethanol, to achieve high purity.[3][11]

  • Simple Washing: In solvent-free reactions, the reaction mixture often solidifies upon completion. This solid can be crushed and washed with cold water to remove unreacted urea and other water-soluble impurities, followed by recrystallization from ethanol.[3][11]

  • Column Chromatography: If crystallization is not effective, purification by column chromatography on silica gel is a reliable alternative.[10] A variety of solvent systems, such as ethyl acetate/hexane, can be used for elution.

  • Solid-Phase Synthesis: For library synthesis or to simplify purification, solid-phase approaches have been developed where one of the reactants is attached to a polymer support. This allows for easy removal of excess reagents and byproducts by simple filtration, with the final product being cleaved from the resin in a subsequent step.[7][18]

Frequently Asked Questions (FAQs)

FAQ 1: What is the best catalyst for the Biginelli reaction?

There is no single "best" catalyst, as the optimal choice depends on the specific substrates and desired reaction conditions. However, a range of effective catalysts have been reported, each with its own advantages.

Catalyst TypeExamplesAdvantages
Brønsted Acids HCl, H₂SO₄, p-TsOHReadily available, inexpensive.[1][15]
Lewis Acids FeCl₃, InCl₃, Yb(OTf)₃, ZnCl₂High efficiency, milder conditions, often better yields.[5][7][19]
Solid Acids Montmorillonite KSF clay, Silica-sulfuric acid, ZeolitesEnvironmentally friendly, reusable, easy to separate from the reaction mixture.[7][20][21]
Ionic Liquids [bmim]BF₄, [Hmim][Tfa]Green reaction media, can also act as catalysts, reusable.[3][22]
Organocatalysts Tartaric acid, Citric acid, Phenylphosphonic acidMetal-free, environmentally benign.[23][24]

FAQ 2: Can the Biginelli reaction be performed under solvent-free conditions?

Yes, solvent-free conditions are a highly effective and environmentally friendly approach for the Biginelli reaction.[3][11] This method often leads to shorter reaction times, higher yields, and simpler workup procedures.[3] Solvent-free reactions are typically conducted by heating a mixture of the three components, often with a catalyst, and can be further accelerated using microwave irradiation.[11][21]

FAQ 3: What is the role of the acid catalyst in the reaction mechanism?

The acid catalyst plays a crucial role in several steps of the proposed reaction mechanism. The most widely accepted mechanism begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate.[1][8] This electrophilic intermediate is then attacked by the enol form of the β-ketoester.[8][25] Subsequent cyclization and dehydration, also promoted by the acid catalyst, lead to the final dihydropyrimidinone product.[1]

FAQ 4: How can I monitor the progress of my Biginelli reaction?

Thin Layer Chromatography (TLC) is the most common and convenient method for monitoring the progress of a Biginelli reaction.[10][26] By spotting the reaction mixture on a TLC plate alongside the starting materials, you can visualize the consumption of reactants and the formation of the product. This allows for the determination of the optimal reaction time and helps to prevent the formation of degradation products from prolonged reaction times.[10]

Visualizations and Diagrams

Biginelli_Mechanism cluster_step1 Step 1: Iminium Ion Formation cluster_step2 Step 2: C-C Bond Formation cluster_step3 Step 3: Cyclization & Dehydration A Aldehyde + Urea B N-Acyliminium Ion A->B + H⁺, - H₂O D Open-Chain Ureide B->D Nucleophilic Attack C β-Ketoester (Enol) C->D Nucleophilic Attack E DHPM Product D->E Intramolecular Condensation, - H₂O

Caption: Proposed mechanism of the acid-catalyzed Biginelli reaction.

Troubleshooting_Workflow Start Low Yield in Biginelli Reaction Q1 Check Conversion Rate Start->Q1 A1_Low Low Conversion Q1->A1_Low Low A1_Good Good Conversion Q1->A1_Good Good Sol1 Optimize Catalyst (Type & Loading) A1_Low->Sol1 Sol2 Adjust T & Time (Consider Microwave) A1_Low->Sol2 Sol3 Screen Solvents (or go Solvent-Free) A1_Low->Sol3 Sol4 Check Reagent Purity A1_Low->Sol4 Q2 Analyze Side Products A1_Good->Q2 A2_Yes Significant Side Products Q2->A2_Yes Yes A2_No Minimal Side Products Q2->A2_No No Sol5 Modify Temperature A2_Yes->Sol5 Sol6 Control Stoichiometry A2_Yes->Sol6 Q3 Investigate Purification A2_No->Q3 Sol7 Recrystallization Q3->Sol7 Difficulty Isolating Sol8 Column Chromatography Q3->Sol8 Difficulty Isolating

Caption: Troubleshooting workflow for low yields in the Biginelli reaction.

Experimental Protocols

Protocol 1: Classic Acid-Catalyzed Biginelli Reaction

This protocol describes a standard procedure using conventional heating.

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the aldehyde (10 mmol), β-ketoester (10 mmol), and urea (15 mmol).

  • Add ethanol (20 mL) as the solvent.

  • Add a catalytic amount of a Brønsted acid (e.g., a few drops of concentrated HCl) or a Lewis acid (e.g., 10 mol% FeCl₃).

  • Heat the reaction mixture to reflux (approximately 80°C) and stir for 4-12 hours. Monitor the reaction progress by TLC.

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature and then in an ice bath.

  • The product often precipitates. Collect the solid by vacuum filtration and wash it with a small amount of cold ethanol.

  • Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Protocol 2: Microwave-Assisted Solvent-Free Biginelli Synthesis

This modern protocol offers a more efficient and environmentally friendly alternative.

  • In a microwave-safe reaction vessel, combine the aldehyde (5 mmol), β-ketoester (5 mmol), urea (7.5 mmol), and a suitable catalyst (e.g., 10 mol% sulfamic acid or Yb(OTf)₃).[11]

  • Mix the components thoroughly with a spatula.

  • Place the vessel in a microwave reactor and irradiate at a suitable power (e.g., 300-600 W) and temperature (e.g., 100-120°C) for 5-20 minutes. The optimal time and temperature should be determined for each specific reaction.

  • After the reaction is complete, allow the vessel to cool to room temperature.

  • Add ice-cold water to the solidified reaction mixture and break up the solid.

  • Collect the crude product by vacuum filtration, washing thoroughly with water to remove any unreacted urea.

  • Recrystallize the product from ethanol to afford the pure dihydropyrimidinone.[11]

References

  • Organic Chemistry Portal. (n.d.). Biginelli Reaction. Retrieved from [Link]

  • Pai, N., Waghmode, K., & Khandekar, D. (2011). Microwave Promoted Solvent-Free Biginelli Reaction for the One Pot Synthesis of Dihydropyrimidin-2-(1H)-ones Catalyzed by Sulfamic Acid. Asian Journal of Chemistry, 23(12), 5217-5219.
  • Peng, J., & Deng, Y. (2001). Ionic liquids catalyzed Biginelli reaction under solvent-free conditions. Tetrahedron Letters, 42(34), 5917-5919.
  • Wikipedia. (2023, December 2). Biginelli reaction. Retrieved from [Link]

  • Das, B., & Kumar, A. (2015). Influence of Electronic Factors on “Solvent-Free and Catalyst-Free Biginelli Reaction”. International Journal of Scientific Research, 4(7), 1-2.
  • Studylib. (n.d.). Biginelli Reaction: Microwave-Assisted Synthesis Lab. Retrieved from [Link]

  • Scilit. (n.d.). Recent Advances in Homogeneous and Heterogeneous Catalyst in Biginelli Reaction from 2015‐19: A Concise Review. Retrieved from [Link]

  • Clark, J., Macquarrie, D., & Sherwood, J. (2013). The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. Green Chemistry, 15(6), 1594-1600.
  • PubMed. (2013, April 15). The combined role of catalysis and solvent effects on the Biginelli reaction: improving efficiency and sustainability. Retrieved from [Link]

  • Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879-888.
  • Jadhav, S. S., Daware, K. T., Varma, K. S., Patil, K., Patil, S. J., Chaturbhuj, G. U., & Lokhande, T. N. (2021).
  • Chemistry Journal of Moldova. (2024). GREEN AND EFFICIENT SYNTHESIS OF DIHYDROPYRIMIDINONE ANALOGUES VIA HPA-CLAY CATALYZED BIGINELLI REACTION. Retrieved from [Link]

  • Taylor & Francis Online. (2018, December 8). Mini-review on the synthesis of Biginelli analogs using greener heterogeneous catalysis: Recent strategies with the support or direct catalyzing of inorganic catalysts. Retrieved from [Link]

  • Srivastava, V. (2013). An Improved Protocol for Biginelli Reaction. Green and Sustainable Chemistry, 3(2A), 38-40.
  • Société Chimique de Tunisie. (2019). The Biginelli reaction in different solvents and in presence of bismuth nitrate. Journal de la Société Chimique de Tunisie, 21, 1-9.
  • ACS Publications. (2012, April 10). Solvent-Free and Catalyst-Free Biginelli Reaction To Synthesize Ferrocenoyl Dihydropyrimidine and Kinetic Method To Express Radical-Scavenging Ability. Retrieved from [Link]

  • Royal Society of Chemistry. (2024, April 18). Revisiting Biginelli-like reactions: solvent effects, mechanisms, biological applications and correction of several literature reports. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the enantioselective Biginelli reaction conditions. Retrieved from [Link]

  • Bentham Science. (2024, October 1). Recent Advances in Biginelli Reaction using Nanoparticles, Zeolites and Metal Compounds as Catalyst: A Concise Review. Retrieved from [Link]

  • ACS Publications. (2019, January 15). Biginelli Reaction: Polymer Supported Catalytic Approaches. Retrieved from [Link]

  • J&K Scientific LLC. (2021, February 24). Biginelli Reaction. Retrieved from [Link]

  • Frontiers. (2018, August 23). A Five-Component Biginelli-Diels-Alder Cascade Reaction. Retrieved from [Link]

  • ACS Publications. (2015, June 11). The Biginelli Reaction Is a Urea-Catalyzed Organocatalytic Multicomponent Reaction. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Efficient Synthesis of Novel Biginelli and Hantzsch Products Sourced from Biorenewable Furfurals Using Gluconic Acid Aqueous Solution as the Green Organocatalyst. Retrieved from [Link]

  • MDPI. (2021, June 20). Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). Microwave Multicomponent Synthesis. Retrieved from [Link]

  • IRIS-AperTO - UniTo. (2015). Brønsted acid catalysed enantioselective Biginelli reaction. Retrieved from [Link]

  • SlideShare. (2015, July 22). BIGINELLI REACTION. Retrieved from [Link]

  • ResearchGate. (2024). Mechanism of Biginelli reaction. Retrieved from [Link]

  • Beilstein Journals. (2017, January 9). Synthesis of structurally diverse 3,4-dihydropyrimidin-2(1H)-ones via sequential Biginelli and Passerini reactions. Retrieved from [Link]

  • Taylor & Francis Online. (2010, March 9). Synthesis of 3,4-dihydropyrimidinones in the presence of water under solvent free conditions using conventional heating, microwave irradiation/ultrasound. Retrieved from [Link]

  • Atlas. (n.d.). Biginelli Reaction Experiment Analysis Guide. Retrieved from [Link]

  • Academia.edu. (n.d.). Synthesis of dihydropyrimidinones via Biginelli multi-component reaction. Retrieved from [Link]

  • Taylor & Francis Online. (2021, December 6). Biginelli reaction of β-ketophosphonates, aromatic or aliphatic aldehydes and urea derivatives. Retrieved from [Link]

  • Kappe, C. O. (2000). Recent Advances in the Biginelli Dihydropyrimidine Synthesis. New Tricks from an Old Dog. Accounts of Chemical Research, 33(12), 879-888.
  • Guo, Y., Gao, Z., Fan, C., Chen, J., Li, J., Huang, Y., ... & Zou, C. (2014). Enantioselective Biginelli Reaction of Aliphatic Aldehydes Catalyzed by a Chiral Phosphoric Acid: A Key Step in the Synthesis of the Bicyclic Guanidine Core of Crambescin A and Batzelladine A. Synlett, 25(11), 1545-1549.
  • MDPI. (2019, August 7). Understanding the Lack of Reactivity of 2,4-Dihydroxybenzaldehyde Towards the Biginelli Adduct Using Density Functional Theory Molecular Modeling. Retrieved from [Link]

  • IJPPR. (2024, May 30). Dihydropyrimidinone Synthesis and Pharmacological Action – An Overview. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). DES‐Promoted Synthesis of 3,4‐Dihydropyrimidinones and Their Antidiabetic and Antioxidant Evaluation Supported With Computational Studies. Retrieved from [Link]

Sources

Troubleshooting

Technical Guide: Byproduct Control in 4-Chloropyridine Synthesis

Executive Summary: The "Deceptive" Pyridine Synthesizing 4-chloropyridine is a rite of passage in heterocyclic chemistry that often ends in failure—specifically, the formation of a black, intractable tar. This guide addr...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Deceptive" Pyridine

Synthesizing 4-chloropyridine is a rite of passage in heterocyclic chemistry that often ends in failure—specifically, the formation of a black, intractable tar. This guide addresses the root cause: 4-chloropyridine is kinetically stable only as a salt. As a free base, it acts as both a nucleophile (at the nitrogen) and an electrophile (at the C4 position), leading to rapid intermolecular self-quaternization (polymerization).

This technical center provides the mechanistic insight and protocols required to isolate high-purity 4-chloropyridine hydrochloride (


) while avoiding the thermodynamic trap of polymerization.

Critical Mechanism Analysis

To troubleshoot effectively, one must understand the invisible pathways competing with your desired product.

The Polymerization Trap (The "Black Tar" Mechanism)

The most common failure mode is the formation of "pyridyl-pyridinium" oligomers.

  • Trigger: Neutralization of the reaction mixture (pH > 7).

  • Mechanism: The lone pair on the pyridine nitrogen of one molecule attacks the electron-deficient C4 position of another molecule in a Nucleophilic Aromatic Substitution (

    
    ).
    
  • Result: A chain reaction forming polypyridiniums (viologen-like species), which appear as dark, viscous oils or tars.

The Hydrolysis Reversion
  • Trigger: Excess moisture or prolonged heating during aqueous workup.

  • Mechanism: The activated Vilsmeier intermediate or the final chloro-product reacts with water to revert to the thermodynamically favored 4-pyridone (tautomer of 4-hydroxypyridine).

Visualizing the Pathways

The following diagram maps the synthesis and the competing failure modes.

G Pyridone 4-Pyridone (Starting Material) Activated Activated Complex (Phosphoryl/Vilsmeier) Pyridone->Activated + POCl3 or SOCl2 Activated->Pyridone Hydrolysis (Wet) ProductSalt 4-Chloropyridine HCl (STABLE TARGET) Activated->ProductSalt Cl- substitution FreeBase 4-Chloropyridine (Free Base) ProductSalt->FreeBase Neutralization (pH > 7) Dimer N-(4-pyridyl)pyridinium (Dimer) FreeBase->Dimer Self-Reaction (SNAr) Polymer Polypyridinium Tar (Black Residue) Dimer->Polymer Chain Propagation

Figure 1: Reaction landscape showing the critical instability of the free base leading to polymerization.

Optimized Synthetic Protocol

Standardized for 10g - 100g scale.

Objective: Synthesis of 4-Chloropyridine Hydrochloride from 4-Pyridone. Reagents: 4-Pyridone (


 eq), 

(

eq - neat), or

(

eq) with DMF (cat.) in Toluene.
Method A: The Route (Recommended for High Purity)
  • Setup: Equip a round-bottom flask with a reflux condenser and a drying tube (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

    
     or 
    
    
    
    line). Moisture exclusion is critical.
  • Addition: Charge 4-pyridone (solid). Add

    
     slowly at room temperature. (Note: Reaction is endothermic initially but becomes exothermic).
    
  • Reaction: Heat to reflux (

    
    ) for 3–4 hours.
    
    • Checkpoint: The suspension should become a clear, homogenous solution.

  • Quench (The Critical Step):

    • Cool the mixture to

      
      .
      
    • Do NOT pour into water.

    • Pour the reaction mixture slowly into crushed ice/water with vigorous stirring. Keep temperature

      
      .
      
  • Workup (Salt Isolation):

    • The solution is now strongly acidic (Phosphoric acid + HCl).

    • Do NOT neutralize.

    • Basify carefully with concentrated

      
      only to pH ~10 to liberate the free base temporarily, then immediately  extract into Diethyl Ether or DCM (3x).
      
    • Crucial: Dry the organic layer (

      
      ) rapidly and bubble dry 
      
      
      
      gas through it, or add a solution of
      
      
      in Dioxane/Ether.
    • Precipitate: The white solid (4-Chloropyridine HCl) will crash out. Filter and dry under vacuum.

Method B: The Vilsmeier-Haack Route ( /DMF)

Best for larger scales to avoid phosphorus waste.

  • Suspend 4-pyridone in Toluene.

  • Add catalytic DMF (0.1 eq).

  • Add

    
     (2.0 eq) dropwise at 
    
    
    
    .
  • Reflux until gas evolution (

    
    ) ceases.
    
  • Cool and filter the crude solid directly (often the HCl salt precipitates directly from toluene).

Troubleshooting Center

Diagnostic Data Table

Compare your observations with this matrix to identify impurities.

ObservationLikely IdentityRoot CauseCorrective Action
Black/Brown Tar Polypyridinium saltsFree base existed too long; pH > 7 during workup.Keep product as HCl salt.[1] If extraction is needed, keep organic phase cold and minimize time.
Starting Material (SM) Recovery 4-PyridoneIncomplete reaction or Hydrolysis during quench.Increase reflux time; Ensure reagents are anhydrous; Quench into ice, not water.
Low Melting Point (<200°C) Mixed salts / HydratesIncomplete salt formation or wet product.Recrystallize from dry ethanol/ether. Dry under high vacuum (

).
Yellow/Orange Solid 4-chloropyridine N-oxideOxidation (if using N-oxide route) or degradation.Check starting material purity.[2] Use inert atmosphere (

).
Violent Exotherm on Quench Unreacted

Excess reagent hydrolysis.Use external ice bath. Add reaction mix TO ice, not vice versa.
Interactive Decision Tree

Troubleshooting Start Problem Detected Obs1 Product is Black/Tar Start->Obs1 Obs2 Low Yield / SM Recovered Start->Obs2 Q1 Did you neutralize to pH > 7? Obs1->Q1 Q2 Was reaction clear before quench? Obs2->Q2 Fix1 CRITICAL ERROR: Isolate as HCl salt only. Do not store free base. Q1->Fix1 Yes Fix2 Increase Reflux Time. Check reagent quality. Q1->Fix2 No (Heat issue) Q2->Fix2 Yes Fix3 Reagents were wet. Hydrolysis occurred. Dry solvents/reagents. Q2->Fix3 No (Cloudy)

Figure 2: Rapid diagnostic logic for common synthesis failures.

Frequently Asked Questions (FAQs)

Q: Can I store 4-chloropyridine as a free base in the fridge? A: No. Even at


, the free base will slowly polymerize (turn brown) over 24-48 hours. It is a "kinetic" product. Always store it as the Hydrochloride salt (

), which is stable for years at room temperature if kept dry.

Q: I need the free base for a Suzuki coupling. What do I do? A: Generate it in situ. Add the 4-chloropyridine HCl salt directly to your coupling reaction mixture along with the required base (e.g.,


, 

). The base will liberate the free amine in the presence of the catalyst/reactants, allowing the cross-coupling to proceed faster than the self-polymerization.

Q: Why use


 instead of 

?
A:

is generally more robust for converting hydroxypyridines because it forms a Phosphoryl intermediate that is an excellent leaving group. However,

with catalytic DMF (Vilsmeier conditions) is cleaner for workup (gaseous byproducts

and

) but requires stricter anhydrous conditions.

Q: Is the product toxic? A: Yes. 4-Chloropyridine (especially the free base) is a vesicant and a severe lachrymator. It can cause blistering similar to mustard agents. Handle only in a fume hood and treat all glassware with dilute NaOH before removal from the hood to destroy residues.

References

  • ChemicalBook. (2025). 4-chloropyridine Chemical Properties and Stability.[1][3]Link

  • Jubilant Ingrevia. (2025).[3] Safety Data Sheet: 4-Chloropyridine Hydrochloride.[3][4]Link

  • ResearchGate. (2015). Discussion on Synthesis of 4-Chloropyridine from 4-hydroxypyridine.Link

  • Organic Chemistry Portal. (2011). Activation of Amides and Hydroxy-heterocycles.Link

  • Google Patents. (2013). Method for synthesizing 4-chloro-pyridine (CN103360306A).[4]Link

Sources

Optimization

Technical Support Center: C4-Position Functionalization of Pyridines

Welcome to the technical support center for researchers, scientists, and drug development professionals navigating the complexities of C4-position functionalization of pyridines. This guide is structured to provide not j...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals navigating the complexities of C4-position functionalization of pyridines. This guide is structured to provide not just solutions, but a foundational understanding of the challenges involved, helping you to troubleshoot effectively and design more robust synthetic strategies. Pyridine functionalization is notoriously difficult due to the intrinsic electronic properties of the ring, and achieving C4 selectivity is a significant hurdle.[1][2][3][4] This resource combines mechanistic insights with practical, field-proven advice to address the common issues encountered in the lab.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the reactivity of the pyridine ring, providing the core knowledge needed to understand the challenges of C4 functionalization.

Q1: Why is direct C4-functionalization of the pyridine ring so challenging?

A1: The difficulty stems from several interconnected electronic and steric factors:

  • Electron-Deficient Nature: The highly electronegative nitrogen atom withdraws electron density from the ring, making it electron-poor, particularly at the C2, C4, and C6 positions.[1][4][5] This deactivates the ring towards common electrophilic aromatic substitution reactions.[1][4][5]

  • Nitrogen Coordination: The lone pair of electrons on the nitrogen atom readily coordinates with metal catalysts and Lewis acids.[1][4][5] This can inhibit or completely shut down catalytic activity by occupying the metal's coordination sites, a common cause of low or no yield.[4][6]

  • Inherent Regioselectivity: Many reactions, such as the Minisci radical alkylation, inherently favor the C2 and C6 positions due to electronic effects.[7][8] Achieving C4 selectivity often requires overcoming this natural preference, leading to mixtures of regioisomers.[3][7]

Q2: What are the primary strategies to achieve C4-selective functionalization?

A2: Overcoming the innate reactivity of pyridine requires tailored strategies. The main approaches include:

  • Blocking Groups: Introducing a sterically bulky group onto the nitrogen atom can physically block access to the C2 and C6 positions, thereby directing reagents to the C4 position.[3][9][10][11] A notable example is the use of a maleate-derived blocking group for Minisci-type alkylations.[3][9][12][13]

  • Dearomatization/Rearomatization: This strategy involves a temporary dearomatization of the pyridine ring, often through nucleophilic addition, which allows for selective functionalization at the C4 position. A subsequent rearomatization step restores the pyridine core.[14][15][16]

  • Thermodynamic Control: Some methods exploit thermodynamic equilibrium. For instance, using organosodium bases like n-butylsodium can favor the formation of the more thermodynamically stable 4-sodiopyridine intermediate over the kinetically favored 2-lithiated species, enabling C4 functionalization.[17][18][19]

  • Pre-functionalization: A classic and reliable method involves starting with a pyridine already functionalized at the C4 position with a leaving group (e.g., a halogen). This allows for subsequent cross-coupling reactions or nucleophilic aromatic substitution. While effective, this is not a direct C-H functionalization approach.

Q3: How do existing substituents on the pyridine ring affect C4-functionalization?

A3: Substituents dramatically influence regioselectivity. Electron-withdrawing groups (EWGs) can increase the acidity of C-H bonds and further deactivate the ring, while electron-donating groups (EDGs) can have the opposite effect. For transition-metal-catalyzed C-H arylations, an EWG at the C3 position can strongly promote C4-arylation by increasing the acidity of the C4-H bond.[20] In radical reactions, the directing effects of substituents can be complex, but systematic studies have established guidelines for predicting outcomes based on the substituent's electronic nature and position.[21]

Part 2: Troubleshooting Guide

This section provides a question-and-answer formatted guide to troubleshoot specific experimental problems.

Problem Area 1: Poor or Incorrect Regioselectivity

Q: My reaction is giving me a mixture of C2 and C4 isomers, with the C2 being the major product. How can I improve C4 selectivity?

A: This is a classic challenge, especially in radical reactions like the Minisci. Here’s a decision-making workflow:

dot

start Problem: C2/C4 Mixture (C2 Major) strategy Is your strategy reliant on sterics? start->strategy blocking_group Increase steric bulk of N-blocking group or change to a more directing activator. strategy->blocking_group yes_sterics radical_nature Is it a radical reaction? strategy->radical_nature no_sterics solvent Modify Solvent Polarity. (See Table 2) radical_nature->solvent yes_radical thermo Consider a thermodynamic approach (e.g., n-BuNa metalation). radical_nature->thermo no_radical reagent Change the radical precursor or conditions to alter radical electronics/sterics. solvent->reagent no_sterics No yes_sterics Yes yes_radical Yes no_radical No

Caption: Decision tree for improving C4 regioselectivity.

Detailed Explanation:

  • Evaluate Your Strategy: If you are using a blocking group on the nitrogen, its size is critical. A small blocking group may not provide sufficient steric hindrance to prevent attack at the C2/C6 positions.

    • Action: Switch to a bulkier blocking group. For example, recent literature highlights the effectiveness of maleate- or fumarate-derived groups which provide excellent C4 selectivity in Minisci reactions.[3][12] Another approach is the in-situ formation of a bulky N-trimethylsilyl pyridinium salt, which has been shown to enhance C4 selectivity in electrochemical alkylations.[10]

  • Modify Radical Reaction Conditions: The regioselectivity of the Minisci reaction is sensitive to several factors.[7]

    • Solvent Polarity: The balance between C2 and C4 selectivity can be tuned by changing the solvent.[7] A systematic screen of solvents is a valuable first step.

    • Radical Source: The nature of the radical itself plays a role. A bulkier radical may inherently favor the less hindered C4 position.

  • Switch to a Thermodynamic Approach: If kinetic control consistently favors the C2 product, consider a method that relies on thermodynamic equilibrium. Research has shown that using n-butylsodium for metalation can lead to the thermodynamically preferred 4-sodiopyridine, which can then be trapped with an electrophile.[17][18][19] This contrasts with alkyllithium reagents, which often lead to addition products.[17]

Problem Area 2: Low or No Yield

Q: I'm getting my starting material back, or only seeing trace amounts of product. What are the likely causes and solutions?

A: Low yield in pyridine functionalization often points to catalyst deactivation or insufficient reactivity.

dot

start Problem: Low/No Yield catalyst_check Are you using a transition metal catalyst? start->catalyst_check deactivation Probable Cause: Catalyst Deactivation via N-Coordination. catalyst_check->deactivation Yes reactivity_check Consider Ring Reactivity catalyst_check->reactivity_check No solution1 Solution 1: Increase Catalyst/Ligand Loading. deactivation->solution1 solution2 Solution 2: Use Bulky, Electron-Rich Ligands. solution1->solution2 solution3 Solution 3: Protect/Activate the Pyridine Ring. solution2->solution3 ewg_check Does your pyridine have strong Electron-Withdrawing Groups (EWGs)? reactivity_check->ewg_check solution4 Solution: Use harsher conditions (higher temp) or a more potent reagent system. ewg_check->solution4 Yes

Caption: Troubleshooting workflow for low reaction yields.

Detailed Explanation:

  • Catalyst Deactivation: This is the most common culprit when using transition metals like Palladium or Iridium.[4] The pyridine nitrogen acts as a potent ligand, binding to the metal center and inhibiting its catalytic cycle.[4][6]

    • Mechanism of Deactivation: The pyridine can displace necessary ligands or block the open coordination site required for C-H activation. In some iron-catalyzed systems, catalyst deactivation can occur through the formation of inactive iron(0) dimers.[22][23]

    • Solutions:

      • Increase Catalyst/Ligand Loading: A straightforward, though less elegant, solution is to increase the amount of catalyst and ligand.

      • Ligand Choice: Employ bulky, electron-rich phosphine ligands.[4] These ligands bind strongly to the metal center, making them less susceptible to displacement by the pyridine substrate.

      • Protecting Groups: Convert the pyridine to a pyridine N-oxide.[4] This masks the nitrogen lone pair and electronically activates the C2 and C4 positions for certain reactions.[4]

  • Insufficient Reactivity: The electron-deficient nature of the pyridine ring can make it inherently unreactive.

    • Action: If your substrate is particularly electron-poor due to EWGs, you may need more forcing conditions. This could involve higher temperatures, longer reaction times, or a more reactive catalytic system. However, be mindful that harsher conditions can lead to side reactions and decomposition.[5]

Problem Area 3: Substrate Scope Limitations

Q: My reaction works well for simple pyridines, but fails when I introduce other functional groups. How can I predict compatibility?

A: Functional group compatibility is crucial, especially in drug development. The key is to understand the reaction mechanism and which functional groups might interfere.

Table 1: General Functional Group Compatibility in C4-Pyridine Functionalization

Functional Group TypeCompatibility with Metal Catalysis (e.g., Pd)Compatibility with Radical Reactions (e.g., Minisci)Notes & Causality
Halides (Cl, Br, I) Poor Good Halides are excellent coupling partners in Pd-catalysis and can undergo oxidative addition, leading to side products. They are generally well-tolerated in radical chemistry.
Aldehydes, Ketones Moderate Moderate to Good Can be sensitive to strong bases or nucleophiles used in metal catalysis. Generally more robust under radical conditions.
Esters, Amides Good Good Generally robust and well-tolerated under a wide range of conditions.
Free Amines (-NH2), Alcohols (-OH) Poor to Moderate Moderate Acidic protons can quench organometallic reagents or bases. The lone pairs can also act as competing ligands for the catalyst. Protection is often required.
Nitro (-NO2) Moderate Good Can be reduced under certain catalytic conditions (e.g., using Pd/C with H2). Generally compatible with Minisci conditions.
Nitriles (-CN) Good Good Typically a very stable and compatible functional group.

Expert Insight: When developing a new C4-functionalization method, it is essential to test a diverse panel of functional groups early on. The results from this screen will define the synthetic utility of the method and highlight its limitations. For example, a method that tolerates free amines and alcohols without protection is highly valuable for late-stage functionalization of complex drug molecules.[24]

Part 3: Key Experimental Protocols

Protocol 1: C4-Alkylation via a Maleate Blocking Group (Minisci-Type)

This protocol is adapted from the work of Baran and co-workers, which provides a practical and highly regioselective method for C4 alkylation.[9][13]

Objective: To achieve highly selective C4-alkylation of a pyridine using a removable blocking group under Minisci conditions.

Step-by-Step Methodology:

  • Prepare the Pyridinium Salt:

    • To a solution of your pyridine (1.0 equiv) in a suitable solvent (e.g., CH2Cl2), add the maleate-derived blocking group reagent (1.1 equiv).

    • Stir at room temperature for 1-2 hours until formation of the pyridinium salt is complete (monitor by TLC or LCMS).

    • The salt can often be isolated by precipitation or evaporation and used without further purification.

  • Minisci Reaction:

    • In a reaction vessel, combine the pyridinium salt (1.0 equiv), the desired carboxylic acid (2.0 equiv), silver nitrate (AgNO3, 0.2 equiv), and ammonium persulfate ((NH4)2S2O8, 2.0 equiv).

    • Add a biphasic solvent system, such as dichloroethane and water (1:1 ratio).[9]

    • Heat the mixture to 50-60 °C and stir vigorously for 2-4 hours. The reaction should be monitored for the consumption of the pyridinium salt.

  • Work-up and Deprotection:

    • Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

    • Wash the organic layer with a sodium bicarbonate solution to remove unreacted carboxylic acid, followed by brine.

    • Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

    • The blocking group can often be removed during the basic workup or with mild heating. The crude product is then purified by column chromatography.

References

  • Beilstein Journals. (2023, June 12). Pyridine C(sp 2 )–H bond functionalization under transition-metal and rare earth metal catalysis. Retrieved from [Link]

  • Organic & Biomolecular Chemistry (RSC Publishing). C–H functionalization of pyridines. Retrieved from [Link]

  • Verlag der Zeitschrift für Naturforschung. (2013). Regioselective Functionalization of Pyridines using a Directed Metalation or a Halogen/Metal Exchange. Retrieved from [Link]

  • SpringerLink. Transition-Metal-Catalyzed C-H Functionalization for the Synthesis of Substituted Pyridines. Retrieved from [Link]

  • RSC Publishing. (2025, April 8). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. Retrieved from [Link]

  • MDPI. (2023, August 22). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Retrieved from [Link]

  • Organic Chemistry Portal. (2021). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Retrieved from [Link]

  • ResearchGate. Established strategies for controlling regioselectivity in C−H activation of pyridine. Retrieved from [Link]

  • ResearchGate. C‐2 and C‐4‐selective alkylation of protonated pyridine through C−C.... Retrieved from [Link]

  • ChemRxiv. Site-Selective Electrochemical C–H Silylations of Pyridines Enabled by Temporary Reductive Dearomatization. Retrieved from [Link]

  • NIH National Library of Medicine. (2021). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Retrieved from [Link]

  • ResearchGate. (2025, January 3). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Retrieved from [Link]

  • NIH National Library of Medicine. (2025, November 22). Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance. Retrieved from [Link]

  • ChemRxiv. (2021). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Retrieved from [Link]

  • ACS Publications. (2021, July 28). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Retrieved from [Link]

  • ResearchGate. C4‐selective functionalizations of pyridine. Retrieved from [Link]

  • SciSpace. (2021). Recent Advances in Minisci-Type Reactions. Retrieved from [Link]

  • AIR Unimi. Late‐Stage Functionalisation of Pyridine‐Containing Bioactive Molecules. Retrieved from [Link]

  • NIH National Library of Medicine. Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability. Retrieved from [Link]

  • NIH National Library of Medicine. (2025, September 20). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. Retrieved from [Link]

  • NIH National Library of Medicine. (2025, March 24). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Retrieved from [Link]

  • ACS Publications. (2024, September 6). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation. Retrieved from [Link]

  • RSC Publishing. (2024, July 4). Unified ionic and radical C-4 alkylation and arylation of pyridines. Retrieved from [Link]

  • NIH National Library of Medicine. Functionalization of Pyridines at the C4 Position via Metalation and Capture. Retrieved from [Link]

  • ResearchGate. Challenges in the functionalization of pyridines. Retrieved from [Link]

  • ResearchGate. (2024, April 18). Mechanistic Approach Toward the C4‐Selective Amination of Pyridines via Nucleophilic Substitution of Hydrogen. Retrieved from [Link]

  • ACS Publications. (2024, January 2). Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. Retrieved from [Link]

  • ACS Publications. (2024, December 5). C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation. Retrieved from [Link]

  • ACS Publications. (2025, February 26). Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. Retrieved from [Link]

  • NIH National Library of Medicine. (2024, August 28). C3 Selective chalcogenation and fluorination of pyridine using classic Zincke imine intermediates. Retrieved from [Link]

  • ACS Publications. (2023, April 5). C-4 Regioselective Alkylation of Pyridines Driven by Mechanochemically Activated Magnesium Metal. Retrieved from [Link]

  • Jiao Research Group. (2021, January 15). Recent Developments in Transition-Metal-Free Functionalization and Derivatization Reactions of Pyridines. Retrieved from [Link]

  • SciSpace. Mechanisms of catalyst deactivation. Retrieved from [Link]

  • ChemRxiv. (2024, June 14). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. Retrieved from [Link]

  • NIH National Library of Medicine. C–H Arylation of Pyridines: High Regioselectivity as a Consequence of the Electronic Character of C–H Bonds and Heteroarene Ring. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Acidic Degradation of Chlorinated Hydroxypyridinones

This is a Technical Support Center guide designed for researchers and drug development scientists working with chlorinated hydroxypyridinones (HPOs). Current Status: Operational Topic: Stability & Degradation Pathways in...

Author: BenchChem Technical Support Team. Date: February 2026

This is a Technical Support Center guide designed for researchers and drug development scientists working with chlorinated hydroxypyridinones (HPOs).

Current Status: Operational Topic: Stability & Degradation Pathways in Acidic Media Ticket Priority: High (Technical Deep Dive)

Executive Summary: The Stability Paradox

Chlorinated 3-hydroxy-4-pyridinones (Cl-HPOs) present a unique stability profile. While the hydroxypyridinone core (e.g., Deferiprone) is generally robust against acid hydrolysis, the introduction of a chlorine atom—particularly at the


-positions (C2 or C6) relative to the nitrogen—creates a specific vulnerability.

In acidic media, the protonation of the ring nitrogen significantly increases the electrophilicity of the ring carbons. This activates the carbon-chlorine (C-Cl) bond toward nucleophilic aromatic substitution (


)  by water, leading to hydrolytic dechlorination. This guide details this mechanism, how to detect it, and how to differentiate it from other degradation pathways.[1][2]

Diagnostic Troubleshooting (Q&A)

Q1: I observe a gradual decrease in the assay of my chlorinated HPO in 0.1 N HCl, but no precipitation. What is happening? A: You are likely observing acid-catalyzed hydrolytic dechlorination . Unlike gross decomposition which often leads to precipitation, this reaction converts the lipophilic Chlorine substituent into a hydrophilic Hydroxyl group. The product is soluble but chemically distinct.

  • Indicator: Look for a new peak eluting earlier than your parent peak in Reverse Phase HPLC (due to increased polarity).

Q2: My LC-MS shows a new mass peak at [M - 18 + 16]? A: This is a classic signature of hydrolysis .

  • Calculation: Loss of Chlorine (-35.5 Da) + Addition of Hydroxyl (+17 Da) = Net change of -18.5 Da.

  • Correction: In exact mass terms, you are replacing Cl (

    
    Cl 
    
    
    
    34.97 Da) with OH (
    
    
    17.00 Da). The net mass loss is
    
    
    18 Da. If you see a mass shift of -18 Da , it confirms the substitution of Cl by OH.

Q3: Is this degradation light-sensitive? A: Yes, but the mechanism differs. HPOs are photosensitive.

  • differentiation: Run a dark control. If degradation persists in the dark under acidic conditions, it is purely hydrolytic. If it stops in the dark, you are observing photolytic dechlorination (radical mechanism), not acid hydrolysis.

Q4: I have an ether side chain (e.g., -OCH3). Will that cleave first? A: It depends on the position.

  • Alkyl Ethers (Side Chain): Generally stable in dilute acid at room temperature but will cleave under reflux (e.g., 6N HCl, 100°C).

  • Ring-Chlorine: Often more labile than a standard alkyl ether if the ring nitrogen is protonated, due to the electronic activation of the ring.

Deep Dive: The Degradation Mechanism[3]

The primary pathway for the degradation of chlorinated hydroxypyridinones in acid is Nucleophilic Aromatic Substitution (


)  facilitated by ring protonation.
The Pathway Logic[4]
  • Activation: The pyridine nitrogen is basic (

    
    ). In acidic solution (pH < 3), it becomes protonated (
    
    
    
    ).
  • Electrophilic Enhancement: The positive charge on the nitrogen pulls electron density from the ring, making the carbons at positions 2, 4, and 6 highly electrophilic.

  • Nucleophilic Attack: Water (a weak nucleophile) attacks the carbon bearing the chlorine atom (C-Cl).

  • Transition State: A tetrahedral Meisenheimer-like complex forms (transiently).

  • Elimination: Chloride (

    
    ) is a good leaving group and is expelled, restoring aromaticity.
    
  • Tautomerization: The resulting enol (C-OH) rapidly tautomerizes to the more stable pyridone (amide-like) form if possible, or remains as a hydroxyl group depending on the specific substitution pattern.

Visualization of the Pathway

The following diagram illustrates the transformation of a generic 2-chloro-3-hydroxy-4-pyridinone derivative.

AcidHydrolysis Start Chlorinated HPO (Neutral) Protonated Protonated Species (Pyridinium Cation) Start->Protonated  +H+ (Acidic pH)   Transition Tetrahedral Intermediate (+ H2O) Protonated->Transition  Nucleophilic Attack (H2O)   Product Dechlorinated Product (Hydroxyl/Pyridone Form) Transition->Product  Elimination of Cl-   HCl HCl Transition->HCl  Byproduct  

Caption: Figure 1. Acid-catalyzed hydrolytic dechlorination pathway of a chlorinated hydroxypyridinone.

Experimental Protocols

To confirm this pathway in your specific molecule, perform the following Forced Degradation Study .

Protocol: Acid Hydrolysis Stress Test

Objective: Determine the kinetic stability of the C-Cl bond in acidic media.

Materials:

  • 0.1 N HCl and 1.0 N HCl

  • HPLC System with PDA (Photodiode Array) detector[3]

  • Thermostatic water bath at 60°C and 80°C

Workflow:

  • Preparation: Dissolve the target HPO in a minimal amount of Methanol (co-solvent), then dilute to 100 µg/mL using 0.1 N HCl.

  • Control: Keep one aliquot at room temperature in the dark (T0).

  • Stress: Incubate aliquots at 60°C and 80°C.

  • Sampling: Withdraw samples at T = 1h, 4h, 8h, and 24h.

  • Quenching: Immediately neutralize samples with an equivalent volume of 0.1 N NaOH or dilute with mobile phase to stop the reaction.

  • Analysis: Inject onto HPLC.

Data Interpretation Table
ObservationProbable CauseAction Item
No Change in Area (< 2% loss)Molecule is acid-stable (Steric hindrance may protect C-Cl).Increase stress to 1.0 N HCl @ 80°C to confirm robustness.
New Peak (RRT < 1.0) Hydrolysis. The product is more polar (OH replaces Cl).Check LC-MS for -18 Da mass shift.
New Peak (RRT > 1.0) Dimerization/Condensation. Rare in dilute acid.Check concentration; high conc. can favor bimolecular reactions.
Recovery < 90% but no peaks Precipitation/Adsorption. Check filter compatibility and solubility of the parent.

RRT = Relative Retention Time (Time_impurity / Time_parent)

References

  • Thakur, P. P., et al. (2023). "Stability indicating RP-HPLC method for Deferiprone." Research Journal of Pharmacy and Technology. Link

  • Santos, M. A., et al. (2021). "Bifunctional 3-Hydroxy-4-Pyridinones as Potential Selective Iron(III) Chelators: Solution Studies." Molecules. Link

  • Duirk, S. E., & Collette, T. W. (2005). "Organophosphate Pesticide Degradation Under Drinking Water Treatment Conditions." EPA Reports. Link

  • Gomez-Tagle, P., et al. (2016). "Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure." Tetrahedron Letters. Link

  • BenchChem Support. (2025). "Ciclopirox Olamine stability and degradation profile." BenchChem Technical Guides. Link

Sources

Optimization

Technical Support Center: Enhancing the Regioselectivity of 2-Pyridone Alkylation

Introduction The alkylation of 2-pyridones is a cornerstone transformation in medicinal chemistry and materials science, providing access to a vast array of functionalized N-heterocycles that form the core of numerous ph...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The alkylation of 2-pyridones is a cornerstone transformation in medicinal chemistry and materials science, providing access to a vast array of functionalized N-heterocycles that form the core of numerous pharmaceuticals and bioactive natural products.[1][2][3] However, the synthetic utility of this reaction is often hampered by a significant challenge: controlling the regioselectivity. 2-Pyridone exists in a tautomeric equilibrium with its aromatic isomer, 2-hydroxypyridine.[4] Upon deprotonation, it forms an ambident pyridonate anion, which can be alkylated at either the nitrogen (N-alkylation) or the oxygen (O-alkylation) atom, frequently leading to a mixture of products.[1][5] This guide provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to empower researchers to navigate the complexities of this reaction and achieve high regioselectivity in their experiments.

Frequently Asked Questions (FAQs)

Q1: Why am I consistently getting a mixture of N- and O-alkylated products?

This is the most common issue and stems from the ambident nature of the deprotonated 2-pyridone.[1][5] The ratio of N- to O-alkylation is highly sensitive to a variety of reaction parameters, including the choice of base, solvent, counterion, temperature, and the nature of the alkylating agent itself.[6] Simply put, your current conditions do not sufficiently favor one nucleophilic center (N or O) over the other.

Q2: How can I strategically favor N-alkylation?

To favor N-alkylation, you generally want to create conditions where the nitrogen atom is the more accessible and reactive nucleophile. This can be achieved by:

  • Using weaker bases and polar aprotic solvents: Combinations like K₂CO₃ or Cs₂CO₃ in DMF or acetonitrile tend to promote N-alkylation.[6] These conditions can lead to solvent-separated ion pairs, leaving the nitrogen atom more sterically accessible.

  • Employing "soft" alkylating agents: According to Hard and Soft Acids and Bases (HSAB) theory, the nitrogen atom of the pyridonate is softer than the oxygen atom.[7][8][9] Therefore, soft electrophiles like benzyl halides and primary alkyl halides will preferentially react at the nitrogen.[5][10][11]

  • Utilizing Phase-Transfer Catalysis (PTC): PTC with quaternary ammonium salts in a biphasic system is a powerful method for selective N-alkylation.[12][13] The bulky quaternary ammonium cation pairs with the pyridonate anion, and this complex is more soluble in the organic phase where the reaction with the alkyl halide occurs, often with high N-selectivity.[14][15]

Q3: What conditions are best for achieving selective O-alkylation?

Conversely, O-alkylation is favored under conditions that make the oxygen atom the more reactive site. Key strategies include:

  • Using strong bases and non-polar solvents: Strong bases like NaH or LiHMDS in solvents like THF or dioxane can form tight ion pairs between the metal cation and the oxygen atom. This association enhances the nucleophilicity of the oxygen.

  • Employing "hard" alkylating agents: Hard electrophiles, such as secondary alkyl iodides, trialkyloxonium salts, or alkyl sulfonates (e.g., tosylates), have a greater affinity for the hard oxygen atom of the pyridonate anion.[5][10]

  • Mitsunobu Reaction Conditions: While sometimes leading to mixtures, the Mitsunobu reaction can be tuned to favor O-alkylation, particularly with secondary alcohols.[5][16][17] The alkoxyphosphonium intermediate is considered a hard electrophile.[10]

  • Acid-Catalyzed Carbenoid Insertion: A metal-free approach using diazo compounds and a Brønsted acid like triflic acid (TfOH) can achieve exceptional O-selectivity.[18]

Q4: My alkylation reaction is sluggish or fails to proceed. What are the likely causes?

Low conversion can be attributed to several factors:

  • Insufficient Base Strength: The pKa of the N-H bond in 2-pyridone is approximately 11. Your base must be strong enough to deprotonate it effectively. If using a weak base like K₂CO₃, ensure the reaction has sufficient time and temperature.

  • Poor Solubility: One or more of your reagents may have poor solubility in the chosen solvent. Consider using a more polar solvent or specialized techniques like micellar catalysis (e.g., using Tween 20 in water) to improve solubility and reaction rates.[6][11][19][20]

  • Steric Hindrance: Highly bulky alkylating agents or substituents on the 2-pyridone ring can significantly slow down the reaction rate.[6][21] Increased temperatures or longer reaction times may be necessary.

In-Depth Troubleshooting Guide

Problem: Poor Regioselectivity (Significant Mixture of N- and O-Isomers)

Controlling the N/O product ratio is the central challenge. The outcome is a delicate balance of thermodynamics, kinetics, and intermolecular forces governed by your choice of reagents and conditions.

G start Poor Regioselectivity Observed hsab Analyze Electrophile: Hard or Soft? start->hsab conditions Analyze Conditions: Base, Solvent, Counterion start->conditions hard Hard Electrophile (e.g., R-OTs, s-Alkyl-I) hsab->hard Hard soft Soft Electrophile (e.g., Bn-Br, p-Alkyl-Br) hsab->soft Soft tight_ion_pair Tight Ion Pair Conditions (e.g., NaH in THF) conditions->tight_ion_pair Tight loose_ion_pair Loose Ion Pair Conditions (e.g., Cs2CO3 in DMF) conditions->loose_ion_pair Loose o_alk Favors O-Alkylation hard->o_alk n_alk Favors N-Alkylation soft->n_alk tight_ion_pair->o_alk loose_ion_pair->n_alk adjust_reagent Adjust Reagent: Switch to softer electrophile for N-alkylation or harder for O-alkylation. o_alk->adjust_reagent Need N-Alkylation? adjust_conditions Adjust Conditions: Change base/solvent pair to promote desired selectivity. o_alk->adjust_conditions Need N-Alkylation? n_alk->adjust_reagent Need O-Alkylation? n_alk->adjust_conditions Need O-Alkylation?

Caption: A logical workflow for diagnosing and correcting poor regioselectivity.

The regiochemical outcome is dictated by the principles of Hard and Soft Acids and Bases (HSAB).[7][9] The pyridonate anion is an ambident nucleophile with a hard oxygen center and a softer nitrogen center.

  • Hard acids (hard electrophiles) are small, highly charged, and not easily polarizable. They preferentially react with hard bases (the oxygen atom).[8][22]

  • Soft acids (soft electrophiles) are larger, have a lower charge density, and are more polarizable. They prefer to react with soft bases (the nitrogen atom).[8][22]

The reaction environment (solvent and counterion) modulates the availability and reactivity of these two sites.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are effective at solvating cations, leading to "looser" or solvent-separated ion pairs. This leaves the nitrogen atom less sterically hindered and more available for nucleophilic attack, thus favoring N-alkylation .

  • Non-polar or Ethereal Solvents (e.g., Toluene, THF, Dioxane): In these solvents, the metal counterion remains tightly associated with the oxygen atom. This "tight ion pair" can block the nitrogen atom and simultaneously enhance the nucleophilicity of the oxygen, promoting O-alkylation .

ParameterFavors N-Alkylation (Soft Site)Favors O-Alkylation (Hard Site)Rationale
Base/Counterion K₂CO₃, Cs₂CO₃ NaH, KH, LiHMDS, Ag₂CO₃Large, soft cations (Cs⁺) form looser ion pairs. Small, hard cations (Li⁺, Na⁺, Ag⁺) form tight ion pairs with oxygen.
Solvent DMF , Acetonitrile, DMSOTHF, Dioxane, ToluenePolar aprotic solvents separate ion pairs. Non-polar solvents promote tight ion pairs.
Alkylating Agent Primary Alkyl Halides, Benzyl HalidesSecondary Alkyl Halides, Alkyl Tosylates, R₃O⁺BF₄⁻Soft electrophiles react with the soft nitrogen center. Hard electrophiles react with the hard oxygen center.
Special Conditions Phase-Transfer Catalysis (PTC)Mitsunobu Reaction, Ag⁺ SaltsPTC enhances N-alkylation. The intermediates in Mitsunobu and silver-mediated reactions are hard electrophiles.

Table 1. Summary of factors influencing the regioselectivity of 2-pyridone alkylation.[5][6]

Problem: Low Yield or Incomplete Reaction

If you have optimized for selectivity but are suffering from low yields, consider the following troubleshooting steps.

  • Re-evaluate Your Base: Ensure complete deprotonation. If using carbonates, which are heterogeneous, ensure vigorous stirring and sufficient reaction time. For stubborn substrates, a stronger, soluble base like DBU or an alkali metal hydride may be necessary, but be mindful this could alter your regioselectivity.

  • Enhance Solubility: As mentioned, poor solubility is a common culprit. A recently developed and highly effective method involves using a surfactant like Tween 20 (2% w/w) in water.[11][20] This micellar catalysis approach can dramatically increase reaction rates and often maintains high N-selectivity even with secondary alkyl halides.[6][11][20]

  • Activate the Electrophile: If using an alkyl chloride, which is less reactive than the corresponding bromide or iodide, the reaction may be slow. Adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction conditions) can generate the more reactive alkyl iodide in situ.

  • Check for Steric Issues: If both your pyridone and alkylating agent are sterically demanding, the reaction may require more forcing conditions (higher temperature, longer time). Be aware that higher temperatures can sometimes decrease regioselectivity.[6]

Key Experimental Protocols

Protocol 1: General Procedure for Selective N-Alkylation (High N/O Ratio)

This protocol is optimized for primary alkyl and benzyl halides, leveraging conditions known to favor N-alkylation.

  • To a stirred suspension of 2-pyridone (1.0 eq) and cesium carbonate (Cs₂CO₃, 1.5 eq) in anhydrous N,N-dimethylformamide (DMF, 0.2 M), add the alkyl halide (1.1 eq).

  • Stir the reaction mixture at room temperature or heat to 40-60 °C for 4-16 hours, monitoring by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to isolate the N-alkylated 2-pyridone.

Protocol 2: General Procedure for Selective O-Alkylation

This protocol uses conditions that promote the formation of a tight ion pair, favoring attack at the oxygen atom.

  • To a flame-dried flask under an inert atmosphere (N₂ or Ar), add anhydrous tetrahydrofuran (THF, 0.2 M) and sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

  • Cool the suspension to 0 °C and add a solution of 2-pyridone (1.0 eq) in anhydrous THF dropwise.

  • Allow the mixture to warm to room temperature and stir for 1 hour until gas evolution ceases.

  • Add the alkylating agent (e.g., a secondary alkyl iodide or an alkyl tosylate, 1.1 eq).

  • Stir the reaction at room temperature or heat to reflux for 6-24 hours, monitoring by TLC or LC-MS.

  • Carefully quench the reaction at 0 °C by the slow addition of water or saturated NH₄Cl solution.

  • Extract the product with an organic solvent, wash, dry, and concentrate as described in Protocol 1.

  • Purify by flash chromatography to isolate the 2-alkoxypyridine.

Protocol 3: N-Alkylation via Phase-Transfer Catalysis (PTC)

PTC is an excellent method for achieving high N-selectivity under mild, often scalable, conditions.[13]

G cluster_0 Aqueous Phase cluster_1 Organic Phase (e.g., Toluene) PyO_Na Pyridonate-Na+ PyO_Q [PyO-][Q+] Ion Pair PyO_Na->PyO_Q Ion Exchange Q_Cl Q+Cl- (Catalyst) Q_Cl->PyO_Q PyO_Q_org [PyO-][Q+] (Transferred) PyO_Q->PyO_Q_org Phase Transfer NaCl NaCl R_X R-X (Alkyl Halide) N_Alk N-Alkyl-2-pyridone (Product) R_X->N_Alk Q_Cl_org Q+Cl- (Regenerated) N_Alk->Q_Cl_org Releases Q+Cl- PyO_Q_org->N_Alk SN2 Reaction Q_Cl_org->Q_Cl Phase Transfer

Caption: Mechanism of N-alkylation of 2-pyridone under Phase-Transfer Catalysis.

  • Combine 2-pyridone (1.0 eq), the alkyl halide (1.2 eq), potassium carbonate (K₂CO₃, 2.0 eq), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB, 0.1 eq) in a biphasic solvent system (e.g., toluene and water, 1:1 v/v).

  • Stir the mixture vigorously at 50-80 °C for 8-24 hours. Vigorous stirring is critical to maximize the interfacial area between the two phases.[14]

  • Monitor the reaction by TLC or LC-MS.

  • After completion, separate the organic layer. Extract the aqueous layer with the organic solvent (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by flash column chromatography.

References

  • Hao, X., Xu, Z., Lu, H., Dai, X., Yang, T., Lin, X., & Ren, F. (2015). Mild and Regioselective N-Alkylation of 2-Pyridones in Water. Organic Letters, 17(14), 3382–3385. [Link]

  • Almena, I., Díez-Barra, E., & de la Hoz, A. (2006). Selective Alkylation of 2-Pyridone in Solvent-Free Conditions. Synthetic Communications, 24(8). [Link]

  • Fathima, A., et al. (2020). One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. ChemProc, 3(1), 135. [Link]

  • Katritzky, A. R., et al. (2013). A comparison of N- versus O-alkylation of substituted 2-pyridones under Mitsunobu conditions. Tetrahedron Letters, 54, 3926–3928. [Link]

  • Kim, T., Lee, G.-J., & Cha, M. (1994). N- vs. O-alkylation in the mitsunobu reaction of 2-pyridone. Semantic Scholar. [Link]

  • ResearchGate. (n.d.). Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. [Link]

  • Maity, S., Guchhait, S., Elsharif, A. M., et al. (2024). Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry. [Link]

  • Li, Y., et al. (2025). Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. Journal of the American Chemical Society. [Link]

  • Wang, N., Huang, Y., Zi, Y., Wang, M., & Huang, W. (2024). P(NMe2)3-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters. The Journal of Organic Chemistry, 89, 3657–3665. [Link]

  • Kim, S., & Lee, S. (2017). A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic, directing group and steric controls. Chemical Science, 9(1), 53-65. [Link]

  • Wiley Online Library. (n.d.). ChemInform Abstract: N- vs. O-Alkylation in the Mitsunobu Reaction of 2-Pyridone. [Link]

  • Fuhrhop, J., & Li, G. (2003). Organic Synthesis: General Remarks. Wiley-VCH. [Link]

  • Ruda, M., et al. (2002). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. ACS Publications. [Link]

  • Loughborough University Research Repository. (n.d.). NEW FUNCTIONALISATION CHEMISTRY OF 2- AND 4-PYRIDONES AND RELATED HETEROCYCLES. [Link]

  • Keary, J. (2017). N-Alkylation of 2-Pyridones with Alkenes. Molecular Complexity through Catalysis. [Link]

  • Flores-Holguín, N., et al. (2012). Nucleophilic Attack at the Pyridine Nitrogen Atom in a Bis(imino)pyridine System: The Local Hard and Soft Acids and Bases Principle Perspective. SciELO México. [Link]

  • Abele, É., et al. (1998). Synthesis and alkylation of pyridylacetylenes under phase transfer catalysis conditions in a liquid/solid system. Chemistry of Heterocyclic Compounds, 34, 459. [Link]

  • Smith, A. J., et al. (2020). A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. PMC. [Link]

  • Wang, X., et al. (2021). Regioselective O-alkylation of 2-pyridones by TfOH-catalyzed carbenoid insertion. Chemical Communications. [Link]

  • Hao, X., et al. (2015). Mild and Regioselective N-Alkylation of 2-Pyridones in Water. Organic Letters. [Link]

  • Unknown. (n.d.). HARD AND SOFT ACIDS AND BASES (HSAB). University of Calicut. [Link]

  • Lichter, R. L., & Roberts, J. D. (1972). Effects of Solvent, Protonation, and N-Alkylation on the ^(15)N Chemical Shifts of Pyridine and Related Compounds. Caltech Authors. [Link]

  • ResearchGate. (2015). Mild and Regioselective N -Alkylation of 2-Pyridones in Water. [Link]

  • Unknown. (n.d.). Hard-Soft Acid-Base Theory. [Link]

  • Jana, A., et al. (n.d.). Overcoming the Challenges Towards Selective C(6)-H Alkylation of 2- Pyridone with Maleimide through Mn(I). SciSpace. [Link]

  • Wang, C., et al. (2017). Regioselectivity and Mechanism of Synthesizing N-Substituted 2-Pyridones and 2-Substituted Pyridines via Metal-Free C-O and C-N Bond-Cleaving of Oxazoline[3,2-a]pyridiniums. PMC. [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). Phase Transfer Catalysis. Wordpress. [Link]

  • Haas, T. (2022). Hard and Soft Acid and Base Theory. Chemistry LibreTexts. [Link]

  • Wikipedia. (n.d.). HSAB theory. [Link]

  • Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). [Link]

  • Halpern, M. (n.d.). Two Consecutive PTC N-Alkylations. PTC Organics, Inc.[Link]

Sources

Reference Data & Comparative Studies

Validation

Validation of analytical methods for halogenated pyridinones

Comparative Validation Guide: Analytical Strategies for Halogenated Pyridinones in Drug Development Executive Summary Halogenated pyridinones represent a critical scaffold in modern medicinal chemistry, serving as pharma...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Validation Guide: Analytical Strategies for Halogenated Pyridinones in Drug Development

Executive Summary

Halogenated pyridinones represent a critical scaffold in modern medicinal chemistry, serving as pharmacophores in antifibrotics (e.g., Pirfenidone analogs), kinase inhibitors, and antifungal agents. However, their analysis presents a "perfect storm" of chromatographic challenges: lactam-lactim tautomerism , pH-dependent solubility, and the separation of regio-isomeric halogenation patterns (e.g., 3-bromo vs. 5-bromo isomers).

This guide moves beyond standard pharmacopeial recipes. It compares the industry-standard Reversed-Phase (RP-HPLC) approach against the specificity of Pentafluorophenyl (PFP) phases and the orthogonality of Supercritical Fluid Chromatography (SFC). It concludes with a validated, self-correcting protocol designed to meet ICH Q2(R2) standards.

Part 1: The Chemist's Challenge – Tautomerism & Halogens

To validate a method for halogenated pyridinones, one must first control their dynamic structure. Pyridinones exist in an equilibrium between the 2-pyridone (lactam) and 2-hydroxypyridine (lactim) forms.

  • The Halogen Effect: Electronegative halogens (F, Cl, Br, I) on the ring withdraw electron density, altering the pKa of the ring nitrogen. This shifts the tautomeric equilibrium, often leading to peak splitting or tailing if the mobile phase pH is near the analyte's pKa.

  • The Solvation Effect: In the gas phase, the lactim form often predominates. In polar solvents (like HPLC mobile phases), the lactam form is stabilized.

  • Analytical Consequence: Methods failing to lock this equilibrium (via pH control) will fail robustness testing.

Diagram 1: The Tautomeric Equilibrium & Analytical Impact

The following diagram illustrates the chemical equilibrium and how analytical conditions must intervene to ensure a single, sharp peak.

Tautomerism Lactam 2-Pyridone Form (Lactam) Polar, Dominant in Aqueous Equilibrium Dynamic Equilibrium (Fast Exchange) Lactam->Equilibrium Result_Sharp Protonated Species (Single Sharp Peak) Lactam->Result_Sharp With pH Control Lactim 2-Hydroxypyridine Form (Lactim) Aromatic, Dominant in Non-Polar Equilibrium->Lactim Result_Split Peak Splitting / Tailing Equilibrium->Result_Split Without pH Control Condition_Acid Acidic Mobile Phase (pH < 3.0) Condition_Acid->Lactam Stabilizes Condition_Acid->Lactim Suppresses

Figure 1: Mechanism of lactam-lactim tautomerism in pyridinones. Effective analysis requires pH suppression to force the equilibrium toward a single species.

Part 2: Strategic Comparison of Analytical Platforms

While C18 is the default choice, it is often suboptimal for halogenated aromatics due to insufficient selectivity between halogen isomers.

FeatureOption A: Standard RP-HPLC (C18) Option B: Fluorophenyl (PFP) HPLC Option C: SFC (Chiral/Achiral)
Mechanism Hydrophobic interaction.Hydrophobic +

-

interaction + Halogen selectivity.
Adsorption/Partition in Supercritical CO

.
Best For General purity profiling; simple pyridinones.Separating halogen positional isomers (e.g., Cl- vs Br- analogs).Chiral separation; Orthogonal verification.[1]
Strengths Robust, ubiquitous, cheap.Superior shape selectivity for halogenated rings.Green chemistry; High speed; Isomer resolution.
Weaknesses Poor resolution of positional isomers; requires ion-pairing.Slower equilibration than C18.Higher instrument cost; matrix solubility limits.
Verdict Baseline. Use for raw material ID.Recommended. The "Gold Standard" for complex halogenated scaffolds.Specialist. Use for enantiomers or if PFP fails.

Why PFP Wins: The pentafluorophenyl ring in the stationary phase acts as a Lewis acid, interacting strongly with the electron-rich halogen atoms and the


-system of the pyridinone. This creates separation based on electronic differences, not just hydrophobicity.

Part 3: Deep Dive Protocol – The Validated PFP Method

This protocol is designed for the separation of a target halogenated pyridinone from its de-halogenated impurities and positional isomers.

Methodology: PFP-Enhanced Separation

  • Column: Fluorophenyl (PFP) Core-Shell,

    
     mm, 2.6 µm (e.g., Kinetex PFP or similar).
    
  • Mobile Phase A: 10 mM Ammonium Formate in Water, adjusted to pH 3.0 with Formic Acid.

    • Expert Note: The pH 3.0 is critical. It protonates the pyridinone nitrogen, locking the tautomer and preventing silanol interactions.

  • Mobile Phase B: Acetonitrile (ACN).[2]

    • Why ACN? Methanol can sometimes participate in H-bonding that competes with the PFP interaction. ACN maximizes the

      
      -
      
      
      
      selectivity.
  • Gradient:

    • 0.0 min: 5% B

    • 10.0 min: 60% B

    • 12.0 min: 95% B

    • 15.0 min: 5% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Temperature: 40°C (Control is vital; selectivity on PFP is temperature-sensitive).

  • Detection: UV at 310 nm (Pyridinone characteristic) and 220 nm (General).

Part 4: Validation Framework (ICH Q2(R2) Aligned)

The recent ICH Q2(R2) revision emphasizes "Fitness for Purpose."[3] The following data represents a typical validation summary for this class of compounds.

Specificity (Forced Degradation)

Samples are stressed (Acid, Base, Peroxide, Light) to ensure the method is stability-indicating.

  • Acceptance Criteria: Peak purity angle < Purity threshold (via PDA detector). Resolution (

    
    ) > 1.5 between the parent halogenated pyridinone and its de-halogenated degradant.
    
Linearity & Range
  • Range: 0.1 µg/mL (LOQ) to 150 µg/mL (150% of nominal).

  • Data:

    Level Concentration (µg/mL) Area Response Accuracy (%)
    LOQ 0.10 1,240 98.5
    50% 50.0 625,000 100.2
    100% 100.0 1,250,500 99.8

    | 150% | 150.0 | 1,876,000 | 100.1 |

  • Result:

    
    ; Residuals randomly distributed.
    
Robustness (The "Self-Validating" Check)

For halogenated pyridinones, pH is the critical failure mode.

  • Experiment: Vary Mobile Phase A pH by

    
     units.
    
  • Observation: If

    
     between the main peak and the nearest isomer drops below 1.5 at pH 3.2, the method is not robust. Strict pH control of the buffer is the control strategy.
    
Diagram 2: Method Lifecycle Workflow

This workflow ensures the method remains valid from development through routine QC.

ValidationLifecycle Define 1. ATP (Analytical Target Profile) Define Halogen Isomer Resolution Req. Dev 2. Development (PFP Column) Screen pH 2.5 - 4.0 Optimize Gradient for Isomers Define->Dev Risk 3. Risk Assessment pH Sensitivity | Dehalogenation in Source Dev->Risk Val 4. Validation (ICH Q2(R2)) Specificity, Linearity, Accuracy Risk->Val Monitor 5. Routine Monitoring System Suitability: Resolution > 1.5 Val->Monitor Monitor->Dev If SST Fails

Figure 2: Lifecycle approach to validating methods for complex halogenated heterocycles.

Part 5: Senior Scientist’s Troubleshooting & Insights

1. The "Disappearing" Halogen (Mass Spec Artifacts): When validating using LC-MS (for specificity), be aware that halogenated pyridinones often undergo in-source dehalogenation.

  • Symptom:[2][4][5] You see a mass peak for

    
    , suggesting a degradation product that isn't actually in the vial.
    
  • Fix: Lower the fragmentor voltage and source temperature. Always cross-correlate with UV purity data.

2. The "Ghost" Peak (Dimerization): Pyridinones can form non-covalent dimers at high concentrations, appearing as a shoulder or a split peak.

  • Validation Check: Linearity at the high end (150%). If linearity curves off or peak shape distorts at high concentration, dilute the sample.

3. Carryover: Halogenated compounds are "sticky" on stainless steel.

  • Protocol: Use a needle wash of 50:50 ACN:Water + 0.1% Formic Acid. If carryover persists, switch to a PEEK-lined column hardware or passivation.

References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[6] Link

  • Regalado, E. L., et al. (2019). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers.[4] ResearchGate.[4] Link

  • Brundavan Laboratories. (2015). Development and Substantiation of a RP-HPLC Method for Monitoring of Impurities in Pirfenidone Drug Substance. Scientific Research Publishing. Link

  • Schlegel, H. B., et al. (1991). Tautomerization of Formamide, 2-Pyridone, and 4-Pyridone: An ab Initio Study. Journal of the American Chemical Society. Link

Sources

Comparative

Publish Comparison Guide: 4-Chloro-1,3-dihydroxypyridin-2(1H)-one vs. Classic Kinase Inhibitors

This guide provides an in-depth technical comparison of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (a representative scaffold of the 1-hydroxy-2-pyridone/HOPO class) versus standard ATP-competitive kinase inhibitors. Execut...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical comparison of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (a representative scaffold of the 1-hydroxy-2-pyridone/HOPO class) versus standard ATP-competitive kinase inhibitors.

Executive Summary: The Chelation vs. Competition Paradigm

4-Chloro-1,3-dihydroxypyridin-2(1H)-one represents a distinct class of chemical probes known as Hydroxypyridinones (HOPOs) . Unlike the vast majority of FDA-approved kinase inhibitors (e.g., Imatinib, Dasatinib) which function as hydrophobic ATP-mimetics (Type I/II inhibitors), this scaffold operates primarily through metal chelation and fragment-based interactions .

While standard inhibitors target the adenosine-binding pocket via hydrogen bonds and hydrophobic occlusion, the 1,3-dihydroxypyridin-2-one core targets the catalytic magnesium (Mg²⁺) or manganese (Mn²⁺) cluster essential for phosphotransfer. This guide analyzes the shift from "Hinge Binding" to "Active Site Chelation."

Quick Comparison Matrix
Feature4-Chloro-1,3-dihydroxypyridin-2(1H)-one (HOPO Class)Standard Kinase Inhibitors (e.g., Staurosporine, Imatinib)
Primary Mechanism Metal Chelation (Mg²⁺/Mn²⁺) + Polar InteractionsATP Competition (Hydrophobic Hinge Binding)
Binding Site Catalytic Metal Center (D-F-G motif proximity)Adenine Binding Pocket (Hinge Region)
Ligand Efficiency (LE) High (Small molecule, high binding energy per atom)Moderate (Large molecule required for potency)
Selectivity Profile Low (Promiscuous metallo-binding) unless decoratedHigh (Tunable via gatekeeper/solvent front residues)
Resistance Profile Resilient to hydrophobic pocket mutations (e.g., T315I)Susceptible to Gatekeeper mutations
Primary Risk Off-target metalloenzyme inhibition (e.g., HDACs, RNase H)Kinase cross-reactivity (kinome selectivity)

Mechanism of Action: Structural Divergence

The Standard: Type I/II Inhibition

Classic inhibitors (Alternatives) rely on a "handshake" with the kinase hinge region. They mimic the adenine ring of ATP, forming hydrogen bonds with the backbone of the hinge residues. Their potency is derived from filling the hydrophobic back-pocket.

The Topic: 1,3-Dihydroxypyridin-2-one Scaffold

The 4-Chloro-1,3-dihydroxypyridin-2(1H)-one molecule features a cyclic hydroxamic acid equivalent (N-hydroxy-2-pyridone) with an adjacent hydroxyl group. This creates a potent O,O-bidentate chelating face .

  • The "Warhead": The 1-hydroxy and 2-oxo groups coordinate the Mg²⁺ ion that bridges the

    
     and 
    
    
    
    phosphates of ATP.
  • The 4-Chloro Substituent: Acts as a small lipophilic handle, probing the "Gatekeeper" region or the solvent front, providing a vector for selectivity optimization.

Pathway Visualization: Binding Modes

BindingModes cluster_0 Classic Inhibitor (Type I) cluster_1 HOPO Scaffold (The Topic) ATP_Pocket Hydrophobic ATP Pocket Hinge Hinge Region (H-Bonds) Inhibitor_Type1 Type I Inhibitor (e.g., Dasatinib) Inhibitor_Type1->ATP_Pocket Steric Occlusion Inhibitor_Type1->Hinge Mimics Adenine Outcome Phosphotransfer Blockade Inhibitor_Type1->Outcome Mg_Cluster Catalytic Mg2+ Cluster Asp_DFG Conserved Asp (DFG) Mg_Cluster->Asp_DFG Stabilization HOPO_Ligand 4-Chloro-1,3-dihydroxypyridin-2-one HOPO_Ligand->Mg_Cluster Bidentate Chelation (O,O-donor) HOPO_Ligand->Outcome caption Fig 1. Divergent binding modes: Hinge Competition vs. Metal Chelation.

Performance Analysis & Experimental Data

Potency and Ligand Efficiency

In fragment-based drug discovery (FBDD), the HOPO scaffold is valued not for raw nanomolar potency (initially), but for Ligand Efficiency (LE) .

  • Standard Inhibitor (e.g., Sunitinib): MW ~400 Da, IC50 ~10 nM. LE ≈ 0.35.[1]

  • HOPO Fragment (4-Cl-1,3-DHP): MW ~160 Da, IC50 ~5 µM. LE ≈ 0.55.

  • Interpretation: The HOPO fragment binds "harder" per atom. The 4-chloro group provides a critical boost in lipophilicity (

    
    ), allowing the fragment to cross membranes and access the buried active site, which purely hydrophilic chelators cannot do.
    
Selectivity Challenges

A major critique of hydroxypyridinones is promiscuity . Because Mg²⁺/Zn²⁺ sites are ubiquitous (metalloproteases, HDACs, RNase H), the "naked" 4-Chloro-1,3-dihydroxypyridin-2(1H)-one scaffold often hits off-targets.

  • Data Insight: In a panel of 50 kinases, a naked HOPO fragment might show >50% inhibition for 15 kinases (Low Selectivity).

  • Optimization: Selectivity is achieved only by growing the molecule from the 4-position (replacing Cl with larger aryl groups) to interact with the unique contours of the specific kinase's P-loop or Activation Loop.

Experimental Protocols: Validating the Scaffold

Critical Warning for Senior Scientists: Standard kinase assays (e.g., Kinase-Glo, ADP-Glo) use high concentrations of MgCl₂ (often 10 mM) to drive the reaction. Testing a chelator like 4-Chloro-1,3-dihydroxypyridin-2(1H)-one in these conditions can yield false negatives (due to metal competition) or false positives (if the inhibitor simply strips the metal from solution rather than binding the enzyme).

Protocol: Metal-Sensitive Kinase Assay Validation

To objectively validate this inhibitor, you must determine if the inhibition is competitive with respect to Metal or competitive with respect to ATP.

Step-by-Step Workflow
  • Buffer Preparation: Use a HEPES-based buffer (avoid Phosphate). Chelex-treat water to remove background metals.

  • Titration Matrix:

    • Vary [Inhibitor]: 0, 0.1, 1, 10, 100 µM.

    • Vary [ATP]: Km, 10x Km.

    • Crucial Step: Vary [MgCl₂]: 0.5 mM, 2 mM, 10 mM.

  • Reaction: Incubate Kinase + Inhibitor + Peptide Substrate for 15 min before adding ATP/MgCl₂.

  • Readout: Use a mobility shift assay (e.g., Caliper/LabChip) rather than luciferase/fluorescence to avoid interference from the chelator's optical properties.

Data Interpretation
  • Mechanism Confirmation: If IC50 increases linearly with [MgCl₂] concentration, the molecule is acting as a metal chelator/competitor.

  • ATP Competition: If IC50 increases with [ATP], it overlaps with the adenosine pocket.

Visualization: Experimental Logic

AssayLogic Start Start Validation Check_Mg Vary [Mg2+] Concentration Start->Check_Mg Check_ATP Vary [ATP] Concentration Start->Check_ATP Result_A IC50 Shifts with [Mg2+] Check_Mg->Result_A Result_B IC50 Shifts with [ATP] Check_ATP->Result_B Conclusion_1 Mechanism: Metal Chelation (HOPO Mode) Result_A->Conclusion_1 Strong Shift Conclusion_2 Mechanism: ATP Competitive (Standard Mode) Result_A->Conclusion_2 No Shift Result_B->Conclusion_2 Strong Shift caption Fig 2. Differentiating Chelation from ATP Competition in Kinase Assays.

Conclusion & Strategic Recommendation

4-Chloro-1,3-dihydroxypyridin-2(1H)-one is not a "plug-and-play" drug candidate but a high-value fragment .

  • Use it when: You are targeting a kinase with a "gatekeeper" mutation (e.g., T315I in BCR-ABL) that blocks bulky Type I inhibitors. The small HOPO scaffold can bypass steric clashes and shut down catalysis by starving the active site of Mg²⁺.

  • Avoid it when: You require high isoform selectivity in a cellular assay without further chemical optimization. The naked scaffold will likely inhibit other metalloenzymes (PAINS-like behavior).

Final Verdict: In the hierarchy of kinase inhibitors, this molecule represents the "Third Wave" (Fragment-based/Metallo-targeting), offering a solution where traditional hydrophobic blockers fail.

References

  • Structure-Activity Relationships of Hydroxypyridinone-Based Inhibitors. Source: Journal of Medicinal Chemistry Context: Establishes the 1-hydroxy-2-pyridone core as a privileged scaffold for metalloenzyme inhibition (RNase H, Integrase, and Kinases). (Representative: GDC-0994 discovery utilizing pyridone scaffolds).

  • Fragment-Based Discovery of Pyridin-2-one Kinase Inhibitors. Source: PubMed Central / NIH Context: Describes the synthesis and profiling of 3-aminopyridin-2-one libraries and their binding modes in MPS1/Aurora kinases.

  • Hydroxypyrone and Hydroxypyridinone Derivatives in Drug Discovery. Source: Royal Society of Chemistry (RSC) Context: Comprehensive review of the chelating mechanism and toxicity profiles of HOPO scaffolds.

  • Ciclopirox (1-hydroxy-4-methyl-6-cyclohexyl-2-pyridone) as a Metallo-Kinase Inhibitor. Source: PubMed Context: Validates the biological activity of the 1-hydroxy-2-pyridone class in inhibiting mTOR and other signaling pathways via chelation.

Sources

Validation

Structure-Activity Relationship of Substituted 2-Pyridones: A Comparative Technical Guide

Introduction: The 2-Pyridone Scaffold as a "Master Key" In the landscape of modern medicinal chemistry, the 2-pyridone (pyridin-2(1H)-one) scaffold represents a privileged structure, distinct from its isomers and analogs...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The 2-Pyridone Scaffold as a "Master Key"

In the landscape of modern medicinal chemistry, the 2-pyridone (pyridin-2(1H)-one) scaffold represents a privileged structure, distinct from its isomers and analogs due to its unique tautomeric behavior and hydrogen-bonding capabilities.[1][2][3] Unlike the pyridine ring, which is basic and aromatic, the 2-pyridone system exists primarily in the lactam form in solution, offering a donor-acceptor motif (


 donor, 

acceptor) that mimics the peptide bond.

This guide provides an objective, data-driven analysis of substituted 2-pyridones, comparing their efficacy against alternative scaffolds (4-pyridones, pyridines) and detailing the structure-activity relationships (SAR) that drive their success in oncology and antimicrobial therapeutics.

Comparative Analysis: 2-Pyridone vs. Alternatives

To make informed design choices, researchers must understand how 2-pyridone differentiates itself from its closest bioisosteres.

Table 1: Physicochemical & Functional Comparison of Pyridone Scaffolds
Feature2-Pyridone (Lactam) 4-Pyridone Pyridine
Dominant Tautomer Lactam (

favors lactam)
LactamN/A (Aromatic heterocycle)
H-Bonding Profile Dual: Donor (NH) & Acceptor (C=O)Dual: Donor (NH) & Acceptor (C=O)Single: Acceptor (N)
Aromaticity Partial (30-70% depending on resonance)PartialFull (100%)
Solubility (Aq) Moderate to High (Polar)ModerateLow (Lipophilic)
Metabolic Liability Low (Resistant to oxidative metabolism)ModerateHigh (Prone to N-oxidation)
Key Drug Examples Pirfenidone, Tazemetostat DeferiproneIsoniazid, Sorafenib

Expert Insight: The 2-pyridone is often superior to pyridine for intracellular targets because the lactam motif creates a "pseudo-peptide" interaction, allowing it to bind deep within kinase hinge regions or enzyme active sites where amide backbones are typically recognized.

Detailed Structure-Activity Relationship (SAR)[4]

The biological activity of 2-pyridones is tightly controlled by substitution patterns. We categorize these into three critical zones: The N1-Anchor , The C3-C5 Electronic Core , and The C6-Steric Gate .

SAR Map Visualization

The following diagram illustrates the functional logic behind substitutions at specific positions on the 2-pyridone ring.

SAR_Map Core 2-Pyridone Core N1 N1 Position (Solubility & Metabolic Shield) Core->N1 Controls PK C3 C3 Position (Electrophilic Trap / H-Bonding) Core->C3 Target Binding C4_5 C4/C5 Positions (Lipophilicity & Potency) Core->C4_5 Modulates IC50 C6 C6 Position (Steric Gate / Conformation) Core->C6 Selectivity N1_sub Aryl/Alkyl: Increases Lipophilicity Sulfonamide: Antimicrobial Activity N1->N1_sub C3_sub Cyano/Nitro: Electron Withdrawal Fused Rings: DNA Intercalation C3->C3_sub C6_sub Bulky Aryl: Restricts Rotation Prevents Metabolic Attack C6->C6_sub

Caption: Functional mapping of the 2-pyridone scaffold. N1 dictates pharmacokinetics, while C3-C6 drive target affinity.

Key SAR Findings by Therapeutic Area
A. Anticancer Agents (Kinase & Epigenetic Inhibitors)[1][3]
  • Target: EZH2 (e.g., Tazemetostat) and PIM-1 Kinase.

  • Critical Modification:

    • C6-Substitution: Introduction of a bulky aryl group at C6 creates a "propeller" conformation, crucial for filling hydrophobic pockets in enzymes like EZH2.

    • N1-Methylation: Often required to lock the lactam tautomer and prevent non-specific binding.

    • C3-Functionalization: Fusing a pyran or pyridine ring at C3/C4 (e.g., pyrano[3,2-c]pyridones) significantly enhances apoptosis induction.

B. Antimicrobial Agents (DNA Gyrase Inhibitors)[4]
  • Target: Bacterial DNA Gyrase / Topoisomerase IV.

  • Critical Modification:

    • N1-Sulfonamides: Unlike anticancer agents, antimicrobial 2-pyridones often feature N-sulfonamide groups (

      
      ). This mimics the PABA substrate, inhibiting folate synthesis pathways alongside gyrase inhibition.
      
    • C3-Cyano Group: A cyano group at C3 is frequently observed in highly active antibacterial derivatives, acting as an electron sink that facilitates interaction with the gyrase active site.

Experimental Data Comparison

The following data summarizes the potency of specific 2-pyridone derivatives compared to standard of care (SoC) agents.

Table 2: Anticancer Potency (IC50) of Substituted 2-Pyridones vs. Standards
Compound ClassSubstitution PatternCell LineIC50 (µM)Reference Drug (IC50)
Pyrano[3,2-c]pyridones C3-C4 Fused Pyran, N1-MethylHepG2 (Liver)0.33 ± 0.05 5-Fluorouracil (9.[3]30)
3,4,6-Triaryl-2-pyridones C3, C4, C6-Phenyl substitutedMCF-7 (Breast)0.58 ± 0.12Doxorubicin (1.80)
N-Sulfonamide-2-pyridones N1-Sulfonamide, C4-AlkylHCT-116 (Colon)9.30 ± 0.80Doxorubicin (2.40)
Tazemetostat (Drug) N1-Isopropyl, C6-ArylEZH2 Enzyme0.002 (Ki) GSK126 (0.005)

Analysis: The fused ring systems (Pyrano-pyridones) exhibit superior potency, likely due to increased planarity and DNA intercalation capability compared to the flexible single-ring analogs.

Mechanism of Action: EZH2 Inhibition Pathway

Understanding where these molecules act is vital.[5] The diagram below details the pathway inhibition by 2-pyridone-based EZH2 inhibitors (like Tazemetostat) in cancer cells.

EZH2_Pathway Inhibitor 2-Pyridone Inhibitor (e.g., Tazemetostat) EZH2 EZH2 Methyltransferase (PRC2 Complex) Inhibitor->EZH2 Competes with SAM cofactor Methylation H3K27me3 (Trimethylation) Inhibitor->Methylation BLOCKS H3K27 Histone H3 (Lys27) EZH2->H3K27 Catalyzes H3K27->Methylation Adds Methyl Groups GeneSilencing Tumor Suppressor Silencing Methylation->GeneSilencing Promotes Apoptosis Apoptosis / Differentiation Methylation->Apoptosis Reduction restores normal expression

Caption: 2-Pyridone inhibitors block EZH2-mediated H3K27 trimethylation, reactivating tumor suppressor genes.

Experimental Protocols

To ensure reproducibility, we provide a validated protocol for the synthesis of bioactive 3-cyano-2-pyridones via a One-Pot Multicomponent Reaction (MCR), a standard in modern library generation.

Protocol A: One-Pot Synthesis of 3-Cyano-2-Pyridones

Objective: Efficient synthesis of polysubstituted 2-pyridones.

  • Reagents:

    • Aromatic Aldehyde (1.0 eq)

    • Ethyl Cyanoacetate (1.0 eq)

    • Acetophenone derivative (1.0 eq)

    • Ammonium Acetate (8.0 eq)

    • Solvent: Ethanol (Abs.)

  • Procedure:

    • Step 1: Charge a round-bottom flask with the aldehyde, ethyl cyanoacetate, acetophenone, and ammonium acetate.

    • Step 2: Add Ethanol (10 mL per mmol).

    • Step 3: Reflux at 80°C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 7:3).

    • Step 4: Cool to room temperature. The product typically precipitates.

    • Step 5: Filter the solid and wash with cold ethanol and water to remove excess ammonium salts.

    • Step 6: Recrystallize from DMF/Ethanol mixture.

  • Validation:

    • Yield: Expect 75–90%.

    • Characterization: Confirm structure via

      
      -NMR (Look for NH singlet at 
      
      
      
      11.0–12.0 ppm and disappearance of aldehyde proton).
Protocol B: MTT Cytotoxicity Assay

Objective: Determine IC50 of synthesized 2-pyridones.

  • Preparation: Seed cancer cells (HepG2 or MCF-7) at

    
     cells/well in 96-well plates. Incubate for 24h.
    
  • Treatment: Add test compounds dissolved in DMSO (Final DMSO < 0.1%) at serial dilutions (0.1, 1, 10, 50, 100 µM).

  • Incubation: Incubate for 48h at 37°C, 5%

    
    .
    
  • Development: Add 20 µL MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

  • Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Synthesis Workflow Visualization

Synthesis_Workflow Start Start: Reagents (Aldehyde + Ketone + Cyanoacetate) Reflux Reflux in EtOH (NH4OAc, 80°C, 4-6h) Start->Reflux Precipitation Cool & Precipitate Reflux->Precipitation Filtration Filtration & Wash (Cold EtOH/H2O) Precipitation->Filtration Recrystallization Recrystallization (DMF/EtOH) Filtration->Recrystallization Analysis Validation (NMR, IR, Mass Spec) Recrystallization->Analysis

Caption: Step-by-step workflow for the multicomponent synthesis of 2-pyridone derivatives.[4][6]

References

  • Mishra, C. B., et al. (2022). "Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions." RSC Advances. Link

  • Zhang, Y., & Pike, A. (2021).[7][8] "Pyridones in drug discovery: Recent advances." Bioorganic & Medicinal Chemistry Letters. Link

  • Mouneir, W. (2022). "Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds." Journal of Medicinal Chemistry. Link

  • Li, Q., et al. (1998). "Synthesis and structure-activity relationships of 2-pyridones: II. 8-(Fluoro-substituted pyrrolidinyl)-2-pyridones as antibacterial agents."[9] Bioorganic & Medicinal Chemistry Letters. Link

  • Lv, Z., et al. (2013).[10] "Design and synthesis of novel 2'-hydroxy group substituted 2-pyridone derivatives as anticancer agents." European Journal of Medicinal Chemistry. Link

  • FDA Drug Database. "Tazemetostat (Tazverik) Approval History." Link

Sources

Comparative

The Pyridinone Scaffold: A Comparative Guide to Biological Activity and Therapeutic Potential

For researchers, scientists, and drug development professionals, the pyridinone scaffold represents a privileged structure in medicinal chemistry. Its unique combination of a six-membered heterocyclic ring containing a n...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, the pyridinone scaffold represents a privileged structure in medicinal chemistry. Its unique combination of a six-membered heterocyclic ring containing a nitrogen atom and a carbonyl group bestows upon it the ability to act as both a hydrogen bond donor and acceptor. This versatility, coupled with established synthetic routes, has made pyridinone and its analogs a focal point in the quest for novel therapeutics.[1][2] This guide provides an in-depth, objective comparison of the biological activities of various pyridinone analogs, supported by experimental data, detailed protocols, and an exploration of their structure-activity relationships (SAR).

Pyridinone-containing compounds exhibit a remarkable breadth of pharmacological properties, including antitumor, antiviral, anti-inflammatory, and cardiotonic effects.[1][3] This guide will delve into these key areas, offering a comparative analysis to aid in the rational design and development of next-generation pyridinone-based drugs.

Anticancer Activity: Targeting Proliferation and Survival

Pyridinone analogs have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a range of cancer cell lines. Their mechanisms of action often involve the inhibition of key signaling pathways that are dysregulated in cancer, leading to cell cycle arrest and apoptosis.[4]

Comparative Analysis of Anticancer Activity

The antiproliferative activity of pyridinone derivatives is typically evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures the metabolic activity of cells as an indicator of cell viability. The half-maximal inhibitory concentration (IC50) is a key parameter used to compare the potency of different compounds.

Compound IDCancer Cell LineIC50 (µM)Reference
Compound 1 HepG2 (Liver Cancer)4.5 ± 0.3[4]
MCF-7 (Breast Cancer)6.3 ± 0.4[4]
Compound 2 HepG2 (Liver Cancer)7.5 ± 0.1[4]
MCF-7 (Breast Cancer)16 ± 1.7[4]
Compound 9 HepG2 (Liver Cancer)0.18[5]
MCF-7 (Breast Cancer)0.34[5]
Compound 12 HepG2 (Liver Cancer)5.27[6]
MCF-7 (Breast Cancer)0.5[6]
Spiro-indene-pyridine 5 HepG-2 (Liver Cancer)10.58 ± 0.80[7]
Caco-2 (Colon Cancer)9.78 ± 0.70[7]
Spiro-indoline-pyridine 7 Caco-2 (Colon Cancer)7.83 ± 0.50[7]
Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the steps for determining the cytotoxic effects of pyridinone analogs on cancer cells.

Materials:

  • Cancer cell lines (e.g., MCF-7, HepG2)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • Pyridinone analogs dissolved in a suitable solvent (e.g., DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the pyridinone analogs in culture medium. Replace the medium in the wells with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a blank control (medium only).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathway Inhibition: A Key to Anticancer Efficacy

Many pyridinone analogs exert their anticancer effects by targeting specific signaling pathways crucial for cancer cell growth and survival. Two prominent examples are the Epidermal Growth Factor Receptor (EGFR) and the Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathways.

The EGFR signaling cascade plays a vital role in cell proliferation, differentiation, and survival.[8] Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention. Certain pyridinone derivatives have been designed as potent inhibitors of EGFR tyrosine kinase.[9]

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS RAS EGFR->RAS Activates PI3K PI3K EGFR->PI3K Activates RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Promotes AKT AKT PI3K->AKT AKT->Proliferation Promotes Pyridinone Pyridinone Analog Pyridinone->EGFR Inhibits (ATP-competitive) EGF EGF EGF->EGFR Binds

Caption: EGFR signaling pathway and its inhibition by pyridinone analogs.

The JAK/STAT signaling pathway is a critical regulator of cellular processes such as proliferation, differentiation, and apoptosis. Dysregulation of this pathway is implicated in various malignancies. Pyridinone-based compounds have been developed as potent inhibitors of JAK kinases, particularly JAK2.[10][11]

JAK_STAT_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Cytokine Receptor JAK JAK Receptor->JAK Activates STAT STAT JAK->STAT Phosphorylates STAT_P p-STAT STAT->STAT_P STAT_dimer p-STAT Dimer STAT_P->STAT_dimer Dimerizes Gene Gene Transcription (Proliferation, Survival) STAT_dimer->Gene Translocates to Nucleus Pyridinone Pyridinone Analog Pyridinone->JAK Inhibits Cytokine Cytokine Cytokine->Receptor Binds

Caption: JAK/STAT signaling pathway and its inhibition by pyridinone analogs.

Antiviral Activity: A Focus on HIV-1 Reverse Transcriptase Inhibition

Pyridinone derivatives have been extensively investigated as non-nucleoside reverse transcriptase inhibitors (NNRTIs) for the treatment of Human Immunodeficiency Virus Type 1 (HIV-1) infection.[12][13][14] These compounds bind to a hydrophobic pocket in the HIV-1 reverse transcriptase (RT) enzyme, allosterically inhibiting its function and preventing the conversion of viral RNA into DNA, a crucial step in the viral life cycle.

Comparative Analysis of Anti-HIV-1 Activity

The antiviral potency of pyridinone analogs is typically determined by their 50% effective concentration (EC50) in cell-based assays, which represents the concentration required to inhibit viral replication by 50%. The 50% cytotoxic concentration (CC50) is also determined to assess the compound's toxicity to host cells. The selectivity index (SI), calculated as the ratio of CC50 to EC50, is a critical measure of a compound's therapeutic window.

Compound IDHIV-1 RT IC50 (nM)HIV-1 IIIb EC50 (nM)Reference
L-697,639 20-80025-50[1][12]
L-697,661 20-80025-50[1][12]
Compound 22 -Low nanomolar[13]
Compound 23 -Low nanomolar[13]
TF2 387.6[15]
TF4 507.8[15]
TF12 387.8[15]
Experimental Protocol: HIV-1 Reverse Transcriptase Inhibition Assay

This protocol describes a method for evaluating the inhibitory activity of pyridinone analogs against HIV-1 RT.

Materials:

  • Recombinant HIV-1 Reverse Transcriptase

  • Poly(rA)-oligo(dT) template-primer

  • [³H]-dTTP (tritiated deoxythymidine triphosphate)

  • Reaction buffer (e.g., Tris-HCl, MgCl₂, DTT)

  • Pyridinone analogs

  • Glass fiber filters

  • Scintillation counter

Procedure:

  • Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture containing the reaction buffer, poly(rA)-oligo(dT), and [³H]-dTTP.

  • Inhibitor Addition: Add the pyridinone analog at various concentrations to the reaction mixture. Include a no-inhibitor control.

  • Enzyme Addition: Initiate the reaction by adding a pre-determined amount of HIV-1 RT to the mixture.

  • Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

  • Reaction Termination and Precipitation: Stop the reaction by adding ice-cold trichloroacetic acid (TCA). This will precipitate the newly synthesized [³H]-labeled DNA.

  • Filtration: Collect the precipitated DNA by filtering the reaction mixture through glass fiber filters.

  • Washing: Wash the filters with TCA and ethanol to remove unincorporated [³H]-dTTP.

  • Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the percentage of inhibition of RT activity for each compound concentration and determine the IC50 value.

Anti-inflammatory Activity: Modulating the Inflammatory Response

The pyridinone scaffold has also been explored for its anti-inflammatory properties. Certain derivatives have shown efficacy in animal models of inflammation, suggesting their potential for treating inflammatory disorders.[16][17]

Comparative Analysis of Anti-inflammatory Activity

The carrageenan-induced paw edema model in rats is a widely used in vivo assay to screen for acute anti-inflammatory activity. The percentage of edema inhibition is a key parameter for comparing the efficacy of different compounds.

CompoundDose (mg/kg)Paw Edema Inhibition (%)Time Point (hours)Reference
Indomethacin (Standard) 1071.23[16]
Compound 10b 2057.53[16]
Compound 13b 2062.33[16]
Asparacosin A 20Significant3 & 5[18]
Celecoxib (Standard) 50Significant3 & 5[18]
Compound 4c 300 µmol/kg52.84[17]
Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol details the procedure for evaluating the anti-inflammatory activity of pyridinone analogs.

Materials:

  • Wistar rats (150-200 g)

  • Carrageenan (1% w/v in saline)

  • Pyridinone analogs

  • Standard anti-inflammatory drug (e.g., Indomethacin)

  • Plethysmometer

Procedure:

  • Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

  • Grouping: Divide the animals into groups (n=6-8 per group): a control group, a standard drug group, and test groups for different doses of the pyridinone analogs.

  • Baseline Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

  • Drug Administration: Administer the pyridinone analogs or the standard drug orally or intraperitoneally one hour before the carrageenan injection. The control group receives the vehicle.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection using the plethysmometer.

  • Data Analysis: Calculate the percentage increase in paw volume (edema) for each group compared to the initial volume. Determine the percentage of inhibition of edema for the treated groups compared to the control group.

Cardiotonic Activity: Enhancing Cardiac Function

Certain pyridinone derivatives, most notably milrinone, are known for their positive inotropic effects, meaning they increase the force of contraction of the heart muscle.[2][19] These compounds are used in the treatment of heart failure. Their mechanism of action often involves the inhibition of phosphodiesterase 3 (PDE3), an enzyme that breaks down cyclic adenosine monophosphate (cAMP). Increased cAMP levels lead to an influx of calcium ions into cardiac muscle cells, resulting in enhanced contractility.

Comparative Analysis of Cardiotonic Activity

The in vivo cardiotonic activity of pyridinone analogs can be assessed in animal models by measuring changes in cardiac contractile force (CF), heart rate (HR), and blood pressure.

CompoundAnimal ModelDose (mg/kg, i.v.)Effect on Cardiac Contractile ForceReference
Milrinone Anesthetized Dog0.01-0.1Increased by 23-87%[19]
SF 348 Isolated Guinea Pig Atria-Increased contractile activity[2]
SF 349 Isolated Guinea Pig Atria-Increased contractile activity[2]
Structure-Activity Relationship (SAR) Insights

The biological activity of pyridinone analogs is highly dependent on the nature and position of substituents on the pyridinone ring.

  • Anticancer Activity: For EGFR inhibitors, the structure-activity relationship suggests that specific substitutions at the 6-position of the pyridinone ring can lead to enhanced potency.[9] In the case of JAK2 inhibitors, a tricyclic pyridone scaffold has been shown to be effective, with modifications to improve lipophilicity leading to better pharmacokinetic properties.[11][20] The presence of certain functional groups, such as hydroxyl groups, can also influence the antiproliferative activity.[21]

  • Antiviral Activity: In the context of HIV-1 NNRTIs, the 5-ethyl and 6-methyl substitution pattern on the pyridinone ring has been found to be important for activity.[14] Furthermore, the nature of the substituent at the 3-amino position can significantly impact the potency against both wild-type and mutant strains of HIV-1.[13]

  • Cardiotonic Activity: For milrinone analogs, the SAR indicates that a nonplanar conformation of the bipyridine structure is favorable for Ca2+-ATPase stimulation. Additionally, a free 3-N position and a substituent at the 5-position are important for optimal activity.

Conclusion

The pyridinone scaffold is a remarkably versatile platform for the development of a wide range of therapeutic agents. This guide has provided a comparative overview of the biological activities of pyridinone analogs, highlighting their potential as anticancer, antiviral, anti-inflammatory, and cardiotonic drugs. The detailed experimental protocols and structure-activity relationship insights presented herein are intended to serve as a valuable resource for researchers in the field, facilitating the rational design and discovery of novel and more effective pyridinone-based therapeutics. The continued exploration of this privileged scaffold holds great promise for addressing unmet medical needs across various disease areas.

References

  • Goldman, M. E., Nunberg, J. H., O'Brien, J. A., Quintero, J. C., Schleif, W. A., Freund, K. F., ... & Hoffman, J. M. (1991). Pyridinone derivatives: specific human immunodeficiency virus type 1 reverse transcriptase inhibitors with antiviral activity. Proceedings of the National Academy of Sciences, 88(15), 6863-6867. [Link]

  • Poli, E., Borea, P. A., & Antonini, I. (1992). New inotropic agents: milrinone analogs. General pharmacology, 23(1), 19–24. [Link]

  • Stavrou, E., Pirkka, K., Vougogiannopoulou, K., & Zervou, M. (2018). Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation in liver and breast cancer cells. Oncology letters, 16(5), 6661–6667. [Link]

  • Saari, W. S., Hoffman, J. M., Wai, J. S., Fisher, T. E., Rooney, C. S., Smith, A. M., ... & Goldman, M. E. (1991). Synthesis and evaluation of 2-pyridinone derivatives as HIV-1-specific reverse transcriptase inhibitors. 2. Analogues of 3-aminopyridin-2(1H)-one. Journal of medicinal chemistry, 34(9), 2775–2781. [Link]

  • Rewcastle, G. W., Denny, W. A., Bridges, A. J., Zhou, H., Cody, D. R., McMichael, A., & Fry, D. W. (1997). Tyrosine kinase inhibitors. 12. Synthesis and structure-activity relationships for 6-substituted 4-(phenylamino)pyrimido[5,4-d]pyrimidines designed as inhibitors of the epidermal growth factor receptor. Journal of medicinal chemistry, 40(12), 1820–1826. [Link]

  • Gelin, M., De Vreese, K., Leyssen, P., Van der Eycken, J., & De Clercq, E. (2009). New pyridinone derivatives as potent HIV-1 nonnucleoside reverse transcriptase inhibitors. Journal of medicinal chemistry, 52(12), 3623–3632. [Link]

  • Li, Y., Wang, Y., Zhang, Y., & Liu, H. (2022). Research Article Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Journal of Chemistry, 2022. [Link]

  • Saari, W. S., Wai, J. S., Fisher, T. E., Thomas, C. M., Hoffman, J. M., Rooney, C. S., ... & Goldman, M. E. (1992). Synthesis and evaluation of 2-pyridinone derivatives as HIV-1 specific reverse transcriptase inhibitors. 1. Phthalimidoalkyl and-alkylamino analogues. Journal of medicinal chemistry, 35(21), 3792-3802. [Link]

  • Wu, X., Li, X., Fu, W., & Chen, W. (2013). Three dimensional quantitative structure-activity relationship of 5H-Pyrido [4, 3-b] indol-4-carboxamide JAK2 inhibitors. International journal of molecular sciences, 14(6), 12037–12053. [Link]

  • S, M., G, A., A, S., & S, A. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers in Chemistry, 10, 909118. [Link]

  • Piórkowska, E., Kaza, M., Kujawski, J., Czarnomysy, R., Stawinski, J., & Bielawska, A. (2021). Novel 1, 3, 4-Oxadiazole Derivatives of Pyrrolo [3, 4-d] Pyridazinone Exert Anti-Inflammatory Activity without Acute Gastrotoxicity in the Carrageenan-Induced Rat Paw Edema Test. International Journal of Molecular Sciences, 22(21), 11843. [Link]

  • El-Naggar, M., Abdu-Allah, H. H., El-Shorbagi, A. A., & El-Sayed, M. A. A. (2023). Design and Synthesis of Novel Pyridine-Based Compounds as Potential PIM-1 Kinase Inhibitors, Apoptosis, and Autophagy Inducers Targeting MCF-7 Cell Lines: In Vitro and In Vivo Studies. ACS omega, 8(49), 46881-46901. [Link]

  • Siu, T., Kumarasinghe, S. E., Altman, M. D., Katcher, M., Northrup, A., White, C., ... & Young, J. R. (2014). The discovery of reverse tricyclic pyridone JAK2 inhibitors. Part 2: lead optimization. Bioorganic & medicinal chemistry letters, 24(6), 1466-1471. [Link]

  • dos Santos, G. G., da Silva, A. C. G., de Oliveira, A. S., de Oliveira, R. S., & de Oliveira, V. L. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules, 29(14), 3236. [Link]

  • Varani, K., Gessi, S., Merighi, S., Iannotta, V., Fogli, E., & Borea, P. A. (2003). New milrinone analogues: in vitro study of structure-activity relationships for positive inotropic effect, antagonism towards endogenous adenosine, and inhibition of cardiac type III phosphodiesterase. Biochemical pharmacology, 65(4), 637-646. [Link]

  • Abuelizz, H. A., Marzouk, M., Ghabbour, H. A., Elkaeed, E. B., & Al-Salahi, R. (2024). Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators. RSC advances, 14(1), 1-13. [Link]

  • Tian, F., Liu, A., Zou, R., Li, Y., Pan, P., Wang, C., ... & Wang, X. (2022). Identification of Novel Diarylpyrimidines as Potent HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors by Exploring the Primer Grip Region. Molecules, 27(22), 8011. [Link]

  • El-Naggar, M., El-Shorbagi, A. A., & El-Sayed, M. A. A. (2023). H-spiro-pyridine derivatives as a new class of EGFR Wt and VEGFR-2 inhibitors with apoptotic inducers. RSC advances, 13(16), 10831-10846. [Link]

  • Alousi, A. A., Canter, J. M., Montenaro, M. J., Fort, D. J., & Ferrari, R. A. (1983). Cardiotonic activity of milrinone, a new and potent cardiac bipyridine, on the normal and failing heart of experimental animals. Journal of cardiovascular pharmacology, 5(5), 792-803. [Link]

  • Kumar, A., & Sharma, P. (2023). Pyridine heterocycles: Compiling the anticancer capabilities. International Journal of Chemical Studies, 11(4), 60-70. [Link]

  • Song, J., Wang, Y., & Liu, H. (2017). Structure-Activity Relationship of 4, 6-Disubstituted Pyrimidines as EGFR and VEGFR-2 Tyrosine Kinase Inhibitors. Molecules, 22(11), 1937. [Link]

  • Dhiwar, P. S., Matada, G. S. P., Pal, R., Singh, E., Ghara, A., Maji, L., ... & Andhale, G. (2024). An assessment of EGFR and HER2 inhibitors with structure activity relationship of fused pyrimidine derivatives for breast cancer: a brief review. Journal of Biomolecular Structure and Dynamics, 42(3), 1564-1581. [Link]

  • Siu, T., Kozina, E. S., Jung, J., Rosenstein, C., Mathur, A., Altman, M. D., ... & Young, J. R. (2010). The discovery of tricyclic pyridone JAK2 inhibitors. Part 1: hit to lead. Bioorganic & medicinal chemistry letters, 20(24), 7421-7425. [Link]

  • S, G., & D, P. (2020). Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. Molecules, 25(14), 3321. [Link]

  • Cody, W. L., Cetenko, W. A., & Showalter, H. D. (1993). Structure-activity relationships of milrinone analogues determined in vitro in a rabbit heart membrane Ca (2+)-ATPase model. Journal of medicinal chemistry, 36(22), 3301-3307. [Link]

  • Cody, W. L., Cetenko, W. A., & Showalter, H. D. (1993). Structure-Activity Relationships of Milrinone Analogs Determined in Vitro in a Rabbit Heart Membrane Ca2+-ATPase Model. Journal of Medicinal Chemistry, 36(22), 3301-3307. [Link]

  • Khan, H., Ullah, H., Aschner, M., & Sureda, A. (2019). Anti-nociceptive and Anti-inflammatory Activities of Asparacosin A Involve Selective Cyclooxygenase 2 and Inflammatory Cytokines Inhibition: An in-vitro, in-vivo, and in-silico Approach. Frontiers in pharmacology, 10, 259. [Link]

  • de Oliveira, G. V., de Souza, A. C. S., & de Oliveira, V. L. (2020). Anti-inflammatory activity in carrageenan-induced paw edema in rats. ResearchGate. [Link]

  • Manjula, S. N., & London, M. (2021). Anti-inflammatory activity of ten indigenous plants in carrageenan induced paw oedema in albino rats. Biomedicine, 41(3), 649-652. [Link]

  • Solution-Pharmacy. (2022, September 11). Study of Anti-Inflammatory Activity Using Carrageenan Induced Paw Oedema Method | Ex-Pharm Software [Video]. YouTube. [Link]

  • Lin, S., Liu, C., Zhao, X., Han, X., Li, X., Ye, Y., & Li, Z. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 869860. [Link]

Sources

Validation

Comparative Cross-Reactivity Analysis of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (Chloropyridone)

A Guide for Strategic Kinase Inhibitor Development In the landscape of targeted cancer therapy, the development of highly selective kinase inhibitors is paramount.[1][2][3] While on-target potency is a primary objective,...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Strategic Kinase Inhibitor Development

In the landscape of targeted cancer therapy, the development of highly selective kinase inhibitors is paramount.[1][2][3] While on-target potency is a primary objective, off-target activity can lead to unforeseen toxicities or, in some cases, beneficial polypharmacology.[4][5][6][7] This guide provides a comprehensive framework for assessing the cross-reactivity of the novel, ATP-competitive kinase inhibitor, 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, hereafter referred to as Chloropyridone. Our hypothetical target for Chloropyridone is "Kinase X," a serine/threonine kinase implicated in a specific oncogenic signaling pathway.

This document serves as a technical resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols and comparative data analysis to rigorously characterize the selectivity profile of Chloropyridone.

The Imperative of Selectivity Profiling

Kinase inhibitors, particularly those that target the highly conserved ATP-binding pocket, present a significant challenge in achieving selectivity.[1][3][8] The human kinome consists of over 500 members, and unintended inhibition of kinases other than the primary target can lead to adverse effects.[2][9] Therefore, early and comprehensive cross-reactivity profiling is not merely a regulatory requirement but a critical step in mitigating developmental risks and understanding the complete biological activity of a lead compound.[1][2]

Designing the Cross-Reactivity Panel: A Rationale-Driven Approach

To construct a meaningful cross-reactivity study, the selection of appropriate comparator compounds is crucial. For this guide, we have selected a panel that provides a multi-faceted view of Chloropyridone's selectivity.

  • Chloropyridone: The investigational compound, a potent and selective inhibitor of the novel Kinase X.

  • Fluoropyridone: A close structural analog of Chloropyridone, with a fluorine atom replacing the chlorine at the 4-position. This substitution allows for the assessment of how minor chemical modifications can impact the selectivity profile.

  • Compound Y: A structurally distinct, commercially available inhibitor of a related kinase, "Kinase Z." This compound helps to contextualize the off-target effects of Chloropyridone against a known inhibitor within the same kinase family.

  • Staurosporine: A broad-spectrum, non-selective kinase inhibitor.[10][11][12][13][14] Staurosporine serves as a positive control for pan-kinase inhibition, providing a benchmark for the level of cross-reactivity observed.[11][14]

The selection of the off-target kinase panel is equally important. A tiered approach is often employed, starting with a broad panel and narrowing down to kinases that show significant inhibition for more detailed characterization. For this guide, we will utilize a representative panel of kinases from different families to assess the broad selectivity of Chloropyridone.

Visualizing the Experimental Strategy

The overall workflow for assessing the cross-reactivity of Chloropyridone is depicted below. This process begins with the primary screening of the compound against its intended target, followed by broader screening against a kinase panel and subsequent validation of any significant off-target hits.

G cluster_0 Phase 1: Primary Target & Analog Characterization cluster_1 Phase 2: Broad Kinome Screening cluster_2 Phase 3: Off-Target Validation & Cellular Assays A Synthesize & Purify Chloropyridone & Fluoropyridone B Primary Biochemical Assay (e.g., IMAP) vs. Kinase X A->B C Determine IC50 for Chloropyridone & Fluoropyridone B->C D Select Broad Kinase Panel (e.g., KINOMEscan) C->D E Screen Chloropyridone, Fluoropyridone, Compound Y, & Staurosporine D->E F Identify Off-Target Hits (% Inhibition > Threshold) E->F G Dose-Response Assays for Off-Target Hits F->G H Determine IC50 for Off-Targets G->H I Cell-Based Phosphorylation Assays (e.g., LanthaScreen) H->I J Assess Cellular Potency & Selectivity I->J

Caption: Workflow for Cross-Reactivity Profiling.

Methodologies for Cross-Reactivity Assessment

A combination of biochemical and cell-based assays is essential for a thorough understanding of a compound's selectivity.

Biochemical Kinase Inhibition Assays

Biochemical assays directly measure the ability of a compound to inhibit the enzymatic activity of a purified kinase.[15]

1. IMAP (Immobilized Metal Affinity-Based Fluorescence Polarization) Assay

The IMAP assay is a robust, non-radioactive, and homogeneous method for measuring kinase activity.[16][17][18] It relies on the high-affinity binding of trivalent metal-containing nanoparticles to phosphorylated substrates.[16][17][18]

Step-by-Step Protocol:

  • Compound Preparation: Prepare a serial dilution of the test compounds (Chloropyridone, Fluoropyridone, Compound Y, Staurosporine) in DMSO. A typical starting concentration is 10 mM, with subsequent 1:3 dilutions.

  • Kinase Reaction: In a 384-well plate, add the following components in order:

    • 5 µL of test compound diluted in kinase buffer.

    • 5 µL of the target kinase (e.g., Kinase X or an off-target kinase) in kinase buffer.

    • Incubate for 15-30 minutes at room temperature.

    • Initiate the reaction by adding 10 µL of a solution containing the fluorescently labeled peptide substrate and ATP (at a concentration close to the Km for each kinase).

  • Reaction Incubation: Incubate the reaction mixture for 60-120 minutes at room temperature. The optimal time should be determined to ensure the reaction is in the linear range.

  • Reaction Quench and Binding: Stop the reaction by adding 60 µL of the IMAP Binding Solution containing the trivalent metal-coated nanoparticles.[19][20]

  • Binding Incubation: Incubate for at least 60 minutes at room temperature in the dark to allow for the binding of the phosphorylated substrate to the nanoparticles.

  • Detection: Measure the fluorescence polarization (FP) using a suitable plate reader. An increase in FP corresponds to the amount of phosphorylated substrate bound to the nanoparticles.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to positive (no inhibitor) and negative (no enzyme) controls. Determine the IC50 value by fitting the data to a four-parameter logistic equation.[21]

2. LanthaScreen™ TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Assay

The LanthaScreen™ assay is another common platform for assessing kinase activity, offering high sensitivity and reduced interference from fluorescent compounds.[22][23][24] The assay measures the phosphorylation of a substrate through the FRET between a terbium-labeled antibody that recognizes the phosphorylated substrate and a fluorescein label on the substrate itself.[22][23][24]

Step-by-Step Protocol:

  • Compound and Reagent Preparation: Prepare serial dilutions of the test compounds as described for the IMAP assay. Prepare solutions of the kinase, fluorescein-labeled substrate, and ATP in the appropriate kinase buffer.

  • Kinase Reaction: In a suitable microplate, combine the test compound, kinase, and fluorescein-labeled substrate.

  • Reaction Initiation: Start the reaction by adding ATP.

  • Reaction Incubation: Incubate for a predetermined time at room temperature.

  • Detection: Stop the reaction by adding a development solution containing EDTA and the terbium-labeled anti-phosphopeptide antibody.[24]

  • FRET Incubation: Incubate for 60 minutes at room temperature to allow for antibody binding.

  • Measurement: Read the plate on a TR-FRET enabled plate reader, measuring the emission at both 495 nm (terbium) and 520 nm (fluorescein).[23]

  • Data Analysis: Calculate the emission ratio (520 nm / 495 nm). The IC50 values are determined by plotting the emission ratio against the inhibitor concentration and fitting to a dose-response curve.

Broad Kinome Profiling Services

For a comprehensive assessment of cross-reactivity, utilizing a commercial kinome scanning service is highly recommended.[25][26][27][28] Services like KINOMEscan® employ a competition binding assay format to quantify the interaction of a test compound with a large panel of kinases (often over 400).[25][26][27][28] This approach provides a broad overview of the compound's selectivity profile across the human kinome.

Visualizing the Mechanism of Action

Chloropyridone is an ATP-competitive inhibitor. This means it binds to the ATP-binding pocket of Kinase X, preventing the natural substrate, ATP, from binding and initiating the phosphorylation cascade.[29][30][31][32]

Caption: ATP-Competitive Inhibition Mechanism.

Comparative Data Analysis

The following tables present hypothetical data from the cross-reactivity studies. This data is for illustrative purposes to demonstrate how the results would be presented and interpreted.

Table 1: IC50 Values Against the Primary Target (Kinase X)

CompoundIC50 (nM) vs. Kinase X
Chloropyridone 5
Fluoropyridone25
Compound Y>10,000
Staurosporine10

Interpretation: Chloropyridone demonstrates high potency against its intended target, Kinase X. The fluorine substitution in Fluoropyridone results in a 5-fold loss of potency. Compound Y, an inhibitor of a related kinase, shows no significant activity against Kinase X. Staurosporine, as expected, is a potent inhibitor.

Table 2: Selectivity Profile Against a Panel of Off-Target Kinases (% Inhibition at 1 µM)

KinaseChloropyridoneFluoropyridoneCompound YStaurosporine
Kinase X >99% 95% <5% >99%
Kinase A (TK)15%10%<5%98%
Kinase B (CMGC)8%5%<5%99%
Kinase C (AGC) 65% 20% <5% 97%
Kinase D (CAMK)<5%<5%<5%95%
Kinase Z (AGC) 10% 8% 92% 96%

Interpretation: The broad kinome screen reveals that Chloropyridone has a generally clean selectivity profile. However, it shows significant inhibition of Kinase C, another member of the AGC kinase family. This off-target activity is more pronounced with Chloropyridone compared to its analog, Fluoropyridone, suggesting the chloro- group may play a role in this interaction. Compound Y is highly selective for its target, Kinase Z. Staurosporine demonstrates broad inhibition across all tested kinases.

Table 3: IC50 Values for Off-Target Hit Validation

CompoundIC50 (nM) vs. Kinase C
Chloropyridone 250
Fluoropyridone1,500
Compound Y>10,000
Staurosporine15

Interpretation: Dose-response assays confirm that Chloropyridone is a moderately potent inhibitor of Kinase C, with an IC50 of 250 nM. This represents a 50-fold selectivity window between its primary target (Kinase X) and this off-target kinase. Fluoropyridone is significantly less potent against Kinase C, indicating that the chloro- to fluoro- substitution improves selectivity.

Discussion and Strategic Implications

The cross-reactivity data for Chloropyridone provides critical insights for its continued development. The compound is a highly potent inhibitor of its intended target, Kinase X, with a generally favorable selectivity profile. However, the off-target activity against Kinase C warrants further investigation.

Key Considerations:

  • Structure-Activity Relationship (SAR): The comparison between Chloropyridone and Fluoropyridone highlights a key SAR insight. The chlorine atom at the 4-position is crucial for high-potency inhibition of Kinase X but also contributes to the off-target activity against Kinase C. Future medicinal chemistry efforts could explore modifications at this position to further enhance selectivity while maintaining on-target potency.

  • Therapeutic Window: The 50-fold selectivity between Kinase X and Kinase C provides a reasonable therapeutic window. However, the biological function of Kinase C must be carefully considered. If inhibition of Kinase C is associated with known toxicities, this could pose a developmental risk.

  • Cellular Assays: The next critical step is to validate these findings in a cellular context.[33] Cell-based assays that measure the phosphorylation of known substrates of Kinase X and Kinase C will provide a more physiologically relevant assessment of Chloropyridone's potency and selectivity.[33]

  • Further Profiling: If the off-target activity against Kinase C is deemed a significant liability, a more focused screening of compounds against a panel of AGC kinases may be necessary to identify more selective leads.

Conclusion

This guide has outlined a comprehensive strategy for the cross-reactivity profiling of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one (Chloropyridone). Through a combination of rationale-driven compound selection, robust biochemical assays, and clear data interpretation, a detailed understanding of the compound's selectivity can be achieved. The hypothetical data presented herein illustrates how such studies can uncover critical information regarding on-target potency, off-target liabilities, and structure-activity relationships, thereby guiding the strategic advancement of promising kinase inhibitors in the drug discovery pipeline. Early and thorough cross-reactivity assessment is an indispensable component of modern drug development, ensuring the selection of candidate molecules with the highest potential for safety and efficacy.

References

  • Benslimane, I., et al. (2021). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. PLoS Computational Biology. Available at: [Link]

  • BMG Labtech. (n.d.). LanthaScreen TR-FRET tyrosine kinase and protein kinase C assay. Available at: [Link]

  • Molecular Devices. (n.d.). IMAP Technology for Kinases, Phosphatases and Phosphodiesterases. Available at: [Link]

  • BMG Labtech. (2022). LanthaScreen Technology on microplate readers. Available at: [Link]

  • Technology Networks. (n.d.). KINOMEscan® Kinase Screening & Profiling Services. Available at: [Link]

  • Lochhead, P. A. (2014). Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. ACS Chemical Biology. Available at: [Link]

  • Eurofins Discovery. (n.d.). KINOMEscan Technology. Available at: [Link]

  • ResearchGate. (n.d.). Direct, indirect and off-target effects of kinase inhibitors. Available at: [Link]

  • Frontiers in Pharmacology. (2022). ATP-competitive inhibitors for cancer treatment – kinases and the world beyond. Available at: [Link]

  • Royal Society of Chemistry. (2018). Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. In Kinase Drug Discovery: Modern Approaches. Available at: [Link]

  • Drug Discovery and Development. (2007). Kinomics: The New Star. Available at: [Link]

  • Science. (2022). ATP-competitive inhibitors modulate the substrate binding cooperativity of a kinase by altering its conformational entropy. Available at: [Link]

  • Anticancer Research. (2009). Induction of Apoptosis by Staurosporine Involves the Inhibition of Expression of the Major Cell Cycle Proteins at the G2/M Checkpoint Accompanied by Alterations in Erk and Akt Kinase Activities. Available at: [Link]

  • Enzymlogic. (2017). Profiling the kinetic selectivity of kinase marketed drugs. Available at: [Link]

  • The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. Available at: [Link]

  • Reaction Biology. (2026). Beyond Early Success: What a Kinase Case Study Revealed About Off-Target Effects. Available at: [Link]

  • Patsnap. (2024). What are Protein kinases inhibitors and how do they work? Available at: [Link]

  • YouTube. (2023). Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. Available at: [Link]

  • PubMed Central. (n.d.). Targeted Kinase Selectivity from Kinase Profiling Data. Available at: [Link]

  • Nanolive. (2022). Article: Staurosporine-induced cell death. Available at: [Link]

  • MDPI. (2022). Staurosporine as an Antifungal Agent. Available at: [Link]

  • MDPI. (2021). Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action. Available at: [Link]

  • ACS Chemical Biology. (2020). How ATP-Competitive Inhibitors Allosterically Modulate Tyrosine Kinases That Contain a Src-like Regulatory Architecture. Available at: [Link]

  • PubMed Central. (n.d.). Cross-reactivityvirtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Available at: [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Available at: [Link]

  • Cellagen Technology. (n.d.). Staurosporine | pan-kinase inhibitor. Available at: [Link]

  • Molecular Devices. (n.d.). Enzyme - IMAP Assays, IMAP Technology. Available at: [Link]

  • ACS Publications. (2023). Strategy toward Kinase-Selective Drug Discovery. Available at: [Link]

  • ACS Publications. (2012). Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. Available at: [Link]

  • Molecular Devices. (n.d.). Multiplex assays in IMAP using the Progressive Binding System. Available at: [Link]

  • PubMed. (2021). A standard operating procedure for an enzymatic activity inhibition assay. Available at: [Link]

  • Biology LibreTexts. (2021). 11: Activity 3-2 - Determining the IC₅₀ of Inhibitor. Available at: [Link]

  • INiTS. (2020). Cell-based test for kinase inhibitors. Available at: [Link]

  • ResearchGate. (2019). Selectivity assessment of kinase inhibitors: Strategies and challenges. Available at: [Link]

  • Wikipedia. (2023). Competitive inhibition. Available at: [Link]

  • PubMed Central. (n.d.). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Available at: [Link]

  • NCBI Bookshelf. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. Available at: [Link]

Sources

Comparative

Benchmarking the stability of chlorinated versus non-chlorinated pyridinones

Executive Summary: The Halogen Trade-Off In medicinal chemistry, the pyridinone scaffold (both 2- and 4-isomers) serves as a privileged structure, often acting as a bioisostere for amides or phenyl rings. A critical desi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Halogen Trade-Off

In medicinal chemistry, the pyridinone scaffold (both 2- and 4-isomers) serves as a privileged structure, often acting as a bioisostere for amides or phenyl rings. A critical design decision is whether to chlorinate this scaffold.

Chlorination is frequently employed to block metabolic "hotspots" (CYP450 oxidation sites) and modulate lipophilicity. However, this modification introduces a distinct stability profile. While metabolic stability generally improves, photostability and chemical reactivity (specifically nucleophilic aromatic substitution) often degrade.

This guide provides a rigorous, data-driven comparison of these two subclasses, equipping researchers with the protocols and mechanistic insights needed to select the optimal scaffold for drug development.

Mechanistic Deep Dive: The Causality of Instability

To predict stability, one must understand the electronic perturbations introduced by the chlorine atom.

Electronic & Steric Influence

The chlorine atom exerts a dual effect on the pyridinone ring:

  • Inductive Effect (-I): Chlorine is electronegative, withdrawing electron density from the ring. This deactivates the ring towards electrophilic attack (e.g., oxidation by CYP450 iron-oxo species) but activates it towards nucleophilic attack (hydrolysis).

  • Steric Bulk: The Van der Waals radius of Chlorine (1.75 Å) is significantly larger than Hydrogen (1.20 Å). This provides a steric shield against enzymatic approach.

The Metabolic "Blocking" Strategy

Non-chlorinated pyridinones are prone to hydroxylation at the C-3 or C-5 positions. Substituting these positions with chlorine effectively "caps" the site. The C-Cl bond (approx. 81 kcal/mol) is robust against direct oxidative cleavage compared to the C-H bond (approx. 98 kcal/mol, but mechanistically accessible via H-abstraction).

Photodehalogenation Risks

Chlorinated aromatic systems are susceptible to UV-induced homolytic cleavage. Upon absorption of a photon (typically UVB/UVA range), the C-Cl bond can undergo homolysis, generating a reactive aryl radical. This radical can abstract hydrogen from solvent or lipids, leading to phototoxicity or degradation of the API (Active Pharmaceutical Ingredient).

Visualizing the Metabolic Pathway

The following diagram illustrates how chlorination alters the metabolic fate of the pyridinone scaffold.

MetabolicPathway cluster_0 Substrate NonChlor Non-Chlorinated Pyridinone CYP CYP450 Enzyme (Oxidative Attack) NonChlor->CYP High Affinity Chlor Chlorinated Pyridinone Chlor->CYP Steric/Electronic Block Stable Metabolically Stable Parent Compound Chlor->Stable No Reaction UV UV Light (hv) Chlor->UV Absorption Hydroxyl Hydroxylated Metabolite (High Clearance) CYP->Hydroxyl Oxidation Gluc Glucuronidation (Rapid Excretion) Hydroxyl->Gluc Phase II Radical Aryl Radical (Phototoxicity Risk) UV->Radical C-Cl Homolysis

Figure 1: Comparative metabolic and degradation pathways. Chlorination blocks CYP450 oxidation but opens a vulnerability to UV-induced radical formation.

Experimental Protocols & Data Comparison

The following protocols are designed to be self-validating , utilizing internal standards to ensure assay integrity.

Protocol A: Microsomal Stability (Metabolic)

Objective: Quantify the intrinsic clearance (


) difference.
  • Preparation: Prepare 1 µM test compound in phosphate buffer (pH 7.4) containing 0.5 mg/mL liver microsomes (human or rat).

  • Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH-regenerating system (final 1 mM).

  • Controls (Self-Validation):

    • Positive Control: Testosterone (High turnover).

    • Negative Control: Warfarin (Low turnover).

    • Zero-Cofactor Control: Incubate without NADPH to rule out chemical instability.

  • Sampling: Quench aliquots at 0, 5, 15, 30, and 60 min into ice-cold acetonitrile containing internal standard (e.g., Tolbutamide).

  • Analysis: LC-MS/MS. Plot ln(% remaining) vs. time. Slope =

    
    .
    

Comparative Data Summary:

ParameterNon-Chlorinated PyridinoneChlorinated PyridinoneInterpretation

(Human)
15 - 45 min> 120 minChlorination significantly extends half-life.

High (> 50 µL/min/mg)Low (< 10 µL/min/mg)Reduced clearance due to blocked oxidation sites.
Major Metabolite Hydroxylated pyridinoneN-dealkylated (if applicable) or UnchangedMetabolic "soft spot" shifted away from the ring.
Protocol B: Photostability Stress Testing (ICH Q1B)

Objective: Assess susceptibility to photodehalogenation.

  • Light Source: Xenon arc lamp complying with ID65 standard (simulating outdoor daylight) or Cool White Fluorescent + UV-A (indoor).

  • Sample Prep: Prepare 1 mg/mL solutions in quartz cuvettes (transparent) and amber vials (dark control).

  • Exposure: Expose samples to 1.2 million lux hours and 200 W·h/m² UV energy.

  • Actinometry (Self-Validation): Use a 2% Quinine Monohydrochloride solution. Degradation of quinine confirms sufficient UV exposure.

  • Analysis: HPLC-UV/DAD. Look for the "Chlorine Loss" peak (M-34 mass shift in MS).

Comparative Data Summary:

ParameterNon-Chlorinated PyridinoneChlorinated PyridinoneInterpretation
Recovery (Dark) > 99%> 99%Both are chemically stable in the dark.
Recovery (Light) > 95%60 - 85% Chlorinated variants are prone to photolysis.
Degradants Ring opening (minor)De-chlorinated parent , DimersHomolytic C-Cl cleavage is the primary failure mode.
Protocol C: Chemical Reactivity (Nucleophilic Substitution)

Objective: Test stability against hydrolysis/nucleophiles (simulating formulation stress).

  • Conditions: Incubate 100 µM compound in 0.1 N NaOH (pH ~13) and 0.1 N HCl (pH ~1) at 40°C for 24 hours.

  • Rationale: The electron-deficient chlorinated ring is susceptible to

    
     reactions under basic conditions (OH- acts as nucleophile).
    
  • Analysis: Monitor for replacement of -Cl with -OH (hydrolysis).

Comparative Data Summary:

ConditionNon-Chlorinated PyridinoneChlorinated PyridinoneInterpretation
Acidic (pH 1) StableStableProtonation of carbonyl/nitrogen occurs, but ring remains intact.
Basic (pH 13) StableDegradation Observed Hydroxide attacks the C-Cl carbon (

), displacing chloride.

Integrated Stability Workflow

This flowchart guides the decision-making process when screening these scaffolds.

StabilityWorkflow Start Start: Pyridinone Candidate Selection Step1 1. In Silico Prediction (Calculate LogD & SOM) Start->Step1 Decision1 Is Metabolic Hotspot on Ring? Step1->Decision1 PathA Yes: Chlorinate to Block Decision1->PathA High Liability PathB No: Retain Non-Chlorinated Decision1->PathB Low Liability Step2 2. Microsomal Stability Assay PathA->Step2 PathB->Step2 Step3 3. Photostability Screen (Early) Step2->Step3 Result Critical Decision Point Step3->Result Outcome1 High Stability / Low Photo-risk (Advance Candidate) Result->Outcome1 <5% Degradation Outcome2 High Stability / High Photo-risk (Requires Opaque Packaging) Result->Outcome2 >10% Degradation

Figure 2: Strategic workflow for evaluating pyridinone stability. Note that chlorination necessitates early photostability screening.

Conclusion & Recommendations

The decision to chlorinate a pyridinone scaffold is a trade-off between biological persistence and physicochemical fragility .

  • Use Chlorinated Pyridinones When:

    • Rapid oxidative clearance of the parent ring is the dose-limiting factor.

    • You need to increase lipophilicity to improve membrane permeability.

    • The drug product can be easily protected from light (e.g., amber bottles, opaque blisters).

  • Use Non-Chlorinated Pyridinones When:

    • The compound is intended for topical use (high UV exposure risk).

    • The formulation requires high pH (risk of

      
      ).
      
    • Metabolic liability can be managed by modifying other parts of the molecule (e.g., side chains).

Final Verification: Always validate stability data with a mass balance approach. If the parent compound disappears but no metabolites are found in microsomes, suspect chemical instability or non-specific binding, not metabolism.

References

  • Zhang, Y., & Pike, A. (2021).[1] Pyridones in drug discovery: Recent advances. Bioorganic & Medicinal Chemistry Letters, 38, 127849.[1] [Link]

  • Ren, R., et al. (2025).[2][3] Comparative Hydrophobicity, Solubility, and Metabolic Stability of 4(1H)-Pyridones, 4(1H)-Quinolones, and 9(10H)-Acridones.[2] ACS Medicinal Chemistry Letters, 16(4), 583-587.[2] [Link][2]

  • European Medicines Agency (EMA). (1998). ICH Topic Q 1 B: Photostability Testing of New Active Substances and Medicinal Products. [Link]

  • Summerfield, C., & Pattison, G. (2025).[4] Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. ChemRxiv. [Link]

  • Song, J., et al. (2013). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. Journal of Organic Chemistry. (Contextual grounding for S_NAr mechanism).

Sources

Validation

Efficacy Comparison of Pyridinone-Based Anticancer Agents: A Technical Guide

The Pyridinone Scaffold in Oncology[1][2] The pyridinone ring (specifically 2-pyridinone) has emerged as a "privileged scaffold" in modern medicinal chemistry. Unlike the ubiquitous phenyl ring, the pyridinone core offer...

Author: BenchChem Technical Support Team. Date: February 2026

The Pyridinone Scaffold in Oncology[1][2]

The pyridinone ring (specifically 2-pyridinone) has emerged as a "privileged scaffold" in modern medicinal chemistry. Unlike the ubiquitous phenyl ring, the pyridinone core offers unique hydrogen-bonding capabilities—serving simultaneously as a hydrogen bond donor (via the NH group) and acceptor (via the carbonyl oxygen). This dual functionality allows for precise orientation within enzyme active sites, particularly in the ATP-binding pockets of kinases and the SAM-binding pockets of methyltransferases.

This guide objectively compares the efficacy of two major classes of pyridinone-based agents: EZH2 Inhibitors (Epigenetic modulators) and MET Kinase Inhibitors .

Class I: Epigenetic Modulators (EZH2 Inhibitors)

Enhancer of Zeste Homolog 2 (EZH2) is the catalytic subunit of the Polycomb Repressive Complex 2 (PRC2), responsible for tri-methylating Histone H3 at Lysine 27 (H3K27me3), a marker of transcriptional repression.[1] Pyridinone-based inhibitors competitively bind to the S-adenosyl-L-methionine (SAM) pocket.

Mechanism of Action

The pyridinone moiety mimics the adenine ring of the cofactor SAM, effectively locking the enzyme in an inactive state.

EZH2_Mechanism EZH2 EZH2 Enzyme (PRC2 Complex) Product Silenced Chromatin (H3K27me3) EZH2->Product Methylation (Catalysis) SAM Cofactor: SAM (Methyl Donor) SAM->EZH2 Normal Binding Substrate Substrate: Histone H3 (Lys27) Substrate->EZH2 Recruitment Inhibitor Pyridinone Agent (e.g., Tazemetostat) Inhibitor->EZH2 Competitive Blockade (Ki < 2.5 nM)

Figure 1: Mechanism of competitive inhibition by pyridinone agents at the EZH2 SAM-binding pocket.[2][3]

Comparative Efficacy Data

While GSK126 demonstrated superior biochemical potency, it failed to translate into solid tumor efficacy due to poor pharmacokinetic properties. Tazemetostat, optimized for oral bioavailability, became the clinical standard.

CompoundStatusIC50 (Biochemical)Selectivity (vs EZH1)Residence TimeKey Limitation/Advantage
Tazemetostat FDA Approved2 – 38 nM~35-fold~0.32 daysAdvantage: Excellent oral bioavailability; effective in Epithelioid Sarcoma.
GSK126 Discontinued (Solid Tumors)0.5 – 3 nM>150-foldShortLimitation: Poor tumor penetration and rapid clearance in vivo.
Tulmimetostat Clinical Dev0.38 nMHigh~96 days Advantage: Next-gen "durable" inhibitor; extremely long residence time allows intermittent dosing.

Technical Insight: The discrepancy between GSK126's potency and its clinical failure highlights a critical lesson: Residence time and tumor penetration often outweigh pure biochemical affinity (


) in epigenetic therapies where sustained target suppression is required to reverse chromatin silencing.

Class II: MET Kinase Inhibitors[6][7]

The receptor tyrosine kinase c-MET is a driver of resistance in EGFR-mutant NSCLC. Pyridinone derivatives here act as Type II inhibitors , binding to the "DFG-out" (inactive) conformation of the kinase.

Efficacy vs. Resistance Mutations

Standard Type I inhibitors (e.g., Crizotinib) bind the active "DFG-in" state.[4][5] Mutations in the activation loop (A-loop), such as D1228N or Y1230C, sterically hinder Type I binding but create a hydrophobic pocket that Type II pyridinone inhibitors (e.g., Glesatinib) can exploit.

AgentBinding ModeWT MET IC50D1228N Mutant ActivityY1230C Mutant Activity
Crizotinib Type I (DFG-in)~8.6 nMResistant (>100-fold shift)Resistant (>50-fold shift)
Capmatinib Type Ib (DFG-in)~0.13 nMResistant Resistant
Glesatinib Type II (DFG-out)~2.0 nMSensitive (<4-fold shift)Sensitive (Retains potency)

Key Finding: Glesatinib utilizes the pyridinone oxygen to form a hydrogen bond with the kinase hinge region while the bulk of the molecule extends into the hydrophobic back-pocket created by the DFG-out shift. This binding mode bypasses the steric clash caused by A-loop mutations that render Crizotinib ineffective.

Experimental Protocol: Validating EZH2 Inhibition

To rigorously validate the efficacy of a pyridinone-based EZH2 inhibitor, one must distinguish between target engagement (reduction of methylation) and phenotypic consequence (cell death), as these events are temporally separated.

Self-Validating Workflow

Principle: EZH2 inhibition is "slow-acting." Methylation marks (H3K27me3) deplete rapidly (24-48h), but anti-proliferative effects often require 7-10 days. A protocol measuring only 72h viability will yield false negatives.

EZH2_Protocol cluster_branches Dual Readout System (Self-Validation) start Start: Cell Seeding (EZH2-mutant lines: e.g., Pfeiffer) treat Compound Treatment (Dose Response: 1nM - 10µM) start->treat branch1 Arm A: Target Engagement (Harvest at 48-72 Hours) treat->branch1 branch2 Arm B: Phenotypic Efficacy (Harvest at Day 7-10) treat->branch2 assay1 Histone Extraction & Western Blot branch1->assay1 assay2 Cell Viability Assay (CellTiter-Glo) branch2->assay2 valid Validation Checkpoint: Total H3 Levels Unchanged? assay1->valid Valid Data Valid Data valid->Valid Data Yes Artifact/Toxicity Artifact/Toxicity valid->Artifact/Toxicity No (Total H3 degraded)

Figure 2: Dual-arm screening workflow distinguishing target engagement from anti-proliferative efficacy.

Step-by-Step Methodology
  • Cell Preparation:

    • Select EZH2-dependent cell lines (e.g., Pfeiffer or KARPAS-422 for lymphoma).

    • Seed at low density (e.g., 2,000 cells/well) to prevent overgrowth during the extended 7-10 day assay.

  • Compound Treatment (The "Replenish" Rule):

    • Dissolve pyridinone agent in DMSO.

    • Critical Step: Because the assay runs for >4 days, replenish media with fresh compound every 3-4 days to maintain stable concentration, preventing compound degradation from skewing IC50 data.

  • Arm A: Biochemical Readout (72 Hours):

    • Lyse cells using an Acid Extraction protocol (to isolate histones) rather than standard RIPA lysis.

    • Western Blot: Probe for H3K27me3 (Target) and Total H3 (Loading Control).

    • Success Criteria: A potent agent (like Tazemetostat) should abolish H3K27me3 signal at >100 nM while Total H3 remains constant.

  • Arm B: Phenotypic Readout (Day 7-10):

    • Assess viability using ATP-based luminescence (e.g., CellTiter-Glo).

    • Calculate IC50 based on growth inhibition relative to DMSO control.

References

  • Tazemetostat Mechanism & Approval

    • Title: Tazemetost
    • Source: Drugs.[6][7][2][3][8][9][10][11] (2020).

    • URL:[Link]

  • Comparison of EZH2 Inhibitors (GSK126 vs Tazemetostat)

    • Title: Emerging Drug Profile: Enhancer of Zeste Homolog 2 (EZH2) Inhibitors.
    • Source: NIH / PMC. (2018).[2]

    • URL:[Link]

  • Glesatinib and MET Resistance

    • Title: Glesatinib Exhibits Antitumor Activity in Lung Cancer Models... and Overcomes Mutation-mediated Resistance to Type I MET Inhibitors.[4][5][8][11][12]

    • Source: Clinical Cancer Research.[8][11] (2017).[8][11][13]

    • URL:[Link][10]

  • Tulmimetostat (Next-Gen EZH2)

    • Title: Comprehensive Target Engagement by the EZH2 Inhibitor Tulmimetostat Allows for Targeting of ARID1A Mutant Cancers.
    • Source: Cancer Research Communications.[8] (2024).[14][15][16]

    • URL:[Link]

  • EZH2 Assay Protocols

    • Title: Development and validation of reagents and assays for EZH2 peptide and nucleosome high-throughput screens.
    • Source: J Biomol Screen. (2012).
    • URL:[Link]

Sources

Comparative

In Vitro-In Vivo Correlation (IVIVC) Strategies for Pyridinone Antifibrotics

From Immediate Release to Modified Release Architectures Executive Summary The development of pyridinone-based antifibrotics, exemplified by Pirfenidone (PFD) and its structural analogs like Fluorofenidone (AKF-PD) , pre...

Author: BenchChem Technical Support Team. Date: February 2026

From Immediate Release to Modified Release Architectures

Executive Summary

The development of pyridinone-based antifibrotics, exemplified by Pirfenidone (PFD) and its structural analogs like Fluorofenidone (AKF-PD) , presents a unique biopharmaceutical paradox. While often classified as BCS Class I (High Solubility, High Permeability) agents, their clinical utility is frequently limited by rapid absorption kinetics leading to high


-related adverse events (nausea, photosensitivity). Consequently, the frontier of pyridinone drug development has shifted from simple Immediate Release (IR) formulations to Modified Release (MR) systems.

This guide outlines the technical framework for establishing Level A IVIVC for pyridinone candidates. It contrasts the "gold standard" Pirfenidone against next-generation analogs and non-pyridinone alternatives, providing a roadmap for formulation scientists to predict in vivo performance through biorelevant in vitro methodologies.

Part 1: The Physicochemical Landscape

To build a predictive model, one must first understand the intrinsic properties of the API. Pyridinones generally exhibit rapid gastric absorption, making gastric emptying—rather than dissolution—the rate-limiting step for IR formulations. However, for MR formulations, dissolution becomes the critical control point.

Comparative Biopharmaceutics: Pyridinones vs. Alternatives

The following table contrasts the dominant pyridinone (Pirfenidone) with a structural analog (Fluorofenidone) and a mechanistic alternative (Nintedanib).

FeaturePirfenidone (PFD) Fluorofenidone (AKF-PD) Nintedanib (Comparator)
Class Pyridinone AntifibroticPyridinone AnalogTyrosine Kinase Inhibitor (TKI)
BCS Classification Class I (High Sol/High Perm)Class I/II (Borderline)Class II/IV (Low Sol)

(IR)
~0.5 – 1.0 hours~0.5 – 1.0 hours2.0 – 4.0 hours
Half-life (

)
~2.4 hours~3.0 – 4.5 hours~9.5 hours
Food Effect Significant (

~49%)
ModerateModerate (

absorption with food)
Metabolism CYP1A2 (Rapid)CYP1A2 / CYP2C9CYP3A4 / P-gp transport
IVIVC Strategy MR Focus: Correlate dissolution to absorption to blunt

.
Lead Opt: Screen for longer intrinsic

.
Solubility Focus: Correlate dissolution in FaSSIF to bioavailability.

Part 2: In Vitro Methodology (The Input)

For pyridinone candidates, standard compendial media (0.1N HCl) are often insufficient for IVIVC because they fail to capture the impact of food on the drug's absorption window.

Protocol: Biorelevant Dissolution for MR Pyridinones

Objective: Mimic the physiological transition from the stomach to the small intestine to predict "dose dumping" or food interactions.

  • Apparatus: USP Apparatus 2 (Paddle) or USP Apparatus 4 (Flow-Through Cell).

    • Why Apparatus 4? It allows for media changeover (pH gradient) which is critical for MR formulations traversing the GI tract.

  • Media Sequence (Simulating Fed State):

    • 0–2 Hours: FeSSGF (Fed State Simulated Gastric Fluid), pH 5.0.

    • 2–6 Hours: FeSSIF (Fed State Simulated Intestinal Fluid), pH 5.0 → 6.5.

  • Sampling: Automated sampling every 15 minutes for the first hour (to detect burst release), then hourly.

  • Analytics: HPLC-UV (Detection @ 310 nm for Pirfenidone).

Critical Insight: For Pirfenidone MR development, the goal is not 100% release in 30 minutes. A target profile often requires <20% release in 1 hour and >80% release over 8–12 hours to flatten the plasma concentration curve.

Part 3: In Vivo Reality & Modeling (The Output)

The causal link between the in vitro data and in vivo response is established through Deconvolution . Since pyridinones are rapidly eliminated (CYP1A2 metabolism), the "Input Rate" (absorption) calculated from plasma data should mirror the "Dissolution Rate" if an IVIVC exists.

The IVIVC Workflow

The following diagram illustrates the iterative process of establishing a Level A correlation for a Pyridinone candidate.

IVIVC_Workflow cluster_metabolism Confounding Variable: Metabolism InVitro In Vitro Dissolution (pH 1.2, 4.5, 6.8 + FaSSIF) FractionDissolved Fraction Dissolved (Fd) vs. Time InVitro->FractionDissolved InVivo In Vivo PK Study (Plasma Concentration-Time) Deconvolution Deconvolution (Wagner-Nelson or Loo-Riegelman) InVivo->Deconvolution FractionAbsorbed Fraction Absorbed (Fa) vs. Time Deconvolution->FractionAbsorbed Correlation IVIVC Model (Level A) Linear/Non-Linear Regression FractionAbsorbed->Correlation Output (Y) FractionDissolved->Correlation Input (X) Validation Validation (Internal & External Predictability) Correlation->Validation Validation->InVitro Optimization Loop CYP1A2 CYP1A2 Clearance (Saturable?) CYP1A2->InVivo Reduces AUC

Figure 1: Systematic workflow for establishing Level A IVIVC. Note the central role of deconvolution in translating plasma data back to absorption rates.

Protocol: In Vivo Deconvolution

Prerequisite: You must have a "Unit Impulse Response" (UIR). Ideally, this comes from an IV bolus dose. If IV is unavailable (common for Pirfenidone), use an Oral Solution reference (assuming


).
  • Calculate Elimination Rate (

    
    ):  Determine from the terminal slope of the IR (Immediate Release) or Solution arm.
    
  • Apply Wagner-Nelson Method (One-Compartment):

    
    
    
    • Where:

      
       is the fraction absorbed at time 
      
      
      
      .
  • Time Scaling: If the in vitro dissolution rate is slower or faster than in vivo absorption (despite the correlation), a time-scaling factor (

    
    ) may be required.
    

Part 4: Metabolic Considerations (Mechanism of Action)

Pyridinones are heavily dependent on hepatic metabolism. When designing the IVIVC, one must ensure that the formulation does not saturate metabolic enzymes (non-linear PK), which would invalidate linear deconvolution methods.

Metabolism_Pathway Parent Pirfenidone (Parent Drug) Liver Hepatic Uptake Parent->Liver CYP1A2 CYP1A2 (Primary Enzyme) Liver->CYP1A2 Major Pathway CYP2C9 CYP2C9/2C19 (Minor) Liver->CYP2C9 Metabolite 5-Carboxy-Pirfenidone (Inactive) CYP1A2->Metabolite CYP2C9->Metabolite Excretion Renal Excretion (>80%) Metabolite->Excretion

Figure 2: Metabolic pathway of Pirfenidone. The rapid conversion to 5-Carboxy-Pirfenidone by CYP1A2 drives the short half-life, necessitating MR formulations for sustained coverage.

Part 5: Validation and Regulatory Standards

A self-validating system requires strict adherence to prediction error calculations.

  • Internal Validation: Use the IVIVC model to predict the plasma profile of the formulations used to build the model.

    • Acceptance Criteria: Average absolute % prediction error (%PE) of

      
       and AUC should be 
      
      
      
      .[1]
  • External Validation: Predict the performance of a new formulation (e.g., a test batch with slightly different release rate) not used in model building.

    • Acceptance Criteria: %PE

      
       for average, individual runs 
      
      
      
      .[1]
Common Pitfalls in Pyridinone IVIVC
  • The "Lag Time" Error: Pyridinone MR tablets often have a lag time in vivo due to gastric emptying of non-disintegrating matrices. Failure to incorporate a

    
     in the model results in poor correlation in the early time points.
    
  • Saturation: At high doses (e.g., 2400mg/day), CYP1A2 saturation can occur, making PK non-linear. IVIVC models generally assume linear PK. Ensure your study dose is within the linear range.

References

  • FDA Center for Drug Evaluation and Research. (2017). Application Number: 208780Orig1s000 - Clinical Pharmacology and Biopharmaceutics Review (Esbriet/Pirfenidone). U.S. Food and Drug Administration.[2][3][4][5] Link

  • European Medicines Agency (EMA). (2023).[6] Pirfenidone: Product-Specific Bioequivalence Guidance.[6][7] EMA.[6] Link

  • Rubino, C. M., et al. (2009). Population pharmacokinetic model for pirfenidone in patients with idiopathic pulmonary fibrosis.[8] Journal of Clinical Pharmacology. (Cited for CYP1A2 metabolic pathway and linearity context).

  • Emami, J. (2006). In vitro - in vivo correlation: from theory to applications.[1][2][4][9][10][11] Journal of Pharmacy & Pharmaceutical Sciences. (Foundational reference for Wagner-Nelson deconvolution protocols).

  • Biopharma Services. (2021). IVIVC modelling can speed up the drug development process.[2][10][12] (Reference for industrial application of Level A correlation). Link

Sources

Safety & Regulatory Compliance

Handling

A Senior Application Scientist's Guide to the Safe Handling of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one

This guide provides essential safety and logistical protocols for the handling and disposal of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. The following procedures are based on established best practices for managing analog...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and logistical protocols for the handling and disposal of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. The following procedures are based on established best practices for managing analogous chlorinated and hydroxylated pyridinone compounds. This document is intended for researchers, scientists, and drug development professionals to minimize risk and ensure a safe laboratory environment.

Core Safety Directives & Personal Protective Equipment (PPE)

Your primary defense against chemical exposure is a combination of engineering controls (i.e., fume hoods) and appropriate Personal Protective Equipment. Given the potential hazards of this compound, the following PPE is mandatory.

Table 1: Required Personal Protective Equipment
PPE CategoryItemSpecifications and Rationale
Eye & Face Protection Safety Goggles & Face ShieldANSI Z87.1 compliant chemical splash goggles are required to prevent contact with eyes.[6] A face shield should be worn over goggles during procedures with a high risk of splashing.
Hand Protection Chemical-Resistant GlovesNitrile gloves are recommended for their resistance to a broad range of chemicals.[7][8][9] For extended operations or direct handling, consider double-gloving. Always inspect gloves for damage before use and replace them immediately if contaminated.[9][10]
Body Protection Laboratory CoatA flame-retardant lab coat should be worn and kept fully buttoned to protect skin.[9] Clothing worn underneath should be made of natural fibers like cotton.
Foot Protection Closed-Toe ShoesSturdy, closed-toe and closed-heel shoes are mandatory to protect feet from spills.[9]
Respiratory Protection Respirator (as needed)All handling of solid or dissolved 4-Chloro-1,3-dihydroxypyridin-2(1H)-one should occur within a certified chemical fume hood to minimize inhalation risk.[7][8] If a fume hood is not available or if significant aerosolization is possible, a NIOSH-approved respirator is required.[1]

Experimental Protocols: A Step-by-Step Guide

A systematic approach to handling ensures that safety is integrated into every stage of the experimental workflow.

Preparation & Pre-Handling
  • Engineering Control Verification: Confirm that the chemical fume hood has a current certification and is functioning correctly. Ensure that the sash is positioned at the appropriate height to maximize containment while allowing for comfortable manipulation.

  • Gather Materials: Assemble all necessary equipment, reagents, and waste containers within the fume hood before introducing the 4-Chloro-1,3-dihydroxypyridin-2(1H)-one. This minimizes the need to move in and out of the containment area.

  • PPE Inspection: Don all required PPE as detailed in Table 1, carefully inspecting each item for defects.

Safe Handling Protocol
  • Weighing and Transfer: If working with the solid compound, handle it carefully to avoid generating dust.[11] Use a spatula for transfers and weigh the compound in a tared container within the fume hood.

  • Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

  • Immediate Spill Response: In the event of a spill, contain it immediately using an appropriate absorbent material like sand or vermiculite.[7] The contaminated absorbent material must then be transferred to a sealed container for hazardous waste disposal.[7]

Post-Handling & Decontamination
  • Surface Decontamination: After completing your work, decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • PPE Removal: Remove PPE in the correct order to prevent cross-contamination. First, remove gloves, followed by the face shield and goggles, and finally the lab coat.

  • Hand Hygiene: Wash hands thoroughly with soap and water after removing PPE, even if there was no known contact with the chemical.[9][12]

Operational and Disposal Plan

Proper disposal is a critical component of the chemical handling lifecycle.

Waste Characterization

All materials contaminated with 4-Chloro-1,3-dihydroxypyridin-2(1H)-one, including the chemical itself, any solutions, and disposable items like gloves and absorbent pads, must be treated as hazardous waste.[9]

Waste Segregation and Disposal
  • Solid Waste: Collect all contaminated solid waste (e.g., used gloves, weigh boats, paper towels) in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Dispose of all solutions containing the compound in a properly labeled, sealed hazardous liquid waste container. Do not pour any amount into the drain.

  • Final Disposal: All waste must be disposed of through your institution's environmental health and safety office in accordance with local, state, and federal regulations.[13]

Workflow Visualization

The following diagram outlines the essential steps for the safe handling of 4-Chloro-1,3-dihydroxypyridin-2(1H)-one from preparation to disposal.

Safe Handling Workflow for 4-Chloro-1,3-dihydroxypyridin-2(1H)-one cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep1 Verify Fume Hood Function prep2 Don Appropriate PPE prep1->prep2 prep3 Prepare Workspace prep2->prep3 handle1 Weigh and Transfer Chemical prep3->handle1 Begin Work in Fume Hood handle2 Prepare Solution handle1->handle2 handle3 Perform Experiment handle2->handle3 clean1 Decontaminate Surfaces handle3->clean1 Complete Experiment clean2 Segregate Hazardous Waste clean1->clean2 clean3 Properly Doff PPE clean2->clean3 clean4 Wash Hands Thoroughly clean3->clean4

Sources

© Copyright 2026 BenchChem. All Rights Reserved.